Cupric fluoride

• CAS: 7789-19-7

Core Science & Biosynthesis

An In-depth Technical Guide to Cupric Fluoride: Chemical Formula, Structure, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cupric fluoride (B91410) (CuF₂), detailing its chemical and physical properties, crystal structure, and synthesis. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and other scientific fields who require a thorough understanding of this inorganic compound.

Chemical Formula and General Properties

Cupric fluoride, also known as copper(II) fluoride, is an inorganic compound with the chemical formula CuF₂ . It exists in two primary forms: the anhydrous salt (CuF₂) and the dihydrate (CuF₂·2H₂O). The anhydrous form is a white, crystalline, and hygroscopic solid, while the dihydrate presents as blue crystals.[1] Upon exposure to moist air, the anhydrous form will turn blue due to the formation of the dihydrate.

Cupric fluoride is sparingly soluble in cold water but hydrolyzes in hot water.[2] It is an ionic compound where copper is in the +2 oxidation state.[3] Due to the high electronegativity of fluorine, it consistently oxidizes copper to this +2 state.

Data Presentation: Physicochemical and Crystallographic Properties

The following tables summarize the key quantitative data for both anhydrous and dihydrate forms of cupric fluoride for easy comparison.

Table 1: Physicochemical Properties of Cupric Fluoride

Property	Anhydrous Cupric Fluoride (CuF₂)	Cupric Fluoride Dihydrate (CuF₂·2H₂O)
Molar Mass	101.54 g/mol [4]	137.57 g/mol [5]
Appearance	White crystalline powder[1]	Blue crystals
Density	4.23 g/cm³ at 25 °C[4]	2.93 g/cm³
Melting Point	950 °C (decomposes)[4]	Decomposes upon heating
Boiling Point	Not applicable	Not applicable
Solubility in Water	Sparingly soluble in cold water[2]	Slightly soluble in water

Table 2: Crystallographic Data for Cupric Fluoride

Parameter	Anhydrous Cupric Fluoride (CuF₂)	Cupric Fluoride Dihydrate (CuF₂·2H₂O)
Crystal System	Monoclinic[1]	Monoclinic
Space Group	P2₁/c[6]	I2/m (C2h(3))[7]
Unit Cell Dimensions	a = 3.31 Å, b = 4.56 Å, c = 5.38 Å, β = 121.1°	a = 6.416 Å, b = 7.397 Å, c = 3.301 Å, β = 99.6°[7]
Cu-F Bond Lengths	1.91 - 2.28 Å[6]	1.89 Å (2), 2.47 Å (2)[7]
Cu-O Bond Length	Not applicable	1.93 Å (2)[7]

Crystal Structure

Anhydrous Cupric Fluoride (CuF₂)

The anhydrous form of cupric fluoride possesses a distorted rutile-type crystal structure.[1] This distortion is a result of the Jahn-Teller effect, which is characteristic of d⁹ copper(II) ions in an octahedral coordination environment.[1] In this structure, each copper ion is coordinated to six fluoride ions, forming a mixture of corner and edge-sharing CuF₆ octahedra.[6] The Cu-F bond distances within these octahedra are not uniform, with a spread ranging from 1.91 to 2.28 Å.[6]

Cupric Fluoride Dihydrate (CuF₂·2H₂O)

The dihydrate crystallizes in the monoclinic system. The copper(II) ion is in a highly distorted octahedral coordination.[7] It is bonded to two fluorine atoms at a distance of 1.89 Å, two water oxygen atoms at 1.93 Å, and two more distant fluorine atoms at 2.47 Å.[7] The significant difference in the Cu-F bond lengths suggests a preference for square planar coordination.[7]

Experimental Protocols

Synthesis of High-Purity Anhydrous Cupric Fluoride

A method for preparing high-purity anhydrous cupric fluoride involves the fluorination of copper hydroxyfluoride. This method is advantageous as it avoids the passivation layer that can form when fluorinating copper metal directly.

Methodology:

• Starting Material: High-purity copper hydroxyfluoride (CuOHF) is used as the starting material.

• Apparatus: The reaction is carried out in a reaction vessel fabricated from Monel, with Monel tubing for the fluorine gas supply. The copper hydroxyfluoride is placed in a copper boat to minimize contamination.

• Reaction Conditions: Fluorine gas is passed over the copper hydroxyfluoride. The temperature is raised to 525 °C and held for 30 minutes.

• Reaction Pathway: The synthesis proceeds in two steps:

  • Thermal decomposition of copper hydroxyfluoride to form a highly reactive, finely divided copper oxide and hydrogen fluoride gas: CuOHF(s) → CuO(s) + HF(g)

  • Fluorination of the in-situ formed copper oxide by the fluorine gas stream to produce cupric fluoride and oxygen gas: CuO(s) + F₂(g) → CuF₂(s) + ½O₂(g)

• Product Isolation: The gaseous byproducts (HF and O₂) are easily removed, leaving behind pure cupric fluoride.

Synthesis of Cupric Fluoride Dihydrate

Cupric fluoride dihydrate can be synthesized by the oxidation of copper metal in the presence of hydrofluoric acid.[8]

Methodology:

• Reactants: Copper metal is oxidized using either hydrogen peroxide or nitric acid. This reaction is carried out in the presence of an excess of hydrofluoric acid.[8] The purity of the final product is highly dependent on the quality of the hydrofluoric acid used.[8]

• Crystallization: The cupric fluoride dihydrate is then crystallized from the solution.

• Purification: The purity of the crystals can be affected by the concentration of the mother liquor. Impurities such as iron, nickel, and manganese tend to appear as the solution is concentrated.[8]

Mandatory Visualization: Catalytic Cycle and Experimental Workflow

The following diagrams illustrate a key reaction mechanism involving cupric fluoride and a typical experimental workflow for its characterization.

Cu(I)/Cu(III) catalytic cycle for fluorination.

Workflow for XRD characterization of CuF₂.

References

• 1. Copper(II) fluoride - Wikipedia [en.wikipedia.org]
• 2. elar.urfu.ru [elar.urfu.ru]
• 3. CN104925847A - Crystallizing preparation method of high-purity copper chloride dihydrate - Google Patents [patents.google.com]
• 4. Copper(II) fluoride 98 7789-19-7 [sigmaaldrich.com]
• 5. Cupric fluoride dihydrate | CuF2H4O2 | CID 24884278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 7. Crystal Structure of Copper Fluoride Dihydrate, CuF2·2H2O [ouci.dntb.gov.ua]
• 8. Synthesis of High-purity Copper(II) Fluoride Dihydrate for Carrier-Distillation Emission Spectroscopy [opg.optica.org]

anhydrous copper(II) fluoride synthesis methods

An in-depth technical guide to the synthesis of anhydrous copper(II) fluoride (B91410), prepared for researchers, scientists, and drug development professionals. This document outlines various synthesis methodologies, providing detailed experimental protocols and quantitative data for the preparation of this key inorganic compound.

Introduction

Anhydrous copper(II) fluoride (CuF₂) is a white, crystalline, hygroscopic solid that serves as a valuable reagent in various chemical transformations.[1] Its applications range from being a fluorinating agent in the synthesis of fluoroaromatics to its use as a cathode material in high-energy-density batteries.[2][3] The purity and physical characteristics of anhydrous CuF₂, such as particle size, are critical for its performance in these applications. This guide details several prominent methods for the synthesis of anhydrous CuF₂, with a focus on providing actionable experimental protocols and comparative data.

Synthesis Methodologies

Several synthetic routes to anhydrous copper(II) fluoride have been established, each with distinct advantages and challenges. The primary methods include high-temperature gas-solid reactions, solution-phase synthesis followed by dehydration, and thermal decomposition of precursor compounds.

High-Purity Synthesis via Fluorination of Copper Hydroxyfluoride

This method is particularly suited for applications requiring high-purity anhydrous CuF₂ with minimal metallic and oxygen contamination. The process involves the in-situ generation of a highly reactive copper oxide intermediate from copper hydroxyfluoride (CuOHF), which is then readily fluorinated.[2][4]

Reaction Pathway:

The synthesis proceeds through a two-step sequence:

• Thermal Decomposition: CuOHF(s) → CuO(s) + HF(g)[2][4]

• Fluorination: CuO(s) + F₂(g) → CuF₂(s) + ½O₂(g)[2][4]

Experimental Protocol:

High-purity copper hydroxyfluoride (metallic impurities < 10 ppm) is placed in a copper boat to minimize contamination.[4] The reaction vessel, constructed from Monel, is heated while fluorine gas is passed over the starting material. The temperature is raised to 525 °C and held for 30 minutes to ensure the reaction goes to completion.[4] The gaseous byproducts, hydrogen fluoride and oxygen, are continuously removed, leaving behind the high-purity anhydrous copper(II) fluoride product.[2][4]

Quantitative Data:

Parameter	Value	Reference
Starting Material Purity	< 10 ppm metallic impurities	[4]
Final Product Purity	< 50 ppm of any contaminating element	[4]
Reaction Temperature	525 °C	[4]
Reaction Time	30 minutes	[4]

Logical Diagram of the Experimental Workflow:

Caption: Experimental workflow for the synthesis of high-purity copper fluoride.

Synthesis of Nanoscopic Copper(II) Fluoride from Copper Alkoxides

This method allows for the production of nanosized anhydrous CuF₂, which can be advantageous in applications such as battery materials. The synthesis can be performed under either cryogenic or solvothermal conditions.[5]

Reaction Pathway:

Cu(OR)₂(s) + 2HF → CuF₂(s) + 2ROH (R = Me, tBu)[5]

Experimental Protocols:

• Method A: Reaction in Liquid Hydrogen Fluoride: Copper(II) alkoxide (Cu(OR)₂, where R = Me or tBu) is reacted in pure liquid hydrogen fluoride at a temperature of -70 °C.[5]

• Method B: Solvothermal Synthesis: The reaction is carried out under solvothermal conditions at 150 °C using an excess of hydrogen fluoride with tetrahydrofuran (B95107) (THF) as a solvent.[5]

Quantitative Data:

Parameter	Method A (Liquid HF)	Method B (Solvothermal)	Reference
Reaction Temperature	-70 °C	150 °C	[5]
Product Particle Size	10 - 100 nm	10 - 100 nm	[5]

Logical Diagram of Synthesis Pathways:

Caption: Synthesis routes for nanoscopic anhydrous CuF₂ from copper alkoxides.

Direct Fluorination of Copper Metal

A straightforward method for producing anhydrous copper(II) fluoride involves the direct reaction of copper metal with fluorine gas at elevated temperatures.[1][3]

Reaction Pathway:

Cu(s) + F₂(g) → CuF₂(s)[1][3]

Experimental Protocol:

Copper metal is exposed to a stream of fluorine gas at a temperature of 400 °C.[1] Care must be taken to avoid passivation of the copper surface, which can hinder the reaction from going to completion.[4]

Quantitative Data:

Parameter	Value	Reference
Reaction Temperature	400 °C	[1]

Reaction of Copper(II) Oxide with Hydrogen Fluoride

Anhydrous copper(II) fluoride can also be prepared by passing hydrogen fluoride gas over copper(II) oxide at a high temperature.[3]

Reaction Pathway:

CuO(s) + 2HF(g) → CuF₂(s) + H₂O(g)[3]

Experimental Protocol:

Hydrogen fluoride gas is passed over copper(II) oxide at 400 °C.[3] The water produced in the reaction is removed as a gaseous byproduct.

Quantitative Data:

Parameter	Value	Reference
Reaction Temperature	400 °C	[3]

Thermal Decomposition of Ammonium (B1175870) Copper Fluoride

This method is effective for producing high-purity, nanoscale anhydrous copper(II) fluoride for applications such as thermal batteries.[6][7]

Experimental Protocol:

Ammonium copper fluoride is heated to a specific temperature to induce decomposition into anhydrous copper(II) fluoride. A heat treatment temperature of 250 °C has been identified as optimal for producing a material with a small particle size and high purity.[6]

Quantitative Data:

Parameter	Value	Reference
Decomposition Temperature	250 °C	[6]
Product Particle Size	1.838 µm (agglomerates of 50-100 nm particles)	[6]
BET Surface Area	16.3649 m²/g	[6]

Logical Diagram of Thermal Decomposition:

Caption: Process flow for the synthesis of nanoscale CuF₂ via thermal decomposition.

Other Synthesis Methods

Other reported methods for the synthesis of copper(II) fluoride include the reaction of copper carbonate with hydrofluoric acid followed by crystallization and dehydration, and the precipitation of hydrated copper(II) fluoride from an aqueous solution of copper(II) chloride and potassium fluoride, which then requires a dehydration step.[3] However, the thermal decomposition of the dihydrate to produce anhydrous CuF₂ can be challenging, as it may lead to the formation of copper hydroxyfluoride (CuOHF).[8]

Safety Considerations

The synthesis of anhydrous copper(II) fluoride involves hazardous materials. Fluorine gas and hydrogen fluoride are highly toxic and corrosive. All experiments should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment, including gloves and eye protection, must be worn.

Conclusion

The choice of synthesis method for anhydrous copper(II) fluoride depends on the desired purity, particle size, and available equipment. For high-purity applications, the fluorination of copper hydroxyfluoride is a robust method. For the production of nanoscale materials, synthesis from copper alkoxides or the thermal decomposition of ammonium copper fluoride are effective routes. Direct fluorination of copper or reaction of copper oxide with hydrogen fluoride offer more straightforward approaches, although controlling purity and preventing passivation can be concerns. This guide provides the foundational knowledge for researchers to select and implement the most suitable method for their specific needs.

References

• 1. Copper(II) fluoride - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Cupric fluoride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. Novel Synthesis of Anhydrous and Hydroxylated CuF2 Nanoparticles and Their Potential for Lithium Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. osti.gov [osti.gov]

Unveiling the Crystalline World of Cupric Fluoride Dihydrate: A Technical Guide

For Immediate Release

A comprehensive technical guide detailing the core crystal properties of cupric fluoride (B91410) dihydrate (CuF₂·2H₂O) has been compiled for researchers, scientists, and professionals in drug development. This document provides an in-depth analysis of the compound's structural, physical, and chemical characteristics, supported by detailed experimental protocols and data presented in a clear, tabular format for ease of comparison.

Core Properties of Cupric Fluoride Dihydrate

Cupric fluoride dihydrate is a blue crystalline solid that has garnered interest in various fields, including catalysis and materials science.[1] Understanding its fundamental properties is crucial for its application and development.

Physical and Chemical Properties

Cupric fluoride dihydrate is slightly soluble in cold water but decomposes in hot water.[2] It is a hygroscopic salt, and its anhydrous form is white.[2] The dihydrate form has a density of approximately 2.93 g/cm³.

Crystal Structure

Cupric fluoride dihydrate crystallizes in the monoclinic system, belonging to the P2₁/c space group.[3] The crystal structure consists of distorted octahedra around the copper(II) ions, a consequence of the Jahn-Teller effect.[2] The coordination sphere of the copper ion is comprised of four fluorine atoms and two oxygen atoms from the water molecules.

Quantitative Data Summary

The following tables summarize the key quantitative data for cupric fluoride dihydrate, providing a ready reference for its crystallographic, physical, and magnetic properties.

Table 1: Crystallographic Data for Cupric Fluoride Dihydrate

Parameter	Value	Reference
Crystal System	Monoclinic	[3][4]
Space Group	P2₁/c (No. 14)	[3]
Unit Cell Parameters	a = 6.416 Å, b = 7.397 Å, c = 3.301 Å	[4]
β = 99.6°	[4]
Unit Cell Volume	154.4 ų	[4]
Formula Units per Cell (Z)	2	[4]

Table 2: Physical Properties of Cupric Fluoride Dihydrate

Property	Value	Reference
Molar Mass	137.57 g/mol
Color	Blue	[2]
Density	2.93 g/cm³
Melting Point	Decomposes	[2]
Refractive Indices	α = 1.51, γ = 1.54	[4]

Table 3: Magnetic Properties of Cupric Fluoride Dihydrate

Property	Value	Reference
Molar Magnetic Susceptibility (χm)	+1600 x 10⁻⁶ cm³/mol	[2]

Experimental Protocols

Detailed methodologies for the characterization of cupric fluoride dihydrate are essential for reproducible research. The following sections outline the protocols for key analytical techniques.

Synthesis and Crystallization

Single crystals of cupric fluoride dihydrate can be synthesized by the slow evaporation of a saturated aqueous solution of copper(II) fluoride. The synthesis of copper(II) fluoride can be achieved by reacting copper(II) carbonate with a 40% hydrofluoric acid solution. The resulting precipitate of cupric fluoride dihydrate can be washed with cold water and dried in a desiccator.

Single-Crystal X-ray Diffraction (SC-XRD)

A suitable single crystal of cupric fluoride dihydrate is mounted on a goniometer head. Data collection is performed on a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) at a controlled temperature (e.g., 298 K). A series of diffraction images are collected by rotating the crystal through a range of angles. The collected data are then processed to determine the unit cell parameters and space group, and the crystal structure is solved and refined using appropriate software packages.[5][6]

Thermogravimetric Analysis (TGA)

The thermal decomposition of cupric fluoride dihydrate is studied using a thermogravimetric analyzer. A small sample (typically 5-10 mg) is placed in an alumina (B75360) crucible and heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air) with a specific flow rate (e.g., 50 mL/min). The weight loss of the sample is recorded as a function of temperature.[7][8]

Spectroscopic Analysis

Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum of a powdered sample of cupric fluoride dihydrate is recorded using an FTIR spectrometer. The sample is typically mixed with KBr and pressed into a pellet. The spectrum is collected over a specific wavenumber range (e.g., 4000-400 cm⁻¹) to identify the vibrational modes of the water molecules and the Cu-F bonds.[9]

Raman Spectroscopy: The Raman spectrum is obtained using a Raman spectrometer with a laser excitation source (e.g., 532 nm). The scattered light from the sample is collected and analyzed to provide complementary vibrational information to the FTIR data.[10]

Magnetic Susceptibility Measurement

The magnetic susceptibility of a powdered sample of cupric fluoride dihydrate is measured using a magnetic susceptibility balance (e.g., a Gouy balance or a SQUID magnetometer) at a specific temperature (typically room temperature). The measurement is performed in a controlled magnetic field, and the force exerted on the sample is used to calculate its magnetic susceptibility.[11][12]

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the logical flow of the synthesis and characterization of cupric fluoride dihydrate.

Synthesis and characterization workflow for CuF₂·2H₂O.

This guide provides a foundational understanding of the crystal properties of cupric fluoride dihydrate, offering valuable data and methodologies for researchers in the field. The provided information is intended to facilitate further investigation and application of this interesting inorganic compound.

References

• 1. reddit.com [reddit.com]
• 2. fizika.si [fizika.si]
• 3. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 4. Crystal Structure of Copper Fluoride Dihydrate, CuF2·2H2O [ouci.dntb.gov.ua]
• 5. rsc.org [rsc.org]
• 6. The benefits of Cu Kβ radiation for the single-crystal X-ray structure determination of crystalline sponges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thermogravimetric/ Differential /thermal Analysis (TG/DTA) - Amirkabir University of Technology - Mahshahr Campus [mahshahr.aut.ac.ir]
• 8. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. surfacesciencewestern.com [surfacesciencewestern.com]
• 11. hrcak.srce.hr [hrcak.srce.hr]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Properties of Copper(II) Fluoride (CuF₂)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of copper(II) fluoride (B91410) (CuF₂), a compound of increasing interest in synthetic chemistry and materials science. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development, offering detailed data, experimental methodologies, and insights into its reactivity and applications.

Physical and Chemical Properties

Copper(II) fluoride exists in two common forms: the anhydrous salt (CuF₂) and the dihydrate (CuF₂·2H₂O). The anhydrous form is a white, crystalline, and hygroscopic solid, while the dihydrate presents as a blue crystalline substance.[1][2] Both forms exhibit distinct physical and chemical characteristics, which are summarized in the tables below for easy comparison.

Quantitative Data Summary

The following tables provide a consolidated summary of the key quantitative properties of anhydrous and dihydrated copper(II) fluoride.

Table 1: Physical Properties of Copper(II) Fluoride

Property	Anhydrous CuF₂	CuF₂·2H₂O
Molar Mass	101.543 g/mol [1]	137.573 g/mol [1]
Appearance	White crystalline powder[1]	Blue crystalline powder[1]
Density	4.23 g/cm³[1]	2.934 g/cm³[1]
Melting Point	836 °C (1537 °F; 1109 K)[1]	130 °C (decomposes)[1]
Boiling Point	1676 °C (3049 °F; 1949 K)[1]	N/A
Solubility in Water	Slightly soluble, decomposes in hot water[1]	Slightly soluble

Table 2: Crystal Structure of Copper(II) Fluoride

Property	Anhydrous CuF₂	CuF₂·2H₂O
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/c	I2/m
Lattice Parameters	a = 3.29 Å, b = 4.52 Å, c = 5.31 Å, β = 120.47°	a = 6.416 Å, b = 7.397 Å, c = 3.301 Å, β = 99.6°

The distorted crystal structure of anhydrous CuF₂ is a result of the Jahn-Teller effect, which is characteristic of d⁹ copper(II) compounds.[2] This leads to a distorted rutile-type structure with two distinct Cu-F bond lengths.

Experimental Protocols

This section outlines detailed methodologies for the synthesis of copper(II) fluoride and the determination of its key physical properties. These protocols are designed to be followed in a laboratory setting by trained professionals, with strict adherence to safety precautions.

Synthesis of Anhydrous Copper(II) Fluoride

Method: Direct fluorination of copper(II) chloride.

Materials:

• Copper(II) chloride (CuCl₂), anhydrous

• Fluorine gas (F₂), diluted with an inert gas (e.g., nitrogen or argon)

• High-temperature tube furnace

• Nickel or Monel reaction tube

• Gas flow controllers

• Inert atmosphere glovebox

Procedure:

• Place a known quantity of anhydrous CuCl₂ into the nickel or Monel reaction tube within an inert atmosphere glovebox to prevent hydration.

• Assemble the reaction tube in the tube furnace.

• Purge the system with an inert gas (nitrogen or argon) to remove any residual air and moisture.

• Gradually heat the furnace to 400 °C while maintaining a slow flow of inert gas.

• Once the temperature is stable, introduce a diluted stream of fluorine gas (e.g., 10% F₂ in N₂) into the reaction tube. The reaction is highly exothermic, so the fluorine flow should be carefully controlled.

• Continue the reaction for 2-4 hours at 400 °C to ensure complete conversion.

• After the reaction period, stop the fluorine flow and switch back to a pure inert gas stream.

• Allow the furnace to cool to room temperature under the inert atmosphere.

• Once cooled, transfer the reaction tube back into the inert atmosphere glovebox.

• The resulting white powder is anhydrous CuF₂. Store it in a tightly sealed container within the glovebox.

Synthesis of Copper(II) Fluoride Dihydrate

Method: Reaction of copper(II) carbonate with hydrofluoric acid.

Materials:

• Copper(II) carbonate (CuCO₃)

• Hydrofluoric acid (HF), 48% aqueous solution

• Plastic or Teflon beakers and stirring rods (glass will be etched by HF)

• Fume hood

• Filtration apparatus (plastic or Teflon)

• Deionized water

Procedure:

• Caution: Hydrofluoric acid is extremely corrosive and toxic. All work must be performed in a certified fume hood with appropriate personal protective equipment (gloves, goggles, lab coat).

• In a plastic or Teflon beaker, slowly add a stoichiometric amount of copper(II) carbonate powder to a 48% hydrofluoric acid solution with constant stirring. The addition should be done in small portions to control the effervescence of carbon dioxide.

• Continue stirring until the reaction ceases and all the copper carbonate has dissolved, forming a blue solution.

• Gently heat the solution to approximately 60-70 °C to encourage the formation of larger crystals upon cooling.

• Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to promote crystallization.

• Collect the blue crystals of CuF₂·2H₂O by filtration using a plastic or Teflon filtration apparatus.

• Wash the crystals with a small amount of cold deionized water and then with a solvent like acetone (B3395972) to aid in drying.

• Dry the crystals under a gentle stream of air or in a desiccator.

Determination of Melting Point

Apparatus: Mel-Temp apparatus or similar melting point apparatus.

Procedure:

• Due to the hygroscopic nature of anhydrous CuF₂, the sample preparation should be carried out in an inert atmosphere glovebox.

• Finely grind a small amount of the anhydrous CuF₂ powder.

• Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Seal the open end of the capillary tube using a flame to prevent the ingress of atmospheric moisture during the measurement.[3]

• Place the sealed capillary tube into the heating block of the melting point apparatus.

• For an unknown sample, a rapid heating rate can be used to determine an approximate melting range.

• For a precise measurement, heat at a rate of 1-2 °C per minute, starting from about 20 °C below the expected melting point.[4][5]

• Record the temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

Measurement of Density

Method: Gas pycnometry, suitable for fine powders.[6][7][8][9]

Apparatus: Helium pycnometer.

Procedure:

• Calibrate the helium pycnometer according to the manufacturer's instructions using a standard sphere of known volume.

• In an inert atmosphere glovebox, weigh a precise amount of the anhydrous CuF₂ powder and place it in the sample chamber of the pycnometer.

• Seal the sample chamber and transfer it to the pycnometer.

• Purge the system with helium gas to remove any air and moisture.

• Follow the instrument's automated procedure to measure the volume of the sample by quantifying the pressure change of the helium gas as it expands into the sample chamber.

• The instrument's software will calculate the density by dividing the mass of the sample by the measured volume.

• Perform multiple measurements to ensure reproducibility.

X-ray Diffraction (XRD) Analysis

Method: Powder X-ray Diffraction (PXRD) for crystal structure determination.

Procedure:

• Sample Preparation (for anhydrous CuF₂):

  • Due to its air-sensitivity, the sample must be prepared in an inert atmosphere.[10][11][12]

  • Finely grind the CuF₂ powder to ensure random orientation of the crystallites.[13][14]

  • Mount the powder in an air-tight sample holder with a low-absorption window (e.g., Kapton film) inside a glovebox.[11]

• Data Collection:

  • Place the sample holder in the diffractometer.

  • Set the X-ray source (commonly Cu Kα radiation) and detector parameters.

  • Collect the diffraction pattern over a desired 2θ range (e.g., 10-90 degrees) with an appropriate step size and counting time.

• Data Analysis:

  • The resulting diffractogram can be used for phase identification by comparing the peak positions and intensities with a database (e.g., the International Centre for Diffraction Data - ICDD).

  • For detailed structural analysis, Rietveld refinement can be performed on the diffraction data to refine lattice parameters, atomic positions, and other structural details.

Chemical Reactivity and Applications in Drug Development

Copper(II) fluoride serves as a versatile reagent in organic synthesis, particularly in the introduction of fluorine atoms into organic molecules, a critical strategy in modern drug design to enhance metabolic stability, binding affinity, and bioavailability.

Deoxyfluorination of Alcohols

CuF₂ can be employed as a fluorinating agent for the conversion of alcohols to alkyl fluorides. The reaction is often facilitated by an activating agent. A proposed mechanism involves the in-situ formation of an O-alkylisourea adduct which then undergoes a chelate-driven fluoride transfer from a hydrated Cu(II)F species.[15][16][17][18][19]

Caption: Proposed mechanism for CuF₂-mediated deoxyfluorination of alcohols.

Chan-Lam Cross-Coupling Reaction

CuF₂ can act as an efficient catalyst in the Chan-Lam cross-coupling reaction for the formation of C-O and C-N bonds. The fluoride ion is thought to assist in the transmetalation step by activating the boronic acid.[20][21][22][23][24]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Copper(II) fluoride - Wikipedia [en.wikipedia.org]
• 3. thinksrs.com [thinksrs.com]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. drugfuture.com [drugfuture.com]
• 7. microtrac.com [microtrac.com]
• 8. measurlabs.com [measurlabs.com]
• 9. merlin-pc.com [merlin-pc.com]
• 10. rigaku.com [rigaku.com]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. drawellanalytical.com [drawellanalytical.com]
• 14. Sample Preparation – EAS X-Ray Diffraction Laboratory – University of Alberta [cms.eas.ualberta.ca]
• 15. researchgate.net [researchgate.net]
• 16. Deoxyfluorination with CuF2 : Enabled by Using a Lewis Base Activating Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chemrxiv.org [chemrxiv.org]
• 18. researchgate.net [researchgate.net]
• 19. chemrxiv.org [chemrxiv.org]
• 20. pp.bme.hu [pp.bme.hu]
• 21. Chan-Lam Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 22. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 23. Chan-Lam Coupling [organic-chemistry.org]
• 24. alfa-chemistry.com [alfa-chemistry.com]

Cupric Fluoride: A Comprehensive Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of cupric fluoride (B91410) (Copper(II) fluoride), a versatile inorganic compound with significant applications in chemical synthesis and materials science. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical identifiers, physical properties, key experimental protocols, and relevant reaction pathways.

Core Identifiers and Properties of Cupric Fluoride

Cupric fluoride, with the chemical formula CuF₂, is a white crystalline solid in its anhydrous form and a blue crystalline solid as a dihydrate.[1] It is an important reagent and catalyst in various chemical transformations, particularly in the synthesis of fluorinated organic molecules.[2]

Below is a summary of the key identifiers and physical properties of cupric fluoride:

Identifier/Property	Value	Reference(s)
CAS Number	7789-19-7	[3],[4],[5]
PubChem CID	82236	[4],[6]
EINECS Number	232-147-3	[3],[5]
UN Number	UN3260	[7]
Molecular Formula	CuF₂	[4],[8]
Molecular Weight	101.54 g/mol	[3],[4]
Appearance	White to light-grey crystalline powder (anhydrous), Blue crystals (dihydrate)	[2],[1]
Melting Point	950 °C (decomposes)	[4],[8]
Density	4.23 g/mL at 25 °C	[4],[8]
Solubility	Slightly soluble in water, hydrolyzes in hot water.	[8]

Experimental Protocols

This section details established experimental procedures involving cupric fluoride, providing a foundation for laboratory application.

Synthesis of High-Purity Anhydrous Cupric Fluoride from Copper Hydroxyfluoride

This protocol describes the preparation of high-purity anhydrous cupric fluoride, a critical material for applications such as high-energy-density batteries.[9] The method involves the fluorination of copper hydroxyfluoride, which is commercially available at high purity.[9]

Methodology:

• Place commercially available copper hydroxyfluoride (CuOHF) with low metallic impurity levels (<10 ppm) in a copper boat.[9]

• Position the copper boat inside a reaction vessel fabricated from Monel to minimize contamination.[9]

• Pass a continuous flow of fluorine (F₂) gas over the copper hydroxyfluoride.[9]

• Gradually increase the temperature of the reaction vessel to 525 °C.[9]

• Maintain the temperature at 525 °C for 30 minutes to ensure the reaction goes to completion.[9]

• The reaction proceeds in two steps:

  • Thermal decomposition of copper hydroxyfluoride to form a highly reactive, finely divided copper oxide (CuO) and hydrogen fluoride (HF) gas.[9]

  • Fluorination of the in-situ generated copper oxide by fluorine gas to produce cupric fluoride (CuF₂) and oxygen (O₂) gas.[9]

• The gaseous byproducts (HF and O₂) are continuously removed from the reaction vessel, leaving behind the pure cupric fluoride product.[9]

Deoxyfluorination of Alcohols using Cupric Fluoride

Cupric fluoride serves as an effective reagent for the deoxyfluorination of primary and secondary alcohols, a key transformation in the synthesis of fluorinated organic compounds.[3],[4] This method overcomes the typically low reactivity of metal fluorides.[3],[4]

Methodology:

• In a reaction vessel, combine the alcohol substrate (1 mmol), N,N'-diisopropylcarbodiimide (DIC), and cupric fluoride (CuF₂).[5]

• The reaction proceeds via the in-situ formation of an O-alkylisourea adduct, which is then activated by CuF₂.[3],[4]

• This activation facilitates a nucleophilic fluoride transfer from a hydrated Cu(II)F species to the alcohol, resulting in the corresponding fluoride.[3]

• The process can be adapted for ¹⁸F-radiolabeling by using [¹⁸F]fluoride, which is crucial for applications in Positron Emission Tomography (PET).[3],[5]

Reaction Pathways and Experimental Workflows

To visualize the logical flow of the experimental procedures, the following diagrams are provided in the DOT language.

Caption: Experimental workflow for the deoxyfluorination of alcohols using cupric fluoride.

Caption: Process flow for the synthesis of high-purity anhydrous cupric fluoride.

References

• 1. Principles of fluoride toxicity and the cellular response: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 4. Deoxyfluorination with CuF2 : Enabled by Using a Lewis Base Activating Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Copper Mediated Fluorination of Aryl Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ntrs.nasa.gov [ntrs.nasa.gov]

An In-depth Technical Guide to the Solubility and Behavior of Copper(II) Fluoride in Water

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility and chemical behavior of copper(II) fluoride (B91410) (CuF₂). The information presented herein is curated for professionals in research and development who require precise data on the properties of this compound in aqueous systems. This document details quantitative solubility data, the thermodynamics of dissolution, the influence of pH, and the formation of complex ions. Furthermore, it outlines detailed experimental protocols for the characterization of copper(II) fluoride solutions.

Physicochemical Properties and Solubility

Copper(II) fluoride is an inorganic salt that exists as a white, hygroscopic crystalline solid in its anhydrous form and as a blue crystalline solid in its dihydrate form (CuF₂·2H₂O)[1]. Its interaction with water is complex, characterized by limited solubility and a tendency to undergo hydrolysis, particularly at elevated temperatures[1][2].

Quantitative Solubility Data

The solubility of copper(II) fluoride in water is a critical parameter for its application in aqueous media. There is some variance in the reported solubility values, underscoring the importance of referencing authoritative sources. The CRC Handbook of Chemistry and Physics reports the solubility of copper(II) fluoride dihydrate (CuF₂·2H₂O) as 0.075 grams per 100 grams of water at 25°C.

From this, the molar solubility and the solubility product constant (K_sp) can be calculated. The molar mass of CuF₂·2H₂O is 137.57 g/mol .

Molar Solubility Calculation:

• Solubility = 0.075 g / 100 g H₂O ≈ 0.75 g/L (assuming the density of water is 1 g/mL)

• Molar Solubility (S) = (0.75 g/L) / (101.54 g/mol for anhydrous CuF₂) ≈ 7.4 x 10⁻³ M

Solubility Product (K_sp) Calculation:

The dissolution of CuF₂ in water is represented by the following equilibrium:

CuF₂(s) ⇌ Cu²⁺(aq) + 2F⁻(aq)

The solubility product constant is given by:

K_sp = [Cu²⁺][F⁻]² = (S)(2S)² = 4S³

Substituting the calculated molar solubility:

K_sp = 4 * (7.4 x 10⁻³ )³ ≈ 1.6 x 10⁻⁶

It is important to note that this calculated K_sp value is an approximation and can be influenced by factors such as hydrolysis and complex ion formation.

Parameter	Value	Temperature (°C)	Source
Solubility	0.075 g / 100 g H₂O (for dihydrate)	25	CRC Handbook of Chemistry and Physics
Molar Solubility (S)	~7.4 x 10⁻³ M	25	Calculated from CRC data
K_sp	~1.6 x 10⁻⁶	25	Calculated from Molar Solubility

Aqueous Behavior of Copper(II) Fluoride

The behavior of CuF₂ in water is not limited to simple dissolution. The cupric ion (Cu²⁺) and fluoride ion (F⁻) undergo further reactions, including hydrolysis and complex ion formation, which significantly impact the overall solubility and speciation.

Hydrolysis of Cupric Ions

The hydrated cupric ion, [Cu(H₂O)₆]²⁺, is a weak acid and undergoes hydrolysis to produce hydroxo complexes and release H⁺ ions, thereby lowering the pH of the solution. The primary hydrolysis reaction is:

Cu²⁺(aq) + H₂O(l) ⇌ Cu(OH)⁺(aq) + H⁺(aq)

More extensive hydrolysis can also occur, leading to the formation of Cu(OH)₂(s) and other polynuclear species, especially as the pH increases. This pH-dependent hydrolysis means that the solubility of CuF₂ will be significantly lower in neutral or basic solutions compared to acidic solutions. The formation of insoluble copper(II) hydroxide (B78521) becomes a competing equilibrium that effectively removes Cu²⁺ ions from the solution, shifting the CuF₂ dissolution equilibrium to the right, but resulting in the precipitation of a different solid.

Formation of Fluoro-Complexes

In the presence of fluoride ions, cupric ions can form a series of soluble fluoro-complexes. The formation of these complexes can increase the total concentration of dissolved copper, a phenomenon known as the common ion effect reversal. The stepwise formation of these complexes is as follows:

• Cu²⁺(aq) + F⁻(aq) ⇌ CuF⁺(aq)

• CuF⁺(aq) + F⁻(aq) ⇌ CuF₂(aq)

• CuF₂(aq) + F⁻(aq) ⇌ [CuF₃]⁻(aq)

• [CuF₃]⁻(aq) + F⁻(aq) ⇌ [CuF₄]²⁻(aq)

The stability of these complexes is described by their stepwise formation constants (K_f) or overall stability constants (β).

Equilibrium	Stepwise Stability Constant (log K_f)	Overall Stability Constant (log β)
Cu²⁺ + F⁻ ⇌ CuF⁺	1.2	1.2
CuF⁺ + F⁻ ⇌ CuF₂(aq)	0.8	2.0
CuF₂(aq) + F⁻ ⇌ [CuF₃]⁻	Data not readily available	Data not readily available
[CuF₃]⁻ + F⁻ ⇌ [CuF₄]²⁻	Data not readily available	Data not readily available

Note: Stability constant data is often determined at specific ionic strengths and may vary with experimental conditions.

The formation of these complexes means that in solutions with an excess of fluoride ions (e.g., from a soluble fluoride salt), the solubility of CuF₂ may be higher than in pure water.

Thermodynamics of Dissolution

The dissolution of an ionic compound is governed by the change in Gibbs free energy (ΔG°_sol), which is related to the enthalpy (ΔH°_sol) and entropy (ΔS°_sol) of solution by the equation:

ΔG°_sol = ΔH°_sol - TΔS°_sol

A negative ΔG°_sol indicates a spontaneous dissolution process. The enthalpy of solution can be estimated from the standard enthalpies of formation (ΔH°_f) of the solid and its constituent aqueous ions.

Estimated Enthalpy of Solution (ΔH°_sol):

ΔH°_sol = [ΔH°_f(Cu²⁺, aq) + 2 * ΔH°_f(F⁻, aq)] - ΔH°_f(CuF₂, s)

Using standard thermodynamic data:

• ΔH°_f(Cu²⁺, aq) = +64.77 kJ/mol

• ΔH°_f(F⁻, aq) = -332.6 kJ/mol

• ΔH°_f(CuF₂, s) = -538.9 kJ/mol

ΔH°_sol ≈ [64.77 + 2*(-332.6)] - (-538.9) = -61.53 kJ/mol

The negative value for the estimated enthalpy of solution suggests that the dissolution of CuF₂ is an exothermic process. This implies that, according to Le Chatelier's principle, the solubility of copper(II) fluoride would decrease with an increase in temperature. This contradicts the qualitative observation that solubility increases with temperature, highlighting the limitations of estimations and the need for experimental data. The discrepancy may arise from the significant impact of hydrolysis and complex formation on the overall dissolution process, which is not accounted for in this simple calculation.

Experimental Protocols

This section details methodologies for the experimental determination of the solubility and speciation of copper(II) fluoride in aqueous solutions.

Determination of Solubility Product (K_sp) by Potentiometry with Ion-Selective Electrodes

This method relies on the direct measurement of the equilibrium concentrations of Cu²⁺ and F⁻ ions in a saturated solution using ion-selective electrodes (ISEs).

Materials and Equipment:

• Copper(II) fluoride (CuF₂) solid

• Deionized water

• pH meter with millivolt measurement capability

• Copper(II) ion-selective electrode

• Fluoride ion-selective electrode

• Reference electrode (e.g., Ag/AgCl)

• Magnetic stirrer and stir bars

• Volumetric flasks, pipettes, and beakers

• Standard solutions of Cu(NO₃)₂ and NaF for calibration

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of solid CuF₂ to a known volume of deionized water in a beaker.

  • Stir the solution vigorously with a magnetic stirrer for an extended period (e.g., 24 hours) at a constant temperature to ensure equilibrium is reached.

  • Allow the undissolved solid to settle.

• Electrode Calibration:

  • Prepare a series of standard solutions of known concentrations for both Cu²⁺ (from Cu(NO₃)₂) and F⁻ (from NaF).

  • For each ISE, measure the potential (in mV) in each standard solution, starting from the most dilute.

  • Construct a calibration curve by plotting the measured potential versus the logarithm of the ion concentration.

• Measurement of Ion Concentrations:

  • Carefully filter a portion of the supernatant from the saturated CuF₂ solution to remove any suspended solids.

  • Measure the potential of the Cu²⁺ ISE and the F⁻ ISE in the filtered saturated solution.

  • Using the respective calibration curves, determine the equilibrium concentrations of [Cu²⁺] and [F⁻].

• Calculation of K_sp:

  • Calculate the K_sp using the experimentally determined equilibrium concentrations: K_sp = [Cu²⁺][F⁻]².

Characterization of Aqueous Speciation by Spectrophotometry

UV-Visible spectrophotometry can be used to study the formation of copper(II) complexes, as the coordination environment of the Cu²⁺ ion affects its d-d electronic transitions and thus its color and absorption spectrum.

Materials and Equipment:

• UV-Visible spectrophotometer

• Quartz cuvettes

• Stock solutions of Cu(NO₃)₂ and NaF of known concentrations

• Volumetric flasks, pipettes, and beakers

Procedure:

• Preparation of Solutions:

  • Prepare a series of solutions with a constant concentration of Cu²⁺ and varying concentrations of F⁻. The fluoride concentration should span a wide range to observe the formation of different fluoro-complexes.

  • Prepare a blank solution containing all components except the copper salt.

• Spectrophotometric Measurements:

  • Record the UV-Visible absorption spectrum for each solution over a relevant wavelength range (e.g., 600-900 nm for aqueous Cu²⁺).

  • Note any shifts in the wavelength of maximum absorbance (λ_max) and changes in the molar absorptivity as the fluoride concentration is varied.

• Data Analysis (e.g., Job's Method):

  • To determine the stoichiometry of the dominant complex (e.g., CuF⁺), prepare a series of solutions where the mole fraction of Cu²⁺ and F⁻ is varied while keeping the total molar concentration constant (Job's plot).

  • Plot the change in absorbance at a specific wavelength versus the mole fraction of the ligand (F⁻).

  • The maximum of the plot corresponds to the stoichiometry of the complex.

  • More advanced analysis of the spectral data can be used to determine the stability constants of the various complexes in solution.

Visualizing the Behavior of CuF₂ in Water

The dissolution and subsequent reactions of copper(II) fluoride in an aqueous environment can be represented by the following logical workflow.

Caption: Dissolution and speciation of CuF₂ in water.

This diagram illustrates the primary pathways following the dissolution of solid CuF₂. The resulting aqueous cupric and fluoride ions can participate in hydrolysis and complex formation, respectively.

Conclusion

The solubility and behavior of copper(II) fluoride in water are multifaceted, involving a dynamic interplay of dissolution, hydrolysis, and complex ion formation equilibria. While the intrinsic solubility of CuF₂ is low, its behavior is significantly influenced by the pH and the concentration of fluoride ions in the solution. For professionals in research and drug development, a thorough understanding of these competing reactions is essential for predicting and controlling the fate of copper(II) fluoride in aqueous systems. The experimental protocols provided herein offer a framework for the precise characterization of these phenomena. Further research to obtain experimental thermodynamic data for the dissolution process and stability constants for higher-order fluoro-complexes would provide a more complete quantitative picture.

References

• 1. Copper(II) fluoride - Wikipedia [en.wikipedia.org]
• 2. chembk.com [chembk.com]
• 3. CAS 7789-19-7: Copper fluoride (CuF2) | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to the Toxicity and Safety of Copper(II) Fluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available toxicity and safety data for copper(II) fluoride (B91410) (CuF₂). The information is compiled from various safety data sheets and scientific literature concerning copper and fluoride compounds. This document is intended to serve as a foundational resource for professionals in research and drug development who may handle or investigate this compound.

Executive Summary

Copper(II) fluoride is a chemical compound that presents notable health and environmental hazards. Its toxicity profile is influenced by the combined effects of both copper and fluoride ions. Acute exposure can lead to irritation of the skin, eyes, and respiratory tract, with ingestion potentially causing severe gastrointestinal distress. Chronic exposure carries the risk of fluorosis, a condition affecting bones and teeth, and potential damage to the liver and kidneys. While specific quantitative toxicity data for copper(II) fluoride is limited in publicly available literature, established toxicological principles for copper and fluoride salts, alongside standardized testing protocols, provide a robust framework for assessing its potential hazards. This guide summarizes the known toxicological endpoints, outlines relevant experimental methodologies, and describes the cellular signaling pathways implicated in its toxicity.

Physicochemical Properties

Property	Value	Reference
Chemical Formula	CuF₂	[1]
Molar Mass	101.54 g/mol	[1]
Appearance	White to light-gray crystalline solid. The dihydrate (CuF₂·2H₂O) is blue.	[2][3]
Solubility	Moderately soluble in water.	[4]
Hygroscopicity	Hygroscopic; absorbs moisture from the air.	[3]
Stability	Stable under normal temperatures and pressures.	[3]
Incompatibilities	Strong acids, moisture, glass.	[3]
Hazardous Decomposition Products	Contact with acids may produce hydrogen fluoride gas.	[4]

Toxicological Data

Acute Toxicity

Acute exposure to copper(II) fluoride can cause significant irritation and potential damage.[3]

Route of Exposure	Effects	Citations
Oral	Harmful if swallowed. May cause gastrointestinal irritation with nausea, vomiting, and diarrhea. Acute copper poisoning can lead to liver injury, methemoglobinemia, and hemolytic anemia.	[2][3][6]
Dermal	Causes skin irritation.	[3]
Inhalation	Harmful if inhaled. Dust is irritating to the respiratory tract and mucous membranes.	[2][3]
Eye Contact	Causes eye irritation.

Chronic Toxicity

Long-term exposure to copper(II) fluoride can lead to systemic effects primarily related to fluoride accumulation.

Exposure Scenario	Effects	Citations
Chronic Inhalation and Ingestion	Chronic fluoride poisoning (fluorosis), characterized by weight loss, weakness, anemia, brittle bones, and stiff joints.	[3]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity

Endpoint	Finding	Citations
Carcinogenicity	Not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.	[3]
Mutagenicity	No specific data available for copper(II) fluoride.	[5]
Reproductive and Developmental Toxicity	No specific data available for copper(II) fluoride. High fluoride intake has been associated with reproductive and developmental effects in animal studies.	[7][8][9][10][11]

Ecotoxicity

Data specific to copper(II) fluoride is limited. However, copper and its compounds are known to be toxic to aquatic life.

Organism	Effect	Citations
Aquatic Invertebrates (e.g., Daphnia magna)	Copper compounds are known to be toxic.	[12][13][14][15]
Fish (e.g., Zebrafish, Danio rerio)	Copper compounds can cause developmental and reproductive toxicity.	[16][17][18][19]

Occupational Safety and Exposure Limits

Parameter	Value	Issuing Agency
Permissible Exposure Limit (PEL) - as F	2.5 mg/m³	OSHA
Threshold Limit Value (TLV) - as F	2.5 mg/m³	ACGIH
TLV - as Cu (except fume)	1 mg/m³	ACGIH

Experimental Protocols

Standardized protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD), are utilized to assess the toxicity of chemical substances. The following sections outline the methodologies for key toxicological endpoints.

Acute Toxicity Testing

• Acute Oral Toxicity (OECD 420, 423, 425): These guidelines describe methods to determine the median lethal dose (LD50) following oral administration. The Fixed Dose Procedure (OECD 420) involves dosing animals of a single sex (typically female rats) in a stepwise manner at fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg).[20] The Acute Toxic Class Method (OECD 423) uses a stepwise procedure with 3 animals per step to classify the substance by toxicity.[21] The Up-and-Down Procedure (OECD 425) is a sequential dosing method that allows for the estimation of the LD50 with a confidence interval.[22] Animals are observed for at least 14 days for signs of toxicity and mortality.[23]

• Acute Dermal Toxicity (OECD 402): This test evaluates the adverse effects of a single dermal application. The substance is applied to the clipped skin of experimental animals (e.g., rats) and held in place with a porous gauze dressing for 24 hours.[24][25] Animals are observed for 14 days for signs of toxicity and mortality to determine the dermal LD50.[24][26]

• Acute Inhalation Toxicity (OECD 403): This guideline is used to assess the toxicity of an inhaled substance.[27][28] It involves exposing animals (usually rats) to the substance as a gas, vapor, or aerosol for a defined period (typically 4 hours).[29][30][31] The animals are then observed for at least 14 days to determine the median lethal concentration (LC50).[29][30]

Mutagenicity Testing

• Bacterial Reverse Mutation Test (Ames Test - OECD 471): This in vitro assay uses amino acid-requiring strains of Salmonella typhimurium and Escherichia coli to detect point mutations.[32][33] The test substance is incubated with the bacterial strains, with and without metabolic activation, and the number of revertant colonies is counted. A positive result indicates that the substance is mutagenic.[33]

Reproductive and Developmental Toxicity Screening

• Reproduction/Developmental Toxicity Screening Test (OECD 421): This test provides initial information on the potential effects on male and female reproductive performance, including gonadal function, mating, conception, and development of the offspring.[10] The test substance is administered to male and female animals (usually rats) before and during mating, and to females during gestation and lactation.[10]

Ecotoxicity Testing

• Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity of a substance to aquatic invertebrates. Young daphnids are exposed to a range of concentrations of the test substance for 48 hours, and the concentration that causes immobilization in 50% of the daphnids (EC50) is determined.[12][14]

• Fish, Acute Toxicity Test (Zebrafish Embryo - OECD 236): This test determines the acute toxicity of a substance to the early life stages of fish.[16] Zebrafish embryos are exposed to various concentrations of the substance for 96 hours, and the lethal concentration for 50% of the embryos (LC50) is calculated.[16][17]

Signaling Pathways in Toxicity

The toxicity of copper(II) fluoride is a composite of the effects of copper and fluoride ions, each of which can trigger distinct and overlapping cellular signaling pathways.

Fluoride-Mediated Signaling Pathways

Excessive fluoride exposure is known to induce cellular stress, leading to apoptosis and other toxic effects through the activation of several signaling cascades.

References

• 1. Copper fluoride | CuF2 | CID 522688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Copper Fluoride - ESPI Metals [espimetals.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. docs.preterhuman.net [docs.preterhuman.net]
• 5. dl.iranchembook.ir [dl.iranchembook.ir]
• 6. Copper(II) fluoride - Hazardous Agents | Haz-Map [haz-map.com]
• 7. Developmental & Reproductive Toxicity [ntp.niehs.nih.gov]
• 8. ICH S5 (R3) Guideline on detection of reproductive and developmental toxicity for human pharmaceuticals - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 9. ecetoc.org [ecetoc.org]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. epa.gov [epa.gov]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 14. safenano.re.kr [safenano.re.kr]
• 15. Biological test method: acute lethality of effluents to daphnia magna - Canada.ca [canada.ca]
• 16. Acute aquatic toxicity: Zebrafish Embryo Acute Toxicity Test (ZFET) - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 17. mdpi.com [mdpi.com]
• 18. Video: Cytotoxicity Assays with Zebrafish Cell Lines [jove.com]
• 19. invivobiosystems.com [invivobiosystems.com]
• 20. oecd.org [oecd.org]
• 21. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Acute Toxicity by OECD Guidelines | PPTX [slideshare.net]
• 24. scribd.com [scribd.com]
• 25. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 26. nucro-technics.com [nucro-technics.com]
• 27. oecd.org [oecd.org]
• 28. oecd.org [oecd.org]
• 29. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 30. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 31. Inhalation Toxicity Studies- OECD guidelines | PPTX [slideshare.net]
• 32. The in vitro mutagenicity assay - THE AMES TEST - Tentamus Group [tentamus.com]
• 33. In vitro genotoxicity testing – bacterial reverse mutation assay | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]

The Jahn-Teller Effect in Cupric Fluoride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Jahn-Teller effect in the crystal structure of cupric fluoride (B91410) (CuF₂). It delves into the theoretical underpinnings, experimental evidence, and quantitative structural data, offering a valuable resource for researchers in materials science, inorganic chemistry, and drug development who require a deep understanding of this fundamental phenomenon.

Introduction to the Jahn-Teller Effect in Cupric Fluoride

The Jahn-Teller theorem is a fundamental concept in chemistry and physics that describes the geometrical distortion of non-linear molecules and crystals in electronically degenerate states.[1][2] This distortion lifts the degeneracy and lowers the overall energy of the system.[1][2] Cupric fluoride (CuF₂) serves as a classic example of a solid-state system exhibiting a pronounced Jahn-Teller effect. The Cu²⁺ ion in CuF₂ has a d⁹ electronic configuration, which in an octahedral ligand field, results in a degenerate electronic ground state (t₂g⁶eg³).[3][4] This degeneracy is the driving force for the structural distortion observed in the CuF₂ crystal.

The distortion in CuF₂ manifests as a distorted rutile-type crystal structure with a monoclinic P2₁/c space group.[5][6] This is in contrast to the higher symmetry tetragonal rutile structure adopted by many other difluorides. The coordination environment around the Cu²⁺ ion is a distorted octahedron of six fluoride ions. This distortion takes the form of an elongation of two axial Cu-F bonds and a compression of the four equatorial Cu-F bonds, often referred to as a [4+2] coordination.[7] This guide will explore the nuances of this distortion, present the supporting experimental data, and discuss the theoretical models that explain these observations.

However, it is important to note a contending perspective in the scientific literature. Some studies, based on first-principles calculations, propose that the distortion in CuF₂ is not a canonical Jahn-Teller effect. Instead, they suggest it arises from a compressed CuF₆⁴⁻ unit, a feature that is masked by an additional orthorhombic instability.[8][9][10] This alternative viewpoint will also be discussed to provide a balanced and comprehensive understanding.

Crystal Structure and Quantitative Data

The crystal structure of cupric fluoride has been extensively studied using X-ray and neutron diffraction techniques. The resulting data provides precise measurements of the lattice parameters and interatomic distances, quantifying the extent of the Jahn-Teller distortion.

Crystallographic Data

Cupric fluoride crystallizes in a monoclinic system, belonging to the P2₁/c space group.[5][6] The unit cell parameters obtained from Rietveld refinement of X-ray powder diffraction data are summarized in the table below.

Parameter	Value	Reference
Space Group	P2₁/c (No. 14)	[5][6]
a	3.2973(2) Å	[5]
b	4.5624(3) Å	[5]
c	4.6157(3) Å	[5]
β	83.293(3)°	[5]
Volume	68.96(2) ų	[5]

Bond Lengths and Coordination Geometry

The most direct evidence for the Jahn-Teller effect in CuF₂ comes from the analysis of the Cu-F bond lengths within the CuF₆ octahedra. The distortion leads to two distinct sets of bond distances: two long axial bonds and four shorter equatorial bonds.

Bond	Distance (Å)	Method	Reference
Cu-F (axial)	2.32	X-ray Diffraction	[5]
Cu-F (equatorial)	1.92	X-ray Diffraction	[5]
Cu-F (spread)	1.91 - 2.28	Machine-generated from database	[6]

This [4+2] coordination is a hallmark of the Jahn-Teller effect in d⁹ systems.[7] The elongation of the axial bonds minimizes the electrostatic repulsion between the ligands and the electron density in the dz² orbital, which is singly occupied in the distorted geometry.

Experimental Protocols

The characterization of the Jahn-Teller effect in cupric fluoride relies on a suite of experimental techniques. Below are detailed methodologies for the key experiments cited.

X-ray Powder Diffraction (XRPD) and Rietveld Refinement

X-ray powder diffraction is the primary technique used to determine the crystal structure and lattice parameters of CuF₂. Rietveld refinement is a powerful method for analyzing powder diffraction data to obtain detailed structural information.

Sample Preparation: Due to the hygroscopic nature of CuF₂, proper sample preparation is crucial to prevent the absorption of moisture, which can alter the crystal structure.[11]

• Grinding: The CuF₂ powder should be finely ground using a mortar and pestle to ensure random orientation of the crystallites and to minimize particle size effects.[12][13]

• Handling: All handling of the sample should be performed in a controlled, low-humidity environment, such as a glovebox.[5]

• Sample Holder: A zero-background sample holder is typically used. For air-sensitive samples, a sealed sample holder with a Kapton or Mylar window is recommended to protect the sample from the atmosphere during data collection.[5]

Data Collection:

• Instrument: A high-resolution powder diffractometer equipped with a monochromatic X-ray source (e.g., Cu Kα) is used.

• Geometry: The Bragg-Brentano geometry is commonly employed.

• Scan Parameters: Data is typically collected over a wide 2θ range (e.g., 10-120°) with a small step size (e.g., 0.02°) and a sufficient counting time per step to ensure good statistics.

Rietveld Refinement:

• Software: Specialized software such as GSAS-II or FullProf is used for the refinement.

• Initial Model: The refinement starts with an initial structural model, including the space group (P2₁/c), approximate lattice parameters, and atomic positions.

• Refinement Strategy: A sequential refinement of parameters is typically performed. This includes the scale factor, background parameters, zero-point error, lattice parameters, peak shape parameters (e.g., Gaussian and Lorentzian components), and finally, the atomic coordinates and isotropic displacement parameters.

• Goodness-of-Fit: The quality of the refinement is assessed by monitoring the R-factors (e.g., Rwp, Rp) and the goodness-of-fit (χ²) parameter.

Neutron Diffraction

Neutron diffraction provides complementary information to X-ray diffraction. As neutrons scatter from the atomic nuclei, they are particularly sensitive to the positions of light atoms like fluorine.

Experimental Setup:

• Neutron Source: A nuclear reactor or a spallation neutron source provides the neutron beam.

• Sample Environment: The powdered CuF₂ sample is contained in a suitable holder (e.g., a vanadium can, which has a low coherent scattering cross-section). The experiment can be performed at various temperatures using a cryostat or furnace.

• Data Collection: The diffraction pattern is recorded by an array of detectors surrounding the sample.

Data Analysis: The data analysis is similar to that of XRPD, employing the Rietveld refinement method to extract structural parameters. Neutron diffraction is particularly valuable for accurately determining the positions of the fluorine atoms and for studying the magnetic structure of CuF₂ at low temperatures.[4][14]

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a powerful technique for studying paramagnetic species like Cu²⁺. It provides information about the electronic structure and the local environment of the copper ion.

Sample Preparation:

• Powder Sample: A finely ground powder of CuF₂ is used.

• Doped Sample: To study isolated Cu²⁺ centers, a small amount of CuF₂ can be doped into a diamagnetic host lattice with a similar crystal structure (e.g., ZnF₂).

Experimental Parameters:

• Frequency: EPR spectra are typically recorded at X-band (~9.5 GHz) or Q-band (~34 GHz) frequencies.

• Temperature: Measurements are often performed at low temperatures (e.g., liquid nitrogen or liquid helium temperatures) to observe well-resolved spectra.

• Data Acquisition: The first derivative of the microwave absorption is recorded as a function of the applied magnetic field.

Data Analysis: The EPR spectrum of a Cu(II) complex is characterized by the g-tensor and the hyperfine coupling tensor (A). For a Jahn-Teller distorted octahedral Cu²⁺ ion, an axial spectrum is typically observed with g∥ > g⊥ > 2.0023 and A∥ > A⊥.[3] The analysis of these parameters provides insights into the nature of the ground state electronic wavefunction and the degree of covalency in the Cu-F bonds.

UV-Visible Spectroscopy

UV-Visible spectroscopy is used to probe the electronic transitions between the d-orbitals of the Cu²⁺ ion. The Jahn-Teller distortion lifts the degeneracy of the d-orbitals, leading to multiple d-d transitions.

Sample Preparation:

• Solid-State: A diffuse reflectance spectrum can be obtained from a finely powdered sample of CuF₂.

• Solution: While CuF₂ is sparingly soluble, spectra of related Cu(II) complexes in solution can provide insights into the electronic structure.

Experimental Setup:

• Spectrophotometer: A standard UV-Vis spectrophotometer is used.

• Wavelength Range: The spectrum is recorded over the visible and near-infrared regions to observe the d-d transitions.

Data Analysis: For a d⁹ ion in a tetragonally distorted octahedral field, multiple absorption bands are expected, corresponding to transitions from the ground state to the excited d-states. The energies of these transitions are related to the ligand field splitting parameters and can be used to quantify the extent of the Jahn-Teller distortion.[3]

Visualizing the Jahn-Teller Effect

Diagrams are essential for visualizing the complex relationships involved in the Jahn-Teller effect. The following diagrams were created using the Graphviz (DOT language) to illustrate key concepts.

Caption: d-orbital splitting in a Cu²⁺ ion due to octahedral and tetragonal fields.

Caption: Experimental workflow for characterizing the Jahn-Teller effect in CuF₂.

Caption: Comparison of models explaining the crystal structure of CuF₂.

Conclusion

The Jahn-Teller effect profoundly influences the crystal structure and electronic properties of cupric fluoride. The characteristic distortion of the CuF₆ octahedra, with its elongated axial and compressed equatorial bonds, is a direct consequence of the d⁹ electronic configuration of the Cu²⁺ ion. This has been extensively verified through X-ray and neutron diffraction studies, which provide precise quantitative data on the resulting monoclinic crystal structure. Spectroscopic techniques such as EPR and UV-Vis further corroborate the electronic origins of this distortion.

While the traditional Jahn-Teller model provides a robust explanation, it is important for researchers to be aware of alternative theoretical perspectives that suggest a more complex interplay of electronic and vibrational effects. A thorough understanding of the Jahn-Teller effect in model systems like CuF₂ is crucial for the rational design of materials with specific electronic and magnetic properties, and for interpreting the behavior of copper-containing active sites in biological systems and pharmaceutical compounds. This guide provides the foundational knowledge and detailed experimental considerations necessary for researchers working in these fields.

References

• 1. The Cu( ii ) – dietary fibre interactions at molecular level unveiled via EPR spectroscopy - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01164F [pubs.rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. EPR of Cu2+ Complexes – Electron Paramagnetic Resonance | ETH Zurich [epr.ethz.ch]
• 4. ISIS Neutron diffraction [isis.stfc.ac.uk]
• 5. youtube.com [youtube.com]
• 6. Structure, EPR / ENDOR and DFT characterisation of a [Cu II (en) 2 ](OTf) 2 complex - Dalton Transactions (RSC Publishing) DOI:10.1039/C3DT51694F [pubs.rsc.org]
• 7. esrf.fr [esrf.fr]
• 8. researchgate.net [researchgate.net]
• 9. old.bnc.hu [old.bnc.hu]
• 10. XRD Analysis of Hygroscopic Compounds: Structural Effects and Best Practices [scirp.org]
• 11. Preparation of Powder X-ray Diffraction Samples [chemistry.beloit.edu]
• 12. Sample Preparation – EAS X-Ray Diffraction Laboratory – University of Alberta [cms.eas.ualberta.ca]
• 13. Diffraction - Structural research - Techniques for ... - Neutron research - The NMI3 information portal [nmi3.eu]
• 14. researchgate.net [researchgate.net]

Anhydrous Cupric Fluoride: A Technical Guide to its Hygroscopic Nature for Pharmaceutical and Research Applications

For Immediate Release

This technical guide provides a comprehensive overview of the hygroscopic properties of anhydrous cupric fluoride (B91410) (CuF₂). Addressed to researchers, scientists, and professionals in drug development, this document outlines the material's sensitivity to moisture, proper handling and storage procedures, and the experimental methodologies used to quantify its hygroscopic behavior. While specific quantitative water sorption data for anhydrous CuF₂ is not extensively available in public literature, this guide details the established protocols for such analysis.

Introduction to Anhydrous Cupric Fluoride

Anhydrous cupric fluoride is a white to light-green crystalline solid with the chemical formula CuF₂.[1] It is recognized for its role as a catalyst and its applications in the synthesis of fluorinated organic compounds.[1] A critical, yet often challenging, characteristic of anhydrous CuF₂ is its hygroscopic nature, readily absorbing moisture from the atmosphere.[2][3][4] This interaction with water can significantly impact its chemical integrity, reactivity, and performance in moisture-sensitive applications.

Upon exposure to moist air, anhydrous CuF₂ undergoes hydration, a process that is visually indicated by a color change from white or light green to blue, characteristic of the formation of copper(II) fluoride dihydrate (CuF₂·2H₂O).[1][5] Further exposure to moisture can lead to hydrolysis, forming basic copper hydroxyfluorides.[1][6] This sensitivity to moisture necessitates stringent handling and storage protocols to maintain the anhydrous state of the material.

Physicochemical Properties and Interaction with Water

The interaction of anhydrous CuF₂ with water is a significant consideration for its practical use. The following table summarizes the key physicochemical properties of anhydrous cupric fluoride.

Property	Value	Reference
Chemical Formula	CuF₂	[5]
Molar Mass	101.54 g/mol	[1]
Appearance	White to light-green crystalline powder	[1]
Hygroscopicity	Hygroscopic	[2][3][4]
Hydrated Form	Copper(II) fluoride dihydrate (CuF₂·2H₂O)	[5][6]
Appearance (Hydrated)	Blue crystalline solid	[5]

The process of water absorption by anhydrous CuF₂ can be conceptually broken down into two main stages: adsorption and absorption, leading to the formation of the dihydrate. Further reaction with water can lead to hydrolysis.

Figure 1: Conceptual pathway of water interaction with anhydrous cupric fluoride.

Experimental Protocols for Determining Hygroscopicity

To quantitatively assess the hygroscopic nature of a substance like anhydrous cupric fluoride, standardized experimental protocols are employed. The most common and informative of these is Dynamic Vapor Sorption (DVS).

Dynamic Vapor Sorption (DVS)

DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed to a controlled environment of varying relative humidity (RH) at a constant temperature. This method provides critical data on the extent and rate of water sorption and desorption, allowing for the generation of a water sorption isotherm.

Methodology:

• Sample Preparation: A small, accurately weighed sample of anhydrous cupric fluoride (typically 5-20 mg) is placed in the DVS instrument's microbalance.

• Drying: The sample is initially dried under a stream of dry nitrogen (0% RH) until a stable mass is achieved. This establishes the dry mass of the sample.

• Sorption Phase: The relative humidity of the gas stream is increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the system holds the RH constant until the sample mass equilibrates, signifying the cessation of water uptake.

• Desorption Phase: Following the sorption phase, the RH is decreased in a stepwise manner back to 0% RH. The mass change is monitored at each step until equilibrium is reached.

• Data Analysis: The change in mass at each RH step is recorded and expressed as a percentage of the initial dry mass. Plotting the equilibrium mass change against the relative humidity generates a water sorption-desorption isotherm.

Figure 2: Experimental workflow for Dynamic Vapor Sorption (DVS) analysis.

Data Presentation: Water Sorption Isotherm

The data obtained from a DVS experiment is typically presented as a water sorption isotherm. While specific data for anhydrous CuF₂ is not available, the following table illustrates how such data would be structured.

Relative Humidity (%)	Water Uptake (% w/w) - Sorption	Water Uptake (% w/w) - Desorption
0	0.0	0.0
10	Hypothetical Value	Hypothetical Value
20	Hypothetical Value	Hypothetical Value
30	Hypothetical Value	Hypothetical Value
40	Hypothetical Value	Hypothetical Value
50	Hypothetical Value	Hypothetical Value
60	Hypothetical Value	Hypothetical Value
70	Hypothetical Value	Hypothetical Value
80	Hypothetical Value	Hypothetical Value
90	Hypothetical Value	Hypothetical Value

The shape of the isotherm provides insight into the mechanism of water sorption. Hysteresis, a phenomenon where the desorption curve does not retrace the sorption curve, can indicate changes in the material's structure upon hydration.

Handling, Storage, and Safety Considerations

Given its hygroscopic nature, the handling and storage of anhydrous cupric fluoride are critical to maintaining its integrity.

• Handling: Anhydrous CuF₂ should be handled in a controlled, low-humidity environment, such as a glove box or a dry room.[3] Exposure to the ambient atmosphere should be minimized.

• Storage: The material should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen).[3][4] The storage area should be cool and dry.

• Safety: Anhydrous cupric fluoride is a hazardous substance. It is corrosive and can cause severe skin and eye damage.[4] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling the material.

Conclusion

Anhydrous cupric fluoride is a valuable reagent whose efficacy is intrinsically linked to its anhydrous state. Its pronounced hygroscopicity demands careful consideration in its handling, storage, and application. While quantitative data on its water sorption behavior is not widely published, established analytical techniques, particularly Dynamic Vapor Sorption, provide a robust framework for its characterization. For researchers and drug development professionals, a thorough understanding and control of the hygroscopic nature of anhydrous CuF₂ are paramount to ensuring the reliability and reproducibility of their work.

References

• 1. grokipedia.com [grokipedia.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. synquestlabs.com [synquestlabs.com]
• 4. fishersci.fr [fishersci.fr]
• 5. Copper(II) fluoride - Wikipedia [en.wikipedia.org]
• 6. Novel Synthesis of Anhydrous and Hydroxylated CuF2 Nanoparticles and Their Potential for Lithium Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]

cupric fluoride molar mass and density

An In-Depth Technical Guide to Cupric Fluoride (B91410): Molar Mass and Density

This technical guide provides a comprehensive overview of the fundamental physicochemical properties of cupric fluoride (Copper(II) fluoride), with a specific focus on its molar mass and density. Detailed experimental protocols for its synthesis and the determination of these key properties are presented for researchers, scientists, and professionals in drug development and related fields.

Quantitative Data Summary

The molar mass and density of both the anhydrous and dihydrate forms of cupric fluoride are summarized in the table below for easy reference and comparison.

Property	Anhydrous Cupric Fluoride (CuF₂)	Dihydrate Cupric Fluoride (CuF₂·2H₂O)
Molar Mass	101.54 g/mol [1][2][3][4]	137.57 g/mol [5]
Density	4.23 g/cm³[1][2][5]	2.93 g/cm³[5]

Experimental Protocols

Synthesis of High-Purity Anhydrous Cupric Fluoride

A robust method for the synthesis of high-purity anhydrous cupric fluoride involves the fluorination of copper(II) oxide. This method is particularly effective in producing a high-purity product by minimizing contamination.

Methodology:

• Reactant Preparation: A precisely weighed amount of high-purity copper(II) oxide (CuO) powder is placed in a reaction boat, typically made of a material resistant to fluorine gas at high temperatures, such as Monel or nickel.

• Reaction Setup: The reaction boat containing the copper(II) oxide is placed inside a tube furnace. The furnace is equipped with a gas inlet for the introduction of anhydrous hydrogen fluoride (HF) gas and an outlet for the removal of gaseous byproducts.

• Fluorination Process: The furnace temperature is gradually raised to approximately 400 °C. Anhydrous hydrogen fluoride gas is then passed over the copper(II) oxide. The reaction proceeds as follows: CuO(s) + 2HF(g) → CuF₂(s) + H₂O(g)

• Reaction Completion and Cooling: The flow of hydrogen fluoride is maintained for a sufficient duration to ensure the complete conversion of the oxide to the fluoride. After the reaction is complete, the furnace is cooled down to room temperature under a stream of an inert gas, such as nitrogen or argon, to prevent rehydration of the hygroscopic cupric fluoride.

• Product Handling and Storage: The resulting white to pale blue anhydrous cupric fluoride powder is quickly transferred to a dry, inert atmosphere glovebox for handling and storage to prevent absorption of moisture from the air.

Determination of Molar Mass

The molar mass of cupric fluoride is fundamentally determined from its chemical formula, CuF₂, and the atomic masses of its constituent elements. For experimental verification, mass spectrometry can be employed.

2.2.1. Theoretical Calculation

• Identify Atomic Masses: From the periodic table, the atomic mass of Copper (Cu) is approximately 63.55 amu, and the atomic mass of Fluorine (F) is approximately 19.00 amu.

• Calculate Molar Mass: The molar mass of CuF₂ is calculated as: Molar Mass = (1 × Atomic Mass of Cu) + (2 × Atomic Mass of F) Molar Mass = (1 × 63.55 g/mol ) + (2 × 19.00 g/mol ) = 101.55 g/mol .

2.2.2. Experimental Verification via Mass Spectrometry

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions.

Methodology:

• Sample Preparation: A small, pure sample of cupric fluoride is required.

• Ionization: The sample is introduced into the mass spectrometer, where it is vaporized and ionized. For inorganic salts like cupric fluoride, techniques such as inductively coupled plasma mass spectrometry (ICP-MS) or other suitable ionization methods are used to generate ions.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: A detector measures the abundance of ions at each mass-to-charge ratio.

• Data Analysis: The resulting mass spectrum will show peaks corresponding to the isotopic masses of the copper and fluorine atoms, as well as molecular ions. The peak corresponding to the most abundant isotopic combination of the CuF₂⁺ ion is used to confirm the molar mass.

Determination of Density

Gas pycnometry is a highly accurate and non-destructive method for determining the skeletal density of a solid powder like cupric fluoride. This technique measures the volume of the solid by displacing an inert gas, typically helium.

Methodology:

• Sample Preparation: A known mass of the dry cupric fluoride powder is accurately weighed using an analytical balance.

• Instrument Setup: The gas pycnometer is calibrated according to the manufacturer's instructions. This typically involves measuring the volume of the sample chamber and a reference chamber.

• Sample Loading: The weighed cupric fluoride sample is placed into the sample chamber of the pycnometer.

• Measurement Cycle:

  • The sample chamber is pressurized with helium gas to a specific pressure (P₁).

  • The valve connecting the sample chamber to a reference chamber of known volume (Vᵣ) is opened, allowing the gas to expand.

  • The final equilibrium pressure (P₂) is measured.

• Volume Calculation: The volume of the solid sample (Vₛ) is calculated using Boyle's Law. The change in pressure is related to the volume occupied by the solid.

• Density Calculation: The density (ρ) of the cupric fluoride is then calculated using the formula: ρ = mass / Vₛ

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the synthesis and characterization of cupric fluoride.

Caption: Workflow for the synthesis and characterization of cupric fluoride.

Caption: Key properties and applications of cupric fluoride.

References

• 1. measurlabs.com [measurlabs.com]
• 2. drugfuture.com [drugfuture.com]
• 3. chemistry.csueastbay.edu [chemistry.csueastbay.edu]
• 4. Gas Pycnometry - Determination of Density | 3P Instruments [3p-instruments.com]
• 5. thermopycnometer.com [thermopycnometer.com]

electronic structure and bonding in CuF2

An In-depth Technical Guide on the Electronic Structure and Bonding in Copper(II) Fluoride (B91410) (CuF₂)

Introduction

Copper(II) fluoride (CuF₂), an inorganic compound, presents a compelling case study in the electronic structure and bonding of transition metal halides. As a d⁹ system, CuF₂ exhibits a pronounced Jahn-Teller distortion, which significantly influences its crystal structure, electronic properties, and reactivity. This technical guide provides a comprehensive overview of the electronic structure and chemical bonding in anhydrous CuF₂, synthesizing data from experimental and theoretical investigations. The content is tailored for researchers and scientists, with a focus on detailed data presentation, experimental methodologies, and visual representations of core concepts. The bonding in CuF₂ is primarily ionic, arising from the transfer of electrons from the copper metal to the highly electronegative fluorine nonmetal[1][2][3][4]. This results in the formation of Cu²⁺ and F⁻ ions, held together by strong electrostatic attraction[1].

Crystal Structure and Coordination Environment

Anhydrous CuF₂ crystallizes in a distorted rutile-type, monoclinic crystal structure, belonging to the P2₁/c space group[5][6]. This deviation from a higher-symmetry structure is a direct consequence of the electronic configuration of the Cu²⁺ ion.

The coordination environment around the central copper ion is a distorted octahedron ([CuF₆]⁴⁻). Each copper ion is bonded to six fluoride ions, but the Cu-F bond lengths are not equal. There are four shorter equatorial bonds and two longer axial bonds[6]. This [4+2] coordination geometry is a classic manifestation of the Jahn-Teller effect, which dictates that any non-linear molecule with a degenerate electronic ground state will undergo a geometrical distortion to remove that degeneracy and lower the overall energy. For the d⁹ Cu²⁺ ion in an octahedral field, the e_g orbitals are degenerate, leading to this structural distortion[6].

Parameter	Value	Reference
Crystal System	Monoclinic	[6]
Space Group	P2₁/c	[5]
Cu-F Bond Distances (Å)	4 F at ~1.93 Å, 2 F at ~2.27 Å	[6]
Range from 1.91-2.28 Å	[5]
Coordination Geometry	Distorted Octahedral ([4+2])	[6]

Table 1: Crystallographic Data for Anhydrous CuF₂.

Caption: Jahn-Teller distortion in the [CuF₆] octahedron.

Electronic Structure and Bonding

The electronic structure of CuF₂ is characterized by the interplay between ionic bonding and the ligand field effects on the Cu²⁺ 3d orbitals. While the bond is predominantly ionic, the valence 3d orbitals of copper have been shown to be involved in the bonding, indicating some covalent character[7][8].

Theoretical studies, such as single and doubles configuration interaction (SDCI) and coupled pair functional (CPF) methods, have been employed to investigate the ground and low-lying electronic states[9]. These calculations confirm a ²Σg⁺ ground state for the linear molecule model and provide energies for d-d transitions and charge transfer (CT) states. In the solid state, the 3d orbitals of copper are split by the distorted octahedral ligand field of the fluoride ions.

Parameter	Energy (cm⁻¹)	Method	Reference
d-d Transition 1	2500	CPF	[9]
d-d Transition 2	10800	CPF	[9]
Charge Transfer State 1 (²Σu⁺)	31200	CPF	[9]
Charge Transfer State 2 (²Πu)	33900	CPF	[9]
Asymmetric Stretching Frequency (ν_as) (calc.)	740	CPF	[9]
Asymmetric Stretching Frequency (ν_as) (exp.)	765	Experiment	[9]

Table 2: Calculated and Experimental Electronic Transitions and Vibrational Frequencies for CuF₂.

Caption: Simplified MO diagram for an octahedral [CuF₆] complex.

Experimental and Theoretical Characterization

A variety of sophisticated techniques have been utilized to elucidate the electronic structure of CuF₂.

Spectroscopic Techniques

• X-ray Photoelectron Spectroscopy (XPS): XPS is used to determine the elemental composition and chemical states of the constituent atoms. For CuF₂, XPS spectra of the Cu 2p region show characteristic satellite peaks ("shake-up" peaks) that are indicative of the Cu²⁺ (d⁹) configuration. These satellites arise from ligand-to-metal charge transfer events that occur simultaneously with the photoionization process.

• X-ray Absorption Spectroscopy (XAS): XAS, particularly at the Cu K-edge and L-edge, provides detailed information about the local coordination geometry and electronic structure.

  • Cu K-edge (XANES): The X-ray Absorption Near Edge Structure reveals a pre-edge feature around 8976 eV, which is assigned to the dipole-forbidden but quadrupole-allowed 1s→3d transition[10]. The position and intensity of the main absorption edge (around 8988.8 eV) are sensitive to the oxidation state and the high ionicity of the Cu-F bond[10].

  • Cu L-edge: L-edge spectroscopy involves 2p→3d transitions. It is a direct probe of the Cu oxidation state and ligand field. For CuF₂, the L₃ and L₂ peak maxima are assigned to 930.5 eV and 950.5 eV, respectively, serving as a standard for energy calibration in related copper compounds[11].

• Ultraviolet Photoelectron Spectroscopy (UPS): High-temperature He I and He II photoelectron spectra have been recorded for gas-phase CuF₂[7][8]. These studies show that configurations from both metal 3d and ligand 2p ionizations contribute significantly to the low-lying states of the CuF₂⁺ ion, confirming the valence character of the Cu 3d orbitals[7][8].

Technique	Feature	Energy (eV)	Assignment/Interpretation	Reference
XAS (K-edge)	Pre-edge peak	~8976	1s→3d quadrupole-allowed transition	[10]
XAS (K-edge)	Main Edge	~8988.8	Reflects Cu²⁺ state and high ionicity of Cu-F bond	[10]
XAS (L-edge)	L₃ peak maximum	930.5	2p₃/₂ → 3d transition	[11]
XAS (L-edge)	L₂ peak maximum	950.5	2p₁/₂ → 3d transition	[11]

Table 3: Key Spectroscopic Data for CuF₂ from X-ray Absorption Studies.

Theoretical Calculations

Computational methods are crucial for interpreting experimental spectra and providing a deeper theoretical framework. Density Functional Theory (DFT), as implemented in software like the Vienna Ab Initio Simulation Package (VASP), is commonly used to calculate the electronic band structure and density of states[5]. These calculations typically use the Perdew-Burke-Ernzerhof (PBE) approximation for the exchange-correlation functional[5]. For more accurate treatment of electron correlation in the localized d-orbitals of copper, methods like DFT+U are employed[12].

Caption: Workflow for characterizing the electronic structure of CuF₂.

Experimental Protocols

X-ray Photoelectron Spectroscopy (XPS)

• Sample Preparation: High-purity (e.g., 98% or higher) anhydrous CuF₂ powder is used. To handle the insulating nature of the powder, it is typically pressed into a high-purity indium or aluminum foil[13]. The sample is mounted on a holder and introduced into the spectrometer's load lock. To minimize surface contamination, the sample bottle is often opened in an inert atmosphere (e.g., ultra-high purity nitrogen) within a glove box connected to the load lock[13].

• Instrumentation: A spectrometer such as the Surface Science Instruments SSX-100 is used, equipped with a monochromatic Al Kα X-ray source (1486.6 eV)[13]. The analysis is performed under ultra-high vacuum (UHV) conditions (<1 x 10⁻⁷ Pa)[13].

• Charge Control: As CuF₂ is a dielectric, charge compensation is critical. This is achieved using a low-energy electron flood gun and a fine mesh proximity screen (e.g., Ni mesh) to neutralize surface charging and minimize peak broadening[13].

• Data Acquisition: Spectra are acquired in constant pass energy mode. Survey scans are first taken to identify all elements present, followed by high-resolution scans of specific regions (e.g., Cu 2p, F 1s, C 1s). To mitigate X-ray induced sample degradation (reduction of Cu²⁺ to Cu⁺), samples may be cooled (e.g., to -140 to -150 °C) and X-ray exposure time minimized[14].

• Data Analysis: The binding energy scale is calibrated using the adventitious carbon C 1s peak, setting it to a standard value (e.g., 284.8 eV)[14]. The high-resolution spectra are then analyzed by fitting the peaks to determine their binding energies, full width at half maximum (FWHM), and relative areas. The Cu 2p₃/₂ peak and its associated satellite structures are of primary interest for chemical state analysis.

X-ray Absorption Spectroscopy (XAS)

• Sample Preparation: The powdered CuF₂ sample is uniformly spread onto Kapton or another X-ray transparent tape. The amount of sample is optimized to achieve an appropriate absorption edge step (Δμx ≈ 1).

• Instrumentation (Cu K-edge): Measurements are typically performed at a synchrotron radiation facility. The incident X-ray beam is monochromatized using a double-crystal monochromator (e.g., Si(111)). Data is collected in transmission mode, where the intensity of the X-ray beam is measured before (I₀) and after (I₁) passing through the sample using ion chambers. A copper metal foil is measured simultaneously for energy calibration, with its first inflection point set to a standard value (e.g., 8979 eV).

• Data Acquisition: The monochromator is scanned across the energy range of the copper K-edge (e.g., from ~8800 eV to ~9800 eV). Multiple scans are collected and averaged to improve the signal-to-noise ratio.

• Data Analysis (XANES): The raw absorption data (ln(I₀/I₁)) is processed for pre-edge background subtraction and post-edge normalization. A linear function is typically fit to the pre-edge region and subtracted, while a polynomial or spline function is fit to the post-edge region (EXAFS region) and extrapolated back to the edge energy to normalize the edge jump to unity[11]. The first derivative of the normalized spectrum is often calculated to precisely determine the energies of the edge and pre-edge features[10].

Conclusion

The electronic structure and bonding of copper(II) fluoride are dictated by its d⁹ electron configuration, leading to a unique Jahn-Teller distorted monoclinic crystal structure. The Cu-F bond is primarily ionic, yet spectroscopic and theoretical evidence confirms the significant involvement of Cu 3d orbitals in the bonding framework. Advanced experimental techniques like XPS and XAS, coupled with high-level computational methods, have provided a detailed picture of the ligand field splitting, d-d transitions, and charge transfer phenomena. This comprehensive understanding is fundamental for applications ranging from catalysis to materials science, where the specific electronic properties of CuF₂ can be leveraged.

References

• 1. brainly.com [brainly.com]
• 2. CAS 7789-19-7: Copper fluoride (CuF2) | CymitQuimica [cymitquimica.com]
• 3. m.youtube.com [m.youtube.com]
• 4. quora.com [quora.com]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 6. Copper(II) fluoride - Wikipedia [en.wikipedia.org]
• 7. Study by high-temperature photoelectron spectroscopy of the electronic structure of the transition metal difluorides, CuF2 and ZnF2 - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. Study by high-temperature photoelectron spectroscopy of the electronic structure of the transition metal difluorides, CuF2 and ZnF2 - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. pubs.aip.org [pubs.aip.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. X-ray Absorption Edge Spectroscopy and Computational Studies on LCuO2 Species: Superoxide-CuII versus Peroxide-CuIII Bonding - PMC [pmc.ncbi.nlm.nih.gov]
• 12. First Principles Calculation of Magnetic Resonance Properties of Cu2-δX (X = Se, S, Te) [scirp.org]
• 13. pubs.aip.org [pubs.aip.org]
• 14. surfacesciencewestern.com [surfacesciencewestern.com]

Theoretical Prediction and Synthesis Pathways for Novel High-Valent Copper Fluorides

A Technical Guide for Researchers in Materials Science and Drug Development

Introduction

The exploration of novel transition metal fluorides is a frontier in materials science, driven by the potential for discovering materials with unique electronic and magnetic properties. Among these, copper fluorides are of particular interest due to the rich variety of oxidation states copper can adopt, which can lead to complex magnetic interactions and potentially high-temperature superconductivity. This technical guide provides an in-depth overview of the theoretical prediction of two novel, experimentally unknown copper fluoride (B91410) compounds, Cu₂F₅ and CuF₃. It details the computational methodologies employed for their prediction, summarizes their predicted properties, and outlines potential experimental pathways for their synthesis. This document is intended to serve as a resource for researchers and scientists in materials chemistry, condensed matter physics, and drug development, where novel fluoride compounds can find applications as catalysts, oxidizing agents, or in advanced battery technologies.

I. Predicted Novel Copper Fluoride Compounds

Recent computational studies utilizing first-principles evolutionary crystal structure prediction have identified two new stable copper fluoride compounds: Cu₂F₅ and CuF₃. These compounds are predicted to be thermodynamically stable, suggesting they could be synthesized under the right experimental conditions.

Predicted Properties of Novel Copper Fluorides

The predicted properties of these novel copper fluorides, alongside the known compound CuF₂, are summarized in the tables below for comparative analysis.

Table 1: Predicted Crystallographic and Thermodynamic Data

Compound	Predicted Space Group	Crystal System	Formation Energy (eV/atom)
Cu₂F₅	C2/m	Monoclinic	-
CuF₃	R-3c	Rhombohedral	Slightly above the convex hull (~0.001 eV)
CuF₂	P2₁/c	Monoclinic	(Experimentally known)

Table 2: Predicted Electronic and Magnetic Properties

Compound	Copper Oxidation States	Magnetic Properties	Electronic Structure	Charge Transfer Gap (Δpd)
Cu₂F₅	+2, +3	Two interacting magnetic subsystems. Magnetic moments of 0.79 μB (Cu²⁺) and 1.17 μB (Cu³⁺)	Charge-transfer insulator	1.42 eV
CuF₃	+3	Antiferromagnetic coupling of magnetic Cu³⁺ ions	Charge-transfer insulator	1.7 eV

II. Computational Methodology: A Detailed Protocol

The prediction of these novel copper fluorides was achieved through a combination of evolutionary crystal structure prediction and first-principles electronic structure calculations. This section provides a detailed overview of the computational workflow.

Evolutionary Crystal Structure Prediction

The search for stable crystal structures was performed using an evolutionary algorithm. This method explores the potential energy surface of a given chemical system to find the most stable crystal structures.

Logical Workflow for Evolutionary Structure Prediction:

Caption: Workflow of the evolutionary algorithm for crystal structure prediction.

Protocol for Evolutionary Search:

• Initial Population Generation: A set of initial crystal structures is randomly generated with varying stoichiometries (e.g., CuₓFᵧ).

• Structure Relaxation: The geometry of each structure in the population is optimized using Density Functional Theory (DFT) calculations to find the local minimum in energy.

• Fitness Evaluation: The fitness of each structure is determined by its calculated enthalpy.

• Selection: A portion of the structures with the lowest enthalpies (highest fitness) are selected to proceed to the next generation.

• Variation Operators: New candidate structures are generated from the selected "parent" structures using three primary operators:

  • Heredity: Combines slabs from two parent structures to create a new child structure.

  • Lattice Mutation: Randomly perturbs the lattice vectors of a parent structure.

  • Permutation: Swaps the identities of atoms within the unit cell.

• Generation of New Population: The newly generated structures, along with a small number of randomly generated structures to ensure diversity, form the next generation.

• Iteration: The process of relaxation, evaluation, selection, and variation is repeated for multiple generations until the lowest energy structures remain unchanged.

• Convex Hull Analysis: The final set of low-energy structures is used to construct a thermodynamic convex hull, which identifies the most stable compounds at a given pressure.

First-Principles Calculations (DFT+U)

The structural relaxations and electronic property calculations are performed using the Vienna Ab initio Simulation Package (VASP). Given the presence of strongly correlated d-electrons in copper, the DFT+U method is employed to provide a more accurate description of the electronic structure.

Protocol for DFT+U Calculations:

• Functional: The Perdew-Burke-Ernzerhof (PBE) generalized gradient approximation (GGA) is used for the exchange-correlation functional.

• Pseudopotentials: Projector-augmented wave (PAW) pseudopotentials are used to describe the interaction between the core and valence electrons.

• Plane-Wave Cutoff Energy: A high cutoff energy (e.g., 520 eV) is used for the plane-wave basis set to ensure convergence.

• k-point Mesh: The Brillouin zone is sampled using a Monkhorst-Pack grid. The density of the k-point mesh should be chosen to ensure convergence of the total energy.

• DFT+U Parameters: To account for the strong on-site Coulomb interaction of the Cu 3d electrons, the DFT+U method is applied. The key parameters in the VASP INCAR file are:

  • LDAU = .TRUE. : Enables the DFT+U method.

  • LDAUTYPE = 2 : Specifies the simplified (rotationally invariant) approach of Dudarev et al.

  • LDAUL = 2 : Specifies that the U correction is applied to the d-orbitals (l=2).

  • LDAUU : Sets the value of the on-site Coulomb parameter U. For copper, a typical value is around 4-8 eV.

  • LDAUJ : Sets the value of the on-site exchange parameter J. In the Dudarev approach, this is often set to 0.

• Convergence Criteria: The electronic self-consistency loop is converged to a tight tolerance (e.g., 10⁻⁵ eV), and the ionic relaxation is continued until the forces on all atoms are below a certain threshold (e.g., 0.01 eV/Å).

III. Proposed Experimental Synthesis Protocols

As the predicted copper fluorides Cu₂F₅ and CuF₃ are experimentally unknown, the following protocols are proposed based on established methods for synthesizing high-valent transition metal fluorides. These methods aim to provide the high fluorine chemical potential and/or high pressures necessary to stabilize these higher oxidation state compounds.

High-Pressure Solid-State Synthesis

This method utilizes a solid-state fluorine source and high pressure to drive the reaction towards the desired product.

Experimental Workflow for High-Pressure Synthesis:

In-Depth Technical Guide to the Hazards of Cupric Fluoride Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards associated with cupric fluoride (B91410) (Copper(II) fluoride, CuF₂) reactions. It is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to handle this versatile and reactive compound safely. This document outlines the toxicological profile of cupric fluoride, its reactivity with common laboratory reagents, and detailed protocols for its use in key synthetic transformations.

General Safety and Hazard Information

Cupric fluoride, in both its anhydrous (CAS 7789-19-7) and dihydrate (CAS 13454-88-1) forms, is a hazardous chemical that requires careful handling. The anhydrous form is a white to light-grey crystalline solid, while the dihydrate appears as a blue crystalline powder.[1][2] It is hygroscopic and will absorb moisture from the air.[3]

GHS Classification and Hazards

Cupric fluoride is classified as a hazardous substance with the following GHS classifications:

• Acute Toxicity, Oral (Category 4) [4]

• Acute Toxicity, Inhalation (Category 4) [4]

• Skin Corrosion/Irritation (Category 1B) [4]

• Serious Eye Damage/Eye Irritation (Category 1) [4]

Signal Word: Danger[4]

Hazard Statements:

• H302: Harmful if swallowed[4]

• H314: Causes severe skin burns and eye damage[4]

• H332: Harmful if inhaled[4]

Toxicological Data

Detailed quantitative toxicity data for cupric fluoride is limited, with many sources stating that LD50/LC50 values are not available.[3][5][6] However, the toxicity of copper compounds and fluorides are well-documented.

Systemic toxic effects of copper can include damage to the capillaries, kidneys, and liver, as well as central nervous system excitation followed by depression.[4] Chronic exposure to fluoride can lead to fluorosis, a condition characterized by brittle bones, weight loss, and anemia.[3] The reported fatal dose for copper salts in adults is between 10 to 20 grams.[7]

Table 1: Toxicological Hazards of Cupric Fluoride

Hazard Type	Description	Citations
Acute Oral Toxicity	Harmful if swallowed. Ingestion can cause gastrointestinal irritation with nausea, vomiting, and diarrhea.	[3][4]
Acute Inhalation Toxicity	Harmful if inhaled. Dust is irritating to the respiratory tract.	[3][4]
Skin Corrosion	Causes severe skin burns and irritation.	[3][4]
Eye Damage	Causes serious eye damage and irritation.	[3][4]
Chronic Toxicity	Chronic inhalation and ingestion may lead to chronic fluoride poisoning (fluorosis), characterized by weight loss, weakness, anemia, brittle bones, and stiff joints.	[3]

Reactivity and Incompatibility

Cupric fluoride is a reactive compound, and its hazards are not limited to its inherent toxicity but also extend to its reactions with other substances.

Thermal Decomposition

Cupric fluoride is thermally unstable at high temperatures. Anhydrous cupric fluoride loses fluorine in its molten state at temperatures above 950 °C.[1][2] The dihydrate undergoes a two-stage decomposition. At 132°C, it forms an intermediate, which then decomposes at 420°C to copper(II) oxide and copper(II) fluoride.

Reaction with Water

Cupric fluoride is slightly soluble in water.[1][8] It hydrolyzes in hot water, and even in cold water, a slow hydrolysis occurs, which can make the solution slightly acidic due to the formation of hydrofluoric acid (HF).[1][9] This hydrolysis is the reason that aqueous solutions of cupric fluoride can etch glass.[9]

Reaction with Acids

Contact with strong acids will produce highly toxic and corrosive hydrogen fluoride gas.[3] For example, the reaction with sulfuric acid yields copper(II) sulfate (B86663) and hydrogen fluoride.[10]

Reaction with Sulfuric Acid: CuF₂ + H₂SO₄ → CuSO₄ + 2HF[10]

Incompatible Materials

• Acids: Reacts to produce toxic hydrogen fluoride gas.[3]

• Moisture: Hydrolyzes to form hydrofluoric acid.[3]

• Glass: Aqueous solutions can etch glass due to the formation of hydrofluoric acid.[3][9]

• Strong oxidizing agents.

Key Synthetic Applications and Experimental Protocols

Cupric fluoride is a valuable reagent in organic synthesis, particularly in fluorination and cross-coupling reactions. The following sections provide detailed methodologies for some of its key applications.

Synthesis of Cupric Fluoride

A common laboratory-scale synthesis of cupric fluoride involves the reaction of copper(II) carbonate with hydrofluoric acid.[2]

Experimental Protocol: Synthesis of Cupric Fluoride from Copper(II) Carbonate

• Reaction Setup: In a well-ventilated fume hood, place a magnetic stir bar in a polyethylene (B3416737) or Teflon beaker.

• Reagents: Carefully add a measured amount of copper(II) carbonate to the beaker.

• Reaction: Slowly and cautiously add a stoichiometric amount of 48% hydrofluoric acid to the beaker while stirring. The reaction is exothermic and will produce carbon dioxide gas.

  • Reaction: CuCO₃ + 2HF(aq) → CuF₂(aq) + H₂O(l) + CO₂(g)[2]

• Crystallization: Once the reaction has subsided, allow the solution to cool. Cupric fluoride dihydrate will crystallize out of the solution.

• Isolation: Collect the crystals by filtration using a polyethylene funnel and filter paper.

• Washing and Drying: Wash the crystals with cold water and then with acetone. Dry the crystals in a desiccator.

Chan-Lam-Evans Coupling

Cupric fluoride has been shown to be an efficient promoter for the Chan-Lam-Evans coupling reaction, which forms diaryl ethers from phenols and boronic acids.[11] It can offer higher yields compared to the more traditional copper(II) acetate (B1210297) promoter, especially for sterically hindered phenols.[11]

Experimental Protocol: Chan-Lam-Evans Coupling of a Phenol (B47542) with a Phenylboronic Acid

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the phenol (1 mmol) and the phenylboronic acid (1.5-2 mmol) in dichloromethane (B109758) (10 mL).[11]

• Addition of Reagents: To the solution, add pyridine (B92270) (5 mmol) followed by cupric fluoride (1 mmol).[11]

• Reaction: Stir the mixture at room temperature for 18 hours. The reaction should be open to the air.[11]

• Workup:

  • Remove the solvent under reduced pressure.

  • Add ethyl acetate (50 mL) to the residue.

  • Wash the organic phase sequentially with 1M HCl solution (10 mL), 1M NaOH solution (10 mL), and brine (10 mL).[11]

• Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Table 2: Substrate Scope for CuF₂ Promoted Chan-Lam-Evans Coupling

Phenol	Phenylboronic Acid	Yield with Cu(OAc)₂	Yield with CuF₂	Citations
Phenol	Phenylboronic acid	85%	88%	[11]
4-Methoxyphenol	Phenylboronic acid	90%	92%	[11]
4-Bromophenol	Phenylboronic acid	45%	85%	[11]
2,6-Dimethylphenol	Phenylboronic acid	30%	75%	[11]

Deoxyfluorination of Alcohols

Cupric fluoride can be used for the deoxyfluorination of primary and secondary alcohols, converting them to the corresponding alkyl fluorides. This reaction proceeds via the in-situ formation of an O-alkylisourea adduct.[12][13]

Experimental Protocol: Deoxyfluorination of a Secondary Alcohol

• Reaction Setup: To a vial containing a magnetic stir bar, add the secondary alcohol (1.0 mmol, 1.0 equiv.), Cu(I)Cl (0.01 mmol, 1 mol%), and CuF₂ (1.5 mmol, 1.5 equiv.).[12]

• Addition of Reagents: Add cyclopentyl methyl ether (CPME, 2 mL) as the solvent, followed by N,N'-diisopropylcarbodiimide (DIC, 1.0 mmol, 1.0 equiv.).[12]

• Reaction: Stir the reaction mixture at room temperature for the required time (monitor by TLC or GC-MS).

• Workup:

  • Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution at 0 °C.

  • Separate the layers and extract the aqueous layer with dichloromethane (DCM).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.[14]

• Purification: Filter the solution and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[14]

Table 3: Examples of Deoxyfluorination of Alcohols using CuF₂

Alcohol	Product	Yield	Citations
1-Phenylethanol	(1-Fluoroethyl)benzene	85%	[15]
4-Phenyl-2-butanol	1-Fluoro-3-phenylbutane	75%	[12]
Cyclohexanol	Fluorocyclohexane	60%	[15]

Synthesis of Fluorinated Aromatic Hydrocarbons

Cupric fluoride can be used to synthesize fluorinated aromatic hydrocarbons by reacting with aromatic hydrocarbons at high temperatures in an oxygen-containing atmosphere.[1] This method is simpler than the Sandmeyer reaction but is only suitable for compounds that can withstand the high temperatures.[1]

A proposed "greener" method involves passing a stream of the aromatic hydrocarbon and hydrogen fluoride over a copper-containing catalyst at elevated temperatures. The cupric fluoride is regenerated in situ by co-feeding oxygen.

Mandatory Visualizations

Caption: Experimental workflow for the CuF₂ promoted Chan-Lam-Evans coupling.

Caption: Logical relationships of cupric fluoride hazards.

Caption: Thermal decomposition pathway of cupric fluoride dihydrate.

References

• 1. Copper(II) fluoride - Wikipedia [en.wikipedia.org]
• 2. Cupric fluoride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. Copper Fluoride - ESPI Metals [espimetals.com]
• 5. dl.iranchembook.ir [dl.iranchembook.ir]
• 6. docs.preterhuman.net [docs.preterhuman.net]
• 7. Copper fluoride | CuF2 | CID 522688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. Sciencemadness Discussion Board - copper fluoride - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. CuF2 + H2SO4 → CuSO4 + 2 HF - Balanced equation | Chemical Equations online! [chemequations.com]
• 11. pp.bme.hu [pp.bme.hu]
• 12. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 13. Deoxyfluorination with CuF2 : Enabled by Using a Lewis Base Activating Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. chemrxiv.org [chemrxiv.org]

Whitepaper: The Emergence of Stable Copper(III) Fluoride and Its Analogs

An in-depth technical guide on the discovery, synthesis, and characterization of copper(III) fluoride (B91410) (CuF3) and its analogs, intended for researchers, scientists, and professionals in drug development.

The exploration of high-oxidation-state transition metal compounds has consistently pushed the boundaries of synthetic chemistry and materials science. Among these, copper(III) fluoride (CuF3) has long been a molecule of significant theoretical interest and experimental challenge. This technical guide provides a comprehensive overview of the synthesis, characterization, and properties of CuF3 and its stable analogs, with a focus on the experimental methodologies that have enabled their discovery.

The Challenge of Synthesizing Copper(III) Fluoride

The existence of copper in a +3 oxidation state is rare due to the high third ionization energy of copper. While Cu(III) can be stabilized in oxides and complex fluorides, the simple binary compound CuF3 has proven to be exceptionally elusive. Early theoretical studies and experimental attempts were met with limited success, often leading to the decomposition of the target molecule.

Breakthrough: Gas-Phase Synthesis of Monomeric CuF3

A significant breakthrough was the successful synthesis and characterization of gaseous, monomeric CuF3. This was achieved through the reaction of laser-ablated copper atoms with fluorine gas in a supersonic expansion, a technique designed to rapidly cool and stabilize highly reactive species.

The following protocol outlines the key steps in the gas-phase synthesis of CuF3:

• Copper Atom Generation : A pulsed laser is focused onto a rotating copper rod to generate a plasma of copper atoms.

• Reagent Gas Mixture : A carrier gas, typically helium or argon, is seeded with a low concentration of fluorine gas (F2).

• Supersonic Expansion : The gas mixture containing F2 is pulsed over the copper plasma, and the resulting mixture undergoes supersonic expansion into a vacuum chamber. This process leads to rapid cooling (to a few Kelvin), which kinetically stabilizes the newly formed CuF3 molecules.

• Detection and Characterization : The products of the reaction are then analyzed using techniques such as mass spectrometry and photoionization spectroscopy to confirm the presence and properties of CuF3.

Structural and Electronic Properties of CuF3

Experimental and computational studies have been crucial in elucidating the structure and properties of the CuF3 molecule.

Both high-level quantum chemical calculations and experimental data from photoionization spectroscopy have confirmed that gaseous CuF3 possesses a trigonal planar (D3h) geometry. This structure is a consequence of the d8 electron configuration of Cu(III) in a weak-field ligand environment.

The following table summarizes key quantitative data for gaseous CuF3:

Property	Value	Method
Symmetry Group	D3h	Computational & Experimental
Electronic Ground State	¹A₁'	Computational
Cu-F Bond Length	~1.72 Å	Computational
First Adiabatic Ionization Energy	11.45 ± 0.02 eV	Photoionization Spectroscopy

The Quest for a Stable Crystalline Form: The Role of Pressure

While gaseous CuF3 is stable under isolated conditions, the synthesis of a stable, crystalline form of CuF3 has remained a formidable challenge. However, recent high-pressure synthesis techniques have shown promise. It has been demonstrated that under high pressure (above 20 GPa), a mixture of CuF2 and F2 can react to form a crystalline CuF3 phase. This high-pressure phase is predicted to be a good oxidizer.

• Sample Loading : A diamond anvil cell (DAC) is loaded with solid CuF2 and liquid F2.

• Pressure Application : The pressure within the DAC is gradually increased.

• In-situ Analysis : The reaction is monitored in-situ using techniques such as Raman spectroscopy and X-ray diffraction to identify the formation of new crystalline phases.

• Phase Identification : The formation of a Pnma phase of CuF3 has been reported at pressures above 20 GPa.

Stable Copper(III) Fluoride Analogs

The challenges associated with stabilizing binary CuF3 have led to the exploration of its analogs, where the Cu(III) center is stabilized by more complex fluoride-containing ligands. These complex fluorides, such as [CuF6]3- salts, have been known for a longer time and are generally more stable than the simple binary fluoride.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical workflows for the synthesis of gaseous and high-pressure crystalline CuF3.

Caption: Workflow for the gas-phase synthesis of monomeric CuF3.

Protocols & Analytical Methods

Application Notes and Protocols: Cupric Fluoride as a Fluorinating Agent in Organic Chemistry

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Cupric fluoride (B91410) (CuF₂) is emerging as a versatile and powerful fluorinating agent in modern organic synthesis. Its application spans from the deoxyfluorination of alcohols to the direct fluorination of aromatic systems, offering compelling alternatives to traditional fluorination methods. The use of CuF₂ is particularly attractive due to its relative stability, ease of handling compared to gaseous fluorine, and its role in developing more sustainable chemical processes. These notes provide detailed protocols and application data for two key transformations utilizing CuF₂: the deoxyfluorination of primary and secondary alcohols and the high-temperature fluorination of aromatic compounds.

Section 1: Deoxyfluorination of Alcohols using Cupric Fluoride

The conversion of alcohols to alkyl fluorides is a fundamental transformation in medicinal chemistry and drug development, as the introduction of fluorine can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties. A recently developed method employs cupric fluoride in conjunction with an in-situ generated O-alkylisourea adduct, enabling the effective nucleophilic fluorination of a wide range of primary and secondary alcohols under relatively mild conditions.[1][2][3]

Proposed Mechanism

The reaction is proposed to proceed through the activation of the alcohol with a carbodiimide, such as N,N'-diisopropylcarbodiimide (DIC), to form an O-alkylisourea intermediate. This intermediate acts as a Lewis basic site, coordinating to the Cu(II) center of cupric fluoride. This chelation facilitates the nucleophilic transfer of a fluoride ion to the activated alcohol, leading to the formation of the corresponding alkyl fluoride and a urea (B33335) byproduct.

Caption: Proposed mechanism of CuF₂-mediated deoxyfluorination.

Quantitative Data Summary

The following tables summarize the reaction yields for the deoxyfluorination of a variety of primary and secondary alcohols using the optimized CuF₂/DIC system.

Table 1: Deoxyfluorination of Primary Alcohols

Entry	Substrate (Alcohol)	Product	Yield (%)
1	1-Phenylethanol	1-Fluoro-1-phenylethane	78
2	4-Phenyl-1-butanol	1-Fluoro-4-phenylbutane	85
3	Cinnamyl alcohol	Cinnamyl fluoride	72
4	2-(4-Methoxyphenyl)ethanol	1-Fluoro-2-(4-methoxyphenyl)ethane	81
5	3-Phenyl-1-propanol	1-Fluoro-3-phenylpropane	91

Yields are isolated yields as reported in the literature.

Table 2: Deoxyfluorination of Secondary Alcohols

Entry	Substrate (Alcohol)	Product	Yield (%)	Diastereomeric Ratio (dr)
1	1-(4-Bromophenyl)ethanol	1-(4-Bromophenyl)ethyl fluoride	65	-
2	1-Indanol	1-Fluoroindane	58	-
3	trans-2-Phenyl-1-cyclohexanol	cis-1-Fluoro-2-phenylcyclohexane	75	>20:1
4	endo-Borneol	exo-2-Fluorobornane	63	>20:1
5	(R)-2-Hydroxy-1,2,2-triphenylethyl acetate (B1210297)	(S)-2-Fluoro-1,2,2-triphenylethyl acetate	71	-

Yields are isolated yields as reported in the literature.

Experimental Protocol: General Procedure for Deoxyfluorination

This protocol is adapted from the work of Sood et al.[3]

Materials:

• Alcohol substrate (1.0 mmol, 1.0 equiv)

• N,N'-diisopropylcarbodiimide (DIC) (1.5 mmol, 1.5 equiv)

• Cupric fluoride (CuF₂) (2.0 mmol, 2.0 equiv)

• Cyclopentyl methyl ether (CPME) (5 mL)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica (B1680970) gel for column chromatography

Equipment:

• Round-bottom flask or microwave vial with a magnetic stir bar

• Reflux condenser or sealed vial for heating

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Silica gel column for chromatography

Procedure:

• Alcohol Activation: To a clean, dry round-bottom flask, add the alcohol substrate (1.0 mmol) and cyclopentyl methyl ether (5 mL).

• Add N,N'-diisopropylcarbodiimide (DIC) (1.5 mmol) to the solution.

• Heat the reaction mixture to 80 °C and stir for 1 hour to facilitate the formation of the O-alkylisourea intermediate.

• Fluorination: After 1 hour, add cupric fluoride (2.0 mmol) to the reaction mixture.

• Increase the temperature to 110 °C and continue stirring for the time specified for the particular substrate (typically 1-16 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite® to remove solid residues, washing the pad with ethyl acetate.

• The filtrate is then washed with water and brine, dried over anhydrous sodium sulfate or magnesium sulfate, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure alkyl fluoride.

Caption: General workflow for CuF₂-mediated deoxyfluorination.

Section 2: High-Temperature Fluorination of Aromatic Compounds

Cupric fluoride can be used for the direct fluorination of aromatic hydrocarbons, such as benzene (B151609), at high temperatures. This method is presented as a "greener" alternative to traditional methods like the Balz-Schiemann reaction, as it avoids the generation of toxic waste streams. The process involves the reaction of the aromatic substrate with CuF₂ in the gas phase, followed by the regeneration of the cupric fluoride.

Process Description

The fluorination of benzene is typically carried out at temperatures between 450-550°C. In this process, CuF₂ oxidatively fluorinates the benzene ring, producing fluorobenzene, hydrogen fluoride (HF), and metallic copper (Cu).

A key feature of this method is the ability to regenerate the CuF₂ catalyst. This is achieved by passing a stream of hydrogen fluoride and oxygen (HF/O₂) over the metallic copper at temperatures of 350-400°C, which reforms the active CuF₂ species.

Table 3: Aromatic Fluorination with CuF₂ - General Conditions

Parameter	Value/Description
Substrate	Benzene
Fluorinating Agent	Cupric Fluoride (CuF₂)
Temperature	450-550 °C
Products	Fluorobenzene, HF, Cu
Catalyst Regeneration	HF/O₂ stream at 350-400 °C

Experimental Protocol: High-Temperature Aromatic Fluorination

Materials:

• Aromatic substrate (e.g., benzene)

• Cupric fluoride (CuF₂)

• Inert carrier gas (e.g., nitrogen)

• For regeneration: Hydrogen fluoride (HF) and Oxygen (O₂)

Equipment:

• High-temperature tube furnace or fixed-bed reactor

• System for delivering gaseous reactants

• Condenser and collection system for products

• Appropriate safety equipment for handling high temperatures and corrosive gases (HF)

Generalized Procedure:

• Reaction Setup: A bed of cupric fluoride is placed within a high-temperature reactor.

• Fluorination: The aromatic substrate is vaporized and passed over the heated CuF₂ bed (450-550 °C) using an inert carrier gas.

• Product Collection: The product stream, containing fluorinated aromatics, unreacted starting material, and HF, is passed through a condenser to collect the liquid products.

• Catalyst Regeneration: After the fluorination cycle, the flow of the aromatic substrate is stopped. A mixture of hydrogen fluoride and oxygen is then passed over the copper-containing bed at 350-400 °C to regenerate the CuF₂.

Caption: High-temperature aromatic fluorination cycle with CuF₂.

Safety Precautions:

• High-temperature reactions should be conducted with appropriate shielding and temperature controls.

• Hydrogen fluoride is an extremely corrosive and toxic gas. All procedures involving HF must be carried out in a specialized fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves and face shields. An HF exposure response plan and access to calcium gluconate gel are mandatory.

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory setting. Appropriate safety precautions must be taken at all times. The authors assume no liability for any injuries or damages resulting from the use of this information.

References

• 1. A "greener" synthetic route for fluoroaromatics via copper (II) fluoride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Fluorinated Aromatic Hydrocarbons with Copper(II) Fluoride (CuF₂)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine atoms into aromatic systems is a cornerstone of modern medicinal chemistry and materials science. Fluorinated aromatic hydrocarbons exhibit unique physicochemical properties, including altered lipophilicity, metabolic stability, and binding affinities, which are highly desirable in drug discovery and development. Copper(II) fluoride (B91410) (CuF₂) has emerged as a versatile reagent and catalyst in aromatic fluorination, offering distinct advantages in terms of reactivity and potential for greener synthetic routes. These application notes provide an overview of the primary methods for the synthesis of fluorinated aromatic hydrocarbons utilizing CuF₂ and related copper-mediated systems, complete with detailed experimental protocols and comparative data.

Methods for Aromatic Fluorination Utilizing Copper Fluoride

There are three primary strategies for the synthesis of fluorinated aromatic hydrocarbons that involve copper fluoride, either directly or as a key intermediate:

• Direct High-Temperature Fluorination of Arenes: This method involves the direct reaction of an aromatic hydrocarbon with CuF₂ at elevated temperatures. It is a straightforward approach for producing fluoroaromatics from simple arene precursors.

• Copper-Mediated Fluorination of Aryl Halides: A widely applicable method that uses a copper salt to mediate the fluorination of aryl iodides or bromides with a fluoride source. While not always starting with CuF₂, the in situ formation and reactivity of copper fluoride species are central to these transformations.

• Copper-Mediated Fluoro-deamination of Anilines: This approach, analogous to the Sandmeyer reaction, converts readily available anilines into the corresponding fluoroarenes. The process is often challenged by the disproportionation of copper(I) in the presence of fluoride to elemental copper and CuF₂.[1][2][3]

Direct High-Temperature Fluorination of Arenes with CuF₂

This method offers a direct route to fluoroaromatics from C-H bonds, representing a potentially "greener" alternative to traditional methods by avoiding toxic byproducts.[4]

Reaction Principle:

An aromatic hydrocarbon is passed over heated CuF₂, which acts as both the fluorinating agent and an oxidant. The CuF₂ is reduced to copper metal during the reaction, and it can be regenerated by subsequent treatment with HF and oxygen.[5][6][7]

General Reaction Scheme:

Ar-H + 2CuF₂ → Ar-F + HF + 2CuF or Ar-H + CuF₂ → Ar-F + HF + Cu

Key Characteristics:

• Advantages: Simple, direct conversion of C-H to C-F bonds.

• Disadvantages: Requires high temperatures (typically >450 °C), which limits the substrate scope to thermally stable compounds.[4]

Experimental Protocol: Direct Fluorination of Benzene (B151609)

This protocol is adapted from descriptions of high-temperature fluorination processes.[7]

Materials:

• Copper(II) fluoride (CuF₂)

• Benzene

• Nitrogen (or other inert gas)

• Tube furnace

• Quartz reactor tube

• Gas flow controllers

Procedure:

• A quartz reactor tube is packed with CuF₂.

• The reactor is placed in a tube furnace and heated to the desired temperature (e.g., 500-550 °C) under a flow of inert gas.

• A stream of benzene vapor, carried by an inert gas, is passed through the heated reactor.

• The reaction products are collected downstream by condensation in a cold trap.

• The product mixture is then analyzed by gas chromatography (GC) or GC-mass spectrometry (GC-MS) to determine the conversion and product distribution.

• Regeneration of CuF₂: After the reaction, the spent catalyst (containing copper metal) can be regenerated by passing a mixture of anhydrous HF and O₂ through the reactor at approximately 400 °C.[7]

Quantitative Data:

Aromatic Substrate	Temperature (°C)	Product	Conversion (%)	Reference
Benzene	550	Fluorobenzene	~15-30 (single pass)	[7]

Copper-Mediated Fluorination of Aryl Halides

This is a more versatile method that allows for the fluorination of a wider range of functionalized aromatic compounds under milder conditions compared to direct fluorination. The reaction typically involves a copper(I) or copper(II) salt, a fluoride source, and an aryl iodide or bromide.

Reaction Principle:

The currently accepted mechanism for many of these reactions involves a Cu(I)/Cu(III) catalytic cycle.[8][9] A copper(I) species undergoes oxidative addition with the aryl halide to form a Cu(III) intermediate. Subsequent reductive elimination from the Ar-Cu(III)-F species yields the desired aryl fluoride and regenerates the active copper(I) catalyst.

Diagram: Proposed Catalytic Cycle for Copper-Mediated Fluorination of Aryl Halides

Caption: Proposed Cu(I)/Cu(III) catalytic cycle for the fluorination of aryl halides.

Experimental Protocol: Photochemical Copper-Mediated Fluorination of an Aryl Iodide

This protocol is based on a room-temperature method, highlighting recent advancements in the field.[10]

Materials:

• Aryl iodide (e.g., 4-iodoanisole)

• Copper(II) trifluoromethanesulfonate (B1224126) (Cu(OTf)₂)

• Copper(I) acetonitrile (B52724) complex (Cu(MeCN)₄PF₆)

• Silver(I) fluoride (AgF)

• Acetonitrile (MeCN)

• Photoreactor with UVB lamps (λmax = 313 nm)

Procedure:

• To an oven-dried reaction vial, add the aryl iodide (1.0 equiv), Cu(OTf)₂ (1.5 equiv), Cu(MeCN)₄PF₆ (1.0 equiv), and AgF (2.0 equiv).

• The vial is sealed and the atmosphere is replaced with an inert gas (e.g., argon).

• Acetonitrile is added via syringe.

• The reaction mixture is stirred at room temperature (30-35 °C) and irradiated with UVB light for 24-36 hours.

• Upon completion, the reaction is quenched, and the yield of the aryl fluoride is determined by ¹⁹F NMR spectroscopy using an internal standard.

• The product can be purified by column chromatography.

Quantitative Data for Copper-Mediated Fluorination of Aryl Iodides:

Substrate (Aryl Iodide)	Copper Source(s)	Fluoride Source	Conditions	Yield (%)	Reference
4-Iodoanisole	Cu(OTf)₂, Cu(MeCN)₄PF₆	AgF	UVB, rt, 36 h	66	[10]
1-Iodonaphthalene	Cu(OTf)₂, Cu(MeCN)₄PF₆	AgF	UVB, rt, 36 h	75	[10]
Methyl 4-iodobenzoate	Cu(OTf)₂, Cu(MeCN)₄PF₆	AgF	UVB, rt, 36 h	51	[10]
2-Iodotoluene	(tBuCN)₂CuOTf	AgF	140 °C, 22 h	95	[8]

Copper-Mediated Fluoro-deamination of Anilines

This method provides a synthetic route to fluoroarenes from anilines, which are common and often inexpensive starting materials.

Reaction Principle:

The reaction proceeds via the in situ formation of a diazonium salt from the aniline (B41778), followed by a copper-mediated substitution with fluoride. A proposed mechanism involves the formation of aryl radicals from the diazonium salts, which are then oxidized by Cu(II) to aryl cations that are subsequently trapped by fluoride.[1][11] A challenge in this reaction is the disproportionation of Cu(I) with fluoride into Cu(0) and inactive CuF₂.[3]

Diagram: General Workflow for Fluoro-deamination

Caption: Simplified workflow for the copper-mediated fluoro-deamination of anilines.

Experimental Protocol: Cu(I)-Mediated Fluoro-deamination for Radiofluorination

This protocol is adapted for the synthesis of ¹⁸F-labeled aryl fluorides from anilines, a critical process in the development of PET imaging agents.[1]

Materials:

• Aniline precursor (e.g., 4-nitroaniline)

• Alkyl nitrite (B80452) (e.g., tert-butyl nitrite)

• Copper(I) source (e.g., CuI or CuOTf)

• Fluoride source (e.g., K¹⁸F with a phase transfer catalyst like 15-crown-5)

• Acetonitrile (MeCN)

Procedure:

• The no-carrier-added [¹⁸F]fluoride is prepared and azeotropically dried with acetonitrile in the presence of a base and phase-transfer catalyst (e.g., K₂CO₃/K₂₂₂).

• To the dried [¹⁸F]fluoride, a solution of the aniline precursor, the copper(I) salt, and the alkyl nitrite in acetonitrile is added.

• The reaction vessel is sealed and heated (e.g., at 120 °C) for a specified time (e.g., 20 minutes).

• After cooling, the reaction mixture is diluted and analyzed by radio-HPLC to determine the radiochemical yield (RCY).

• The desired ¹⁸F-labeled product is purified by preparative HPLC.

Quantitative Data for Cu-Mediated Fluoro-deamination:

Aniline Substrate	Copper Source	Conditions	Radiochemical Yield (%)	Reference
4-Nitroaniline	Cu(I) triflate	120 °C, 20 min, MeCN	61.9	[11]
4-Cyanoaniline	Cu(I) triflate	120 °C, 20 min, MeCN	81.1	[1]
Methyl 4-aminobenzoate	Cu(I) triflate	120 °C, 20 min, MeCN	78.5	[1]

Safety Precautions

• Copper compounds can be toxic. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Reactions involving fluoride sources, especially in the presence of acid, can generate highly toxic and corrosive hydrogen fluoride (HF). All manipulations should be performed in a well-ventilated fume hood.

• High-temperature reactions should be conducted with appropriate shielding and temperature control.

• Photochemical reactions require eye protection from UV radiation.

Conclusion

The synthesis of fluorinated aromatic hydrocarbons using copper(II) fluoride and related copper-mediated systems offers a range of valuable synthetic tools for researchers in chemistry and drug development. While direct fluorination with CuF₂ is a powerful method for simple, robust arenes, the copper-mediated fluorination of aryl halides and anilines provides greater functional group tolerance and applicability to complex molecule synthesis. Recent advances, such as room-temperature photochemical methods, continue to expand the utility and accessibility of these important transformations. The choice of method will depend on the specific substrate, desired functional group compatibility, and available equipment.

References

• 1. A General Protocol for Cu-Mediated Fluoro-deamination: Sandmeyer Fluorination of Diverse Aromatic Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper Catalyzed Fluorination of Aryl Halides - Liam Sharninghausen [grantome.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Copper(II) fluoride - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. US6166273A - Processes for fluorinating aromatic ring compounds - Google Patents [patents.google.com]
• 8. Copper Mediated Fluorination of Aryl Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Copper-catalyzed fluorination of 2-pyridyl aryl bromides - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. Room Temperature Photochemical Copper-Mediated Fluorination of Aryl Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Cupric Fluoride (CuF2) as a Cathode Material in Lithium-Ion Batteries

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of cupric fluoride (B91410) (CuF2) as a high-energy cathode material for lithium-ion batteries (LIBs). It details the electrochemical properties, synthesis protocols, and performance characteristics of CuF2, along with the challenges and strategies for its implementation.

Cupric fluoride is a promising cathode material due to its high theoretical specific capacity of 528 mAh/g and a high theoretical voltage of 3.55 V versus Li/Li+.[1][2] This results in an exceptionally high theoretical energy density of approximately 1874 Wh/kg.[2][3] However, its practical application has been hindered by several challenges, including poor electronic conductivity, large voltage hysteresis, and the dissolution of copper ions into the electrolyte, which leads to rapid capacity fading.[3][4] Recent research has focused on overcoming these obstacles through strategies such as nanosizing, carbon coating, and the use of advanced binders.[1][3]

Data Presentation

The following tables summarize the key performance metrics of CuF2-based cathodes under various experimental conditions.

Material	Binder	C-Rate	Initial Discharge Capacity (mAh/g)	Capacity Retention	Voltage Plateau (V)	Reference
CuF2-KB	PVDF	0.05 C	540.2	<20% after 5 cycles (faded to 104.5 mAh/g)	~2.9	[1]
H-CuF2	PVDF	0.05 C	-	148.6 mAh/g after 50 cycles	~3.0 and ~2.0	[1]
H-CuF2	Sodium Alginate (SA)	0.05 C	-	420.4 mAh/g after 50 cycles	~3.0 and ~2.0	[1][5]
Porous CuF2	-	0.1 C	554	-	-	[6]
Porous CuF2	-	5 C	413	-	-	[6]
CuF2@void@SEI@SA	Sodium Alginate (SA)	0.05 A/g	~535	Superb cycling stability	-	[7]
NiO-CuF2/C	-	C/35	323	Reversible capacity of 152 mAh/g after 1st charge	~2.75	[8]
CuF2/C	-	C/35	303	Charge failure after 1st cycle	~2.77	[8]

H-CuF2 refers to hydrated CuF2, which forms when using water as a solvent for the slurry. The use of sodium alginate as a binder significantly improves the cycling stability of CuF2 cathodes by suppressing the dissolution of copper ions.[1][5]

Experimental Protocols

Detailed methodologies for the synthesis of CuF2 cathode materials and their electrochemical evaluation are provided below.

1. Synthesis of Carbon-Coated CuF2 Nanoparticles (CuF2-KB) via High-Energy Ball Milling (HBM)

This protocol is adapted from a method used to create a nanocomposite of CuF2 and Ketjenblack (KB) carbon to improve electronic conductivity.[1]

• Materials:

  • Anhydrous CuF2 powder

  • Ketjenblack (KB) carbon

• Equipment:

  • High-Energy Ball Milling (HBM) system

  • Argon-filled glovebox

• Procedure:

  • Inside an argon-filled glovebox to prevent moisture contamination, prepare a mixture of CuF2 and Ketjenblack in a weight ratio of 60:30.

  • Load the mixture into the HBM milling jar with milling balls.

  • Ball mill the mixture for a specified duration to achieve a nanostructured composite. The milling parameters (e.g., speed, duration) should be optimized for the specific HBM system.

2. Electrode Preparation

The following protocol describes the preparation of CuF2 cathodes using both conventional PVDF and advanced sodium alginate binders.[1][3]

• Materials:

  • CuF2 active material (e.g., CuF2-KB nanocomposite)

  • Conductive agent (e.g., Super P carbon black)

  • Binder:

    • Polyvinylidene fluoride (PVDF)

    • Sodium Alginate (SA)

  • Solvent:

    • N-methyl-2-pyrrolidone (NMP) for PVDF

    • Deionized water for SA

  • Aluminum foil (current collector)

• Equipment:

  • Slurry mixer/homogenizer

  • Doctor blade or film applicator

  • Vacuum oven

• Procedure for PVDF binder:

  • Prepare a slurry by mixing the active material (e.g., 80 wt%), Super P carbon black (e.g., 10 wt%), and PVDF binder (e.g., 10 wt%) in NMP solvent.

  • Homogenize the slurry to ensure a uniform dispersion.

  • Cast the slurry onto an aluminum foil current collector using a doctor blade.

  • Dry the coated electrode in a vacuum oven at a specified temperature (e.g., 120 °C) for several hours to remove the solvent.

• Procedure for Sodium Alginate (SA) binder:

  • Prepare a slurry by mixing the active material, Super P carbon black, and SA binder in deionized water. The use of water as a solvent will likely form hydrated CuF2 (H-CuF2).[1]

  • Follow steps 2 and 3 from the PVDF procedure.

  • Dry the electrode in a vacuum oven. The drying process with the SA binder is crucial as it facilitates the formation of a Cu-SA coordination layer on the CuF2 surface, which is key to suppressing copper dissolution.[1]

3. Electrochemical Characterization

This protocol outlines the assembly of coin cells and the subsequent electrochemical testing.[3][8]

• Materials:

  • Prepared CuF2 cathode

  • Lithium metal foil (anode)

  • Separator (e.g., Celgard)

  • Electrolyte (e.g., 1 M LiPF6 in a mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC))

• Equipment:

  • Coin cell components (2032-type)

  • Crimping machine

  • Battery cycler

• Procedure:

  • Assemble 2032-type coin cells in an argon-filled glovebox. The cell stack consists of the CuF2 cathode, separator, and lithium metal anode.

  • Add a few drops of electrolyte to the separator to ensure good ionic conductivity.

  • Crimp the coin cells to ensure proper sealing.

  • Perform galvanostatic cycling using a battery cycler. Typical cycling conditions involve a voltage window of 1.5 V to 4.4 V at various C-rates (e.g., 0.05 C, 0.1 C, 1 C).

  • Cyclic voltammetry (CV) can be performed to investigate the redox reactions, typically at a scan rate of 0.1 mV/s within the same voltage range.

Mandatory Visualization

Electrochemical Conversion Reaction of CuF2

The following diagram illustrates the conversion reaction mechanism of a CuF2 cathode during discharge and the challenges associated with the subsequent charge cycle.

References

• 1. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Super-Reversible CuF2 Cathodes Enabled by Cu2+ -Coordinated Alginate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. High-Performance Pomegranate-Like CuF2 Cathode Derived from Spent Lithium-Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. smeng.ucsd.edu [smeng.ucsd.edu]

Application Notes and Protocols for Copper(II) Fluoride in High-Energy Battery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper(II) fluoride (B91410) (CuF₂) has emerged as a compelling cathode material for next-generation high-energy lithium-ion batteries. Its appeal lies in a high theoretical specific capacity of 528 mAh/g and a high theoretical operating voltage of 3.55 V, which translates to an exceptional theoretical specific energy of 1874 Wh/kg.[1] This potential significantly surpasses that of conventional cathode materials like LiCoO₂ (around 600 Wh/kg).[1] However, the practical application of CuF₂ has been hindered by several challenges, including its poor electronic conductivity, high ionicity of the metal-fluorine bond, and significant capacity fading during cycling.[1][2][3] Recent research has focused on overcoming these limitations through various strategies, making CuF₂ a promising candidate for future battery technologies.

These application notes provide a comprehensive overview of the use of CuF₂ in high-energy battery systems, summarizing key performance data, detailing experimental protocols, and illustrating the underlying mechanisms.

Data Presentation: Performance of CuF₂-Based Cathodes

The following table summarizes the electrochemical performance of various CuF₂-based cathode materials from recent studies. This data highlights the impact of different material engineering strategies on the battery's performance.

Cathode Material	First Discharge Capacity (mAh/g)	Voltage Plateau (V)	Energy Density (Wh/kg)	Cycling Stability	Reference
Porous CuF₂ derived from MOFs	554 (at 0.1C)	-	-	413 mAh/g after an unspecified number of cycles at 5C	[4]
Graphene-incorporated CuF₂	505.7	~2.92	1476	Primarily for primary lithium batteries	[5]
H-CuF₂-SA (hydroxylated CuF₂ with sodium alginate binder)	540.2 (initial)	~2.9	1009.1	420.4 mAh/g after 50 cycles at 0.05C	[6][7][8]
CuF₂-35/CNTs	508.6 (at 300 mA/g)	-	1363.48	-	[9][10]
Anhydrous CuF₂ with FHC electrolyte	-	-	-	228 mAh/g after 30 cycles	[11]
NiO-coated CuF₂/C	-	2.0-4.0	-	Improved reversibility over pure CuF₂/C	[12]

Experimental Protocols

Synthesis of Carbon-Coated CuF₂ Nanoparticles (CuF₂-KB)

This protocol describes a common method for synthesizing carbon-coated CuF₂ nanoparticles to improve electronic conductivity, as adapted from various research findings.

Materials:

• Copper(II) fluoride (CuF₂) powder

• Ketjenblack (KB) carbon

• High-energy ball milling (HBM) apparatus

• Inert gas (e.g., Argon)

Procedure:

• In an argon-filled glovebox, weigh a mixture of CuF₂ and Ketjenblack in a 60:30 weight ratio.[6]

• Transfer the mixture to the ball-milling jar.

• Ball-mill the mixture for a specified duration (e.g., 3 hours) to achieve nanostructured, carbon-coated CuF₂ particles.[6]

• Handle the resulting CuF₂-KB nanocomposite under an inert atmosphere to prevent moisture exposure.[1]

Cathode Slurry Preparation and Electrode Fabrication

This protocol outlines the preparation of a CuF₂-based cathode for coin cell assembly.

Materials:

• Synthesized CuF₂ nanocomposite (e.g., CuF₂-KB)

• Binder: Polyvinylidene fluoride (PVDF) or Sodium Alginate (SA)

• Conductive additive: Super P or additional carbon black

• Solvent: N-methylpyrrolidinone (NMP) for PVDF, or water for SA

• Aluminum or copper foil (current collector)

• Doctor blade or film applicator

Procedure:

• Prepare a slurry by mixing the active material (e.g., 80 wt% CuF₂-KB), conductive additive (e.g., 15 wt% Super P), and binder (e.g., 5 wt% PVDF) in the appropriate solvent (NMP for PVDF).[1]

• For a water-based slurry using a sodium alginate binder, mix the CuF₂ composite and SA. The trace dissolved Cu²⁺ from CuF₂ will cross-link with the SA binder.[7][8]

• Stir the mixture until a homogeneous slurry is formed.

• Cast the slurry onto the current collector foil using a doctor blade to a desired thickness.

• Dry the coated foil in an oven at 80 °C to evaporate the solvent.[1] For water-based slurries, this drying step also facilitates the formation of a conformal Cu-SA coating on the CuF₂ particles.[7][8]

• Punch out circular electrodes of a specific diameter from the dried film.

• Further dry the electrodes under vacuum to remove any residual solvent or moisture.

Coin Cell Assembly and Electrochemical Testing

This protocol describes the assembly of a 2032-type coin cell for electrochemical evaluation.

Materials:

• Prepared CuF₂ cathode

• Lithium metal foil (anode)

• Separator (e.g., Celgard polypropylene)

• Electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC))

• Coin cell components (casings, spacers, springs)

• Crimping machine

• Battery cycler system (e.g., Arbin)

Procedure:

• Assemble the coin cell in an argon-filled glovebox.

• Place the CuF₂ cathode in the positive casing.

• Add a few drops of electrolyte to wet the cathode.

• Place the separator on top of the cathode.

• Add more electrolyte to wet the separator.

• Place the lithium metal anode on the separator.

• Add a spacer and a spring.

• Place the negative casing on top and crimp the cell to seal it.

• Let the cell rest for a few hours to ensure proper wetting of the components.

• Perform electrochemical tests using a battery cycler. This can include:

  • Galvanostatic Cycling: Charge and discharge the cell at a constant current between set voltage limits (e.g., 1.5-4.4 V) to determine specific capacity, energy density, and cycling stability.[6]

  • Cyclic Voltammetry (CV): Sweep the potential at a slow scan rate (e.g., 0.1 mV/s) to investigate the redox reactions.[1]

  • Galvanostatic Intermittent Titration Technique (GITT): Apply short current pulses followed by long rest periods to determine the diffusion coefficient of lithium ions.[1]

Visualizations

Experimental Workflow for CuF₂ Battery Fabrication and Testing

Caption: Experimental workflow for the fabrication and electrochemical testing of CuF₂-based batteries.

Charge-Discharge Mechanism of a CuF₂ Cathode

Caption: Simplified charge-discharge mechanism and side reactions in a CuF₂ cathode.

Discussion of Challenges and Mitigation Strategies

The primary challenges associated with CuF₂ cathodes are:

• Poor Electronic Conductivity: The large band gap of CuF₂ impedes electron transport.[1][3] This is typically addressed by creating nanocomposites with conductive carbons like Ketjenblack or graphene and by reducing the particle size.[1][5]

• Irreversibility and Capacity Fading: During the first discharge, CuF₂ undergoes a conversion reaction to form copper metal and lithium fluoride (LiF).[1][3] However, the reverse reaction upon charging is often incomplete.[1][3] A major cause of this irreversibility is the dissolution of copper ions (as Cu⁺) into the electrolyte during charging.[2][13] This leads to a loss of active material and rapid capacity decay.[13]

• Moisture Sensitivity: CuF₂ is sensitive to moisture, which can lead to the formation of hydrated phases and affect electrochemical performance.[1] Therefore, strict anhydrous conditions are necessary during material synthesis, electrode fabrication, and cell assembly.

Strategies to overcome these challenges include:

• Surface Coatings: Applying a protective coating, such as NiO, can act as an artificial solid electrolyte interphase (SEI), preventing direct contact between the copper nanoparticles and the electrolyte, thereby reducing copper dissolution.[12]

• Binder Engineering: Using functional binders like sodium alginate (SA) can suppress copper dissolution. The trace amount of dissolved Cu²⁺ in a water-based slurry can cross-link with the SA binder to form a conformal coating on the CuF₂ particles that is permeable to Li⁺ ions but blocks Cu²⁺ transport.[6][7][8]

• Doping and Alloying: Incorporating other metal ions into the CuF₂ structure, such as in Cu₀.₅Fe₀.₅F₂, can improve electrochemical reversibility, although this may be due to the redox activity of the dopant metal rather than enhanced copper reconversion.[13]

Conclusion

Copper(II) fluoride remains a material of high interest for advanced lithium-ion batteries due to its exceptional theoretical energy density. While significant challenges related to its conductivity and cycling stability exist, recent advancements in materials engineering, including nanostructuring, surface coatings, and the use of functional binders and advanced electrolytes, have demonstrated promising pathways to unlock its potential. The protocols and data presented here provide a foundation for researchers to further explore and optimize CuF₂-based cathode materials for the next generation of high-energy storage devices.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive Study of the CuF2 Conversion Reaction Mechanism in a Lithium Ion Battery [repository.cam.ac.uk]
• 4. worldscientific.com [worldscientific.com]
• 5. iu.flintbox.com [iu.flintbox.com]
• 6. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 7. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 8. Super-Reversible CuF2 Cathodes Enabled by Cu2+ -Coordinated Alginate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. [PDF] Enabling the reversibility of anhydrous copper(II) fluoride cathodes for rechargeable lithium batteries via fluorinated high-concentration electrolytes | Semantic Scholar [semanticscholar.org]
• 12. smeng.ucsd.edu [smeng.ucsd.edu]
• 13. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Nitric Oxide Decomposition using Copper-Based Catalysts

Audience: Researchers, scientists, and drug development professionals.

Note on Cupric Fluoride (B91410) (CuF2): Extensive literature searches did not yield specific studies on the application of cupric fluoride (CuF2) as a catalyst for the direct decomposition of nitric oxide (NO). The following application notes and protocols are based on the broader, well-researched area of copper-based catalysts, such as copper-exchanged zeolites and copper oxides, which have demonstrated activity in nitric oxide decomposition.

Application Notes: Copper-Based Catalysts for Nitric Oxide Decomposition

Nitric oxide (NO) is a significant atmospheric pollutant, and its decomposition into benign products (N₂ and O₂) is a crucial area of research. Copper-based catalysts, particularly copper-exchanged zeolites and supported copper oxides, are among the most studied materials for this reaction due to their promising catalytic activity and cost-effectiveness compared to noble metal catalysts.[1]

The direct decomposition of NO is thermodynamically favorable but possesses a high activation energy.[1] Catalysts are therefore essential to facilitate this reaction at lower temperatures. Copper-containing materials have been shown to effectively catalyze this process, often through a redox mechanism involving Cu²⁺/Cu⁺ active sites.

A notable example is the use of copper(II)-exchanged Y-type zeolites (CuNaY), which have demonstrated significant activity for NO decomposition at temperatures above 723 K.[2] The activity of these catalysts is influenced by the location and coordination of the copper ions within the zeolite framework.[2]

Data Presentation: Performance of Various Copper-Based Catalysts

The following table summarizes the catalytic performance of different copper-based catalysts for nitric oxide or nitrous oxide decomposition as reported in the literature.

Catalyst	Reactant(s)	Key Performance Metrics	Operating Conditions	Reference(s)
Cu-ZSM-5	NO	~40.6% NO conversion	200°C, 250 mg catalyst, 20 mL/min flow rate	[3]
Cu-Y-Zeolite	NO	Appreciable activity above 723 K; ~100% NO elimination at 773 K	573–823 K, 4 vol% NO in He, contact time of 11 g s cm⁻³	[2]
10 wt.% CuO/TiO₂	NO + CO + O₂	54% NO conversion	500°C	[4]
Cu-Ce-Fe-Co/TiO₂	NO + CO + O₂	93% NO conversion	200°C, 6 vol% O₂, [NO] = 200 ppm, [CO] = 200 ppm	[4]
Cu-Zn/ZnAl₂O₄	N₂O	100% N₂O conversion	650°C, 8.1 vol% N₂O, 10.2 vol% O₂	[5]
Cu-Al-Ox (Cu/Al = 60/30)	N₂O	25% N₂O conversion	450°C	[6]

Experimental Protocols

Protocol 1: Preparation of Copper-Exchanged Zeolite Catalyst (e.g., Cu-ZSM-5)

This protocol describes a typical wet impregnation method for preparing a copper-exchanged zeolite catalyst.[3]

Materials:

• ZSM-5 zeolite powder

• Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O)

• Deionized water

• Beakers, magnetic stirrer, hot plate

• Filtration apparatus (e.g., Büchner funnel)

• Drying oven

• Calcination furnace

Procedure:

• Preparation of Copper Precursor Solution: Dissolve a calculated amount of copper(II) nitrate trihydrate in deionized water to achieve the desired copper loading on the zeolite support.

• Impregnation: Add the ZSM-5 zeolite powder to the copper nitrate solution. Stir the suspension vigorously at room temperature for 24 hours to ensure thorough impregnation.

• Filtration and Washing: Filter the mixture to separate the solid catalyst. Wash the collected solid with deionized water several times to remove any residual nitrates.

• Drying: Dry the catalyst in an oven at 110°C overnight.

• Calcination: Calcine the dried powder in a furnace. Ramp the temperature from room temperature to 500°C at a rate of 5°C/min and hold at 500°C for 5 hours in a static air atmosphere.

• Cooling and Storage: Allow the catalyst to cool to room temperature and store it in a desiccator.

Protocol 2: Catalytic Decomposition of Nitric Oxide

This protocol outlines a general procedure for evaluating the catalytic activity of a prepared catalyst for NO decomposition in a fixed-bed reactor.[2][3]

Apparatus:

• Fixed-bed quartz reactor

• Temperature controller and furnace

• Mass flow controllers (MFCs) for regulating gas flow

• Gas chromatograph (GC) or a chemiluminescence NOx analyzer for gas analysis

• Catalyst bed (e.g., packed with 250 mg of catalyst)[3]

Procedure:

• Catalyst Loading: Load a known amount of the catalyst (e.g., 250 mg) into the quartz reactor, securing it with quartz wool plugs.[3]

• Pre-treatment: Heat the catalyst to a specific temperature (e.g., 500°C) under an inert gas flow (e.g., Helium or Nitrogen) for a set period (e.g., 1 hour) to clean the catalyst surface.

• Reaction Initiation: Cool the reactor to the desired starting reaction temperature (e.g., 200°C).[3] Introduce the reactant gas mixture (e.g., 4 vol% NO in Helium) at a controlled flow rate (e.g., 20 mL/min) through the catalyst bed.[2][3]

• Data Collection: Monitor the composition of the effluent gas stream using a gas chromatograph or NOx analyzer at various temperatures (e.g., in increments of 50°C from 200°C to 600°C).[3]

• Calculation of NO Conversion: Calculate the percentage of NO conversion at each temperature using the following formula:

  NO Conversion (%) = [([NO]in - [NO]out) / [NO]in] * 100

  where [NO]in is the concentration of NO in the inlet gas and [NO]out is the concentration of NO in the outlet gas.

Visualizations

Caption: Workflow for copper-based catalyst synthesis and performance evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. Catalytic decomposition of nitric oxide over copper(II)-exchanged, Y-type zeolites - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Catalytic decomposition of N2O over Cu–Al–Ox mixed metal oxides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: The Enhanced Role of Cupric Fluoride in Chan-Lam-Evans Coupling Reactions

Introduction

The Chan-Lam-Evans (C-N and C-O) coupling is a powerful and versatile cross-coupling reaction that forms aryl-heteroatom bonds, crucial linkages in many pharmaceuticals, natural products, and functional materials. Traditionally, this reaction is promoted by copper(II) acetate (B1210297) (Cu(OAc)₂). However, recent studies have highlighted the superior performance of cupric fluoride (B91410) (CuF₂) as a promoter, leading to significantly improved yields and shorter reaction times, particularly for challenging substrates.[1][2][3][4][5] This document provides detailed application notes and protocols for utilizing CuF₂ in Chan-Lam-Evans coupling reactions, targeted towards researchers, scientists, and professionals in drug development.

Advantages of Cupric Fluoride (CuF₂)

Cupric fluoride has emerged as a highly efficient promoter for the Chan-Lam-Evans coupling, offering several advantages over the conventional copper(II) acetate:

• Higher Yields: For a range of substrates, particularly sterically hindered phenols and those containing electron-withdrawing groups, CuF₂ consistently provides higher product yields compared to Cu(OAc)₂.[1][2][3]

• Faster Reactions: The use of CuF₂ can lead to a significant reduction in reaction times.[3]

• Enhanced Reactivity for Challenging Substrates: CuF₂ has proven especially effective for the coupling of sterically hindered phenols, a class of substrates that often give low yields with traditional methods.[1][2][3][4][5]

• Proposed Mechanistic Advantage: It is hypothesized that the fluoride ion plays a crucial role in the transmetalation step by facilitating the cleavage of the boron-carbon bond, a key step in the catalytic cycle.[1][2][3][4][5]

Data Presentation: CuF₂ vs. Cu(OAc)₂ in Diaryl Ether Synthesis

The following table summarizes the comparative yields of diaryl ethers obtained using CuF₂ and Cu(OAc)₂ as promoters in the Chan-Lam-Evans coupling of various phenols with phenylboronic acid.

Phenol (B47542) Substrate	Promoter	Yield (%)
Phenol	Cu(OAc)₂	98
CuF₂	99
4-Bromophenol	Cu(OAc)₂	45
CuF₂	85
4-Nitrophenol	Cu(OAc)₂	60
CuF₂	75
3-Ethoxy-4-hydroxybenzaldehyde	Cu(OAc)₂	30
CuF₂	89
N-Boc-L-diiodotyrosine methyl ester	Cu(OAc)₂	10
CuF₂	80

Data sourced from Komjáti et al., Periodica Polytechnica Chemical Engineering, 2015.[1][2][3]

Experimental Protocols

General Protocol for the Synthesis of Diaryl Ethers using CuF₂

This protocol is adapted from the work of Komjáti et al.[1][2][3]

Materials:

• Phenol (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.5 mmol, 1.5 equiv)

• Cupric fluoride (CuF₂) (1.0 mmol, 1.0 equiv)

• Pyridine (B92270) (5.0 mmol, 5.0 equiv)

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous (10 mL)

• Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• 1 M Sodium hydroxide (B78521) (NaOH)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a dry reaction flask, add the phenol (1.0 mmol) and the arylboronic acid (1.5 mmol).

• Dissolve the solids in anhydrous dichloromethane (10 mL).

• To the solution, add pyridine (5.0 mmol) followed by cupric fluoride (1.0 mmol).

• Stir the reaction mixture vigorously at room temperature for 18-24 hours. The reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (50 mL).

• Wash the organic layer sequentially with 1 M HCl (10 mL), 1 M NaOH (10 mL), and brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired diaryl ether.

Visualizations

Caption: The proposed catalytic cycle highlighting the role of CuF₂.

References

• 1. [PDF] Copper(II) Fluoride a New Efficient Promoter of Chan-Lam-Evans Coupling | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. pp.bme.hu [pp.bme.hu]
• 4. Copper(II) Fluoride a New Efficient Promoter of Chan-Lam-Evans Coupling | Periodica Polytechnica Chemical Engineering [pp.bme.hu]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Cupric Fluoride in Dental Products for Caries Prevention

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cupric fluoride (B91410) (CuF₂) in dental formulations for the prevention of dental caries. This document details the scientific rationale, experimental protocols, and key data supporting its potential as an effective anti-caries agent.

Introduction

Dental caries remains a prevalent global health issue. The use of fluoride is a cornerstone of caries prevention, primarily through its ability to inhibit demineralization and enhance remineralization of tooth enamel.[1] Cupric fluoride has emerged as a compound of interest due to the dual action of both fluoride and copper ions. Copper is known for its broad-spectrum antimicrobial properties, which can help control cariogenic bacteria such as Streptococcus mutans.[2][3] This document outlines the mechanisms of action, presents quantitative data from key studies, and provides detailed protocols for the evaluation of cupric fluoride-containing dental products.

Mechanism of Action

The proposed mechanism of action for cupric fluoride in caries prevention is multifaceted, combining the effects of both copper and fluoride ions:

• Enhanced Remineralization and Reduced Demineralization: Like other fluoride compounds, cupric fluoride provides fluoride ions (F⁻) that can be incorporated into the tooth enamel structure during the remineralization process. This forms fluorapatite, which is more resistant to acid dissolution than the natural hydroxyapatite (B223615) of the enamel.[1][4]

• Antimicrobial Activity: The copper (II) ions (Cu²⁺) released from cupric fluoride exhibit potent antimicrobial effects against cariogenic bacteria, including Streptococcus mutans.[2] This is achieved through multiple pathways, including the disruption of bacterial metabolic enzymes.[3]

• Synergistic Effects: Studies have suggested a synergistic effect when copper and fluoride are combined, leading to a greater reduction in caries than when either ion is used alone.[5][6]

Proposed mechanism of action for cupric fluoride in caries prevention.

Quantitative Data

The following tables summarize key quantitative data from studies evaluating the efficacy of cupric fluoride and related copper-fluoride compounds.

Table 1: Antibacterial Activity of Cupric Fluoride (CuF₂) Compared to Other Fluoride Salts

Bacterial Species	Minimum Bactericidal Concentration (MBC) in ppm F⁻
CuF₂
Streptococcus mutans	100
Streptococcus sanguis	50
Streptococcus salivarius	50
Lactobacillus casei	400
Actinomyces viscosus	100

Data extracted from Maltz and Emilson, 1982.

Table 2: In Vitro Efficacy of Copper Tetraamine (B13775644) Fluoride (CTF) in Enamel Remineralization and Biofilm Inhibition

Parameter	Water (Negative Control)	Silver Diamine Fluoride (SDF) (Positive Control)	Copper Tetraamine Fluoride (CTF)
Biofilm Inhibition
Dead-to-Live Bacteria Ratio	0.5 ± 0.1	0.9 ± 0.2	0.8 ± 0.1
Log₁₀ CFU	8.1 ± 0.1	7.7 ± 0.1	7.7 ± 0.2
Enamel Remineralization
Lesion Depth (μm)	152 ± 29	92 ± 7	93 ± 6
Mineral Loss (gHAp/cm³)	1.0 ± 0.2	0.4 ± 0.2	0.4 ± 0.1
Knoop Hardness	21 ± 10	68 ± 16	70 ± 23

Data from Xu et al., 2024.[7] Note: CTF is a complex containing copper and fluoride, not cupric fluoride.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and further investigation of cupric fluoride's anti-caries properties.

In Vitro Antibacterial Activity Assay

This protocol is based on the methodology described by Maltz and Emilson (1982) to determine the Minimum Bactericidal Concentration (MBC) of fluoride compounds against oral bacteria.

Objective: To determine the lowest concentration of a fluoride compound that kills 99.9% of the initial bacterial inoculum.

Materials:

• Bacterial strains (S. mutans, S. sanguis, etc.)

• Appropriate liquid and solid growth media (e.g., Tryptic Soy Broth and Agar)

• Fluoride stock solutions (CuF₂, NaF, etc.)

• Sterile microtiter plates (96-well)

• Spectrophotometer

• Incubator

Procedure:

• Bacterial Culture Preparation: Inoculate the test bacteria into a suitable liquid medium and incubate overnight to obtain a fresh culture.

• Serial Dilutions of Fluoride Compounds: Prepare serial dilutions of the fluoride compounds in the liquid growth medium in a 96-well microtiter plate.

• Inoculation: Adjust the bacterial culture to a standardized concentration (e.g., 10⁵ CFU/mL) and inoculate each well of the microtiter plate containing the fluoride dilutions.

• Incubation: Incubate the microtiter plate under appropriate conditions (e.g., 37°C, 5% CO₂) for 24 hours.

• Determination of Minimum Inhibitory Concentration (MIC): After incubation, determine the MIC by visually inspecting the wells for turbidity or by measuring the optical density. The MIC is the lowest concentration of the fluoride compound that inhibits visible growth.

• Determination of MBC: Subculture a small aliquot from the wells showing no visible growth onto agar (B569324) plates. Incubate the plates for 24-48 hours. The MBC is the lowest concentration of the fluoride compound that results in no bacterial growth on the agar plates.

Workflow for determining the Minimum Bactericidal Concentration (MBC).

In Vitro Enamel Demineralization/Remineralization pH-Cycling Model

This protocol is a generalized representation of pH-cycling models used to simulate the dynamic process of caries formation and the effect of therapeutic agents.

Objective: To evaluate the potential of a test agent to inhibit enamel demineralization and promote remineralization under cyclic pH conditions.

Materials:

• Extracted human or bovine teeth

• Demineralizing solution (e.g., acidic buffer at pH 4.4)

• Remineralizing solution (e.g., artificial saliva at pH 7.0)

• Test agent solutions (e.g., cupric fluoride solution, sodium fluoride solution, control)

• Microhardness tester or transverse microradiography equipment

Procedure:

• Enamel Specimen Preparation: Prepare standardized enamel blocks from sound extracted teeth.

• Baseline Measurement: Measure the baseline surface microhardness or mineral content of the enamel blocks.

• Artificial Caries Lesion Creation (Optional): Create initial caries-like lesions by immersing the enamel blocks in a demineralizing solution.

• pH-Cycling Regimen:

  • Immerse the enamel blocks in the demineralizing solution for a set period (e.g., 3 hours).

  • Treat the specimens with the test agent solutions for a short duration (e.g., 1 minute).

  • Immerse the blocks in the remineralizing solution for a longer period (e.g., 20 hours).

  • Repeat this cycle for a specified number of days (e.g., 10-14 days).

• Final Measurement: After the pH-cycling period, re-measure the surface microhardness or mineral content.

• Data Analysis: Calculate the percentage of surface microhardness recovery or the change in mineral loss to determine the efficacy of the test agents.

In Vivo Rodent Caries Model

This protocol is based on the methodology described by Afseth et al. (1984) for evaluating the anti-caries efficacy of agents in a rat model.

Objective: To assess the in vivo anti-caries efficacy of cupric fluoride, alone or in combination with other fluoride sources.

Materials:

• Weanling rats (e.g., Sprague-Dawley or Osborne-Mendel strains)

• Cariogenic diet (high in sucrose)

• Streptococcus mutans culture for oral inoculation

• Test solutions (e.g., cupric fluoride, sodium fluoride in drinking water, topical solutions)

• Dissecting microscope for caries scoring

Procedure:

• Animal Acclimatization and Inoculation: Weanling rats are placed on a cariogenic diet and their oral cavities are inoculated with a culture of S. mutans.

• Treatment Groups: Divide the rats into different treatment groups:

  • Control group (no treatment)

  • Cupric fluoride group (e.g., topical application)

  • Sodium fluoride group (e.g., in drinking water)

  • Combination group (e.g., topical cupric fluoride and sodium fluoride in drinking water)

• Treatment Administration: Administer the respective treatments for the duration of the study (e.g., several weeks).

• Caries Scoring: At the end of the study period, sacrifice the animals and dissect their mandibles and maxillae. Stain the teeth and score the carious lesions on different tooth surfaces under a dissecting microscope using a standardized scoring system (e.g., Keyes method).

• Microbiological Analysis (Optional): Collect plaque samples to determine the levels of S. mutans.

• Statistical Analysis: Compare the mean caries scores between the different treatment groups to determine the statistical significance of any observed reductions in caries.

Logical relationship between cupric fluoride's properties and its anti-caries effect.

Conclusion

The available data from in vitro and in vivo studies suggest that cupric fluoride has significant potential as an anti-caries agent. Its enhanced antibacterial activity compared to sodium fluoride, combined with the established benefits of fluoride in enamel remineralization, makes it a promising candidate for inclusion in dental products. Further clinical research is warranted to fully elucidate its efficacy and safety in human populations. The protocols outlined in this document provide a framework for the continued investigation and development of cupric fluoride-based caries prevention strategies.

References

• 1. ecommons.roseman.edu [ecommons.roseman.edu]
• 2. researchgate.net [researchgate.net]
• 3. Content of cariostatic trace elements (F, Cu, and Zn) in the commercially packaged and public tap waters of Qatar - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of Antimicrobial Activity of Child Formula Dentifrices at different Concentrations: An in vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. karger.com [karger.com]
• 6. scite.ai [scite.ai]
• 7. The anti-caries effects of copper tetraamine fluoride on enamel: An in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]

Greener Horizons in Fluoroaromatic Synthesis: Application Notes and Protocols Utilizing Copper(II) Fluoride

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into aromatic systems is a cornerstone of modern medicinal chemistry, imparting profound effects on a molecule's metabolic stability, lipophilicity, and binding affinity. However, traditional fluorination methods often rely on harsh reagents and generate significant waste. This document details greener and more sustainable approaches to fluoroaromatic synthesis centered on the use of copper(II) fluoride (B91410) (CuF₂), offering viable alternatives to classical methods like the Balz-Schiemann reaction.

High-Temperature Direct Aromatic Fluorination with CuF₂

A significant advancement in sustainable fluorination is the direct fluorination of aromatic C-H bonds using solid CuF₂ at elevated temperatures. This method's primary green advantage lies in the in-situ regeneration of the CuF₂ reagent, minimizing waste and allowing for a continuous process.[1][2]

Reaction Principle and Workflow

The overall process involves two main stages: the fluorination of the aromatic substrate and the regeneration of the copper fluoride catalyst.

Fluorination Stage: The aromatic substrate is passed over a bed of CuF₂ at high temperatures (typically 450-550°C), resulting in the formation of the corresponding fluoroaromatic compound, hydrogen fluoride (HF), and copper metal.[1]

Regeneration Stage: The reduced copper is then re-fluorinated by passing a stream of HF and oxygen over the catalyst bed, regenerating the active CuF₂ for subsequent fluorination cycles.[1][2] This cyclical process significantly reduces the consumption of reagents and the generation of waste.

Caption: Workflow for direct aromatic fluorination and catalyst regeneration.

Experimental Protocol: Gas-Phase Fluorination of Benzene (B151609)

This protocol is based on the method described by Subramanian and Manzer.

Materials:

• Copper(II) fluoride (CuF₂)

• Benzene

• Hydrogen fluoride (HF), anhydrous

• Oxygen (O₂)

• Nitrogen (N₂) for inerting

• High-temperature tube furnace reactor (e.g., Inconel or Monel)

Procedure:

• Catalyst Loading: Load the tube reactor with CuF₂.

• Inerting: Purge the reactor with a stream of nitrogen gas to remove air and moisture.

• Heating: Heat the reactor to the desired reaction temperature (e.g., 500°C).

• Fluorination: Introduce a gaseous mixture of benzene and a carrier gas (e.g., nitrogen) into the reactor. The molar ratio of benzene to CuF₂ should be optimized for the specific setup.

• Product Collection: The reactor effluent, containing the fluoroaromatic product, unreacted benzene, and HF, is passed through a condenser to collect the liquid products.

• Analysis: Analyze the product mixture using gas chromatography (GC) or GC-mass spectrometry (GC-MS) to determine the yield and selectivity.

• Catalyst Regeneration: After the fluorination run, stop the benzene flow and introduce a mixture of HF and O₂ into the reactor at a temperature of 350-450°C to regenerate the CuF₂.

• Purging: Once regeneration is complete, purge the reactor with nitrogen before initiating the next fluorination cycle.

Quantitative Data

The following table summarizes typical yields for the direct fluorination of various aromatic substrates using CuF₂.

Aromatic Substrate	Product	Reaction Temperature (°C)	Yield (%)
Benzene	Fluorobenzene	500	~80
Toluene	o/p-Fluorotoluene	450-500	Moderate
Chlorobenzene	o/p-Fluorochlorobenzene	450-500	Moderate

Note: Yields are approximate and can vary based on specific reaction conditions and reactor design.

Milder Copper-Mediated Fluorinations of Functionalized Aromatics

While the high-temperature direct fluorination is a significant green innovation, its high energy requirements and harsh conditions can limit its applicability to complex, sensitive molecules. Milder, copper-mediated methods have been developed for the fluorination of pre-functionalized aryl compounds, such as arylboronate esters and aryl iodides. These reactions often proceed via a Cu(I)/Cu(III) catalytic cycle.[1][3][4]

Fluorination of Arylboronate Esters

This method allows for the conversion of readily accessible arylboronate esters to fluoroaromatics under significantly milder conditions than direct C-H fluorination.

The proposed mechanism involves the oxidation of a Cu(I) species to a Cu(III) intermediate, followed by transmetalation with the arylboronate ester and subsequent reductive elimination to form the C-F bond.[1][4]

Caption: Proposed catalytic cycle for Cu-mediated fluorination of arylboronates.

Materials:

• Arylboronate ester

• Copper(I) source (e.g., (tBuCN)₂CuOTf)

• Fluoride source (e.g., AgF)

• Oxidizing agent/electrophilic fluorine source (e.g., [Me₃pyF]PF₆)

• Anhydrous solvent (e.g., THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To an oven-dried vial under an inert atmosphere, add the copper(I) source, fluoride source, and oxidizing agent.

• Solvent Addition: Add the anhydrous solvent and stir the mixture.

• Substrate Addition: Add the arylboronate ester to the reaction mixture.

• Reaction Conditions: Seal the vial and heat the reaction mixture to the desired temperature (typically 50-80°C) with vigorous stirring for the specified time (e.g., 18 hours).

• Work-up: After cooling to room temperature, the reaction mixture can be quenched, extracted, and purified by standard methods such as column chromatography.

• Analysis: Confirm the product identity and determine the yield using NMR spectroscopy and/or GC-MS.

Arylboronate Ester Substrate	Product	Yield (%)
4-Methoxycarbonylphenylboronate pinacol (B44631) ester	Methyl 4-fluorobenzoate	85
4-Acetylphenylboronate pinacol ester	4-Fluoroacetophenone	78
Naphthalen-2-ylboronate pinacol ester	2-Fluoronaphthalene	75
3,5-Dimethylphenylboronate pinacol ester	1-Fluoro-3,5-dimethylbenzene	92

Data adapted from Fier, P. S., Luo, J., & Hartwig, J. F. (2013). Copper-mediated fluorination of arylboronate esters. Identification of a copper(III) fluoride complex. Journal of the American Chemical Society, 135(5), 1680–1683.[4][5]

Conclusion

The use of copper, and specifically CuF₂, presents a significant step forward in the development of greener methods for fluoroaromatic synthesis. The high-temperature direct fluorination with catalyst regeneration offers a highly atom-economical and waste-reducing pathway for large-scale production. For more delicate substrates, milder copper-mediated methods provide a valuable alternative, expanding the scope of accessible fluoroaromatic compounds for pharmaceutical and agrochemical research. The choice of method will depend on the specific substrate, desired scale, and the balance between energy input and reagent use. Continued research in this area is expected to further refine these processes, leading to even more efficient and sustainable routes to valuable fluorinated molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Copper-Mediated Fluorination of Arylboronate Esters. Identification of a Copper(III) Fluoride Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Copper Fluoride Nanocomposites for Advanced Energy Storage: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis, characterization, and application of copper fluoride (B91410) (CuF₂) nanocomposites in advanced energy storage systems. The high theoretical specific capacity (528 mAh/g) and high operating voltage (3.55 V) of CuF₂ make it a compelling cathode material for next-generation lithium-ion and sodium-ion batteries, offering a significant increase in energy density (1874 Wh/kg) compared to conventional materials.[1][2][3] However, challenges such as poor electronic conductivity and copper dissolution during cycling have historically limited its practical application.[2][4][5]

Recent advancements in nanotechnology, particularly the development of nanocomposites, have paved the way to overcome these limitations. By integrating CuF₂ with conductive matrices like carbonaceous materials (e.g., Ketjen black, graphene) or mixed conducting metal oxides, it is possible to enhance electronic conductivity and improve electrochemical performance.[1][4][6] This document outlines the protocols for creating and evaluating these advanced materials.

Data Presentation: Performance of CuF₂ Nanocomposites

The following tables summarize the electrochemical performance of various copper fluoride nanocomposites from recent literature, providing a comparative overview for researchers.

Table 1: Performance of CuF₂ Nanocomposites in Lithium-Ion Batteries

Nanocomposite Material	Initial Discharge Capacity (mAh/g)	Cycling Stability	Rate Capability	Voltage Plateau (V)	Reference
CuF₂-Ketjen Black (KB)	540.2 (at 0.05C)	420.4 mAh/g after 50 cycles	-	~2.9	[2]
Graphene-incorporated CuF₂	505.7	-	-	~2.92	[6]
Zn-doped CuF₂	528.6 (at 0.1C)	-	489.1 mAh/g at 1C	-	[7]
Porous CuF₂	554 (at 0.1C)	-	413 mAh/g at 5C	>3.0	[1]
CuF₂ with Cu²⁺-Coordinated Alginate Binder	-	420.4 mAh/g after 50 cycles	-	~3.0 and ~2.1	[2]

Table 2: Performance of CuF₂ Nanocomposites in Sodium-Ion Batteries

Nanocomposite Material	Initial Discharge Capacity (mAh/g)	Cycling Stability	Key Innovation	Voltage Plateau (V)	Reference
CuF₂-Ketjen Black (KB)	502	Average capacity decay of 6.3% per cycle in the first 10 cycles	Use of a carbon-coated separator to hinder Cu ion transport	<2.2	[4]

Experimental Protocols

This section provides detailed methodologies for the synthesis of CuF₂ nanocomposites and the fabrication and testing of battery cells.

Protocol 1: Synthesis of CuF₂-Carbon Nanocomposites via High-Energy Ball Milling

High-energy ball milling is a common top-down approach to produce intimate mixtures of CuF₂ and a conductive carbon source, reducing the particle size of CuF₂ and enhancing its electronic conductivity.

Materials and Equipment:

• Anhydrous Copper (II) Fluoride (CuF₂) powder

• Conductive carbon (e.g., Ketjen black, Super P, graphene nanoplatelets)

• High-energy planetary ball mill

• Milling jars and balls (e.g., stainless steel, zirconia)

• Inert atmosphere glovebox (e.g., Argon-filled)

Procedure:

• Preparation: Inside an argon-filled glovebox, weigh the desired amounts of anhydrous CuF₂ and conductive carbon. A typical weight ratio is 85:15 (CuF₂:Carbon).

• Loading the Mill: Transfer the powder mixture into a milling jar. Add the milling balls. The ball-to-powder mass ratio is a critical parameter and is typically around 10:1.

• Milling: Seal the milling jar inside the glovebox and transfer it to the planetary ball mill. Mill the mixture for a specified duration and speed. For example, milling can be performed at 250 rpm for durations ranging from 30 minutes to 75 hours, depending on the desired particle size and homogeneity.[8]

• Sample Recovery: After milling, return the milling jar to the glovebox and carefully separate the nanocomposite powder from the milling balls.

• Characterization: The resulting nanocomposite powder should be characterized using techniques such as X-ray Diffraction (XRD) to determine the crystallite size and phase purity, and Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM) to observe the morphology and particle distribution.

Protocol 2: Synthesis of Graphene-Incorporated CuF₂ Nanocomposites (Solution-Based Approach)

This protocol describes a solution-based method for creating a more intimate contact between CuF₂ and graphene sheets.

Materials and Equipment:

• Graphene Oxide (GO)

• Copper (II) salt (e.g., CuCl₂, CuSO₄)

• Hydrofluoric acid (HF) or another fluoride source

• Reducing agent (e.g., hydrazine, sodium borohydride) for GO reduction

• Reaction vessel, stirrer, and temperature control system

• Centrifuge and washing solutions (deionized water, ethanol)

• Freeze-dryer or vacuum oven

Procedure:

• Graphene Oxide Dispersion: Disperse a known amount of graphene oxide in deionized water through ultrasonication to obtain a homogeneous suspension.

• Introduction of Copper Precursor: Add the copper salt to the GO suspension and stir to ensure uniform mixing.

• Fluorination: Carefully add the fluoride source (e.g., HF) to the mixture to precipitate CuF₂ nanoparticles onto the surface of the GO sheets.

• Reduction of Graphene Oxide: Introduce a reducing agent and heat the mixture (if necessary) to reduce the graphene oxide to reduced graphene oxide (rGO), thereby increasing its electrical conductivity.

• Washing and Collection: Centrifuge the resulting nanocomposite, and wash it multiple times with deionized water and ethanol (B145695) to remove unreacted precursors and byproducts.

• Drying: Dry the final product using a freeze-dryer or in a vacuum oven to obtain the CuF₂-graphene nanocomposite powder.

• Characterization: Characterize the material using XRD, SEM, TEM, and Raman spectroscopy to confirm the formation of the nanocomposite and the reduction of GO.

Protocol 3: Fabrication of Coin Cells for Electrochemical Testing

This protocol details the assembly of a 2032-type coin cell for evaluating the electrochemical performance of the synthesized CuF₂ nanocomposites.

Materials and Equipment:

• Synthesized CuF₂ nanocomposite (active material)

• Conductive agent (e.g., Super P carbon black)

• Binder (e.g., polyvinylidene fluoride - PVDF)

• Solvent (N-methyl-2-pyrrolidone - NMP)

• Aluminum foil (current collector)

• Lithium metal foil (anode)

• Separator (e.g., Celgard microporous membrane)

• Electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene (B1197577) carbonate and dimethyl carbonate)

• Coin cell components (2032-type cases, spacers, springs)

• Slurry mixer/grinder (e.g., mortar and pestle or planetary mixer)

• Doctor blade for slurry casting

• Vacuum oven

• Disc cutter

• Coin cell crimper

• Argon-filled glovebox

Procedure:

• Cathode Slurry Preparation: In a vial or mortar, mix the CuF₂ nanocomposite, conductive agent, and PVDF binder in a specific weight ratio (e.g., 80:15:5).[3]

• Slurry Casting: Add NMP to the powder mixture and stir until a homogeneous, viscous slurry is formed. Cast the slurry onto an aluminum foil using a doctor blade to achieve a uniform thickness.

• Drying: Dry the coated foil in a vacuum oven at around 80-120°C for several hours to remove the NMP solvent.

• Electrode Punching: Punch out circular electrodes of a specific diameter (e.g., 13-15 mm) from the dried cathode sheet.

• Cell Assembly (in Glovebox):

  • Place the cathode disc in the center of the coin cell's positive case.

  • Add a few drops of electrolyte to wet the cathode.

  • Place the separator on top of the cathode.

  • Add more electrolyte to wet the separator.

  • Place the lithium metal anode on top of the separator.

  • Add a spacer and a spring.

  • Place the negative case on top and seal the coin cell using a crimper.

• Resting: Allow the assembled cell to rest for a few hours to ensure proper wetting of the electrodes with the electrolyte before testing.

Protocol 4: Electrochemical Characterization

Equipment:

• Battery cycler

• Potentiostat with impedance spectroscopy capability

Procedures:

• Galvanostatic Cycling:

  • Cycle the coin cells at various C-rates (e.g., C/100, C/10, 1C) within a defined voltage window (e.g., 1.5-4.2 V vs. Li/Li⁺).

  • Record the specific capacity, coulombic efficiency, and cycling stability over a number of cycles.

• Cyclic Voltammetry (CV):

  • Perform CV scans at a slow scan rate (e.g., 0.1 mV/s) within the same voltage window to identify the redox peaks corresponding to the conversion reaction of CuF₂.

• Electrochemical Impedance Spectroscopy (EIS):

  • Measure the impedance of the cell at different states of charge to analyze the charge transfer resistance and ion diffusion kinetics.

Visualizations

The following diagrams illustrate key concepts and workflows related to copper fluoride nanocomposites in energy storage.

Challenges and solutions for CuF₂ cathodes.

Workflow for coin cell fabrication.

References

• 1. researchgate.net [researchgate.net]
• 2. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fluorination of single-crystal copper electrodes in fluoride-ion batteries - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. How to make a coin cell - Clean Energy Institute [cei.washington.edu]
• 7. researchgate.net [researchgate.net]
• 8. ijser.in [ijser.in]

Application Notes and Protocols for Employing Cupric Fluoride in Corrosion-Resistant Metal Coatings

Disclaimer: While cupric fluoride (B91410) (CuF₂) is cited in technical literature for its role in corrosion-resistant applications, particularly within the aerospace and automotive industries, detailed public-domain experimental protocols and specific quantitative performance data for pure CuF₂ coatings are scarce. The following application notes and protocols are therefore based on established principles of inorganic fluoride coatings and standard corrosion science methodologies. The experimental data presented is illustrative to guide researchers.

Application Notes

1.1. Introduction to Cupric Fluoride Coatings

Cupric fluoride (Copper(II) fluoride, CuF₂) is an inorganic compound with properties that make it a candidate for creating protective surface layers on metallic substrates.[1] In its anhydrous form, it is a white crystalline solid, while the dihydrate is blue.[1] The primary mechanism by which fluoride-based coatings protect against corrosion is by forming a stable, poorly soluble, and well-adhered passive film on the metal surface. This film acts as a physical barrier, isolating the substrate from the corrosive environment. For certain metals, the fluoride can react with the substrate to form a highly stable metal fluoride layer, enhancing corrosion resistance.

1.2. Principles of Corrosion Protection

A cupric fluoride coating is expected to inhibit corrosion through one or more of the following mechanisms:

• Barrier Formation: The coating provides a physical barrier that limits the ingress of corrosive species such as water, oxygen, and chloride ions to the metal substrate.

• Passive Film Formation: Similar to other metal fluorides, CuF₂ can contribute to a stable passive layer that is resistant to chemical attack.[2]

• Electrochemical Effects: The electrochemical potential of the coating may differ from the substrate, influencing the corrosion process.

1.3. Potential Applications

• Aerospace: Protection of aluminum and steel alloys from atmospheric corrosion.

• Automotive: Coating of components exposed to road salt and moisture.

• Electronics: As a protective layer for copper circuitry, although its electrical properties would need careful consideration.[1]

1.4. Limitations and Safety Considerations

• Hygroscopic Nature: Anhydrous CuF₂ is hygroscopic and can absorb moisture, which may affect coating integrity and performance.[1]

• Toxicity: Cupric fluoride is toxic. All handling and deposition procedures must be carried out in a well-ventilated area, preferably a fume hood, with appropriate personal protective equipment (PPE).[1]

• Reaction with Acids: Contact with acids can generate highly toxic and corrosive hydrogen fluoride (HF) gas.[1]

1.5. Note for Drug Development Professionals

While the primary application discussed here is corrosion resistance, it is noteworthy that cupric fluoride is also used as a fluorinating agent in organic synthesis.[1] This capability is relevant for the synthesis of fluorinated organic compounds, which are a significant class of molecules in pharmaceuticals.[1]

Quantitative Data Summary

The following table presents illustrative data that one might expect from electrochemical corrosion testing of a hypothetical CuF₂ coating on a steel substrate. This data is for demonstrative purposes to show the expected format for presenting results.

Coating Type	Substrate	Corrosion Current Density (i_corr) (µA/cm²)	Corrosion Potential (E_corr) (V vs. Ag/AgCl)	Polarization Resistance (R_p) (kΩ·cm²)	Corrosion Rate (mm/year)
Uncoated	Mild Steel	5.5	-0.650	4.7	0.064
CuF₂ Coated (Illustrative)	Mild Steel	0.1	-0.400	260.0	0.001

Experimental Protocols

3.1. Protocol for Cupric Fluoride Coating Deposition (Hypothetical Vapor Deposition Method)

This protocol describes a representative physical vapor deposition (PVD) method for applying a thin film of cupric fluoride.

• Substrate Preparation:

  • Mechanically polish the mild steel substrate to a mirror finish using progressively finer grades of silicon carbide paper (e.g., 400, 800, 1200 grit).

  • Degrease the substrate by ultrasonic cleaning in acetone (B3395972) for 15 minutes, followed by ethanol (B145695) for 15 minutes.

  • Rinse with deionized water and dry under a stream of nitrogen gas.

  • Immediately transfer the substrate to the deposition chamber to prevent re-oxidation.

• Physical Vapor Deposition (PVD):

  • Place high-purity anhydrous CuF₂ powder (99.9%) into a thermal evaporation boat (e.g., tungsten).

  • Mount the prepared substrate on a holder in the vacuum chamber, typically at a fixed distance above the evaporation source.

  • Evacuate the chamber to a base pressure of at least 10⁻⁶ Torr.

  • Heat the substrate to a desired temperature (e.g., 150°C) to promote film adhesion.

  • Gradually increase the current to the evaporation boat to heat the CuF₂ powder to its sublimation temperature.

  • Deposit a thin film of CuF₂ onto the substrate. The thickness can be monitored in-situ using a quartz crystal microbalance. A target thickness could be in the range of 100-500 nm.

  • After deposition, allow the substrate to cool to room temperature under vacuum before venting the chamber.

3.2. Protocol for Corrosion Resistance Testing

3.2.1. Potentiodynamic Polarization Testing

This protocol follows general electrochemical testing standards.

• Electrochemical Cell Setup:

  • Use a standard three-electrode flat cell.

  • The coated substrate serves as the working electrode (WE).

  • A platinum mesh or graphite (B72142) rod is used as the counter electrode (CE).

  • A silver/silver chloride (Ag/AgCl) or saturated calomel (B162337) electrode (SCE) is used as the reference electrode (RE).

  • The electrolyte is a 3.5 wt% NaCl solution, prepared with deionized water, to simulate a marine environment.

• Measurement Procedure:

  • Immerse the electrodes in the electrolyte.

  • Allow the open-circuit potential (OCP) to stabilize for approximately 60 minutes.

  • Perform the potentiodynamic polarization scan from -250 mV to +250 mV relative to the OCP at a scan rate of 0.167 mV/s.

  • Record the current response as a function of the applied potential.

• Data Analysis:

  • Plot the data as a Tafel plot (log(current density) vs. potential).

  • Extrapolate the linear portions of the anodic and cathodic curves back to their intersection to determine the corrosion potential (E_corr) and corrosion current density (i_corr).

  • Calculate the polarization resistance (R_p) from the slope of the potential-current density curve around E_corr.

  • Calculate the corrosion rate using the Faraday's law, based on the i_corr value.

3.2.2. Neutral Salt Spray (NSS) Test

This protocol is based on the ASTM B117 standard.

• Sample Preparation:

  • Scribe an "X" through the coating to the substrate on the test panels to evaluate corrosion creepage.

  • Protect the edges of the panels with a suitable coating (e.g., wax or tape).

• Test Procedure:

  • Place the samples in a salt spray cabinet at an angle of 15-30 degrees from the vertical.

  • The cabinet is maintained at a temperature of 35°C.

  • A 5 wt% NaCl solution with a pH between 6.5 and 7.2 is atomized to create a dense saline fog.

  • Continuously expose the samples to the salt fog for a predetermined duration (e.g., 100, 250, 500 hours).

• Evaluation:

  • Periodically inspect the samples for signs of corrosion, such as blistering, rusting, and creepage from the scribe.

  • Document the appearance of the samples with photographs at each inspection interval.

  • Rate the degree of rusting and blistering according to standard charts (e.g., ASTM D610 and D714).

Mandatory Visualizations

Caption: Experimental workflow for coating deposition and corrosion testing.

Caption: Conceptual mechanism of corrosion protection by a barrier coating.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. researchgate.net [researchgate.net]

Application of Cupric Fluoride in Semiconductor Manufacturing: Detailed Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the fabrication of advanced semiconductor devices, the precise and reliable patterning of copper interconnects is a critical process. While copper offers superior conductivity and electromigration resistance compared to aluminum, its etching presents significant challenges due to the low volatility of its reaction byproducts in conventional plasma processes. One key area of research and application involves the use of fluorine-based plasmas, which react with copper to form cupric fluoride (B91410) (CuF₂). This document provides detailed application notes and protocols for the use of cupric fluoride and fluorine-based chemistries in the plasma etching of copper for semiconductor manufacturing. The primary method discussed is a two-step reactive ion etching (RIE) process, which combines a plasma-induced conversion of copper to a copper halide followed by a wet chemical dissolution step.

Core Applications of Cupric Fluoride Chemistry

The primary application of cupric fluoride chemistry in semiconductor manufacturing is in the dry etching of copper films . This is particularly relevant for patterning copper interconnects, a fundamental component of modern integrated circuits.[1] The process leverages the reaction between fluorine radicals and energetic ions in a plasma to convert metallic copper into a copper fluoride layer.

Key Processes:

• Plasma Etching: The use of fluorine-containing gases, such as sulfur hexafluoride (SF₆) and carbon tetrafluoride (CF₄), in a plasma reactor to react with the copper surface.[2]

• Formation of Copper Fluoride: The reaction in the plasma environment leads to the formation of a thin layer of cupric fluoride (CuF₂) and/or cuprous fluoride (CuF) on the exposed copper surfaces.[1][3]

• Residue Removal: Due to the low volatility of copper fluoride at standard processing temperatures, a subsequent step is required to remove this layer and complete the etching process.[4]

Experimental Data and Process Parameters

The following tables summarize quantitative data gathered from various experimental studies on the plasma etching of copper using fluorine-based chemistries.

Parameter	Value	Gas Chemistry	Source
Etch Rate	0.1 - 1.5 µm/min	SF₆	[1]
Copper Consumption Rate	582.2 Å/min (0.05822 µm/min)	Cl₂/CF₄ (10/5 sccm)	[1]
Plasma Power	300 - 600 W	Cl₂/CF₄	[1]
Pressure	40 - 120 mTorr	Cl₂/CF₄	[1]
Substrate Temperature	> 150 °C (for enhanced volatility of other metal fluorides)	CF₄/O₂	[4]

Table 1: Copper Etch Rates and General Process Conditions

Material	Etchant Gas	Etch Rate	Selectivity to SiO₂	Source
Si₃N₄	SF₆	~700 Å/min	6:1	[5]
Si₃N₄	CF₄	-	5:2	[5]
SiO₂	C₂F₆/CH₄	Varies with % CH₄	Up to ~12	[6]
Photoresist	C₄F₈/H₂	Varies with % H₂	Up to ~10 (SiO₂/PR)	[7]

Table 2: Selectivity Data for Fluorine-Based Plasmas on Various Materials (for reference) Note: Direct selectivity data for copper etching against common mask materials in fluorine-based plasmas is limited in the reviewed literature. The challenge often lies in the non-volatile nature of the copper fluoride byproduct rather than the etch rate of the mask itself.

Experimental Protocols

Protocol 1: Two-Step Reactive Ion Etching of Copper

This protocol describes a common method for patterning copper films using a fluorine-containing plasma followed by a wet etch to remove the resulting copper fluoride layer.

1. Substrate Preparation: a. Begin with a substrate coated with a copper film of the desired thickness. b. Deposit and pattern a suitable hard mask (e.g., SiO₂, SiN) or use a photoresist mask to define the areas of copper to be etched.

2. Plasma Exposure (Copper to Copper Fluoride Conversion): a. Place the substrate in a reactive ion etching (RIE) chamber. b. Introduce the process gases. A typical gas mixture is Cl₂ and CF₄, often with Ar to enhance physical sputtering. For example, a flow rate of 10 sccm Cl₂ and 5 sccm CF₄ can be used.[1] c. Set the process pressure, for instance, to 40 mTorr.[1] d. Apply RF power to generate the plasma. A power of 600 W is a representative value.[1] e. The duration of the plasma exposure depends on the thickness of the copper film and the etch rate. The goal is to convert the exposed copper to a copper halide.

3. Wet Etch (Copper Fluoride Removal): a. After the plasma treatment, remove the substrate from the RIE chamber. b. Immerse the substrate in a dilute hydrochloric acid (HCl) solution to dissolve the copper fluoride/chloride layer. A typical solution is a 6:94 mixture of 35% HCl to deionized water.[8] c. The immersion time is typically short, on the order of seconds to a few minutes, until the copper halide residue is completely removed. d. Rinse the substrate thoroughly with deionized water and dry with nitrogen.

4. Post-Etch Cleaning: a. In some cases, post-etch residues may remain. These can be a mixture of copper oxides, fluorides, and fluorocarbons.[9] b. A cleaning step using a specialized chemistry, such as a mixture of choline (B1196258) chloride and malonic acid, can be employed to remove these residues.[9]

Diagrams and Visualizations

Caption: Workflow for the two-step plasma etching of copper.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. researchgate.net [researchgate.net]
• 3. spl.skku.ac.kr [spl.skku.ac.kr]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. nfc.arizona.edu [nfc.arizona.edu]

Application Notes and Protocols for Analytical Techniques Involving Copper(II) Fluoride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for various analytical chemistry techniques that utilize copper(II) fluoride (B91410) (CuF₂). These methodologies are pertinent to researchers in materials science, electrochemistry, and drug development.

Electrochemical Analysis of Copper(II) Fluoride in Lithium-Ion Batteries

Copper(II) fluoride is a material of significant interest for cathode applications in high-energy-density lithium-ion batteries due to its high theoretical specific capacity and voltage.[1][2] This section details the protocol for fabricating and analyzing a CuF₂-based electrode.

Application Note

Quantitative Data: Electrode Composition and Performance

Parameter	Value	Reference
Electrode Composition
Active Material (CuF₂)	70-85 wt%	[4][6]
Conductive Agent (e.g., Carbon Black)	15-20 wt%	[4][6]
Binder (e.g., PVDF, PTFE)	5-20 wt%	[3][4]
Electrochemical Performance
Theoretical Specific Capacity	528 mAh/g	[1][5]
Theoretical Voltage	3.55 V vs. Li/Li⁺	[1][5]
Electrolyte	1 M LiPF₆ in EC/DMC	[3][4]
Cycling Rate (Typical)	C/20 - C/10	[3]

Experimental Protocol: Fabrication and Analysis of a CuF₂ Electrode

Materials:

• Copper(II) fluoride (CuF₂), anhydrous powder

• Conductive carbon black (e.g., Super P)

• Polyvinylidene fluoride (PVDF) binder

• N-methyl-2-pyrrolidone (NMP) solvent

• Aluminum foil (current collector)

• Lithium metal foil (anode)

• Separator (e.g., glass fiber or polypropylene)

• Electrolyte: 1 M LiPF₆ in a mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC) (1:1 v/v)

• Coin cell components (casings, spacers, springs)

• Argon-filled glovebox

Equipment:

• Planetary ball miller or mortar and pestle

• Slurry coater (e.g., doctor blade)

• Vacuum oven

• Coin cell crimper

• Battery cycler/potentiostat

Procedure:

• Electrode Slurry Preparation:

  • Add NMP dropwise while mixing until a homogeneous slurry of appropriate viscosity is formed.

• Electrode Coating and Drying:

  • Coat the slurry onto an aluminum foil current collector using a doctor blade.

• Cell Assembly:

  • Transfer the dried electrode, lithium foil, separator, and coin cell components into an argon-filled glovebox.

  • Punch circular electrodes from the coated foil.

  • Assemble a 2032-type coin cell in the order of cathode, separator, and lithium anode.

  • Add a few drops of the electrolyte to wet the separator and electrodes.

  • Crimp the coin cell to ensure it is properly sealed.

• Electrochemical Measurements:

  • Allow the assembled cell to rest for a few hours to ensure proper electrolyte wetting.

  • Perform cyclic voltammetry (CV) at a scan rate of 0.1 mV/s within a potential window of 0.4 V to 4.5 V vs. Li/Li⁺ to investigate the redox reactions.[3]

  • Conduct galvanostatic charge-discharge cycling at a rate of C/20 (where C-rate is based on the theoretical capacity of CuF₂) between 1.5 V and 4.5 V to evaluate the specific capacity and cycling stability.[3]

Experimental Workflow: Electrochemical Analysis

Caption: Workflow for the fabrication and electrochemical testing of CuF₂ electrodes.

Copper-Mediated ¹⁸F-Radiofluorination for PET Tracer Synthesis

Copper-mediated radiofluorination has emerged as a valuable technique for the synthesis of ¹⁸F-labeled positron emission tomography (PET) tracers, particularly for aryl and vinyl compounds.[7] This method is advantageous for its ability to fluorinate electron-rich aromatic precursors.

Application Note

This protocol describes the copper-mediated ¹⁸F-fluorination of aryl boronic esters, a common precursor for PET tracer synthesis. The reaction typically employs a copper(II) triflate pyridine (B92270) complex as a mediator.[8][9] The radiochemical conversion (RCC) is a key metric for the success of the synthesis and is determined by radio-HPLC or radio-TLC.[8] This technique is crucial in drug development for synthesizing radiolabeled compounds to study their in vivo pharmacokinetics and target engagement.

Quantitative Data: Reaction Parameters and Radiochemical Conversion

Substrate (Arylboronic Acid)	Radiochemical Conversion (RCC, %)	Reference
4-Acetylphenylboronic acid	48 ± 2	[8]
4-Cyanophenylboronic acid	75 ± 6	[8]
4-(Trifluoromethyl)phenylboronic acid	83 ± 1	[8]
3,4,5-Trimethoxyphenylboronic acid	36 ± 11	[8]
2-Naphthylboronic acid	66 ± 1	[8]

Experimental Protocol: ¹⁸F-Fluorination of an Aryl Boronic Acid

Materials:

• Aryl boronic acid precursor

• Copper(II) trifluoromethanesulfonate (B1224126) (Cu(OTf)₂)

• Pyridine

• [¹⁸F]Fluoride (produced from a cyclotron and trapped on an anion exchange cartridge)

• Eluent (e.g., solution of pyridinium (B92312) p-toluenesulfonate)

• Dimethylformamide (DMF), anhydrous

• Acetonitrile (B52724), anhydrous

• Water for injection

Equipment:

• Automated radiochemistry synthesis module (e.g., GE TRACERlab) or manual setup with a shielded hot cell

• Reaction vessel

• Heating block

• Radio-HPLC or radio-TLC system for analysis

Procedure:

• Elution of [¹⁸F]Fluoride:

  • Elute the [¹⁸F]fluoride from the anion exchange cartridge into the reaction vessel using a solution of pyridinium p-toluenesulfonate in acetonitrile.[8]

• Azeotropic Drying:

  • Evaporate the acetonitrile at elevated temperature (e.g., 110°C) with a stream of nitrogen. Add anhydrous acetonitrile and repeat the evaporation to ensure the [¹⁸F]fluoride is free of water.

• Reaction Mixture Preparation:

  • Prepare a solution of the aryl boronic acid precursor, Cu(OTf)₂, and pyridine in anhydrous DMF.[8]

  • Add this solution to the dried [¹⁸F]fluoride in the reaction vessel.

• Radiofluorination Reaction:

  • Heat the reaction mixture at 110°C for 20 minutes.[8]

• Quenching and Purification:

  • Cool the reaction vessel and quench the reaction with water.

  • Purify the crude reaction mixture using semi-preparative HPLC to isolate the ¹⁸F-labeled product.

• Analysis:

  • Determine the radiochemical conversion by injecting an aliquot of the crude reaction mixture into a radio-HPLC or by spotting on a radio-TLC plate.[8]

Logical Relationship: Copper-Mediated Radiofluorination

Caption: Key components and stages of the copper-mediated radiofluorination process.

Spectrophotometric Determination of Fluoride Using a Copper(II) Complex

This section outlines a UV-Vis spectrophotometric method for the selective detection of fluoride ions based on a displacement reaction with a copper(II) complex.

Application Note

A copper(II) bis(terpyridine) complex can be used for the chromo-luminescent detection of fluoride ions. In the presence of fluoride, the copper(II) ion is displaced from the complex to form CuF₂, leading to a significant change in the UV-Visible absorption spectrum of the solution.[10] This change in absorbance can be correlated with the concentration of fluoride ions, allowing for its quantification. This method is particularly useful for detecting fluoride in non-aqueous media.

Quantitative Data: Spectrophotometric Analysis of Fluoride

Parameter	Value	Reference
Copper(II) Complex	--INVALID-LINK--₂ where L is a terpyridine ligand	[10]
Solvent	Acetonitrile	[10]
Wavelength of Maximum Absorbance (λmax) of Complex	436 nm	[1]
Change upon F⁻ addition	Decrease in absorbance at 436 nm	[1]
Limit of Detection (LOD)	5.07 µM	[10]

Experimental Protocol: Fluoride Detection by UV-Vis Spectroscopy

Materials:

• Copper(II) bis(terpyridine) complex solution (e.g., 10⁻⁵ M in acetonitrile)

• Fluoride standard solutions (e.g., tetrabutylammonium (B224687) fluoride in acetonitrile) of known concentrations

• Acetonitrile, spectroscopic grade

• Sample containing an unknown concentration of fluoride

Equipment:

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Standard Solutions:

  • Prepare a series of fluoride standard solutions in acetonitrile with concentrations bracketing the expected sample concentration.

• Measurement of the Blank:

  • Fill a cuvette with the copper(II) bis(terpyridine) complex solution.

  • Record the UV-Vis spectrum from 300 to 700 nm and note the absorbance at the λmax (e.g., 436 nm).[1]

• Generation of Calibration Curve:

  • To a series of volumetric flasks, add a fixed volume of the copper(II) complex solution.

  • Add increasing volumes of the fluoride standard solutions to each flask and dilute to the mark with acetonitrile.

  • Record the UV-Vis spectrum for each standard and measure the absorbance at 436 nm.

  • Plot the change in absorbance versus the fluoride concentration to generate a calibration curve.

• Sample Analysis:

  • Prepare the unknown sample in the same manner as the standards by adding it to the copper(II) complex solution.

  • Measure the absorbance of the sample at 436 nm.

  • Determine the fluoride concentration in the sample using the calibration curve.

Experimental Workflow: Spectrophotometric Fluoride Detection

Caption: Steps for the quantitative analysis of fluoride using a copper(II) complex.

Mass Spectrometry Analysis of Compounds from Copper-Mediated Reactions

Mass spectrometry is a critical tool for the characterization of fluorinated organic compounds synthesized using copper(II) fluoride as a catalyst or reagent.

Application Note

While CuF₂ is not directly part of the mass spectrometry analysis, it is instrumental in the synthesis of the organofluorine compounds being analyzed. High-resolution mass spectrometry (HRMS) is essential to confirm the elemental composition of the synthesized fluorinated molecules. The fragmentation patterns observed in the mass spectrum can provide structural information. For compounds synthesized for pharmaceutical applications, LC-MS/MS is often employed for quantification in biological matrices.

General Protocol: Mass Spectrometry of Synthesized Organofluorine Compounds

Materials:

• Synthesized organofluorine compound (product of a CuF₂-mediated reaction)

• High-purity solvents for sample dissolution and mobile phase (e.g., acetonitrile, methanol, water)

• Internal standard (for quantitative analysis)

Equipment:

• High-resolution mass spectrometer (e.g., Orbitrap, Q-TOF)

• Ionization source (e.g., Electrospray Ionization - ESI, Atmospheric Pressure Chemical Ionization - APCI)

• For LC-MS: High-performance liquid chromatograph (HPLC) or Ultra-high-performance liquid chromatograph (UHPLC)

Procedure:

• Sample Preparation:

  • Dissolve a small amount of the purified organofluorine compound in a suitable solvent to a concentration appropriate for the mass spectrometer (typically in the µg/mL to ng/mL range).

  • For quantitative analysis, add a known amount of an internal standard.

• Instrument Setup and Calibration:

  • Calibrate the mass spectrometer according to the manufacturer's instructions to ensure high mass accuracy.

  • Optimize the ionization source parameters (e.g., spray voltage, gas flows, temperature) for the analyte of interest.

• Direct Infusion (for HRMS of pure compound):

  • Infuse the sample solution directly into the mass spectrometer.

  • Acquire the full scan mass spectrum in the appropriate mass range.

  • Determine the accurate mass of the molecular ion and compare it with the theoretical mass to confirm the elemental formula.

• LC-MS Analysis (for mixture analysis or quantification):

  • Develop an appropriate LC method to separate the analyte from impurities or matrix components.

  • Inject the sample onto the LC column.

  • Acquire mass spectrometry data as the analyte elutes from the column. For quantification, use selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) on a tandem mass spectrometer.

• Data Analysis:

  • Process the acquired data to identify the molecular ion and characteristic fragment ions.

  • For quantitative analysis, construct a calibration curve by analyzing standards of known concentrations and determine the concentration of the analyte in the unknown sample.

Logical Relationship: Role of Mass Spectrometry in CuF₂-Mediated Synthesis

Caption: The role of mass spectrometry as a key analytical step following synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Automation of Copper-Mediated 18F-Fluorination of Aryl Pinacol Boronates Using 4-Dimethylaminopyridinium Triflate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhanced copper-mediated 18F-fluorination of aryl boronic esters provides eight radiotracers for PET applications - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. [PDF] Enabling the reversibility of anhydrous copper(II) fluoride cathodes for rechargeable lithium batteries via fluorinated high-concentration electrolytes | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of [18F]Arenes via the Copper-Mediated [18F]Fluorination of Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 10. sites.chemistry.unt.edu [sites.chemistry.unt.edu]

Application Notes and Protocols for Cupric Fluoride as a Flux in Metallurgical Processes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of cupric fluoride (B91410) (CuF₂) as a flux in key metallurgical processes. The following sections detail its application in the brazing of dissimilar metals, specifically copper to aluminum, and its potential role in the modification of cast iron. The information is based on existing patents, industry standards, and scientific literature.

Application Note 1: High-Temperature Brazing of Copper to Aluminum

Introduction

Brazing is a metal-joining process where a filler metal is heated above its melting point and distributed between two or more close-fitting parts by capillary action. The joining of dissimilar metals like copper and aluminum presents a significant challenge due to the formation of tenacious and refractory oxide layers (Al₂O₃ and CuO) on their surfaces, which inhibit proper wetting by the filler metal. Fluoride-based fluxes are essential in these applications as they are highly effective at dissolving these oxides, promoting a clean metallic surface for the molten filler metal to bond with. Cupric fluoride, as a component in a multi-part fluoride flux, can contribute to the overall efficacy of the brazing process.

Quantitative Data: Flux Compositions for Copper-Aluminum Brazing

A patented fluoride brazing flux for joining copper and aluminum utilizes cupric fluoride as a key additive. The compositions of several embodiments of this flux are detailed in Table 1.

Component	Embodiment 1 (wt.%)	Embodiment 2 (wt.%)	Embodiment 3 (wt.%)
Cesium Fluoride (CsF)	43.75	42	37.6
Aluminum Trifluoride (AlF₃)	35	39	30.5
Potassium Fluoride (KF)	21	18	29.5
**Cupric Fluoride (CuF₂) **	0.25	0.15	0.45
Zinc Difluoride (ZnF₂)	-	0.2	0.45
Lithium Fluoride (LiF)	-	-	1.5
Pure Zinc Powder	-	0.65	-

[Data sourced from a patent on fluoride brazing flux for copper-aluminum dissimilar metal.]

Mechanism of Action: Oxide Removal

The primary function of the fluoride flux is to chemically remove the oxide layers on the surfaces of the copper and aluminum base metals. At brazing temperatures, the fluoride salts melt and become chemically active, dissolving the metal oxides and forming a slag that is displaced by the molten filler metal.

The proposed chemical reactions involving the flux components are as follows:

• Melting of the Flux: The eutectic mixture of fluoride salts melts at a temperature lower than the filler metal.

• Dissolution of Aluminum Oxide: The molten fluoride salts, particularly alkali metal fluoroaluminates formed in situ, are effective solvents for aluminum oxide.

  • 2Al₂O₃ + 3K₂AlF₅ → 6KAlOF₂ + Al₂O₃ (Simplified representation)

• Reaction with Copper Oxide: Cupric fluoride in the flux can react with copper oxides on the surface of the copper workpiece.

  • CuO + CuF₂ → 2CuOF (Hypothetical reaction)

• Protection from Re-oxidation: The molten flux creates a protective barrier over the cleaned metal surfaces, preventing re-oxidation during the brazing process.

Caption: Logical workflow for the role of cupric fluoride flux in brazing.

Experimental Protocol: Brazing of Copper to Aluminum

This protocol is based on the flux compositions provided and general brazing best practices as outlined in standards such as AWS A5.31.

1. Flux Preparation (based on Embodiment 1):

• Materials: Cesium fluoride (43.75 g), Aluminum trifluoride (35 g), Potassium fluoride (21 g), Cupric fluoride (0.25 g), Deionized water.

• Procedure:

  • Accurately weigh each powdered component.

  • Combine the powders in a mortar.

  • Add a small amount of deionized water and grind the mixture to form a smooth paste.

  • Transfer the paste to a drying oven and dry until a constant weight is achieved.

  • Grind the dried flux into a fine powder.

2. Brazing Procedure:

• Materials: Copper and aluminum workpieces, Zn-15Al filler metal, prepared cupric fluoride-containing flux, heating torch or furnace.

• Procedure:

  • Surface Cleaning: Mechanically or chemically clean the surfaces of the copper and aluminum workpieces to remove any dirt, grease, or heavy oxides.

  • Flux Application: Apply a thin, even layer of the prepared flux paste to the joint area of both workpieces.

  • Assembly: Assemble the joint, ensuring a capillary gap of 0.025 to 0.125 mm.

  • Heating: Heat the assembly broadly and evenly. The flux will dehydrate and then melt, appearing clear and active.

  • Filler Metal Application: Once the flux is molten and the base metals have reached the working temperature of the filler metal, apply the Zn-15Al filler metal to the joint. The filler metal should be drawn into the joint by capillary action.

  • Cooling: Allow the assembly to cool slowly to room temperature.

  • Post-Brazing Cleaning: Remove the residual flux with a hot water wash and brushing.

Caption: Experimental workflow for brazing with cupric fluoride flux.

Application Note 2: Potential Application in Cast Iron Modification

Introduction

The mechanical properties of cast iron are significantly influenced by the size, shape, and distribution of graphite (B72142) in its microstructure. Inoculation is the process of adding specific materials to the molten iron just before casting to control the solidification process and promote the formation of desirable graphite structures. While ferrosilicon-based inoculants are common, research into other additives continues. A patent for treating cast iron with iron-fluorine compounds suggests that fluoride additions can improve mechanical properties without increasing hardness, indicating a potential role for compounds like cupric fluoride.

Proposed Mechanism of Action

The precise mechanism by which cupric fluoride would act in cast iron is not well-documented. However, based on the behavior of other inoculants and the known effects of copper and fluorine, a hypothetical mechanism can be proposed:

• Nucleation Sites: The cupric fluoride may decompose or react within the molten iron to form fine, dispersed particles that act as nucleation sites for graphite, promoting a finer and more evenly distributed graphite structure.

• Deoxidation: Fluorides can have a deoxidizing effect, which can influence the conditions for graphite precipitation.

• Alloying Effect of Copper: The copper introduced from the cupric fluoride would have a pearlitizing effect, strengthening the matrix of the cast iron.

Caption: Proposed mechanism for cupric fluoride in cast iron.

Experimental Protocol for Investigation

The following is a proposed research protocol to evaluate the effect of cupric fluoride as an inoculant in gray cast iron.

1. Melt Preparation and Treatment:

• Materials: Gray cast iron charge material, induction furnace, ladle, cupric fluoride powder.

• Procedure:

  • Prepare a standard gray cast iron melt in an induction furnace.

  • Tap the molten iron into a pre-heated ladle.

  • Add a predetermined amount of cupric fluoride powder (e.g., in increments from 0.1% to 0.5% by weight of the melt) to the molten iron stream during tapping to ensure thorough mixing.

  • Hold the treated molten iron for a short period (e.g., 1-2 minutes) to allow for the reaction and dissolution of the additive.

  • Cast standard test bars for mechanical testing and metallographic analysis. A control sample with no cupric fluoride addition should also be cast.

2. Analysis and Evaluation:

• Metallography: Prepare samples for microscopic examination to analyze the graphite morphology (type, size, and distribution) and the matrix structure.

• Mechanical Testing: Conduct tensile strength, hardness, and impact strength tests on the cast samples according to relevant ASTM standards.

• Chemical Analysis: Perform spectrographic analysis to determine the final chemical composition of the cast iron, including the copper content.

Illustrative Data: Effects of Iron-Fluorine Compound on Gray Cast Iron

While specific data for cupric fluoride is limited, a patent on the treatment of gray cast iron with an iron-fluorine compound provides the following illustrative data on the improvement of mechanical properties.

Property	Untreated Cast Iron	Treated with Iron-Fluorine Compound
Tensile Strength (psi)	26,710	36,050
Hardness (BHN)	217	217

[Data sourced from a patent on the process of treating cast iron with iron-fluorine compounds.]

This data suggests that fluoride-containing compounds can significantly increase the tensile strength of cast iron without adversely affecting its hardness and machinability.

Safety Precautions

Cupric fluoride is toxic and corrosive. When handling cupric fluoride powder, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a respirator, should be worn. All heating processes involving fluoride fluxes must be conducted in a well-ventilated area or under a fume hood to avoid inhalation of harmful fluoride fumes.

Disclaimer: The information provided in these application notes is for research and development purposes only. The experimental protocols are intended as a guide and should be adapted and validated for specific applications. All procedures should be performed by qualified personnel in a controlled laboratory or industrial setting.

Technical Notes & Optimization

challenges with cupric fluoride stability and hydrolysis

Welcome to the Technical Support Center for Cupric Fluoride (B91410). This resource is designed for researchers, scientists, and drug development professionals to address the challenges associated with the stability and hydrolysis of cupric fluoride (CuF₂) in experimental settings. Here you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the successful application of this versatile fluorinating agent.

Frequently Asked Questions (FAQs)

Q1: What are the different forms of cupric fluoride and how do they differ in appearance?

Anhydrous cupric fluoride (CuF₂) is a white to pale blue crystalline powder. It is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2][3] Upon exposure to moist air, it partially hydrates to form the dihydrate (CuF₂·2H₂O), which is blue in color.[1][2]

Q2: What are the general recommendations for handling and storing cupric fluoride?

Due to its hygroscopic nature and reactivity with moisture and acids, proper handling and storage are critical.[1][3]

• Handling: All manipulations should be carried out in a well-ventilated fume hood.[1][2] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should always be worn.[4] In case of dust formation, a NIOSH/MSHA-approved respirator is recommended.[5]

• Storage: Cupric fluoride should be stored in a cool, dry, well-ventilated area in a tightly sealed container to protect it from moisture.[1][3][5] It should be kept away from incompatible materials such as strong acids.[5]

Q3: What happens when cupric fluoride comes into contact with water?

Cupric fluoride is slightly soluble in cold water but hydrolyzes in hot water.[2][3][4] This hydrolysis reaction forms basic copper hydroxyfluorides and hydrogen fluoride (HF).[1][3] The formation of HF is a significant safety concern as it is a highly toxic and corrosive gas.[2] Even atmospheric moisture can lead to partial hydration and hydrolysis.[1][3]

Q4: What are the visual indicators of cupric fluoride decomposition or hydrolysis?

The most immediate visual indicator of hydrolysis is a color change from white or pale blue (anhydrous) to a distinct blue color, indicating the formation of the dihydrate.[2] Further hydrolysis may lead to the formation of a greenish precipitate of basic copper hydroxyfluorides. If the material appears clumpy or releases fumes upon opening (especially if stored improperly), it may have undergone significant hydrolysis.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments involving cupric fluoride.

Issue 1: Low Yield or No Reaction in Fluorination Experiments

Potential Causes:

• Inactive Reagent: The most common cause of low reactivity is the deactivation of cupric fluoride due to hydrolysis. The presence of water, even in trace amounts, can significantly impact its effectiveness as a fluorinating agent.[6]

• Poor Solubility: Cupric fluoride has limited solubility in many common organic solvents, which can hinder reaction rates.

• Suboptimal Reaction Temperature: The reaction temperature may be too low for the fluorination to proceed efficiently. Conversely, excessively high temperatures can lead to decomposition of the starting material or product.[7]

• Inadequate Mixing: If the cupric fluoride is not well-dispersed in the reaction mixture, its surface area will be limited, leading to a slow or incomplete reaction.

Troubleshooting Steps:

• Ensure Anhydrous Conditions:

  • Use freshly dried, anhydrous solvents.

  • Dry all glassware in an oven and cool under an inert atmosphere before use.

  • Handle cupric fluoride in a glovebox or under a stream of inert gas (e.g., argon or nitrogen).[8]

• Optimize Solvent Selection:

  • Refer to the solubility data table below to select a solvent in which cupric fluoride has at least partial solubility.

  • Consider using a co-solvent system to improve solubility.

• Adjust Reaction Temperature:

  • Gradually increase the reaction temperature in increments of 10-20 °C and monitor the reaction progress. Be mindful of the decomposition temperature of your reactants and products.[7]

• Improve Mixing:

  • Use efficient stirring to ensure the cupric fluoride is well-suspended in the reaction medium.

  • Consider using a high-surface-area form of cupric fluoride if available.

Issue 2: Formation of Undesired Byproducts

Potential Causes:

• Hydrolysis of Cupric Fluoride: The in-situ generation of HF from the hydrolysis of CuF₂ can lead to acid-catalyzed side reactions.

• Reaction with Glassware: The formation of HF can also lead to the etching of glass reaction vessels.[5]

• Thermal Decomposition: High reaction temperatures may cause the decomposition of cupric fluoride, which can catalyze undesired pathways. Anhydrous CuF₂ decomposes at its melting point of 950 °C, while the dihydrate decomposes at 130 °C.[2]

Troubleshooting Steps:

• Strict Moisture Exclusion: Follow the steps outlined in "Ensure Anhydrous Conditions" above to minimize hydrolysis.

• Use HF-Resistant Labware: If HF generation is unavoidable, use reaction vessels made of polyethylene, polypropylene, or Teflon®.

• Careful Temperature Control: Maintain the reaction temperature well below the decomposition temperature of the cupric fluoride form being used.

Data Presentation

Physical and Chemical Properties of Cupric Fluoride

Property	Anhydrous (CuF₂)	Dihydrate (CuF₂·2H₂O)
Appearance	White to pale blue crystalline powder[1][2]	Blue crystalline powder[1][2]
Molar Mass	101.54 g/mol [2]	137.57 g/mol [2]
Density	4.23 g/cm³[2]	2.93 g/cm³[2]
Melting Point	950 °C (decomposes)[3][4]	130 °C (decomposes)[2]

Solubility of Cupric Fluoride

Solvent	Anhydrous (CuF₂)	Dihydrate (CuF₂·2H₂O)
Water (cold)	Slightly soluble (4.7 g/100 mL at 20 °C)[3]	Slightly soluble[4]
Water (hot)	Hydrolyzes[2][3][4]	Decomposes and hydrolyzes[4][9]
Dilute Acids	Soluble[4]	Soluble[9]
Ethanol	Soluble[4]	Soluble[9]
Acetone	Insoluble[4]	Insoluble[9]
Liquid Ammonia	Insoluble[4]	Insoluble[9]

Experimental Protocols

Protocol 1: Qualitative Test for Cupric Fluoride Hydrolysis

Objective: To visually assess the degree of hydrolysis of a cupric fluoride sample.

Materials:

• Cupric fluoride sample

• Distilled water

• pH indicator paper or a calibrated pH meter

• Test tubes

• Spatula

Procedure:

• Place a small amount (approx. 50-100 mg) of the cupric fluoride sample into a clean, dry test tube.

• Observe and record the initial color of the powder. A distinct blue color suggests the presence of the dihydrate form due to moisture absorption.

• Add 1-2 mL of distilled water to the test tube.

• Gently agitate the test tube to suspend the solid.

• Observe for any color changes in the solid or the solution. The formation of a greenish precipitate can indicate the presence of basic copper hydroxyfluorides.

• Carefully test the pH of the resulting solution using pH paper or a pH meter. An acidic pH is indicative of hydrogen fluoride formation due to hydrolysis.

Protocol 2: Quantitative Determination of Hydrolysis using a Fluoride Ion-Selective Electrode (ISE)

Objective: To quantify the amount of free fluoride ions in an aqueous solution of cupric fluoride as a measure of hydrolysis.

Materials:

• Fluoride Ion-Selective Electrode (ISE)

• Reference electrode

• pH/mV meter or ion meter

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

• Plastic beakers (to avoid reaction with glass)

• Total Ionic Strength Adjustment Buffer (TISAB)

• Sodium fluoride (NaF) standard solution (e.g., 100 ppm)

• Cupric fluoride sample

Procedure:

• Prepare Fluoride Standards: Prepare a series of fluoride standards (e.g., 1, 5, 10, 50 ppm) by serial dilution of the 100 ppm NaF standard solution in plastic volumetric flasks.

• Prepare Sample Solution: Accurately weigh a known amount of the cupric fluoride sample and dissolve it in a known volume of deionized water in a plastic volumetric flask.

• Calibrate the ISE:

  • For each standard, mix equal volumes of the standard and TISAB solution in a plastic beaker.

  • Immerse the fluoride and reference electrodes in the solution and stir gently.

  • Record the millivolt reading once it stabilizes.

  • Create a calibration curve by plotting the millivolt readings against the logarithm of the fluoride concentration.

• Measure the Sample:

  • Mix an equal volume of the prepared cupric fluoride sample solution and TISAB solution in a plastic beaker.

  • Immerse the electrodes and record the stable millivolt reading.

• Calculate Fluoride Concentration: Use the calibration curve to determine the concentration of free fluoride ions in your sample solution. This concentration corresponds to the extent of hydrolysis.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. osti.gov [osti.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. The solubility of alkali-metal fluorides in non-aqueous solvents with and without crown ethers, as determined by flame emission spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Water as the reaction medium in organic chemistry: from our worst enemy to our best friend - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Improving the Reversibility of Copper(II) Fluoride (CuF₂) Cathodes

Welcome to the technical support center for researchers working with Copper(II) Fluoride (B91410) (CuF₂) cathodes. This resource provides troubleshooting guidance, answers to frequently asked questions, and detailed protocols to help you overcome common challenges in your experiments and improve the electrochemical reversibility of this high-energy-density material.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a simple question-and-answer format.

Q1: My cell's capacity drops dramatically after the first few cycles. What is the likely cause?

A1: Rapid capacity fade is the most common issue with CuF₂ cathodes. The primary causes are the poor electronic conductivity of CuF₂ and the dissolution of copper intermediates into the electrolyte during cycling.[1][2][3] During the first discharge, CuF₂ converts to nanoparticles of copper (Cu) and lithium fluoride (LiF).[4][5] On the subsequent charge, this process is not fully reversible due to several factors:

• Copper Dissolution: A Cu¹⁺ intermediate formed during charging is soluble in common organic electrolytes. This leads to a continuous loss of active material from the cathode.[4][5][6]

• Phase Separation: The newly formed Cu and LiF nanoparticles can become electrically isolated from each other, preventing the reconversion back to CuF₂.[1][7][8]

• Poor Conductivity: The intrinsic insulating nature of CuF₂ and the insulating LiF byproduct impede electron transfer, leading to poor electrochemical performance.[1][4][6]

Q2: I'm observing a large voltage gap (hysteresis) between the charge and discharge curves. How can I reduce it?

A2: High voltage hysteresis is characteristic of conversion-type cathodes and is particularly pronounced in CuF₂.[1] This is due to the significant energy barrier associated with the phase transformation from Cu + 2LiF back to CuF₂ and the material's poor intrinsic kinetics. Strategies to mitigate this include:

• Nanostructuring: Reducing the particle size of CuF₂ shortens the diffusion paths for lithium ions and electrons, which can lower the energy barrier for phase conversion.[4][6]

• Improving Conductivity: Incorporating CuF₂ into a highly conductive matrix, such as carbon, enhances electronic pathways and improves reaction kinetics.[6][9]

Q3: The initial discharge capacity is higher than the theoretical value of 528 mAh/g. Is this normal?

A3: Yes, an initial discharge capacity exceeding the theoretical value can occur. This is often attributed to parasitic side reactions, such as the formation of a solid electrolyte interphase (SEI) layer on the cathode material.[10] While common, it contributes to a low first-cycle Coulombic efficiency and is not part of the useful reversible capacity.

Q4: My powder-based electrode performs differently than my film-based electrode. Why?

A4: The fabrication method can significantly impact performance. Film-based electrodes, especially if cast in air or with solvents containing trace amounts of water, can lead to the formation of hydrated CuF₂ phases (e.g., CuF₂·2H₂O).[6][11] These hydrated phases have a different, often lower, discharge potential (around 2.0 V compared to ~3.0 V for anhydrous CuF₂) and can alter the reaction pathway.[6][10] To study the intrinsic properties of CuF₂, it is crucial to use powder-based electrodes prepared in an inert atmosphere (e.g., an argon-filled glovebox).[6]

Frequently Asked Questions (FAQs)

Q1: What is the main mechanism limiting CuF₂ reversibility?

Q2: How can I suppress copper dissolution?

A2: Several effective strategies have been developed:

• Surface Coatings: Applying a protective coating to the CuF₂ particles can act as a physical barrier. A NiO coating can serve as an artificial SEI, reducing direct contact between the active material and the electrolyte.[8]

• Advanced Binders: Using a sodium alginate (SA) binder with water as the slurry solvent creates an in-situ cross-linked "Cu-SA" layer on the particle surface.[2][3][11] This layer is permeable to Li⁺ ions but acts as an insulator for Cu²⁺ ions, effectively preventing their dissolution.[2][15][16]

Q3: What is the role of carbon in a CuF₂ cathode?

A3: Carbon serves multiple critical functions. Due to the large band gap and poor electronic conductivity of CuF₂, carbon is added as a conductive matrix.[4][6][9] Methods like high-energy ball milling are used to create CuF₂-carbon nanocomposites, which:

• Enhance Electronic Conductivity: Provides pathways for electrons to reach the insulating active material.[17][18]

• Buffer Volume Changes: Accommodates the mechanical stress during the conversion reaction.

• Improve Reaction Kinetics: The improved conductivity and shorter diffusion paths in nanocomposites lead to better rate performance and lower polarization.[19]

Q4: Can CuF₂ be used in practical rechargeable batteries?

A4: While CuF₂ offers a very high theoretical energy density, its poor reversibility has historically limited its use to primary (non-rechargeable) batteries.[7] However, recent advancements in electrolyte engineering and surface modification show significant promise. For instance, using a sodium alginate binder, a reversible capacity of 420.4 mAh g⁻¹ has been maintained for over 50 cycles.[2][3][11] These strategies are paving the way for the potential use of CuF₂ in next-generation rechargeable lithium-ion batteries.

Data Presentation: Performance Comparison

The following table summarizes the electrochemical performance of CuF₂ cathodes under different experimental conditions, illustrating the impact of various improvement strategies.

Cathode Configuration	Electrolyte	Initial Discharge Capacity (mAh/g)	Reversible Capacity & Cycle Life	Key Finding	Reference(s)
Pristine CuF₂	Conventional (e.g., LiPF₆ in EC/DMC)	~540	Negligible after ~3 cycles	Baseline performance shows extremely poor reversibility.	[6][10]
CuF₂ in Mesoporous Carbon	Conventional	510	280 mAh/g after 5 cycles	Carbon matrix improves initial capacity but Cu dissolution persists.	[10][11]
NiO-Coated CuF₂/C	Conventional	Not specified	~100 mAh/g after 3 cycles	NiO coating offers limited improvement in suppressing dissolution.	[8][10]
CuF₂-Ketjen Black	Fluorinated High-Concentration (FHC)	Not specified	228 mAh/g after 30 cycles	FHC electrolyte significantly suppresses Cu dissolution.	[12][13]
Hydroxylated CuF₂ with SA Binder	4 M LiClO₄ in EC/PC	622.8	420.4 mAh/g after 50 cycles	In-situ formed Cu-SA layer effectively blocks Cu dissolution.	[2][3][11]

Experimental Protocols

Protocol 1: Fabrication of a CuF₂-Carbon Nanocomposite Electrode

This protocol describes a common method for preparing a CuF₂ cathode using high-energy ball milling (HBM) and a powder-based electrode fabrication process to avoid hydration.[6][11]

Materials:

• Anhydrous CuF₂ powder

• Conductive carbon (e.g., Ketjenblack, Super P)

• Binder (e.g., PVDF)

• Solvent (e.g., NMP)

• Current collector (e.g., Aluminum foil)

• HBM jar and balls (e.g., stainless steel)

Procedure:

• Milling: Inside an argon-filled glovebox, weigh and add CuF₂ and conductive carbon (e.g., in a 60:30 weight ratio) to an HBM jar.

• Ball-mill the mixture for a specified duration (e.g., several hours) to produce a homogeneous nanocomposite powder.

• Slurry Preparation: Mix the prepared CuF₂-carbon nanocomposite, additional conductive carbon, and PVDF binder (e.g., in an 80:10:10 weight ratio) in a vial.

• Add NMP solvent and mix thoroughly (e.g., using a planetary mixer or magnetic stirrer) until a uniform, viscous slurry is formed.

• Electrode Casting: Cast the slurry onto an aluminum foil current collector using a doctor blade set to the desired thickness.

• Drying: Transfer the cast electrode to a vacuum oven and dry overnight at an elevated temperature (e.g., 80-120 °C) to completely remove the NMP solvent.

• Cell Assembly: Punch circular electrodes from the dried film and assemble them into coin cells (e.g., CR2032) using a lithium metal anode, a separator, and the desired electrolyte, all within an argon-filled glovebox.

Protocol 2: Galvanostatic Cycling Test

This protocol outlines a standard procedure for evaluating the electrochemical performance of the assembled CuF₂ cells.[6][8]

Equipment:

• Battery cycler (e.g., Arbin, NEWARE)

• Temperature-controlled chamber (optional, for room temperature tests)

Procedure:

• Resting: Allow the assembled coin cell to rest for several hours (e.g., 3-6 hours) to ensure complete wetting of the electrode and separator by the electrolyte.

• Parameter Setup: Program the battery cycler with the desired testing parameters.

  • Voltage Window: Set the charge and discharge voltage limits (e.g., 2.0 V to 4.5 V vs. Li/Li⁺).

  • Current Rate: Define the current density based on the theoretical capacity of CuF₂ (528 mAh/g). For example, a C/20 rate corresponds to a current of 26.4 mA/g.

• Cycling: Begin the galvanostatic cycling test. The first cycle typically starts with a discharge.

• Data Collection: The cycler will record the voltage, capacity, and current over time for each cycle.

• Analysis: Plot the specific capacity vs. cycle number to evaluate cycling stability and Coulombic efficiency. Plot the voltage vs. specific capacity to analyze the charge/discharge profiles.

Visualizations

Logical Diagram: Troubleshooting Workflow for CuF₂ Cathode Issues

Caption: A troubleshooting decision tree for common CuF₂ cathode performance issues.

Diagram: Mechanism of Irreversibility vs. Protective Coating

Caption: Comparison of reaction pathways for CuF₂ with and without a protective layer.

Diagram: General Experimental Workflow

Caption: A typical experimental workflow for preparing and testing CuF₂ cathodes.

References

• 1. researchgate.net [researchgate.net]
• 2. Super-Reversible CuF2 Cathodes Enabled by Cu2+ -Coordinated Alginate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 4. Comprehensive Study of the CuF2 Conversion Reaction Mechanism in a Lithium Ion Battery [repository.cam.ac.uk]
• 5. research.lancaster-university.uk [research.lancaster-university.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. smeng.ucsd.edu [smeng.ucsd.edu]
• 9. Research Portal [weizmann.esploro.exlibrisgroup.com]
• 10. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 11. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 12. [PDF] Enabling the reversibility of anhydrous copper(II) fluoride cathodes for rechargeable lithium batteries via fluorinated high-concentration electrolytes | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. (a) Preparation process of CuF2-SA electrode materials. (b) Mechanism of selective permeation and inhibition of copper dissolution in the Cu-SA layer. (c) Cross-linking effect and coordination structure between Cu2+ and SA. [114] John Wiley & Sons. © 2022 Wiley-VCH GmbH. [materialsfutures.org]
• 16. researchgate.net [researchgate.net]
• 17. Carbon-Coatings Improve Performance of Li-Ion Battery - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Stable cycling and low-temperature operation utilizing amorphous carbon-coated graphite anodes for lithium-ion batteries - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting CuF2-Based Battery Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with CuF2-based batteries. The information is designed to help address common challenges encountered during experimental work, particularly concerning capacity degradation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 1: My CuF2-based cell shows a high initial discharge capacity, but it fades dramatically after the first few cycles. What are the likely causes?

Answer: This is a common and well-documented issue with CuF2 cathodes. The primary reasons for this rapid capacity decay include:

• Copper Dissolution: During the charging process, copper can dissolve into the organic electrolyte, leading to a loss of active material.[1][2] This dissolution is a critical factor contributing to poor reversibility.

• Irreversible Conversion Reaction: The initial discharge involves the conversion of CuF2 to metallic copper (Cu) and lithium fluoride (B91410) (LiF). The reverse reaction during charging, to reform CuF2, is often incomplete.[3][4] This is due to the phase separation of Cu and LiF nanoparticles and competing side reactions.[2]

• Poor Electronic Conductivity: CuF2 is inherently a poor electronic conductor due to the strong ionic character of the Cu-F bond.[1][3][4] The formation of an insulating LiF layer during discharge further impedes electron transfer, hindering the subsequent electrochemical reactions.

• Large Voltage Hysteresis: The phase conversion nature of the CuF2 reaction leads to significant voltage differences between the charge and discharge plateaus, indicating energy inefficiency and contributing to degradation pathways.[2]

Question 2: I'm observing a very low coulombic efficiency, especially in the initial cycles. How can I improve this?

Answer: Low initial coulombic efficiency is often linked to the irreversible processes mentioned above. To improve it, consider the following strategies:

• Carbon Composites: Incorporating CuF2 within a conductive carbon matrix, such as carbon nanotubes (CNTs), can significantly enhance electronic conductivity.[1] This improves the reaction kinetics and can lead to higher initial coulombic efficiency. For example, one study showed that incorporating CNTs increased the initial coulombic efficiency from 44.6% to 84.8%.

• Nanosizing: Reducing the particle size of CuF2 to the nanoscale can shorten the diffusion paths for lithium ions and electrons, improving the electrochemical performance.[3][4]

• Surface Coatings: Applying a protective coating, such as NiO, can create an artificial solid electrolyte interphase (SEI). This layer can help prevent direct contact between the Cu nanoparticles and the electrolyte, thus reducing copper dissolution and improving reversibility.

• Binder Selection: Using advanced binders like sodium alginate (SA) can help suppress Cu-ion dissolution. The carboxyl groups in SA can coordinate with Cu2+ ions, effectively trapping them within the cathode structure.[5]

Question 3: How can I confirm if copper dissolution is the primary cause of failure in my cells?

Answer: You can use a combination of electrochemical and spectroscopic techniques to investigate copper dissolution:

• Post-mortem Analysis of the Anode: After cycling, disassemble the cell in an argon-filled glovebox. Analyze the surface of the lithium metal anode using techniques like X-ray Photoelectron Spectroscopy (XPS) or Energy-Dispersive X-ray Spectroscopy (EDX) to detect the presence of deposited copper.

• Electrolyte Analysis: Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) can be used to quantify the amount of dissolved copper in the electrolyte after cycling.

• Cyclic Voltammetry (CV): The CV profile of a CuF2 cell can provide insights into the electrochemical reactions. The disappearance or significant reduction of redox peaks corresponding to the Cu/CuF2 conversion after the first cycle can indicate irreversible processes like copper dissolution.[3]

Question 4: What are the best practices for preparing the CuF2 cathode slurry and electrode?

Answer: Proper electrode preparation is crucial for good electrochemical performance. Here are some best practices:

• Homogeneous Slurry: Ensure a homogeneous mixture of the active material (CuF2), conductive additive (e.g., carbon black), and binder (e.g., PVDF) in a suitable solvent (e.g., NMP).[3] Uneven distribution can lead to localized areas of high resistance and poor performance.

• Control of Mass Loading: The mass loading of the active material on the current collector should be optimized. Too high a loading can lead to poor electrolyte penetration and high internal resistance, while too low a loading may not be representative of a practical cell.

• Drying Conditions: The electrode should be thoroughly dried under vacuum at an appropriate temperature (e.g., 80°C) to remove any residual solvent, which can interfere with the electrochemical reactions.[3]

• Anhydrous Conditions: CuF2 is sensitive to moisture. All cell assembly steps should be carried out in a dry environment, such as an argon-filled glovebox, to prevent the formation of hydrated copper fluoride species that can negatively impact performance.

Data Presentation

Table 1: Comparison of Electrochemical Performance of CuF2 with Different Modifications

Cathode Material	First Discharge Capacity (mAh/g)	Capacity after 50 Cycles (mAh/g)	Coulombic Efficiency (Initial)	Reference
Bare CuF2	~540	< 50 (after 3 cycles)	~45%	[1][5]
CuF2 with CNTs	532	Not Reported	84.8%	[1]
CuF2 with Sodium Alginate Binder	622.8	420.4	Not Reported	[5]
NiO-Coated CuF2	Not Reported	Improved cycling stability	Not Reported	[6]

Experimental Protocols

Protocol 1: Standard Coin Cell Assembly for CuF2 Cathode Testing

• Cathode Slurry Preparation:

  • Mix 80 wt% CuF2 active material, 15 wt% Super P carbon black (conductive additive), and 5 wt% polyvinylidene fluoride (PVDF) binder.[3]

  • Add N-methyl-2-pyrrolidone (NMP) as the solvent and stir the mixture overnight to form a homogeneous slurry.[3]

• Electrode Casting:

  • Cast the slurry onto an aluminum or copper foil current collector using a doctor blade.[3]

  • Dry the electrode in an oven at 80°C for at least 12 hours to remove the NMP solvent.[3]

• Cell Assembly:

  • Transfer the dried electrode, lithium metal foil (anode), separator (e.g., Celgard), and electrolyte (e.g., 1 M LiPF6 in a mixture of ethylene (B1197577) carbonate and dimethyl carbonate) into an argon-filled glovebox.

  • Assemble a 2032-type coin cell in the order of the cathode, separator, and lithium anode. Add a few drops of electrolyte to wet the separator and electrodes.

  • Crimp the coin cell to ensure proper sealing.

• Electrochemical Testing:

  • Perform galvanostatic cycling at a desired C-rate (e.g., C/100) within a specified voltage window (e.g., 1.5-4.4 V) using a battery cycler.[3][5]

  • Conduct cyclic voltammetry at a slow scan rate (e.g., 0.1 mV/s) to study the redox reactions.[3][5]

Visualizations

Caption: Electrochemical conversion pathway of CuF2 and associated degradation mechanisms during cycling.

Caption: A logical workflow for troubleshooting common issues in CuF2 battery experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Research Portal [weizmann.esploro.exlibrisgroup.com]
• 5. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 6. smeng.ucsd.edu [smeng.ucsd.edu]

Technical Support Center: Handling Hygroscopic Anhydrous Copper(II) Fluoride (CuF₂)

Welcome to the technical support center for anhydrous copper(II) fluoride (B91410) (CuF₂). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling, storage, and use of this highly hygroscopic material. Anhydrous CuF₂ is a powerful reagent in fluorination and cross-coupling reactions, but its efficacy is highly dependent on maintaining its anhydrous state.

Frequently Asked Questions (FAQs)

Q1: What is anhydrous copper(II) fluoride (CuF₂)?

A1: Anhydrous copper(II) fluoride is an inorganic salt with the chemical formula CuF₂. It is a white to off-white crystalline, ionic solid.[1][2] It is known for being highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2][3]

Q2: What happens when anhydrous CuF₂ is exposed to moisture?

A2: Upon exposure to moisture, anhydrous CuF₂ will absorb water and transform into its hydrated form, copper(II) fluoride dihydrate (CuF₂·2H₂O), which is blue in color.[1] This hydration can significantly impact its reactivity and effectiveness in chemical reactions. In hot water, it can decompose.

Q3: How should anhydrous CuF₂ be stored?

A3: To prevent moisture absorption, anhydrous CuF₂ should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[3][4] It is highly recommended to store it under an inert atmosphere, such as nitrogen or argon gas.[3][4]

Q4: What are the primary safety hazards associated with anhydrous CuF₂?

A4: Anhydrous CuF₂ is corrosive and can cause severe skin burns and eye damage.[2] It is crucial to handle it in a fume hood.[1][2] Contact with acids should be strictly avoided as it can liberate highly toxic and corrosive hydrogen fluoride (HF) gas.[1][2][4]

Q5: What are the main applications of anhydrous CuF₂ in research and development?

A5: Anhydrous CuF₂ is primarily used as a fluorinating agent in organic synthesis, for example, in the preparation of fluorinated aromatic hydrocarbons.[1][2] It is also an effective promoter in Chan-Lam-Evans coupling reactions for the synthesis of diaryl ethers.[5]

Troubleshooting Guides

Issue 1: The anhydrous CuF₂ powder is pale blue instead of white.

• Cause: The powder has likely been exposed to moisture and has partially hydrated.

• Solution:

  • Confirmation of Anhydrous State: To confirm that the CuF₂ is anhydrous, you can perform a simple qualitative test. The absence of the blue color is a strong indicator. For more rigorous confirmation, techniques like Karl Fischer titration could be used to determine the water content.

  • Prevention: Ensure that the container is always tightly sealed after use and stored in a desiccator or glove box.

Issue 2: Low yield or no reaction in a fluorination or cross-coupling reaction.

• Cause A: Hydrated CuF₂. The presence of water can inhibit the reaction. Anhydrous conditions are often critical for these types of reactions.

  • Solution: Use freshly opened, white anhydrous CuF₂ or dry the reagent as described in Issue 1. Handle the reagent exclusively in a glove box or under a constant stream of inert gas to prevent moisture exposure during weighing and addition to the reaction.

• Cause B (Chan-Lam-Evans Coupling): Inactive Boronic Acid. Boronic acids can dehydrate over time to form boroxines, which may be less reactive in the coupling reaction.

  • Solution: Check the purity of the boronic acid. If it is old or has been stored improperly, consider using a fresh batch.

• Cause C (Chan-Lam-Evans Coupling): Inappropriate Reaction Conditions. The Chan-Lam-Evans coupling can be sensitive to the choice of base, solvent, and atmosphere.

  • Solution:

    • Atmosphere: While some Chan-Lam-Evans reactions are run in air, others benefit from an inert atmosphere or even an oxygen atmosphere. Consult literature for the specific substrates being used.

    • Solvent and Base: Ensure the solvent is anhydrous and the base is appropriate for the reaction. Pyridine (B92270) is often used as both a ligand and a base in CuF₂-promoted couplings.[5]

    • Reagent Equivalents: Consider increasing the equivalents of the boronic acid if homocoupling is a significant side reaction.

Quantitative Data

Property	Value	Citations
Appearance	White to off-white crystalline powder	[1][2]
Molecular Formula	CuF₂	[1]
Molar Mass	101.54 g/mol	[2]
Density	4.23 g/cm³ at 25 °C	[2]
Melting Point	Decomposes at 950 °C	[2]
Solubility in Water	Slightly soluble (4.7 g/100 mL at 20 °C)	[2]
Appearance (Hydrated)	Blue crystalline solid (CuF₂·2H₂O)	[1]

Experimental Protocols

Protocol 1: General Handling and Dispensing of Anhydrous CuF₂

This protocol outlines the procedure for safely handling and weighing anhydrous CuF₂ in an inert atmosphere glove box.

Materials:

• Anhydrous CuF₂

• Glove box with an inert atmosphere (e.g., nitrogen or argon)

• Spatula (see material compatibility table)

• Weighing paper or glass vial

• Analytical balance (inside the glove box)

• Appropriate personal protective equipment (PPE): lab coat, safety glasses, and compatible gloves.

Procedure:

• Preparation: Ensure the glove box has a dry, inert atmosphere (low ppm O₂ and H₂O). Place all necessary equipment, including the sealed container of anhydrous CuF₂, spatula, and weighing vessel, into the glove box antechamber and purge according to the glove box's standard operating procedure.

• Equilibration: Allow the container of CuF₂ to equilibrate to the glove box temperature before opening to prevent condensation.

• Dispensing: Inside the glove box, carefully open the container of anhydrous CuF₂. Using a clean, dry spatula, transfer the desired amount of the white powder to the weighing vessel on the analytical balance.

• Sealing: Immediately and tightly seal the container of anhydrous CuF₂ after dispensing.

• Use: The weighed anhydrous CuF₂ is now ready to be added to your reaction vessel within the glove box.

• Cleanup: Clean any spills within the glove box immediately using appropriate methods. Remove all waste from the glove box following proper procedures.

Protocol 2: Use of Anhydrous CuF₂ in a Chan-Lam-Evans Coupling Reaction

This protocol provides a general procedure for a Chan-Lam-Evans coupling reaction using anhydrous CuF₂ as a promoter. This should be adapted based on specific substrates and literature procedures.

Materials:

• Anhydrous CuF₂

• Aryl boronic acid

• Phenol (B47542) or amine

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Reaction flask with a stir bar

• Septum

• Inert gas line (e.g., Schlenk line)

• Syringes and needles

Procedure:

• Reaction Setup: Assemble the reaction flask with a stir bar and septum under a positive pressure of inert gas (argon or nitrogen).

• Reagent Addition: In an inert atmosphere glove box, weigh the anhydrous CuF₂ (1 equivalent), aryl boronic acid (1 equivalent), and the phenol or amine (1 equivalent) into the reaction flask.

• Solvent and Base Addition: Remove the flask from the glove box and connect it to the inert gas line. Add anhydrous DCM via a syringe, followed by anhydrous pyridine (as both a solvent and base).

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or another suitable analytical technique.

• Workup: Once the reaction is complete, quench the reaction with an appropriate aqueous solution (e.g., saturated ammonium (B1175870) chloride). Extract the product with an organic solvent, dry the organic layer, and concentrate it under reduced pressure.

• Purification: Purify the crude product by column chromatography or another suitable method.

Visualizations

Caption: Workflow for handling anhydrous CuF₂ in an inert atmosphere.

Caption: Troubleshooting logic for low reaction yields with CuF₂.

Material Compatibility

It is crucial to use compatible materials when handling anhydrous CuF₂ to avoid contamination and equipment degradation.

Material Category	Compatible	Incompatible/Use with Caution
Metals	Stainless Steel, Nickel, Monel, Copper	Aluminum (can be reactive)
Plastics	PTFE, PVDF, Polypropylene, Polyethylene	Glass (can be etched by HF if formed)
Elastomers	FKM (Viton®), EPDM	Check specific chemical resistance

Note: The formation of hydrogen fluoride (HF) in the presence of moisture and acid can lead to the corrosion of incompatible materials, especially glass. Always handle in a well-ventilated fume hood and ensure anhydrous conditions.

References

• 1. Copper(II) fluoride - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. synquestlabs.com [synquestlabs.com]
• 4. fishersci.com [fishersci.com]
• 5. pp.bme.hu [pp.bme.hu]

Technical Support Center: Optimization of Cupric Fluoride (CuF₂) Catalysis

Welcome to the technical support center for cupric fluoride (B91410) (CuF₂) catalysis. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on optimizing reaction conditions and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of CuF₂ in catalysis?

A1: Anhydrous cupric fluoride (CuF₂) is a versatile catalyst primarily used in fluorination reactions. It is particularly effective for deoxyfluorination, converting alcohols to alkyl fluorides, and for the fluorination of aromatic hydrocarbons at elevated temperatures.[1][2] Its applications are crucial in the synthesis of pharmaceuticals and agrochemicals where the introduction of fluorine can significantly alter a molecule's biological activity.

Q2: What are the key advantages of using CuF₂ over other fluorinating agents?

A2: CuF₂ is a relatively inexpensive and readily available metal fluoride. It can serve as both a catalyst and a fluorine source.[1] Modern protocols have been developed to overcome its traditionally perceived low reactivity, making it a practical option for nucleophilic fluorination without resorting to more complex, bespoke reagents.[3]

Q3: How should anhydrous CuF₂ be handled and stored?

A3: Anhydrous CuF₂ is a hygroscopic, crystalline solid.[2] It is critical to store it in a tightly sealed container under an inert atmosphere (e.g., in a glovebox or desiccator) to prevent hydration, as water can inhibit its catalytic activity.

Q4: Can CuF₂ catalysts be regenerated and reused?

A4: Yes, catalyst regeneration is feasible. For instance, in high-temperature fluorinations of aromatics, the resulting copper metal can be treated with a stream of HF/O₂ at 350-400°C to regenerate CuF₂.[1] For other copper-catalyzed reactions, electrochemical methods are being explored to regenerate the active catalytic species by reversing the polarity of electrodes in the system.[4]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Low product yield is one of the most common challenges. The underlying causes can often be traced to reagent quality, reaction setup, or suboptimal conditions.

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// Connections start -> check_reagents; check_reagents -> reagent_issue [label=" No"]; check_reagents -> reagent_ok [label=" Yes"]; reagent_issue -> purify; purify -> start [label="Re-run Experiment"]; reagent_ok -> check_atmosphere; check_atmosphere -> atmosphere_issue [label=" No"]; check_atmosphere -> atmosphere_ok [label=" Yes"]; atmosphere_issue -> degas; degas -> start [label="Re-run Experiment"]; atmosphere_ok -> optimize_conditions; optimize_conditions -> screen_solvent; optimize_conditions -> screen_ligand; optimize_conditions -> adjust_temp; screen_solvent -> end_point; screen_ligand -> end_point; adjust_temp -> end_point; } enddot Caption: Troubleshooting workflow for low reaction yield.

Possible Causes & Solutions:

• Moisture in Reaction Components:

  • Cause: CuF₂ is hygroscopic and water can poison the catalyst. Solvents or starting materials may also contain water.

  • Solution: Ensure CuF₂ is rigorously dried before use (e.g., under high vacuum at elevated temperature). Use anhydrous solvents and ensure substrates are dry. Perform the reaction under a strict inert atmosphere (Nitrogen or Argon).[5]

• Sub-optimal Solvent Choice:

  • Cause: The solvent plays a critical role in catalyst solubility, substrate reactivity, and stabilization of intermediates.[6][7] An inappropriate solvent can lead to poor reaction rates.

  • Solution: Screen a range of anhydrous, polar aprotic solvents. For many copper-catalyzed fluorinations and cross-couplings, solvents like DMF, DMSO, acetonitrile, or dioxane are effective.[5][8] The choice can significantly impact yield.[9]

• Incorrect Reaction Temperature:

  • Cause: The reaction may have a high activation energy requiring heat, or conversely, high temperatures could be decomposing the substrate, product, or catalyst.

  • Solution: If the reaction is sluggish at room temperature, gradually increase the temperature in increments (e.g., 50 °C, 70 °C, 90 °C).[10] Conversely, if multiple byproducts are observed, consider running the reaction at a lower temperature.[5]

• Catalyst Deactivation:

  • Cause: The active catalytic species may be unstable under the reaction conditions or be poisoned by impurities.[11] In some cases, side reactions can lead to the formation of inactive copper species.[5]

  • Solution: Ensure all reagents are pure. If applicable, the addition of a suitable ligand can stabilize the active copper species. In some systems, an excess of the fluoride source may inhibit the catalyst.[8]

Issue 2: Poor Selectivity (Regio- or Stereoselectivity)

Possible Causes & Solutions:

• Steric and Electronic Effects:

  • Cause: The inherent properties of the substrate may favor multiple reactive sites.

  • Solution: Modifying the electronic properties of the substrate through protecting groups or altering substituents can direct the reaction to the desired position. The use of directing groups, such as a pyridyl group, can be essential for achieving high regioselectivity in C-H functionalization or cross-coupling reactions.[5][12]

• Inadequate Ligand Control:

  • Cause: For reactions involving chiral substrates or prochiral centers, the ligand is essential for controlling stereoselectivity.

  • Solution: Screen a library of ligands. Bidentate ligands (e.g., diamines, diphosphines) often provide better control than monodentate ligands by creating a more defined and rigid coordination sphere around the copper center.[13][14]

Data Presentation: Optimizing Reaction Parameters

The following tables summarize quantitative data from studies on copper-catalyzed reactions, illustrating the impact of key parameters on product yield.

Table 1: Effect of Solvent and Ligand on a Cu(I)-Catalyzed Cross-Coupling Reaction (Data synthesized from trends described in cited literature)[13][15]

Entry	Catalyst System	Solvent	Ligand	Temperature (°C)	Yield (%)
1	CuI (20 mol%)	Toluene	None	110	< 10
2	CuI (20 mol%)	Dioxane	DMEDA	110	75
3	CuI (20 mol%)	Dioxane	TMEDA	110	45
4	CuI (20 mol%)	DMF	DMEDA	110	68
5	CuI (20 mol%)	Dioxane	PPh₃	110	No Product

DMEDA: N,N'-Dimethylethylenediamine; TMEDA: N,N,N',N'-Tetramethylethylenediamine

Table 2: Effect of Temperature and Catalyst Loading on Yield (Qualitative trends based on data for copper-catalyzed reactions)[13]

Entry	Catalyst Loading (mol%)	Temperature (°C)	Yield (%)
1	20	80	~26
2	20	110	>80
3	20	140	~60
4	10	110	~45

Experimental Protocols

Protocol: General Procedure for CuF₂-Mediated Deoxyfluorination of a Primary Alcohol

This protocol is a representative example adapted from methodologies for copper-catalyzed fluorination.[3]

Materials:

• Anhydrous CuF₂

• Primary alcohol substrate

• N,N'-Diisopropylcarbodiimide (DIC)

• Anhydrous acetonitrile (MeCN)

• Oven-dried glassware

• Inert atmosphere setup (Schlenk line or glovebox)

Procedure:

• Preparation: In a glovebox, add anhydrous CuF₂ (2.0 mmol, 2.0 eq.) to an oven-dried 10 mL reaction vial equipped with a magnetic stir bar.

• Reagent Addition: Add the primary alcohol substrate (1.0 mmol, 1.0 eq.) to the vial, followed by anhydrous acetonitrile (5 mL).

• Initiation: Add N,N'-Diisopropylcarbodiimide (DIC) (3.0 mmol, 3.0 eq.) to the stirred suspension.

• Reaction: Seal the vial and stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, filter the reaction mixture through a short pad of Celite, washing the pad with additional acetonitrile or ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to isolate the desired alkyl fluoride.

Visualizations

// Core Components catalyst [label="CuF₂ Catalyst", fillcolor="#4285F4", fontcolor="#FFFFFF"]; substrate [label="Substrate", fillcolor="#F1F3F4", fontcolor="#202124"];

// Parameters solvent [label="Solvent", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; ligand [label="Ligand", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; temperature [label="Temperature", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

// Outcomes yield [label="Yield", shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; selectivity [label="Selectivity", shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; rate [label="Reaction Rate", shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Relationships catalyst -> yield; catalyst -> selectivity; catalyst -> rate; substrate -> yield; substrate -> selectivity; substrate -> rate;

solvent -> catalyst [label="Solubility\nStabilization"]; ligand -> catalyst [label="Stabilization\nControl"]; temperature -> rate [label="Kinetics"];

solvent -> rate; solvent -> selectivity; ligand -> selectivity; ligand -> yield; temperature -> yield; temperature -> selectivity [label="Byproducts"]; } enddot Caption: Interplay of parameters affecting reaction outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. Copper(II) fluoride - Wikipedia [en.wikipedia.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Generation, regeneration, and recovery of Cu catalytic system by changing the polarity of electrodes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. infoscience.epfl.ch [infoscience.epfl.ch]
• 7. Solvent Effects on Catalytic Reactions and Related Phenomena at Liquid-Solid Interfaces (Journal Article) | OSTI.GOV [osti.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. Copper-catalyzed fluorination of 2-pyridyl aryl bromides - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. cache.kzoo.edu [cache.kzoo.edu]

Technical Support Center: Purification of Synthesized Cupric Fluoride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthesized cupric fluoride (B91410) (CuF₂). The following information is designed to help you identify and resolve common issues encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthesized cupric fluoride?

A1: Common impurities in synthesized CuF₂ include:

• Water (H₂O): Anhydrous CuF₂ is highly hygroscopic and will readily absorb moisture from the atmosphere to form the blue-colored dihydrate (CuF₂·2H₂O).[1][2][3]

• Copper Hydroxyfluoride (Cu(OH)F): Hydrolysis of CuF₂ in the presence of moisture can lead to the formation of copper hydroxyfluoride and other basic copper fluorides.[1][2]

• Copper(II) Oxide (CuO): This can be present as an unreacted starting material if the synthesis involves the fluorination of copper oxides, or as a decomposition product of copper hydroxyfluoride intermediates.[4][5]

• Unreacted Starting Materials: Depending on the synthetic route, these may include copper metal, copper salts, or fluorinating agents.

• Metallic Impurities: Commercial starting materials may introduce metallic impurities such as iron.[4][5]

Q2: My cupric fluoride is a blue powder, but the anhydrous form is described as white. What does this mean?

A2: A blue color indicates the presence of the dihydrate form of cupric fluoride (CuF₂·2H₂O).[3] Anhydrous CuF₂ is a white to off-white or grey solid.[3][6] The presence of the dihydrate suggests that your sample has been exposed to moisture.

Q3: Can I purify cupric fluoride by recrystallization?

A3: Recrystallization is generally not a suitable method for purifying cupric fluoride. It is only slightly soluble in water and tends to hydrolyze in hot water, which can introduce more impurities like copper hydroxyfluoride.[3] Finding a suitable organic solvent for recrystallization is also challenging due to its inorganic nature and low solubility.

Q4: Is sublimation a viable purification method for cupric fluoride?

A4: Yes, sublimation is a viable method for purifying cupric fluoride as it sublimes without decomposition.[7] This technique is effective for separating CuF₂ from non-volatile impurities.

Q5: What analytical techniques are recommended for assessing the purity of cupric fluoride?

A5: The following analytical techniques are recommended:

• X-Ray Diffraction (XRD): Useful for confirming the crystal structure of anhydrous CuF₂ and identifying crystalline impurities such as CuO, Cu(OH)F, or the dihydrate form.[8]

• Fourier-Transform Infrared Spectroscopy (FTIR): Can be used to detect hydroxyl (-OH) groups present in water or copper hydroxyfluoride impurities, as well as Cu-O bonds from copper oxide.

• Elemental Analysis: To determine the elemental composition and identify any metallic impurities.

• Thermogravimetric Analysis (TGA): Can indicate the presence of hydrates by showing weight loss upon heating.

Troubleshooting Guides

Issue 1: The final product is blue, indicating the presence of the dihydrate.

Possible Cause	Suggested Solution
Exposure to atmospheric moisture.	Handle and store the cupric fluoride in a dry, inert atmosphere (e.g., in a glovebox or desiccator).
Use of wet solvents or glassware.	Ensure all solvents are anhydrous and glassware is thoroughly dried before use.
Incomplete dehydration.	If you are trying to dehydrate the dihydrate, ensure the temperature and time are sufficient for complete water removal. Thermal decomposition of the dihydrate can form Cu(OH)F, so careful heating is required.[9]

Issue 2: The presence of copper oxide (CuO) as an impurity.

Possible Cause	Suggested Solution
Incomplete fluorination of copper oxide or copper hydroxyfluoride starting material.	Increase the reaction time, temperature, or flow rate of the fluorinating agent (e.g., fluorine gas or HF).[4]
Thermal decomposition of copper hydroxyfluoride intermediate.	Ensure a sufficient flow of the fluorinating agent is present during the thermal decomposition step to convert the in-situ formed CuO to CuF₂.[4][5]

Issue 3: Low yield after purification by sublimation.

Possible Cause	Suggested Solution
Sublimation temperature is too low or too high.	Optimize the sublimation temperature. A temperature that is too low will result in a very slow sublimation rate, while a temperature that is too high may lead to decomposition.
Inefficient collection of the sublimate.	Ensure the cold finger or collection surface is at a sufficiently low temperature to allow for efficient condensation of the CuF₂ vapor.
Leaks in the vacuum system.	Check all connections and seals in your sublimation apparatus to ensure a high vacuum can be maintained.

Data Presentation

Table 1: Comparison of Purification Methods for Cupric Fluoride

Purification Method	Target Impurities	Advantages	Disadvantages	Expected Purity
In-situ Fluorination of Copper Hydroxyfluoride	Copper oxides, water	Yields high-purity, anhydrous CuF₂ directly.[4][5] Gaseous byproducts are easily removed.[5]	Requires handling of hazardous fluorine gas or HF.[3][4]	>99% (with a target of <50 ppm of any contaminating element)[5]
Sublimation	Non-volatile impurities (e.g., metal oxides, other salts)	Effective for removing non-volatile contaminants.	May not remove volatile impurities. Requires high vacuum and temperature control.	High, but depends on the nature of the impurities in the starting material.

Experimental Protocols

High-Purity Synthesis and Purification of Cupric Fluoride by Fluorination of Copper Hydroxyfluoride

This method is advantageous as it purifies the material during the synthesis process, aiming to produce CuF₂ with less than 50 ppm of any contaminating element.[5]

Reaction Pathway:

• Thermal Decomposition: Cu(OH)F(s) → CuO(s) + HF(g)[4]

• Fluorination: CuO(s) + F₂(g) → CuF₂(s) + ½O₂(g)[4]

Materials and Equipment:

• High-purity copper hydroxyfluoride (Cu(OH)F)

• Fluorine (F₂) gas

• Inert gas (e.g., Argon or Nitrogen)

• Reaction vessel made of a fluorine-resistant material (e.g., Monel or nickel)

• Tube furnace with temperature control

• Gas flow controllers

• Scrubber for HF and F₂ waste gas

Procedure:

• Place the high-purity Cu(OH)F in a sample boat made of a compatible material (e.g., copper or Monel).

• Position the sample boat inside the reaction vessel within the tube furnace.

• Purge the system with an inert gas to remove air and moisture.

• Begin heating the furnace to 525 °C while maintaining the inert gas flow.

• Once the temperature has stabilized, switch the gas flow from the inert gas to fluorine gas.

• Continue the fluorination at 525 °C for approximately 30 minutes. The in-situ formed, highly reactive CuO will be converted to CuF₂.[4]

• After the reaction is complete, switch the gas flow back to the inert gas and allow the system to cool to room temperature.

• Once cooled, the high-purity CuF₂ product can be recovered in an inert atmosphere to prevent moisture absorption.

Visualizations

References

• 1. Novel Synthesis of Anhydrous and Hydroxylated CuF2 Nanoparticles and Their Potential for Lithium Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Copper(II) fluoride - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. chemimpex.com [chemimpex.com]
• 7. researchgate.net [researchgate.net]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. osti.gov [osti.gov]

Technical Support Center: Enhancing the Stability of CuF₂ Battery Electrolytes

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to preventing copper (Cu) loss and dissolution in copper fluoride (B91410) (CuF₂) battery electrolytes. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of capacity fading in CuF₂ batteries?

A1: The rapid capacity fading of CuF₂ batteries, often within just a few cycles, is primarily due to the dissolution of copper ions (Cu²⁺) into the organic electrolyte during the charging and discharging process.[1][2] This dissolution leads to the loss of active cathode material. Another contributing factor is the formation of large, isolated copper nanoparticles during lithiation, which can lose electrical contact with the conductive matrix.

Q2: What is the mechanism of copper dissolution in CuF₂ battery electrolytes?

A2: The dissolution of copper is a complex process associated with the electrochemical reactions during cycling. It is understood to involve the formation of a Cu¹⁺ intermediate during the charging phase.[3][4] This intermediate is soluble in the electrolyte, leading to the loss of active copper from the cathode. The process is also linked to the consumption of the lithium fluoride (LiF) phase formed during discharge.[3][4]

Q3: Are there any visual indicators of copper dissolution in my experimental cell?

A3: While not definitively documented in the search results, a common indicator of transition metal dissolution in lithium-ion batteries is a change in the electrolyte's color. If your electrolyte takes on a bluish or greenish tint, it could suggest the presence of dissolved copper ions. Post-mortem analysis of the anode showing copper deposits is a more conclusive sign.[5]

Q4: What are the main strategies to prevent copper dissolution?

A4: The primary strategies to mitigate copper dissolution in CuF₂ batteries include:

• Surface Coatings: Applying a protective layer on the CuF₂ particles to act as a barrier between the active material and the electrolyte.

• Binder Optimization: Utilizing functional binders that can suppress copper ion transport.

• Electrolyte Engineering: Modifying the electrolyte composition to reduce its tendency to dissolve copper species.

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Rapid capacity drop after the first few cycles.	Significant dissolution of copper from the CuF₂ cathode into the electrolyte.	1. Implement a Cu²⁺-coordinated sodium alginate (Cu-SA) binder. This can be formed in-situ during electrode fabrication to create a protective layer that is permeable to Li⁺ ions but blocks Cu²⁺ transport.[1][2] 2. Apply a NiO coating to the CuF₂ particles. This acts as an artificial solid electrolyte interphase (SEI) to prevent direct contact with the electrolyte.[6] 3. Utilize a fluorinated high-concentration (FHC) electrolyte. These electrolytes have been shown to suppress copper dissolution.
Low initial Coulombic efficiency.	Parasitic reactions between the electrode and the electrolyte.	1. Ensure proper drying of all cell components to minimize water content, as CuF₂ is moisture-sensitive. 2. Optimize the formation cycles to establish a stable SEI layer.
High voltage hysteresis (large difference between charge and discharge voltages).	Large activation energy barrier for breaking Cu-F and Li-F bonds; poor electronic conductivity.	1. Reduce the particle size of the CuF₂ to the nanoscale to shorten ion diffusion pathways. 2. Ensure good dispersion of CuF₂ within a conductive carbon matrix to improve electronic conductivity.
Cell failure or short circuit.	In severe cases of copper dissolution, copper can deposit on the anode, forming dendrites that pierce the separator.	1. Employ the preventative measures for copper dissolution mentioned above (Cu-SA binder, coatings, FHC electrolyte). 2. After cycling, carefully disassemble the cell in an inert atmosphere and visually inspect the separator and anode for copper deposits.

Quantitative Data Summary

The following table summarizes the performance of CuF₂ cathodes with different protective strategies.

Protective Strategy	Binder	Electrolyte	C-Rate	Reversible Capacity after 50 Cycles	Key Findings	Reference
None (Baseline)	PVDF	4 M LiClO₄ in EC/PC	0.05 C	~104.5 mAh g⁻¹ (after 5 cycles)	Demonstrates the rapid capacity fading without intervention.
In-situ formed Cu²⁺-coordinated layer	Sodium Alginate (SA)	4 M LiClO₄ in EC/PC	0.05 C	420.4 mAh g⁻¹	The in-situ formed Cu-SA layer effectively suppresses copper dissolution, leading to significantly improved cycle life.[1][2]	[1]
Hydroxylated CuF₂ with standard binder	PVDF	4 M LiClO₄ in EC/PC	0.05 C	148.6 mAh g⁻¹	Some improvement over anhydrous CuF₂, but still significant fading.

Experimental Protocols

Preparation of CuF₂ Cathode with In-situ Formed Cu²⁺-Coordinated Sodium Alginate (Cu-SA) Binder

This protocol is based on the in-situ cross-linking of a sodium alginate binder with dissolved Cu²⁺ ions during slurry preparation.[2]

Materials:

• CuF₂ powder

• Conductive carbon (e.g., Ketjenblack)

• Sodium Alginate (SA) powder

• Deionized (DI) water

• Aluminum foil (current collector)

Procedure:

• In an agate mortar, thoroughly mix the CuF₂ powder, conductive carbon, and sodium alginate powder in a typical weight ratio of 7:2:1.

• While continuously grinding the powder mixture, add DI water dropwise. The low solubility of CuF₂ and the slow dissolution of the SA are crucial for the controlled formation of the Cu-SA coating on the CuF₂ particles.

• Continue grinding until a homogeneous slurry is formed. The trace amount of dissolved Cu²⁺ from the CuF₂ will cross-link with the SA to form the Cu-SA hydrogel binder in-situ.

• Cast the slurry onto the aluminum foil using a doctor blade.

• Dry the electrode in a vacuum oven at 80°C for 12 hours to evaporate the water.

• Punch out circular electrodes of the desired size inside an argon-filled glovebox.

Standard Electrochemical Characterization

Cell Assembly:

• Assemble 2032-type coin cells in an argon-filled glovebox.

• Use the prepared CuF₂ cathode as the working electrode and lithium metal foil as the counter and reference electrode.

• Use a microporous membrane (e.g., Celgard 2400) as the separator.

• Add a few drops of the chosen electrolyte (e.g., 1 M LiPF₆ in a 1:1 v/v mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC)) to the separator.

Electrochemical Testing:

• Galvanostatic Cycling: Cycle the cells at a constant current within a voltage window of 1.5 V to 4.4 V. A common C-rate for initial testing is C/20 or 0.05 C (where 1 C = 528 mA g⁻¹).

• Cyclic Voltammetry (CV): Perform CV scans at a slow scan rate (e.g., 0.1 mV s⁻¹) within the same voltage window to investigate the redox reactions.

• Electrochemical Impedance Spectroscopy (EIS): Measure the impedance of the cells before and after cycling to analyze changes in charge transfer resistance and other interfacial properties.

Visualizations

References

• 1. Super-Reversible CuF2 Cathodes Enabled by Cu2+ -Coordinated Alginate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Research Portal [weizmann.esploro.exlibrisgroup.com]
• 5. researchgate.net [researchgate.net]
• 6. smeng.ucsd.edu [smeng.ucsd.edu]

Technical Support Center: Managing Hydrogen Fluoride in Copper(II) Fluoride Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for safely managing the production of hydrogen fluoride (B91410) (HF) during chemical reactions involving copper(II) fluoride (CuF₂). Strict adherence to safety protocols is crucial when working with CuF₂ due to the potential for generating highly toxic and corrosive HF gas.

Frequently Asked Questions (FAQs)

Q1: Under what conditions can my CuF₂ reaction generate hydrogen fluoride (HF)?

A1: Hydrogen fluoride can be generated in several scenarios involving CuF₂:

• Presence of Protic Solvents: Protic solvents, especially water, can react with CuF₂. This is particularly true at elevated temperatures. Anhydrous CuF₂ is highly hygroscopic and will readily absorb moisture from the air, which can then lead to hydrolysis and HF formation.[1] Copper(II) fluoride is slightly soluble in water and can start to decompose in hot water.[2]

• Reaction with Acids: The combination of acids with copper(II) fluoride can lead to the production of hydrogen fluoride.[2]

• Synthesis of CuF₂: Certain synthetic routes to produce CuF₂ can liberate HF as a byproduct. For instance, the fluorination of copper hydroxyfluoride involves the thermal decomposition to copper oxide and HF, followed by fluorination of the oxide.[3][4][5] Another method involves reacting copper(II) oxide with HF gas.[6]

• Deoxyfluorination Reactions: While research suggests that in some deoxyfluorination reactions using CuF₂, the generation of HF may be minimal, it cannot be entirely ruled out.[7]

Q2: What are the immediate signs of an unexpected HF release in the lab?

A2: Be aware of the following indicators of an HF release:

• Pungent Odor: Hydrogen fluoride has a strong, irritating, and pungent odor.[8][9][10][11] The odor threshold is very low, providing an early warning sign.[10] However, you should not rely on smell alone to determine a safe concentration, as individuals' sensitivity can vary.[8]

• Visual Cues: Anhydrous hydrogen fluoride can form a colorless mist when it comes into contact with moisture in the air.[10]

• Physical Symptoms: Mild exposure can cause irritation to the eyes, nose, and respiratory tract.[9][12][13] More significant exposure can lead to coughing and a burning sensation in the throat.[14] Skin contact may cause severe pain, which can be immediate with high concentrations or delayed for up to 24 hours with lower concentrations.[8][12][15]

Q3: What immediate actions should I take if I suspect an HF release during my experiment?

A3: If you suspect an HF release, prioritize safety and follow these steps:

• Alert Personnel and Evacuate: Immediately alert everyone in the laboratory. If the spill is large or the release is significant, evacuate the area.[8]

• Emergency Services: For major spills or if anyone has been exposed, call emergency services immediately.[8]

• Isolate the Area: If it is safe to do so, close the fume hood sash and post a warning sign to prevent others from entering.[8]

• Personal Decontamination: If you have been exposed, immediately remove all contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[11] Apply calcium gluconate gel to the affected skin.[15][16] For eye contact, flush with water for an extended period.[10] Seek immediate medical attention for any exposure, regardless of the apparent severity.[2]

Q4: Can I neutralize HF in situ during my reaction?

A4: While in situ neutralization of HF is a known strategy in some applications like lithium-ion batteries using HF scavengers, it is a complex procedure for general laboratory reactions and should be approached with caution.[17][18][19][20][21] Introducing a neutralizing agent could interfere with your reaction chemistry. A safer and more common approach is to use a downstream scrubbing system to capture any evolved HF gas. For specific applications, the use of certain additives like lithium difluoro(oxalato)borate has been shown to scavenge HF.[20][21]

Troubleshooting Guide: Unexpected Hydrogen Fluoride Production

This guide will help you identify and address potential sources of HF generation in your CuF₂ reactions.

Observation	Potential Cause	Recommended Actions
Pungent odor or mist observed near the reaction vessel.	Uncontrolled release of HF gas.	1. IMMEDIATELY follow the emergency procedures outlined in FAQ #3. 2. After the situation is stabilized, review the experimental setup for leaks.
Reaction yield is lower than expected, with formation of side products.	HF-catalyzed side reactions or degradation of starting materials/products.	1. Ensure all reagents and solvents are rigorously dried. Consider using a less hygroscopic fluorinating agent if applicable. 2. Run the reaction at a lower temperature to minimize potential decomposition.[22] 3. Incorporate an inert gas flow through the reaction vessel that is then passed through a neutralizing scrubber (e.g., a solution of sodium bicarbonate or calcium hydroxide).
Etching or clouding of glassware.	HF is reacting with the silica (B1680970) in the glass.	1. NEVER use glass containers for reactions where HF is a known or potential byproduct.[2][11][23] 2. Switch to HF-compatible materials such as polyethylene, polypropylene, or Teflon (PTFE) for your reaction vessel and any transfer equipment.[9]
Slow, unexpected gas evolution from the reaction.	Reaction of CuF₂ with trace moisture or acidic impurities.	1. Dry all starting materials, including the CuF₂, under vacuum before use. 2. Purify solvents to remove any acidic impurities. 3. Ensure the reaction is conducted under a dry, inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols

Protocol 1: Synthesis of High-Purity Copper(II) Fluoride from Copper Hydroxyfluoride

This method is known to produce HF as a byproduct during the initial decomposition step.[3][4][5]

Objective: To prepare high-purity CuF₂ while safely managing the liberated HF.

Materials:

• Copper hydroxyfluoride (CuOHF)

• Fluorine gas (F₂)

• Reaction vessel and tubing made of Monel or other fluorine-resistant material

• Copper boat for holding the starting material

• Tube furnace

• HF scrubbing system (e.g., bubblers with a neutralizing solution)

Procedure:

• Place the copper hydroxyfluoride in a copper boat and position it inside the Monel reaction vessel.

• Assemble the reaction apparatus, ensuring all connections are secure and leak-tight. Connect the outlet of the reaction vessel to an HF scrubbing system.

• Begin a slow flow of fluorine gas over the copper hydroxyfluoride.

• Gradually increase the temperature of the furnace to 525°C. The CuOHF will first decompose into copper oxide (CuO) and hydrogen fluoride (HF) gas.[5]

  • CuOHF(s) → CuO(s) + HF(g)

• The newly formed, highly reactive CuO will then be fluorinated by the flowing fluorine gas to produce CuF₂.[5]

  • CuO(s) + F₂(g) → CuF₂(s) + ½O₂(g)

• Hold the temperature at 525°C for 30 minutes to ensure the reaction goes to completion.[4]

• The gaseous byproducts (HF and O₂) are carried out of the reactor by the fluorine gas stream and neutralized in the scrubbing system.[5]

• After the reaction is complete, cool the furnace to room temperature under a continued flow of fluorine gas.

• Once at room temperature, switch the gas to a dry, inert gas (e.g., nitrogen) to purge the system of any remaining fluorine and HF before carefully dismantling the apparatus.

Protocol 2: Fluorination of an Aryl Halide using CuF₂

This is a representative protocol where trace moisture can lead to HF formation.

Objective: To perform a fluorination reaction while minimizing the risk of HF generation.

Materials:

• Aryl iodide

• Copper(II) fluoride (anhydrous)

• Dry, aprotic solvent (e.g., DMF, acetonitrile)

• Inert atmosphere glovebox or Schlenk line

• Reaction vessel made of HF-resistant material

Procedure:

• Preparation (under inert atmosphere):

  • Thoroughly dry the CuF₂ under vacuum at an elevated temperature.

  • Dry the solvent using appropriate methods (e.g., distillation from a drying agent).

  • Dry the aryl iodide.

• Reaction Setup (under inert atmosphere):

  • In the glovebox, add the anhydrous CuF₂, aryl iodide, and dry solvent to the reaction vessel.

  • Seal the vessel and remove it from the glovebox.

• Reaction:

  • Heat the reaction mixture to the desired temperature with vigorous stirring.

  • Monitor the reaction progress using an appropriate analytical technique (e.g., GC-MS, LC-MS).

• Work-up:

  • Cool the reaction to room temperature.

  • Carefully quench the reaction by slowly adding it to a stirred, saturated solution of sodium bicarbonate at 0°C to neutralize any potential trace amounts of HF.[22]

  • Proceed with standard extraction and purification procedures.

Data Presentation

Table 1: Hydrogen Fluoride Exposure Limits and Symptoms

Concentration	Time	Symptoms and Effects	Reference
>50%	Immediate	Severe, throbbing pain; whitish discoloration of the skin, often with blistering.	[12]
20% - 50%	Up to 8 hours (delayed)	Pain and swelling may not be immediate.	[12]
<20%	12 to 24 hours (delayed)	Almost no immediate pain, but can cause serious delayed injury.	[12]
3 ppm	8-hour TWA	OSHA Permissible Exposure Limit (PEL).	[24]
2 ppm	Ceiling	ACGIH Threshold Limit Value (TLV).	[24]
0.04 ppm	-	Odor threshold (can be smelled at this relatively safe level).	[8]

TWA: Time-Weighted Average; ACGIH: American Conference of Governmental Industrial Hygienists

Visualizations

Troubleshooting Logic for Suspected HF Release

References

• 1. Novel Synthesis of Anhydrous and Hydroxylated CuF2 Nanoparticles and Their Potential for Lithium Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. - Division of Research Safety | Illinois [drs.illinois.edu]
• 3. benchchem.com [benchchem.com]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. benchchem.com [benchchem.com]
• 6. you-iggy.com [you-iggy.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. ehs.wisc.edu [ehs.wisc.edu]
• 9. Hydrofluoric Acid: Guidance for Laboratories | EHS [ehs.ua.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. hydrofluoric_acid_guidelines – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 12. Hydrogen Fluoride (HF) | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 13. Hydrogen Fluoride | Chemical Emergencies | CDC [cdc.gov]
• 14. americanchemistry.com [americanchemistry.com]
• 15. Hydrofluoric Acid Related Injuries and Illness for First Responders EMRA [emra.org]
• 16. youtube.com [youtube.com]
• 17. schott.com [schott.com]
• 18. WO2000042672A2 - Hydrofluoric acid scavenger - Google Patents [patents.google.com]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]
• 22. benchchem.com [benchchem.com]
• 23. ehs.dartmouth.edu [ehs.dartmouth.edu]
• 24. americanchemistry.com [americanchemistry.com]

Technical Support Center: Enhancing the Catalytic Activity of Copper Fluoride Hydroxide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on troubleshooting and frequently asked questions (FAQs) related to the experimental application of copper fluoride (B91410) hydroxide (B78521) (Cu(OH)F) as a catalyst. Our aim is to empower researchers to optimize their catalytic reactions, overcome common challenges, and enhance the performance of this versatile catalyst.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, characterization, and application of copper fluoride hydroxide catalysts.

Problem ID	Issue	Possible Causes	Suggested Solutions
SYN-01	Low or no yield of Cu(OH)F during synthesis	1. Incorrect precursor ratio (F/Cu). 2. Suboptimal reaction temperature or time. 3. Improper pH of the reaction mixture.	1. Optimize the molar ratio of fluoride to copper precursors. An F/Cu ratio of 1.7 has been reported as a good starting point for solvothermal synthesis. 2. For solvothermal methods, a typical temperature is 110°C for 12-24 hours. Adjust as necessary based on your specific setup. 3. The formation of copper hydroxides is sensitive to pH; ensure the initial solution's pH is controlled.
CAT-01	Low catalytic activity in heterogeneous Fenton-like reactions	1. Suboptimal F/Cu ratio in the synthesized catalyst. 2. Poor crystallinity of the Cu(OH)F. 3. Incorrect reaction pH. 4. Inappropriate reaction temperature. 5. Catalyst poisoning.	1. Synthesize Cu(OH)F with varying F/Cu ratios to determine the optimal composition for your application. 2. Ensure proper synthesis conditions to achieve good crystallinity, which can be verified using X-ray Diffraction (XRD). 3. The optimal pH for heterogeneous Fenton reactions using Cu(OH)F is typically in the acidic to neutral range (e.g., pH 4.5).[1] 4. The reaction rate generally increases with temperature, but excessive heat can lead to catalyst degradation. A range of 40-70°C is often effective.[1] 5. Ensure the reaction medium is free from species that can adsorb onto the catalyst surface and block active sites.
CAT-02	Poor product selectivity in C-H activation or cross-coupling reactions	1. Inappropriate choice of ligand or base. 2. Suboptimal reaction temperature. 3. Catalyst deactivation.	1. The choice of ligand and base is often crucial in copper-catalyzed cross-coupling reactions and can significantly impact selectivity.[2] Screen different ligands and bases to find the optimal combination for your specific transformation. 2. Temperature can influence reaction pathways and selectivity. A systematic study of the reaction temperature is recommended. 3. See the "Catalyst Deactivation and Regeneration" section for potential causes and remedies.
CHAR-01	Inconsistent or shifted peaks in XRD analysis	1. Sample displacement. 2. Instrument misalignment. 3. Preferred orientation of crystals.	1. Ensure the sample is flat and properly mounted in the sample holder. 2. Verify the calibration of the XRD instrument using a standard reference material. 3. Prepare the sample with random orientation by gentle grinding or using a back-loading sample holder.
CHAR-02	Charging effects and poor image quality in SEM analysis	1. The Cu(OH)F sample is non-conductive. 2. Inappropriate accelerating voltage.	1. Coat the sample with a thin layer of a conductive material such as gold or carbon. 2. Use a lower accelerating voltage to reduce charging and potential beam damage to the sample.

Frequently Asked Questions (FAQs)

1. What is the optimal F/Cu ratio for synthesizing highly active Cu(OH)F catalysts?

The catalytic activity of Cu(OH)F is significantly influenced by the fluorine-to-copper ratio during synthesis. For heterogeneous Fenton-like reactions, a F/Cu molar ratio of 1.7 has been reported to yield spherical Cu(OH)F with high catalytic activity. However, the optimal ratio can be application-dependent, so experimental optimization is recommended.

2. How does pH affect the stability and catalytic activity of Cu(OH)F?

The pH of the reaction medium is a critical parameter. In heterogeneous Fenton-like reactions, Cu(OH)F catalysts are effective over a broader pH range (3.5–9.5) compared to traditional Fenton catalysts.[1] The optimal pH for pollutant degradation is often in the acidic range (e.g., pH 4.5).[1] Extreme pH values can compromise the catalyst's structure and lead to deactivation.

3. What are the common characterization techniques for Cu(OH)F catalysts?

Common techniques include:

• X-ray Diffraction (XRD): To determine the crystal structure and phase purity.

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size.

• X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition and oxidation states of copper and other elements on the catalyst surface, providing insights into the active sites.[3][4][5]

4. Can Cu(OH)F catalysts be regenerated and reused?

Yes, as a heterogeneous catalyst, Cu(OH)F can be recovered and potentially reused. For copper-based catalysts in general, regeneration methods include:

• In-situ electrochemical regeneration: Periodically applying anodic currents can partially oxidize and restore active sites in electrochemical applications.[6][7]

• Oxidation-reduction cycles: For some deactivated copper catalysts, a sequence of oxidation at elevated temperatures followed by reduction can regenerate the catalytic activity.[8][9]

• Simple washing and drying: For catalysts used in Fenton-like reactions, recovery by filtration or centrifugation, followed by washing with a suitable solvent and drying, may be sufficient for reuse in subsequent cycles.[6]

5. What are the primary safety precautions for handling copper fluoride hydroxide?

Copper fluoride hydroxide should be handled with care. It is classified as harmful if swallowed and can cause skin and eye irritation.[10] It is recommended to handle the compound in a well-ventilated area or a fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[3][10][11][12] Avoid creating dust, and in case of spills, clean up using methods that do not generate airborne particles.[11]

Quantitative Data Presentation

The following table summarizes the performance of copper fluoride hydroxide in heterogeneous Fenton-like oxidation and provides a general comparison for copper-based catalysts in C-C coupling reactions.

Table 1: Performance of Copper Fluoride Hydroxide in Catalytic Reactions

Reaction Type	Catalyst	Substrates	Product(s)	Yield (%)	Reaction Conditions	Reference
Heterogeneous Fenton-like Oxidation	Spherical Cu(OH)F	Rhodamine B	Degraded products	98% (decolorization)	0.15 g/L catalyst, 20 mmol/L H₂O₂, pH 4.5, 40°C, 120 min	[1]
C-H Arylation (Representative Copper Catalysis)	CuI / phenanthroline	Polyfluoroarenes and aryl halides	Arylated polyfluoroarenes	Good to excellent	DMF or DMF/xylene, base	[13][14]
Sonogashira Coupling (Representative Copper Catalysis)	Copper-based catalyst	Aryl halides and terminal alkynes	Disubstituted alkynes	Good to excellent	Varies (often with a co-catalyst like Palladium)	[2][15][16]

Note: Quantitative data for the specific use of Cu(OH)F in C-H activation and cross-coupling reactions is still an emerging area of research. The data presented for these reaction types is representative of copper-based catalysts in general.

Experimental Protocols

Protocol 1: Solvothermal Synthesis of Spherical Copper Fluoride Hydroxide

This protocol describes a method for synthesizing spherical Cu(OH)F with high catalytic activity for heterogeneous Fenton-like reactions.

Materials:

• Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O)

• Ammonium fluoride (NH₄F)

• Ethanol (B145695)

• Deionized water

• Teflon-lined stainless-steel autoclave

Procedure:

• Dissolve appropriate amounts of Cu(NO₃)₂·3H₂O and NH₄F in a mixture of ethanol and deionized water to achieve a desired F/Cu molar ratio (e.g., 1.7).

• Stir the solution vigorously for 30 minutes to ensure complete dissolution and mixing of the precursors.

• Transfer the solution into a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at 110°C for 12-24 hours.

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the precipitate by centrifugation or filtration.

• Wash the product several times with deionized water and ethanol to remove any unreacted precursors and byproducts.

• Dry the final product in a vacuum oven at 60°C for 12 hours.

Protocol 2: Heterogeneous Fenton-like Oxidation of an Organic Pollutant

This protocol provides a general procedure for evaluating the catalytic activity of the synthesized Cu(OH)F in the degradation of an organic pollutant, such as phenol (B47542).[6]

Materials:

• Synthesized Cu(OH)F catalyst

• Phenol solution (e.g., 100 mg/L)

• Hydrogen peroxide (H₂O₂, 30% w/w)

• Sulfuric acid (H₂SO₄) and Sodium hydroxide (NaOH) for pH adjustment

• Reaction vessel (e.g., glass beaker with a magnetic stirrer)

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for analysis

Procedure:

• Add a specific volume of the phenol solution to the reaction vessel.

• Adjust the pH of the solution to the desired value (e.g., 4.5) using H₂SO₄ or NaOH.

• Add the synthesized Cu(OH)F catalyst to the solution at a specific loading (e.g., 0.15 g/L) and stir to ensure a uniform suspension.

• Initiate the reaction by adding a predetermined amount of H₂O₂ (e.g., 20 mmol/L).

• Maintain the reaction at a constant temperature (e.g., 40°C) with continuous stirring.

• At regular time intervals, withdraw aliquots of the reaction mixture.

• Immediately quench the reaction in the aliquots (e.g., by adding a scavenger like sodium sulfite) and filter to remove the catalyst particles.

• Analyze the concentration of the organic pollutant in the filtered samples using HPLC or a UV-Vis spectrophotometer to determine the degradation efficiency over time.

Visualizations

References

• 1. m.youtube.com [m.youtube.com]
• 2. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. In situ regeneration of copper catalysts for long-term electrochemical CO2 reduction to multiple carbon products - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. DOT Language | Graphviz [graphviz.org]
• 10. researchgate.net [researchgate.net]
• 11. Graphviz [graphviz.org]
• 12. benchchem.com [benchchem.com]
• 13. Copper-catalyzed arylation and alkenylation of polyfluoroarene C-H bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Copper-Catalyzed Arylation and Alkenylation of Polyfluoroarene C-H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Fluorination Reactions with Copper(II) Fluoride (CuF2)

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide comprehensive guidance on troubleshooting low yields and other common issues encountered during fluorination reactions utilizing copper(II) fluoride (B91410) (CuF2).

Troubleshooting Guides

This section provides answers to specific problems you may encounter during your fluorination experiments.

Question: Why is my fluorination reaction with CuF2 resulting in low or no conversion of the starting material?

Answer:

Low or no conversion in CuF2 fluorination reactions is a common issue, often stemming from the inherent properties of CuF2 and suboptimal reaction conditions. Here are the primary causes and potential solutions:

• Inherent Low Reactivity of CuF2: Anhydrous CuF2 is a polymeric solid with high lattice energy and poor solubility in most organic solvents, which significantly limits its reactivity.[1][2][3][4]

  • Solution: To enhance reactivity, CuF2 can be activated through the in-situ formation of more soluble and reactive copper fluoride species. One effective strategy is the use of an O-alkylisourea adduct, which is formed in situ with the alcohol substrate.[1][2][5] Spectroscopic data suggests that this process involves the activation of the O-alkylisourea by Cu(II) and subsequent fluoride transfer from a hydrated Cu(II)F species.[1][5]

• Suboptimal Reaction Temperature: The reaction may require elevated temperatures to proceed at a reasonable rate.[6] Conversely, for thermally sensitive substrates, high temperatures can lead to decomposition and the formation of byproducts.[6]

  • Solution: Gradually increase the reaction temperature. For many copper-catalyzed fluorinations, moderately elevated temperatures are necessary.[6] For instance, in deoxyfluorination reactions, temperatures around 100-110 °C have been shown to be effective.[1][5] In some cases, temperatures as high as 140 °C have been used for radiofluorination.[7][8]

• Inappropriate Solvent: The choice of solvent is critical. Protic solvents can react with the fluorinating agent, and the low solubility of CuF2 in many organic solvents can hinder the reaction.[6][9][10]

  • Solution: Screen a range of anhydrous, non-nucleophilic, polar aprotic solvents. Acetonitrile is a commonly used solvent for many fluorination reactions.[6][10] Other solvents like DMF, DMA, and cyclopentyl methyl ether (CPME) have also been used successfully.[1][8][11] For certain radiofluorination reactions, a mixture of DMA, n-BuOH, and pyridine (B92270) has proven effective.[7][12]

• Presence of Moisture: CuF2 is hygroscopic, and the presence of water can be detrimental to some fluorination reactions by deactivating the fluorinating agent.[13][14] However, in some specific cases, such as deoxyfluorination using an O-alkylisourea activating group, the presence of a controlled amount of water is crucial for the reaction's success.[5][15]

  • Solution: When anhydrous conditions are required, ensure all reagents and solvents are thoroughly dried.[6] Handle hygroscopic reagents in an inert atmosphere (e.g., a glove box).[9] If your specific protocol requires water, ensure it is added in a controlled manner.

Question: My reaction is producing multiple products and shows low regioselectivity. How can I improve this?

Answer:

The formation of multiple products and low regioselectivity are often linked to the presence of multiple reactive sites in the substrate and the nature of the catalyst.

• Multiple Reactive C-H or C-X Bonds: Many organic molecules, especially heterocycles, possess several C-H or C-X (where X is a leaving group) bonds that can be fluorinated, leading to a mixture of isomers.[6]

  • Solution: The regioselectivity can be influenced by the electronic and steric properties of the substituents on the ring.[6] Utilizing directing groups can be an effective strategy to achieve higher regioselectivity in C-H activation/fluorination reactions.[6] The choice of catalyst and directing group is crucial for these strategies.[6]

• Side Reactions: Besides the desired fluorination, side reactions such as protodeboronation (in the case of arylboronic acid substrates) or elimination can lead to a mixture of products.[16]

  • Solution: Optimization of reaction conditions can help minimize side reactions. For instance, in Cu-mediated fluorination of arylboronic acids, using t-BuOH as a solvent at lower temperatures (e.g., 60 °C) can minimize protodeboronation.[16] A new copper salt, Cu(ONf)2, has also been shown to improve fluorination efficiency.[16]

Frequently Asked Questions (FAQs)

Q1: What is the role of ligands in CuF2-mediated fluorination reactions?

A1: Ligands can play a crucial role in stabilizing the copper catalyst, preventing disproportionation of Cu(I) to Cu(0) and CuF2, and facilitating the oxidative addition step, which is often a key challenge.[17] For example, nitrile ligands have been shown to be effective in the fluorination of aryl iodides.[11] N-heterocyclic carbenes (NHCs) and cyclic alkyl amino carbenes (CAACs) are also being explored to develop more efficient copper catalysts for fluorination.[17] Fluorinated ligands can also be used to enhance the thermal and oxidative stability of the copper complexes.[18]

Q2: Can I use other fluoride sources with a copper catalyst instead of CuF2?

A2: Yes, it is possible to use other fluoride sources in combination with a copper salt. For example, a combination of Cu(OTf)2 and KF, often with the addition of a crown ether like 18-crown-6 (B118740) to improve the solubility of KF, has been successfully used for deoxyfluorination.[1][5] This approach is particularly useful for PET radiolabeling with [18F]fluoride.[1][2] Similarly, AgF has been used in conjunction with (tBuCN)2CuOTf for the fluorination of aryl iodides.[11]

Q3: What are the typical reaction times and temperatures for CuF2 fluorination?

A3: Reaction times and temperatures can vary significantly depending on the substrate, solvent, and specific protocol. Deoxyfluorination reactions using CuF2 and an O-alkylisourea activator are typically complete within 1-2 hours at around 100 °C.[1][6] Copper-mediated fluorination of arylboronic acids can be completed within 30 minutes at 60 °C.[16] Radiofluorination reactions are often performed at higher temperatures (110-140 °C) for short durations (3-30 minutes) to maximize radiochemical yield.[7][8]

Q4: How can I monitor the progress of my fluorination reaction?

A4: The progress of the reaction can be monitored by standard analytical techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[6] For quantitative analysis and purity assessment, High-Performance Liquid Chromatography (HPLC) is recommended.[9]

Data Presentation

Table 1: Effect of Reaction Parameters on Deoxyfluorination Yield using CuF2

Entry	Deviation from 'Optimized Conditions'	Yield (%)	Reference
1	None	78 (isolated)	[5]
2	All reagents present from start	21	[5]
3	Second stage temperature = 80 °C	34	[5]
4	No water	22	[5]
5	CuF2·2H2O used	27	[5]
6	N,N'-diisopropylurea (1 equiv) additive	38	[5]
7	Cu(OTf)2 (1 equiv), KF (2 equiv), 18-crown-6 (2 equiv), 110 °C, 1 h	57	[5]

Optimized conditions involved the in-situ formation of an O-alkylisourea adduct prior to the addition of CuF2.

Table 2: Solvent and Temperature Effects in Copper-Mediated 18F-Radiofluorination

Solvent System	Temperature (°C)	Fluorination Conversion (%)	Crude Radiochemical Yield (RCY) (%)	Reference
DMA/BuOH/Pyridine (64:32:4)	100	-	21 ± 1	[7]
DMA/BuOH/Pyridine (64:32:4)	120	-	40 ± 2	[7]
DMA/BuOH/Pyridine (64:32:4)	140	80 ± 2	56 ± 3	[7]
DMA/BuOH/Pyridine (64:32:4)	160	-	Lower than 140 °C	[7]

Experimental Protocols

General Protocol for Deoxyfluorination of Alcohols using CuF2 and an O-Alkylisourea Activating Group

This protocol is a generalized procedure based on published methods.[1][5] Researchers should optimize conditions for their specific substrates.

• Formation of the O-Alkylisourea Adduct: To a solution of the alcohol (1.0 mmol) and N,N'-dicyclohexylcarbodiimide (DCC) or another suitable carbodiimide (B86325) (1.1 mmol) in an appropriate anhydrous solvent (e.g., acetonitrile, 5 mL), add a catalytic amount of a copper(I) salt (e.g., CuCl, 0.05 mmol). Stir the mixture at room temperature for 1-2 hours or until the formation of the O-alkylisourea is complete (monitor by TLC).

• Fluorination Step: To the reaction mixture containing the in-situ generated O-alkylisourea, add CuF2 (2.0 mmol) and a controlled amount of water (1.0 mmol). Heat the reaction mixture to 100-110 °C and stir for 1-2 hours or until the starting material is consumed (monitor by TLC or GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter through a pad of Celite, washing with additional solvent.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can then be purified by column chromatography on silica (B1680970) gel to afford the desired alkyl fluoride.

Visualizations

Caption: Troubleshooting workflow for low yields in CuF2 fluorination.

Caption: General experimental workflow for deoxyfluorination with CuF2.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Deoxyfluorination with CuF2 : Enabled by Using a Lewis Base Activating Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. researchgate.net [researchgate.net]
• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 6. benchchem.com [benchchem.com]
• 7. Proof-of-concept optimization of a copper-mediated 18F-radiosynthesis of a novel MAGL PET tracer on a high-throughput microdroplet platform and its macroscale translation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Copper-Mediated Radiofluorination of Arylstannanes with [18F]KF - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Specific Solvent Issues with Fluorination - Wordpress [reagents.acsgcipr.org]
• 11. Copper Mediated Fluorination of Aryl Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Exploration of alcohol-enhanced Cu-mediated radiofluorination towards practical labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Copper(II) fluoride - Wikipedia [en.wikipedia.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Copper Catalyzed Fluorination of Aryl Halides - Liam Sharninghausen [grantome.com]
• 18. par.nsf.gov [par.nsf.gov]

strategies to mitigate irreversible crystal structure changes in CuF2 cathodes

Welcome to the Technical Support Center for CuF2 Cathode Research. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to address common challenges encountered during the experimental use of Copper(II) Fluoride (B91410) (CuF2) as a cathode material in lithium-ion batteries.

Frequently Asked Questions (FAQs)

Q1: Why does my CuF2 cathode exhibit high initial capacity but fade dramatically after only a few cycles?

A: This is the most common issue with CuF2 cathodes and stems from several interconnected degradation mechanisms that occur during the conversion reaction (CuF2 + 2Li+ + 2e- ↔ Cu + 2LiF):

• Copper (Cu) Ion Dissolution: During the charging cycle, intermediate copper ions (Cu⁺/Cu²⁺) can dissolve into the organic electrolyte.[1][2][3] This dissolved copper can migrate to and deposit on the anode, leading to a direct loss of active cathode material and preventing the reversible conversion back to CuF2.[3][4]

• Phase Separation and Particle Coarsening: Upon discharge, CuF2 converts into nanoparticles of metallic copper and lithium fluoride (LiF). These two phases can physically separate. The metallic copper particles, which are necessary to provide an electronic pathway, can coarsen and aggregate. This process isolates the electrically insulating LiF, leading to a loss of contact with the conductive matrix and rendering portions of the active material electrochemically inaccessible in subsequent cycles.

• Poor Electronic Conductivity: CuF2 is inherently a poor electronic conductor due to the highly ionic nature of the Cu-F bond.[3] This leads to sluggish reaction kinetics and poor rate capability, which is exacerbated by the phase separation issues mentioned above.

These factors combined lead to the severe and rapid capacity decay typically observed in CuF2 cells using conventional binders like PVDF, where capacity can drop by over 80% within just five cycles.[3]

Q2: What is the purpose of using a water-based slurry with a sodium alginate (SA) binder, and how does it improve performance?

A: Using a water-based slurry with a sodium alginate (SA) binder is a key strategy to counteract the degradation mechanisms mentioned above. The improvement is not just from using a different binder, but from a specific chemical interaction that occurs during electrode fabrication:

• In-Situ Formation of a Protective Layer: When CuF2 is mixed with water and the SA binder, a small amount of Cu²⁺ ions dissolves from the CuF2 surface.[2][3]

• Cross-Linking Effect: These dissolved Cu²⁺ ions then cross-link with the carboxyl groups on the sodium alginate polymer chains, forming a conformal, protective "Cu-SA" gel layer directly on the surface of the CuF2 particles.[1][3]

• Selective Ion Transport: After the electrode is dried, this Cu-SA layer functions as a highly effective separator at the nanoscale. It is permeable to Li⁺ ions, allowing the battery to function, but it acts as an insulator and barrier to Cu²⁺ ions.[1][2] This significantly suppresses the dissolution of copper into the electrolyte during cycling.[3]

• Structural Stability: The rigid, cross-linked nature of the Cu-SA coating also helps to maintain the structural integrity of the electrode during the significant volume changes that occur in conversion-type cathodes, preventing particle pulverization and loss of electrical contact.[3]

This in-situ formed protective layer is the primary reason for the dramatically enhanced cycling stability and reversibility of CuF2 cathodes prepared with SA.

Troubleshooting Guides

Problem 1: Rapid capacity fade is observed within the first 10 cycles.

• Symptom: The discharge capacity drops to less than 20% of the initial capacity within 5-10 cycles. Post-mortem analysis of the lithium anode may show copper deposits.

• Cause: This is a classic sign of irreversible structural changes, primarily driven by severe copper ion dissolution.[2]

• Solution: Implement a strategy to suppress Cu dissolution by modifying the cathode-electrolyte interface. The most effective reported method is the use of a functional binder that forms a protective layer.

Recommended Mitigation Strategy: Sodium Alginate Binder

By replacing the standard PVDF binder with sodium alginate (SA) in a water-based slurry, a protective, ion-selective Cu-SA layer is formed in-situ on the CuF2 particles. This layer allows Li⁺ transport while blocking Cu²⁺ dissolution, transforming the cathode from nearly non-reversible to super-reversible.[3] This method has been shown to maintain a reversible capacity of 420.4 mAh g⁻¹ after 50 cycles , a vast improvement over conventional methods.[1][3]

Problem 2: The electrode shows poor rate capability (low capacity at high charge/discharge currents).

• Symptom: The capacity is high at low C-rates (e.g., C/20) but drops off significantly at rates of C/5 or higher.

• Cause: This is due to the intrinsically poor electronic conductivity of CuF2 and sluggish Li-ion diffusion kinetics, which are worsened by the formation of insulating LiF during discharge.

• Solution: Improve the electronic and ionic pathways within the electrode structure.

Recommended Mitigation Strategies:

• Enhance Electronic Conductivity: Create a composite material by embedding nanosized CuF2 particles within a highly conductive matrix. High-energy ball milling (HEBM) of CuF2 with conductive carbons like acetylene (B1199291) black or Ketjenblack is a common and effective approach.[4] Incorporating graphene can also establish a robust 3D conductive network.

• Maintain Ionic Pathways: The use of the sodium alginate binder, as described above, also helps maintain structural integrity, preventing the electrode from crumbling and ensuring ionic pathways to the active material remain intact during cycling.[3]

Quantitative Data Summary

The following tables summarize the performance improvements achieved by implementing the mitigation strategies described above.

Table 1: Comparison of Cycling Performance for CuF2 Cathodes with Different Binders. Data sourced from Xia, J. et al., Advanced Materials, 2022.[3]

Electrode Type	Binder	Initial Discharge Capacity (@0.05C)	Capacity after 5 Cycles (@0.05C)	Capacity after 50 Cycles (@0.05C)
CuF₂-PVDF	PVDF	540.2 mAh g⁻¹	104.5 mAh g⁻¹	Negligible
H-CuF₂-PVDF	PVDF	~520 mAh g⁻¹	~350 mAh g⁻¹	148.6 mAh g⁻¹
H-CuF₂-SA	SA	~510 mAh g⁻¹	~480 mAh g⁻¹	420.4 mAh g⁻¹

*H-CuF₂ refers to hydrated CuF₂ which forms when using an aqueous slurry preparation method.[3]

Table 2: Rate Capability Comparison for CuF2 Cathodes with Different Binders. Data sourced from Xia, J. et al., Advanced Materials, 2022.[3]

Electrode Type	Capacity @0.1C	Capacity @0.2C	Capacity @0.5C	Capacity @1C
H-CuF₂-PVDF	341.5 mAh g⁻¹	271.8 mAh g⁻¹	129.7 mAh g⁻¹	79.7 mAh g⁻¹
H-CuF₂-SA	409.4 mAh g⁻¹	335.8 mAh g⁻¹	257.8 mAh g⁻¹	203.3 mAh g⁻¹

Experimental Protocols

Protocol 1: Electrode Fabrication with In-Situ Cross-Linked Sodium Alginate (SA) Binder

This protocol describes the preparation of the high-performance H-CuF₂-SA electrode.

• Material Preparation:

  • Active Material: Anhydrous CuF₂ nanoparticles.

  • Binder: Sodium Alginate (SA) powder.

  • Conductive Additive: Ketjenblack (KB).

• Dry Mixing (Crucial Step):

  • In an argon-filled glovebox, combine CuF₂ powder and SA powder in a weight ratio of 60:10 in a high-energy ball-milling jar.

  • Ball mill this dry mixture for 1 hour to ensure uniform dispersal of the SA powder and intimate contact with the CuF₂ particles. This step is critical to facilitate the subsequent cross-linking reaction.[3]

  • Add Ketjenblack to the jar (e.g., to achieve a final active material:binder:carbon ratio of 70:10:20) and continue ball milling for another hour.

• Slurry Preparation:

  • Transfer the mixed powder to a vial.

  • Slowly add deionized water while stirring vigorously to form a homogeneous aqueous slurry. During this step, trace dissolved Cu²⁺ ions will cross-link with the SA.

• Electrode Casting:

  • Cast the slurry onto a copper foil current collector using a doctor blade.

  • Dry the electrode in a vacuum oven at 80°C overnight to remove all water.

• Cell Assembly:

  • Punch out circular electrodes and assemble them into 2032-type coin cells in an argon-filled glovebox.

  • Use lithium metal as the counter/reference electrode and a polypropylene (B1209903) separator.

  • A typical electrolyte is 1 M LiPF₆ in a 1:1 w/w mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC).[4]

Protocol 2: Preparation of NiO-Coated CuF₂/C Composite

This protocol describes an alternative method using a protective metal oxide coating.

• NiO Coating:

  • In an argon-filled glovebox, combine anhydrous CuF₂ powder and NiO powder in a weight ratio of 85:15 in a planetary ball mill jar.[4]

  • Ball mill the mixture for 4 hours at 650 rpm to create the NiO-coated CuF₂ composite.[4]

• Carbon Composite Formation:

  • Add acetylene black to the NiO-CuF₂ powder (e.g., to achieve an 80:20 weight ratio of NiO-CuF₂ to carbon).

  • Ball mill for an additional 6 hours at 500 rpm to create the final NiO-CuF₂/C composite material.[4]

• Electrode and Cell Preparation:

  • Prepare a slurry using the NiO-CuF₂/C composite as the active material (e.g., 70 wt%), additional conductive carbon (20 wt%), and a PVDF binder (10 wt%) in NMP solvent.[4]

  • Cast the slurry on a current collector, dry, and assemble into coin cells as described in Protocol 1.

Visualizations

Degradation and Mitigation Pathways

Caption: Degradation pathway in conventional CuF₂ vs. the mitigation pathway using an SA binder.

Experimental Workflow: H-CuF₂-SA Electrode Fabrication

Caption: Step-by-step workflow for preparing the super-reversible H-CuF₂-SA cathode.

Logical Relationship: Binder Choice and Outcome

Caption: Logical flow showing how binder choice dictates the electrochemical outcome for CuF₂.

References

• 1. Super-Reversible CuF2 Cathodes Enabled by Cu2+ -Coordinated Alginate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 3. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 4. smeng.ucsd.edu [smeng.ucsd.edu]

Technical Support Center: Fluorite Sample Dissolution for ICP-OES Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the dissolution of fluorite (CaF₂) samples prior to Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) analysis.

Troubleshooting Guide

This guide addresses common issues encountered during the dissolution of fluorite samples for ICP-OES analysis.

Issue	Possible Cause	Suggested Solution
Incomplete sample dissolution	Insufficient acid strength or volume.	Ensure the use of appropriate acids (e.g., a mixture of nitric and hydrofluoric acid) in sufficient quantities to completely react with the sample mass.[1][2]
Incorrect digestion temperature or time.	Optimize digestion time and temperature. For instance, a water bath at a controlled temperature for a specific duration can enhance dissolution.[1][2] Microwave digestion can also be employed for faster dissolution.[1]
Sample particle size is too large.	Grind the fluorite sample to a fine powder (e.g., 200-230 mesh) to increase the surface area available for acid attack.[3]
Low or inconsistent analyte recovery	Analyte loss due to volatilization.	Use a closed digestion system to prevent the loss of volatile compounds, such as silicon tetrafluoride (SiF₄), which can form during the reaction of hydrofluoric acid with silica (B1680970) impurities.[2][4]
Analyte co-precipitation.	The presence of excess fluoride (B91410) ions can lead to the precipitation of insoluble fluorides, which may co-precipitate with the analytes of interest.[5] Adding boric acid can complex excess fluoride ions and prevent this.[1][2]
Instrument instability or damage (e.g., torch devitrification)	Introduction of hydrofluoric acid (HF) into a standard ICP-OES system.	HF is highly corrosive to standard glass and quartz components.[6] If HF is used, either ensure its complete removal or complexation before analysis, or use an HF-resistant sample introduction system.[6] A common method is to add boric acid to complex the free HF into tetrafluoroboric acid (HBF₄), which is less reactive with glassware.[1][2]
High total dissolved solids (TDS) leading to nebulizer blockage or plasma instability	Use of high concentrations of fusion fluxes.	Alkaline fusion methods, while effective for dissolution, introduce a significant amount of salts, which can cause matrix interference and physical blockages.[1][2] If fusion is necessary, use the minimum effective flux-to-sample ratio and ensure adequate dilution of the final solution.[7]
Spectral interferences	Overlap of analyte emission lines with emission lines from the matrix (e.g., calcium) or other elements present in the sample.	Select analytical lines for the elements of interest that are free from spectral overlap.[1][8] Modern ICP-OES systems with high-resolution optics can help resolve many potential interferences.[9] Inter-element correction (IEC) may be necessary for known interferences.[9]
Matrix effects	High concentrations of matrix elements (like calcium from fluorite or salts from fusion) affecting the plasma characteristics and analyte signal.	Matrix-matching of calibration standards with the sample matrix can compensate for these effects. Alternatively, the use of an internal standard can correct for variations in sample introduction and plasma conditions.[9]

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for dissolving fluorite samples for ICP-OES analysis?

A1: The two main approaches for fluorite dissolution are acid digestion and alkaline fusion.[1][2]

• Acid digestion typically involves a mixture of strong acids, such as nitric acid (HNO₃) and hydrofluoric acid (HF), often with heating.[1][2] This method is generally preferred as it introduces fewer matrix effects compared to fusion.

• Alkaline fusion involves mixing the sample with a flux (e.g., lithium tetraborate (B1243019), lithium metaborate, or sodium carbonate) and heating at high temperatures (around 1000°C) to create a molten bead, which is then dissolved in a dilute acid.[4][7] This method is effective for refractory minerals but results in a high-salt matrix.[1][2]

Q2: Why is hydrofluoric acid (HF) used in the digestion of fluorite?

A2: While fluorite's main component is calcium fluoride, it often contains silicate (B1173343) impurities (like SiO₂). HF is essential for the complete dissolution of these silicate materials.[1][2] It reacts with silica to form silicon tetrafluoride (SiF₄), a volatile compound.[4]

Q3: What is the purpose of adding boric acid after HF digestion?

A3: Boric acid (H₃BO₃) is added to complex the excess fluoride ions (F⁻) remaining after the digestion.[1][2] It reacts with HF to form tetrafluoroboric acid (HBF₄), which is a stable complex.[1][2] This serves two main purposes:

• It prevents the corrosive HF from attacking the glass and quartz components of the ICP-OES sample introduction system.[1][2]

• It prevents the re-precipitation of insoluble metal fluorides.[5]

Q4: Can I use a standard ICP-OES system for samples digested with HF?

A4: It is not recommended to introduce solutions containing free HF into a standard ICP-OES system due to its corrosive nature.[6] If an HF digestion is performed, you must either complex the HF with boric acid, evaporate the HF (with caution due to its toxicity), or use a specialized HF-resistant sample introduction kit (which typically includes a PFA nebulizer, PFA spray chamber, and a sapphire or platinum injector torch).[6]

Q5: What are the common interferences I should be aware of when analyzing fluorite samples?

A5: The main types of interferences are:

• Spectral interferences: Overlap of emission lines from the high concentration of calcium with the analytical lines of trace elements.[8] Careful selection of analytical wavelengths is crucial.[1]

• Matrix interferences: High concentrations of dissolved solids, either from the fluorite matrix itself or from fusion fluxes, can affect sample transport and plasma characteristics, leading to signal suppression or enhancement.[8][9]

• Chemical interferences: These are less common in modern ICP-OES but can involve processes like incomplete atomization or ionization of the analyte due to the sample matrix.[8]

Q6: How can I minimize matrix effects?

A6: To minimize matrix effects, you can:

• Dilute the sample: This is the simplest approach to reduce the concentration of matrix components.

• Use an internal standard: Adding an element that is not present in the sample to all samples, standards, and blanks can compensate for variations in sample uptake and plasma conditions.[9]

• Matrix-match your standards: Prepare your calibration standards in a solution that has a similar composition to your dissolved fluorite samples.

Experimental Protocols

Protocol 1: Acid Digestion with Boric Acid Complexation

This protocol is adapted from the method described by Wang et al. (2025) for the determination of silicon dioxide in fluorite, but the principle is applicable for multi-elemental analysis.[1][2]

1. Sample Preparation: a. Grind the fluorite sample to a fine powder.

2. Digestion: a. Weigh approximately 0.2000 g of the powdered sample into a suitable digestion vessel (e.g., a closed PTFE vessel). b. Add 5.0 mL of nitric acid (HNO₃) and 2.0 mL of hydrofluoric acid (HF). c. Seal the vessel and heat in a water bath for 30 minutes.

3. Complexation of Excess Fluoride: a. After cooling, carefully open the digestion vessel. b. Add 10 mL of a 50 mg/mL boric acid (H₃BO₃) solution to complex the excess fluoride ions.

4. Final Solution Preparation: a. Quantitatively transfer the solution to a volumetric flask of appropriate volume (e.g., 50 mL or 100 mL). b. Dilute to the mark with deionized water. c. The sample is now ready for ICP-OES analysis.

Protocol 2: Alkaline Fusion with Lithium Tetraborate

This is a general procedure for fusion of calcium-containing minerals.[7]

1. Sample and Flux Preparation: a. Weigh the powdered fluorite sample and the lithium tetraborate (Li₂B₄O₇) flux. A sample-to-flux ratio of 1:10 is typical.[7] b. Thoroughly mix the sample and flux in a platinum crucible.

2. Fusion: a. Place the crucible in a muffle furnace and heat to 1000°C. b. Maintain this temperature for approximately 10 minutes or until a clear, homogeneous melt is obtained.

3. Dissolution of the Fused Bead: a. Carefully remove the crucible from the furnace and allow it to cool. b. Place the cooled bead into a beaker containing a stir bar and dilute (e.g., 5% v/v) nitric acid. c. Stir the solution at room temperature until the bead is completely dissolved.

4. Final Solution Preparation: a. Quantitatively transfer the dissolved solution to a volumetric flask. b. Dilute to the final volume with deionized water. The high salt content may require further dilution before analysis.

Quantitative Data Summary

The following table summarizes the quantitative parameters for the acid digestion method with boric acid complexation.

Parameter	Value	Reference
Sample Mass	0.2000 g	[1][2]
Nitric Acid (HNO₃) Volume	5.0 mL	[1][2]
Hydrofluoric Acid (HF) Volume	2.0 mL	[1][2]
Digestion Time	30 minutes	[1][2]
Boric Acid (H₃BO₃) Solution	10 mL of 50 mg/mL	[1][2]

Visualizations

Caption: Experimental workflow for the acid digestion of fluorite samples.

Caption: Troubleshooting logic for incomplete fluorite sample dissolution.

References

• 1. Determination of silicon dioxide in fluorite by ICP OES with closed digestion and boric acid complex reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of silicon dioxide in fluorite by ICP OES with closed digestion and boric acid complex reaction | PLOS One [journals.plos.org]
• 3. Acid Digestion Of Minerals - AirClean Systems [aircleansystems.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ICP-OES Sample Preparation | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. knowledge1.thermofisher.com [knowledge1.thermofisher.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Resolving Interferences in ICP-OES Using Inter-Element Correction [thermofisher.com]

Technical Support Center: Copper Anodization with Fluoride Inhibitors

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the use of fluoride (B91410) inhibitors in copper anodization processes.

Troubleshooting Guide

This guide addresses common issues encountered during copper anodization experiments involving fluoride-containing electrolytes.

Problem	Potential Causes	Recommended Solutions
Pitting Corrosion	High concentration of aggressive ions like chlorides or fluorides.[1][2] Contamination of the electrolyte bath. Improper cleaning of the copper substrate.	- Optimize fluoride and chloride concentrations; excessive amounts can lead to pitting.[1][2]- Ensure high-purity water and chemicals for the electrolyte.- Thoroughly degrease and clean the copper surface prior to anodization to remove any contaminants.
Non-Uniform Oxide Layer / Uneven Color	Inconsistent alloy composition of the copper substrate.[1] Fluctuations in anodizing parameters (voltage, current density, temperature).[1] Poor electrical contact with the copper workpiece.[3] Air or gas bubbles trapped on the surface.[4]	- Use high-purity copper substrates from the same batch for consistent results.[1]- Maintain strict control over all anodizing parameters.[1]- Ensure a secure and stable electrical connection to the copper anode.[3]- Rack parts to avoid horizontal surfaces where bubbles can accumulate.[4]
Powdery or Loose Oxide Layer	Imbalance between oxide growth and dissolution rates. Excessive chemical dissolution due to high fluoride concentration or temperature.	- Adjust the inhibitor (e.g., glycerol (B35011), ethylene (B1197577) glycol) concentration to control the fluoride ion activity.[5]- Lower the anodization temperature to reduce the rate of chemical dissolution.
Oxide Layer Delamination or Cracking	High internal stress in the growing oxide film. Oscillations in current density during the process.[6]	- Optimize the ramp-up of the anodizing voltage to reduce stress.- Use a pulsed current or voltage waveform to allow for stress relaxation.- Observe the current-time curve for oscillations that may indicate delamination.[6]
"Burning" or Darkened Areas	Excessive current density, especially at sharp corners or edges. Inadequate cooling of the electrolyte.	- Calculate and apply the appropriate current density for the surface area of your sample.[1]- Ensure vigorous and uniform agitation of the electrolyte to dissipate heat.
Low Porosity or No Nanostructure Formation	Insufficient fluoride concentration to initiate etching. Incorrect electrolyte pH. Formation of a dense barrier layer that resists pore nucleation.	- Increase the fluoride concentration incrementally to promote pore formation.[6]- Adjust the pH of the electrolyte to the optimal range for nanostructure growth.[1]- A brief initial period at a higher voltage can sometimes help initiate pore formation.

Frequently Asked Questions (FAQs)

1. What is the primary role of fluoride ions in the copper anodization process?

Fluoride ions play a crucial dual role in the anodization of copper. They promote the formation of porous oxide structures by locally etching the initially formed copper oxide layer. This controlled dissolution process is essential for creating nanostructures like pores and tubes instead of a simple, dense oxide film.[1]

2. How do inhibitors like ethylene glycol and glycerol affect the process?

Inhibitors such as ethylene glycol and glycerol are used to modulate the activity of fluoride ions.[5] Due to their higher viscosity compared to water, they can slow down the diffusion of ions in the electrolyte, leading to a more controlled etching process and influencing the final morphology of the copper oxide nanostructures.

3. What is the effect of varying the fluoride concentration?

The concentration of fluoride is a critical parameter that directly influences the morphology of the anodized copper oxide. Generally, a higher fluoride concentration leads to a higher rate of chemical dissolution, which can result in larger pore diameters.[7] However, an excessively high concentration can lead to the complete dissolution of the oxide layer or severe pitting.

4. Can other ions in the electrolyte influence the outcome?

Yes, the presence of other ions, such as hydroxide (B78521) (OH-), has a significant impact. The concentration of OH- ions affects the pH of the electrolyte, which in turn influences the chemical composition of the resulting oxide layer (e.g., the ratio of Cu₂O to CuO).[6]

5. What are the typical anodizing voltages and times used?

The optimal voltage and time depend on the desired morphology and the specific electrolyte composition. Voltages can range from 10V to 70V, and anodization times can vary from a few minutes to several hours. Higher voltages generally lead to faster oxide growth and can influence the dimensions of the resulting nanostructures.

Quantitative Data Summary

The following table summarizes the qualitative effects of key experimental parameters on the morphology of the copper oxide layer based on findings from various studies. Obtaining precise quantitative data often requires systematic experimentation with a specific setup.

Parameter	Effect on Oxide Morphology
Fluoride Concentration	Increasing concentration generally leads to larger pore diameters and can transition the morphology from nanoporous to nanotubular. However, excessive concentration can cause electropolishing or pitting.
Applied Voltage	Higher voltages typically result in thicker oxide layers and can influence pore diameter and interpore distance.
Water Content in Organic Electrolytes	A small amount of water is necessary for the oxide formation. Varying the water content can affect the etching and oxide growth rates, thus altering the final nanostructure.
Inhibitor (Glycerol/Ethylene Glycol) Concentration	Higher inhibitor concentration increases viscosity, slowing down ion transport and leading to more controlled etching and potentially smaller feature sizes.[5]
Anodization Time	Longer anodization times generally lead to thicker oxide layers and more developed nanostructures.

Experimental Protocols

Protocol 1: Fabrication of Porous Copper Oxide in an Ethylene Glycol-Based Electrolyte

This protocol is adapted from methodologies described in the literature for forming nanoporous copper oxide films.[6]

1. Materials and Equipment:

• High-purity copper foil (99.99%)
• Ethylene glycol (anhydrous)
• Ammonium fluoride (NH₄F)
• Potassium hydroxide (KOH)
• Deionized water
• Two-electrode electrochemical cell with a platinum cathode
• DC power supply
• Magnetic stirrer
• Beakers, graduated cylinders, and other standard laboratory glassware
• Sonication bath for cleaning

2. Pre-Anodization Cleaning: a. Cut the copper foil to the desired dimensions. b. Degrease the copper foil by sonicating in acetone (B3395972) for 10 minutes. c. Rinse thoroughly with deionized water. d. Sonicate in ethanol (B145695) for 10 minutes. e. Rinse thoroughly with deionized water and dry under a stream of nitrogen.

3. Electrolyte Preparation: a. Prepare an ethylene glycol-based electrolyte containing:

• 0.1 M to 0.5 M KOH
• 0.05 M to 0.2 M NH₄F
• 1% to 3% (v/v) deionized water b. Stir the solution until all components are fully dissolved.

4. Anodization Procedure: a. Assemble the two-electrode cell with the cleaned copper foil as the anode and the platinum foil as the cathode, maintaining a constant distance between them. b. Immerse the electrodes in the prepared electrolyte. c. Apply a constant voltage in the range of 20-60 V for a duration of 15-60 minutes. d. Maintain constant stirring of the electrolyte during anodization to ensure homogeneity and dissipate heat. e. The temperature of the electrolyte should be monitored and controlled, typically around 5-20 °C.

5. Post-Anodization Treatment: a. After anodization, switch off the power supply and carefully remove the anodized copper foil. b. Rinse the sample gently with deionized water to remove residual electrolyte. c. Dry the sample under a stream of nitrogen. d. For crystallization of the amorphous oxide, the sample can be annealed in a furnace at a temperature of 200-400 °C in an inert or air atmosphere, depending on the desired oxide phase.

Visualizations

Caption: Workflow for copper anodization.

Caption: Role of fluoride in pore formation.

References

• 1. Common Anodizing Defects and How to Prevent Them | LMC [lightmetalscoloring.com]
• 2. sasaaluminum.com [sasaaluminum.com]
• 3. Recognizing and Dealing with General Anodizing Problems [sterc.org]
• 4. starrapid.com [starrapid.com]
• 5. mjpas.uomustansiriyah.edu.iq [mjpas.uomustansiriyah.edu.iq]
• 6. researchgate.net [researchgate.net]
• 7. journal.ump.edu.my [journal.ump.edu.my]

Technical Support Center: Managing Toxic Fumes When Heating Copper(II) Fluoride

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe management of toxic fumes generated during the thermal decomposition of copper(II) fluoride (B91410) (CuF₂). Adherence to these protocols is critical to ensure laboratory safety and experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazardous fumes generated when heating copper(II) fluoride?

A1: The thermal decomposition of copper(II) fluoride produces highly toxic and corrosive hydrogen fluoride (HF) gas and fine particulates of copper oxide fume.[1] It is crucial to handle these fumes with appropriate safety measures.

Q2: At what temperature does copper(II) fluoride decompose?

A2: Anhydrous copper(II) fluoride decomposes at its melting point of approximately 950 °C.[2] However, the dihydrate form begins to decompose at a much lower temperature, around 130 °C.[3] It is important to know which form of the compound is being used.

Q3: What are the health risks associated with exposure to the decomposition products?

A3: Inhalation of hydrogen fluoride can cause severe respiratory irritation, pulmonary edema, and systemic toxicity.[4] Copper oxide fumes can lead to metal fume fever, characterized by flu-like symptoms.[1] Both substances can cause severe skin and eye irritation or burns upon contact.[2]

Q4: What immediate actions should be taken in case of accidental inhalation of fumes?

A4: In case of inhalation, immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4] It is crucial to inform emergency responders that the exposure involved hydrogen fluoride.

Q5: How should I properly store copper(II) fluoride?

A5: Copper(II) fluoride is hygroscopic and should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[2][5] It should be kept away from incompatible materials such as acids, moisture, and glass.[5][6]

Troubleshooting Guides

This section provides solutions to common issues that may arise during the heating of copper(II) fluoride.

Issue: I observe unexpected fume generation at temperatures lower than the decomposition point.

• Possible Cause: The copper(II) fluoride sample may be hydrated (CuF₂·2H₂O). The dihydrate form decomposes at a much lower temperature (around 130 °C) compared to the anhydrous form (950 °C).[3]

• Solution: Verify the form of your copper(II) fluoride. If you are using the dihydrate, anticipate the evolution of water vapor and potentially some hydrogen fluoride at lower temperatures. Adjust your experimental setup and safety precautions accordingly.

Issue: The glass components of my experimental setup appear etched or corroded after the experiment.

• Possible Cause: Hydrogen fluoride gas, a primary decomposition product, is highly corrosive to glass (silica).[6]

• Solution: Whenever possible, use equipment made of HF-resistant materials such as polytetrafluoroethylene (PTFE), perfluoroalkoxy alkanes (PFA), or certain metals like Monel or passivated stainless steel. If glass must be used, be aware of the potential for corrosion and inspect glassware for integrity before and after each experiment.

Issue: My in-line gas scrubber does not seem to be effectively neutralizing the fumes.

• Possible Cause 1: The scrubbing solution is saturated or depleted.

• Solution 1: Replace the scrubbing solution with a fresh batch. For acidic gases like hydrogen fluoride, an alkaline solution such as dilute sodium hydroxide (B78521) or potassium hydroxide is effective.

• Possible Cause 2: The gas flow rate is too high for the scrubber to handle efficiently.

• Solution 2: Reduce the heating rate to decrease the rate of fume generation, or use a larger capacity scrubber.

• Possible Cause 3: There is a leak in the system, allowing fumes to bypass the scrubber.

• Solution 3: Carefully inspect all connections and seals in your experimental setup for leaks.

Issue: I have accidentally spilled a small amount of copper(II) fluoride powder.

• Possible Cause: Mishandling of the solid material.

• Solution: Do not use water to clean up the spill, as this can create corrosive hydrofluoric acid. Carefully sweep or vacuum the spilled powder using a HEPA-filtered vacuum cleaner. Place the collected material in a designated, sealed container for hazardous waste disposal. Ensure you are wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Data Presentation

The following table summarizes the key quantitative data for copper(II) fluoride and its hazardous decomposition products.

Parameter	Value	Reference
Copper(II) Fluoride (anhydrous)
Melting Point / Decomposition Temperature	950 °C	[2]
Copper(II) Fluoride (dihydrate)
Decomposition Temperature	130 °C	[3]
Hydrogen Fluoride (HF)
NIOSH Recommended Exposure Limit (REL) - TWA	3 ppm (2.5 mg/m³)
NIOSH REL - Ceiling (15 min)	6 ppm (5 mg/m³)
OSHA Permissible Exposure Limit (PEL) - TWA	3 ppm
Immediately Dangerous to Life or Health (IDLH)	30 ppm
Copper Fume (as Cu)
NIOSH Recommended Exposure Limit (REL) - TWA	1 mg/m³	[3]
OSHA Permissible Exposure Limit (PEL) - TWA	0.1 mg/m³
Immediately Dangerous to Life or Health (IDLH)	100 mg/m³

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; IDLH: Immediately Dangerous to Life or Health

Experimental Protocols

Protocol for Thermal Decomposition of Copper(II) Fluoride with Fume Management

Objective: To safely conduct the thermal decomposition of copper(II) fluoride while effectively neutralizing the toxic fumes produced.

Materials:

• Anhydrous copper(II) fluoride (CuF₂)

• Tube furnace with temperature controller

• Quartz or nickel reaction tube

• Inert gas supply (e.g., nitrogen or argon) with flowmeter

• Gas-tight fittings and tubing (PTFE or stainless steel)

• Laboratory-scale gas scrubber

• Alkaline scrubbing solution (e.g., 5-10% sodium hydroxide or potassium hydroxide)

• Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves (neoprene or nitrile), safety goggles, face shield, lab coat, and a respirator with cartridges suitable for acid gases.

Procedure:

• Preparation:

  • Ensure the entire experiment is conducted within a certified chemical fume hood.

  • Set up the tube furnace and connect the inert gas supply to the reaction tube inlet.

  • Connect the outlet of the reaction tube to the inlet of the gas scrubber using chemically resistant tubing.

  • Fill the gas scrubber with a fresh alkaline solution according to the manufacturer's instructions.

  • Place a known quantity of anhydrous copper(II) fluoride into the center of the reaction tube.

• Execution:

  • Purge the entire system with the inert gas for at least 15-20 minutes to remove any air and moisture.

  • Set the inert gas flow to a low, steady rate (e.g., 10-20 mL/min).

  • Begin heating the tube furnace according to your experimental requirements, not exceeding the decomposition temperature of 950 °C unless intended.

  • Monitor the temperature, gas flow, and the scrubber for any signs of malfunction throughout the experiment.

• Shutdown:

  • Once the experiment is complete, turn off the furnace and allow it to cool down to room temperature under the inert gas flow.

  • Continue the inert gas flow until the system is completely cool to prevent backflow and to purge any residual fumes into the scrubber.

  • Once cooled, safely disconnect the apparatus.

  • The scrubbing solution should be treated as hazardous waste and disposed of according to institutional guidelines.

Mandatory Visualization

Caption: Troubleshooting workflow for heating copper(II) fluoride.

References

• 1. anantha-kattani.medium.com [anantha-kattani.medium.com]
• 2. njhjchem.com [njhjchem.com]
• 3. purdue.edu [purdue.edu]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. devtoolsdaily.com [devtoolsdaily.com]
• 6. medium.com [medium.com]

Reference Data & Comparative Studies

A Comparative Guide to Cupric Fluoride (CuF₂) vs. Iron(II) Fluoride (FeF₂) as Cathode Materials for Lithium-Ion Batteries

For Researchers, Scientists, and Drug Development Professionals

The quest for next-generation lithium-ion batteries with higher energy densities has led to significant interest in conversion-type cathode materials. Among these, cupric fluoride (B91410) (CuF₂) and iron(II) fluoride (FeF₂) have emerged as promising candidates due to their high theoretical specific capacities and energy densities. This guide provides an objective comparison of the performance of CuF₂ and FeF₂ as cathode materials, supported by experimental data, to aid researchers in selecting the appropriate material for their applications.

Executive Summary

Cupric fluoride (CuF₂) boasts a higher theoretical voltage and energy density compared to iron(II) fluoride (FeF₂). However, its practical application has been severely hindered by poor cycling stability, primarily due to the dissolution of copper into the electrolyte. In contrast, FeF₂ demonstrates better cycling performance and reversibility, although it suffers from significant voltage hysteresis. Recent research has focused on various strategies to mitigate the drawbacks of each material, such as surface coatings and nanostructuring.

Performance Comparison

The following tables summarize the key performance metrics of CuF₂ and FeF₂, compiled from various experimental studies. It is important to note that the experimental conditions, such as electrolyte composition and cycling rates, can significantly influence the observed performance.

Property	Cupric Fluoride (CuF₂) **	Iron(II) Fluoride (FeF₂) **
Crystal Structure	Monoclinic (P2₁/c)	Tetragonal (P4₂/mnm)
Theoretical Specific Capacity	528 mAh/g	571 mAh/g
Theoretical Voltage	3.55 V vs. Li/Li⁺	2.67 V vs. Li/Li⁺
Theoretical Energy Density	1874 Wh/kg	1524 Wh/kg

Table 1: Theoretical Properties of CuF₂ and FeF₂.

Performance Metric	Cupric Fluoride (CuF₂) **	Iron(II) Fluoride (FeF₂) **
Initial Discharge Capacity	~540 mAh/g (at 0.05C)[1]	~600 mAh/g (in solid-state)[2]
Cycling Stability	Poor, rapid capacity fade within a few cycles[3]	Moderate, better capacity retention than CuF₂
Key Challenge	Copper dissolution into the electrolyte[3]	Large voltage hysteresis, incomplete reconversion
Mitigation Strategies	Surface coatings (e.g., NiO, Alginate)[1][4], electrolyte additives	Nanostructuring, carbon composites, solid-state electrolytes[2]

Table 2: Experimental Performance Comparison of CuF₂ and FeF₂.

Electrochemical Reaction Mechanisms

The electrochemical performance of these materials is intrinsically linked to their conversion reaction mechanisms with lithium.

Figure 1: Comparison of the electrochemical reaction pathways for CuF₂ and FeF₂.

Cupric Fluoride (CuF₂): The conversion reaction of CuF₂ with lithium ideally forms copper metal and lithium fluoride (LiF). However, during the charging process, the reconversion to CuF₂ is often incomplete. A significant side reaction is the dissolution of copper ions (Cu²⁺) into the liquid electrolyte, leading to active material loss and rapid capacity fading.[3]

Iron(II) Fluoride (FeF₂): FeF₂ undergoes a more reversible conversion reaction to form iron metal and LiF. However, this process is characterized by a large voltage hysteresis, which is the difference between the charge and discharge voltages. This hysteresis represents a significant energy loss and is a major obstacle to its practical application. The reconversion of Fe and LiF back to FeF₂ can also be incomplete, contributing to capacity fade over cycling.

Experimental Protocols

The following provides a general methodology for the preparation and electrochemical testing of CuF₂ and FeF₂ cathodes in a laboratory setting.

Electrode Preparation

A typical workflow for preparing the cathode electrodes is as follows:

Figure 2: Experimental workflow for cathode preparation.

1. Slurry Preparation:

• The active material (CuF₂ or FeF₂), a conductive agent (e.g., Super P carbon black), and a binder (e.g., polyvinylidene fluoride, PVDF) are mixed in a specific weight ratio. A common ratio is 70:15:15 (active material:conductive agent:binder).[4]

• These components are dispersed in a solvent, typically N-methyl-2-pyrrolidone (NMP), to form a homogeneous slurry.

2. Electrode Coating:

• The slurry is cast onto an aluminum foil current collector using a doctor blade technique to ensure a uniform thickness.

3. Drying:

• The coated electrode is dried in a vacuum oven at a specific temperature (e.g., 80-120 °C) for several hours to remove the solvent.

4. Electrode Punching:

• Circular electrode disks of a defined diameter (e.g., 12-15 mm) are punched from the dried electrode sheet.

Coin Cell Assembly

Electrochemical testing is commonly performed using 2032-type coin cells assembled in an argon-filled glovebox to prevent moisture and oxygen contamination.

Components:

• Cathode: The prepared CuF₂ or FeF₂ electrode.

• Anode: Lithium metal foil.

• Separator: A microporous polymer membrane (e.g., Celgard 2400) to prevent short circuits.

• Electrolyte: A solution of a lithium salt in a mixture of organic carbonates. A common electrolyte is 1 M LiPF₆ in a 1:1 (v/v) mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC).[4] For high-voltage cathodes like CuF₂, alternative electrolytes such as 4 M LiClO₄ in ethylene carbonate/propylene carbonate have been explored to suppress copper dissolution.[5]

Assembly Procedure:

• Place the cathode disk in the center of the coin cell's positive case.

• Add a few drops of electrolyte to wet the cathode.

• Place the separator on top of the cathode.

• Add more electrolyte to wet the separator.

• Place the lithium metal anode on top of the separator.

• Place a spacer and a spring on top of the anode.

• Place the negative cap on top and crimp the coin cell to seal it.

Electrochemical Characterization

The assembled coin cells are then tested using a battery cycler. Key characterization techniques include:

• Galvanostatic Cycling: The cell is charged and discharged at a constant current between set voltage limits to determine its specific capacity, cycling stability, and coulombic efficiency.

• Cyclic Voltammetry (CV): The voltage is swept at a constant rate to identify the redox potentials of the electrochemical reactions.

• Electrochemical Impedance Spectroscopy (EIS): This technique is used to study the internal resistance and charge transfer kinetics of the cell.

Conclusion

Both CuF₂ and FeF₂ present compelling theoretical properties as high-energy cathode materials. CuF₂ offers a higher voltage and energy density, but its practical application is hampered by poor cycle life due to copper dissolution. FeF₂ exhibits better cycling stability but is plagued by significant voltage hysteresis. The choice between these materials will depend on the specific application and the effectiveness of strategies employed to overcome their inherent limitations. Ongoing research into nanostructuring, surface modifications, and novel electrolyte formulations continues to improve the performance of both materials, bringing them closer to practical viability in next-generation lithium-ion batteries.

References

• 1. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 2. researchgate.net [researchgate.net]
• 3. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 4. smeng.ucsd.edu [smeng.ucsd.edu]
• 5. digitalcommons.uri.edu [digitalcommons.uri.edu]

A Comparative Guide to the Synthesis of Fluoroaromatics: Cupric Fluoride vs. the Sandmeyer Reaction

For researchers, scientists, and professionals in drug development, the efficient synthesis of fluoroaromatics is a critical task. This guide provides an objective comparison between the high-temperature cupric fluoride (B91410) (CuF₂) method and the traditional Sandmeyer reaction, along with its modern variations, for the preparation of these valuable compounds. We present a summary of their performance, supported by experimental data, and detailed methodologies for key reactions.

The introduction of fluorine into aromatic rings can significantly alter the physicochemical and biological properties of molecules, making it a key strategy in the design of pharmaceuticals, agrochemicals, and advanced materials. Historically, the Balz-Schiemann reaction, a modification of the Sandmeyer reaction, has been the gold standard for the synthesis of aryl fluorides. However, emerging methods, such as the direct fluorination of arenes using cupric fluoride at high temperatures, offer potential alternatives. This guide aims to delineate the advantages and disadvantages of these approaches to aid in the selection of the most suitable method for a given synthetic challenge.

At a Glance: Performance Comparison

The following table summarizes the key performance indicators for the high-temperature cupric fluoride method and the Balz-Schiemann reaction, a well-established Sandmeyer-type approach for fluorination.

Parameter	High-Temperature Cupric Fluoride (CuF₂)	Balz-Schiemann Reaction	Modern Cu(I)-mediated Sandmeyer Fluorination
Starting Material	Aromatic Hydrocarbon (e.g., Toluene)	Primary Aromatic Amine (e.g., p-Toluidine)	Primary Aromatic Amine
Product Example	Monofluorotoluenes (ortho-, meta-, para-)	4-Fluorotoluene	Various Fluoroaromatics
Yield	Good (specific yields not detailed in literature)	~89%[1]	11-81%[2][3][4]
Reaction Temperature	>450 °C	Diazotization: 0-5 °C; Decomposition: Gentle heating	120 °C[2]
Key Reagents	CuF₂, O₂ (for regeneration)	NaNO₂, HBF₄ (or HF)	Alkyl nitrite, Cu(I) salt, Fluoride source
Catalyst	CuF₂ (reagent and catalyst)	None (thermal decomposition)	Cu(I) salt[2]
Advantages	"Greener" process with catalyst regeneration, simpler starting material.	High yields, well-established and reliable.	Milder conditions than high-temp CuF₂, good functional group tolerance.[2]
Disadvantages	Harsh reaction conditions, limited to thermally stable compounds.	Use of potentially explosive diazonium salts, requires handling of HF or HBF₄.	Yields can be variable depending on the substrate.[2]

Reaction Mechanisms and Workflows

The synthetic routes for the high-temperature cupric fluoride method and the Sandmeyer/Balz-Schiemann reaction are fundamentally different, starting from different classes of aromatic compounds and proceeding through distinct intermediates.

References

• 1. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 2. A General Protocol for Cu-Mediated Fluoro-deamination: Sandmeyer Fluorination of Diverse Aromatic Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Collection - A General Protocol for Cu-Mediated Fluoro-deamination: Sandmeyer Fluorination of Diverse Aromatic Substrates - Organic Letters - Figshare [figshare.com]

Copper Fluoride (CuF₂) in the Spotlight: A Comparative Guide to Conversion-Type Cathode Materials

A deep dive into the electrochemical performance of Copper Fluoride (B91410) (CuF₂) reveals a material of high promise yet significant practical hurdles when compared to other conversion-type cathodes. Boasting one of the highest theoretical energy densities, CuF₂'s real-world application in next-generation lithium-ion batteries is hampered by issues of poor reversibility and rapid capacity decay. This guide provides a comprehensive comparison of CuF₂ with other metal fluoride conversion materials, supported by experimental data, detailed protocols, and process visualizations.

Copper Fluoride (CuF₂) has garnered considerable attention from researchers due to its exceptional theoretical specific capacity of 528 mAh/g and a high operating potential of 3.55 V versus Li/Li⁺.[1][2] This translates to a remarkable theoretical specific energy of 1874 Wh/kg, significantly surpassing that of conventional intercalation cathodes like LiCoO₂ (around 600 Wh/kg).[1] However, unlike other transition metal fluorides such as iron(II) fluoride (FeF₂) and nickel(II) fluoride (NiF₂), CuF₂ has demonstrated poor capacity retention in practical applications.[1][3][4]

The primary challenge lies in the irreversible nature of the electrochemical reaction during cycling.[2][5] Upon discharge, CuF₂ is converted to copper metal and lithium fluoride (LiF). During the subsequent charge, the reformation of CuF₂ is inefficient. This is largely attributed to the dissolution of copper ions into the electrolyte and the formation of large, isolated copper nanoparticles that lose electrical contact with the conductive matrix.[2][6]

Comparative Electrochemical Performance

The following table summarizes the theoretical and reported experimental electrochemical performance of CuF₂ and other common metal fluoride conversion materials. It is important to note that experimental values can vary significantly based on the material's morphology, the conductive additive used, and the cycling conditions.

Material	Theoretical Specific Capacity (mAh/g)	Theoretical Voltage (V vs. Li/Li⁺)	Theoretical Specific Energy (Wh/kg)	Reported First Discharge Capacity (mAh/g)	Reported Capacity Retention
CuF₂	528	3.55	1874	~540[7]	Poor (< 5 cycles)[8][9][10]
FeF₂	571	2.66	1518	~550	Moderate
NiF₂	551	2.96	1631	~500	Moderate
CoF₂	549	3.14	1724	~500	Moderate

Recent advancements have shown some promise in mitigating the degradation of CuF₂. For instance, using a sodium alginate (SA) binder has been reported to suppress copper dissolution, leading to a reversible capacity of 420.4 mAh/g after 50 cycles at a rate of 0.05 C.[7][9][10] Similarly, creating nanocomposites with carbon has been shown to improve performance, with one study reporting a discharge capacity of 508.6 mAh/g when combined with carbon nanotubes.[11]

Experimental Protocols

The evaluation of CuF₂ and other conversion materials typically involves the following experimental procedures:

Material Synthesis

Anhydrous nanoscopic CuF₂ can be synthesized via several methods, including:

• Solvothermal Synthesis: Reaction of copper alkoxides (e.g., Cu(OR)₂) in excess hydrofluoric acid (HF) and a solvent like tetrahydrofuran (B95107) (THF) at elevated temperatures (e.g., 150 °C).[5]

• Ball-Milling: High-energy ball-milling of commercial CuF₂ with a carbon source (e.g., carbon black) to create a carbon-coated nano-CuF₂ composite.[1]

Electrode Preparation

The cathode is typically prepared by creating a slurry with the active material, a conductive agent, and a binder in a solvent.

• Mixing: The active material (e.g., CuF₂), a conductive additive (e.g., Super P carbon black), and a binder (e.g., polyvinylidene fluoride - PVDF or sodium alginate - SA) are mixed in a specific weight ratio (e.g., 80:15:5).[1]

• Slurry Formation: A solvent such as N-methylpyrrolidinone (NMP) is added to the mixture to form a homogeneous slurry.

• Coating: The slurry is cast onto a current collector (e.g., aluminum or copper foil).

• Drying: The coated electrode is dried in an oven (e.g., at 80 °C) to remove the solvent.[1]

Electrochemical Characterization

The electrochemical performance is evaluated using coin-type or Swagelok-type cells assembled in an argon-filled glovebox.

• Cell Assembly: A half-cell is constructed with the prepared cathode, a lithium metal anode, a separator, and an electrolyte (e.g., LiPF₆ in a mixture of organic carbonates).

• Galvanostatic Cycling: The cells are cycled at various current densities (C-rates) within a specific voltage window (e.g., 1.5-4.4 V) to determine the specific capacity, cycling stability, and rate capability.[7]

• Cyclic Voltammetry (CV): CV is performed at a slow scan rate (e.g., 0.1 mV/s) to identify the redox peaks associated with the conversion reaction.[1][7]

• Galvanostatic Intermittent Titration Technique (GITT): GITT is used to investigate the diffusion coefficient of lithium ions and the reaction kinetics.[1]

• Electrochemical Impedance Spectroscopy (EIS): EIS is employed to study the charge transfer resistance and other interfacial phenomena within the cell.[7]

Visualizing the Conversion Reaction and Experimental Workflow

To better understand the processes involved, the following diagrams illustrate the conversion reaction mechanism and the experimental workflow for evaluating CuF₂.

Caption: Conversion reaction mechanism of CuF₂ during charge and discharge.

Caption: Experimental workflow for evaluating CuF₂ cathode performance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive Study of the CuF2 Conversion Reaction Mechanism in a Lithium Ion Battery [repository.cam.ac.uk]
• 4. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 5. Novel Synthesis of Anhydrous and Hydroxylated CuF2 Nanoparticles and Their Potential for Lithium Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. smeng.ucsd.edu [smeng.ucsd.edu]
• 7. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 8. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 9. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 10. Super-Reversible CuF2 Cathodes Enabled by Cu2+ -Coordinated Alginate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Characterization of Reaction Products from Copper(II) Fluoride (CuF₂) Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction products obtained from various synthesis routes for copper(II) fluoride (B91410) (CuF₂). Understanding the characteristics of CuF₂ produced through different methods is crucial for its application in diverse fields, including catalysis, battery technology, and as a fluorinating agent in organic synthesis. This document outlines detailed experimental protocols, presents key characterization data in a comparative format, and visualizes the synthetic pathways to aid in the selection of the most suitable synthesis strategy for a given application.

Comparison of Product Characteristics

The properties of the final CuF₂ product, such as crystallinity, particle size, and purity, are highly dependent on the chosen synthesis method. The following table summarizes the key characteristics of CuF₂ synthesized through common routes.

Synthesis Method	Precursors	Typical Product Characteristics	Key Byproducts/Impurities	Reference(s)
Solid-State Reaction	Copper Hydroxyfluoride (Cu(OH)F), Fluorine Gas (F₂)	High purity, crystalline CuF₂.	Oxygen, residual HF.[1]	[1][2]
Direct Fluorination	Copper Metal (Cu), Fluorine Gas (F₂)	Crystalline CuF₂. Passivation of the copper surface can occur.	Unreacted copper.	[2]
Wet Chemical (Precipitation)	Copper(II) Chloride (CuCl₂), Sodium Hydroxide (B78521) (NaOH), followed by annealing	Nanocrystalline CuO, which is then fluorinated. Final product properties depend on annealing conditions.[3][4]	Sodium chloride (NaCl).[3][4]	[3][4]
Solvothermal Synthesis	Copper Alkoxides (e.g., Cu(OCH₃)₂), Hydrogen Fluoride (HF) in THF	Nanoparticles with sizes ranging from 10-100 nm.[5] Highly hygroscopic.	Hydrolysis products (CuF₂·2H₂O, Cu₂(OH)F₃, Cu(OH)F).[5]	[5]
Reaction with HF (from Oxide)	Copper(II) Oxide (CuO), Hydrogen Fluoride (HF)	Crystalline CuF₂.	Water.
Reaction with HF (from Carbonate)	Copper(II) Carbonate (CuCO₃), Hydrofluoric Acid (HF)	Crystalline CuF₂.	Water, Carbon Dioxide.

Characterization Data

X-ray Diffraction (XRD) Analysis

XRD is a fundamental technique for determining the crystal structure and phase purity of the synthesized CuF₂. The monoclinic crystal structure (space group P2₁/c) is the expected phase for anhydrous CuF₂.[6] The table below compares XRD data for CuF₂ from different synthesis methods.

Synthesis Method	Major Diffraction Peaks (2θ)	Crystallite Size	Lattice Parameters	Reference(s)
High-Energy Ball Milling of commercial CuF₂	Not explicitly stated, but patterns correspond to monoclinic CuF₂.	Significant peak broadening indicates small crystallite size.	Not explicitly stated.	[7]
Solvothermal from Copper Alkoxides	Not explicitly stated, but confirmed as anhydrous CuF₂.	8 - 12 nm.[5]	Not explicitly stated.	[5]
Precipitation followed by Annealing	Not explicitly stated, but confirmed as crystalline CuO precursor.	Varies with annealing temperature.	Not explicitly stated.	[3][4]

X-ray Photoelectron Spectroscopy (XPS) Analysis

XPS is employed to determine the elemental composition and oxidation states of the elements at the surface of the synthesized material. For CuF₂, the binding energies of the Cu 2p and F 1s core levels are of primary interest.

Synthesis Method	Cu 2p₃/₂ Binding Energy (eV)	F 1s Binding Energy (eV)	Notes	Reference(s)
Fluorination of Copper Hydroxyfluoride	Not explicitly stated.	Not explicitly stated.	High purity product expected.[1][2]	[1][2]
Solvothermal from Copper Alkoxides	Not explicitly stated.	Not explicitly stated.	Surface contamination with hydrolysis products is possible.[5]	[5]
From Hydrated CuF₂	~938 eV	~685 eV	Data for a hydrated CuF₂ sample.[8]	[8]

Experimental Protocols

Solid-State Reaction: Fluorination of Copper Hydroxyfluoride

This method is advantageous for producing high-purity CuF₂ as commercially available Cu(OH)F often has low levels of metallic impurities.[1][2]

Reaction Pathway:

• Thermal Decomposition: Cu(OH)F(s) → CuO(s) + HF(g)

• Fluorination: 2CuO(s) + 2F₂(g) → 2CuF₂(s) + O₂(g)

Experimental Workflow:

Workflow for CuF₂ synthesis from Cu(OH)F.

Detailed Procedure:

• Place high-purity copper hydroxyfluoride powder in a suitable reaction boat (e.g., copper).[1]

• Position the boat inside a furnace equipped with a gas inlet and outlet.

• Initiate a flow of high-purity fluorine gas over the sample.

• Ramp the temperature of the furnace to 525 °C.[1]

• Hold the temperature at 525 °C for 30 minutes to ensure complete reaction.[1]

• After the reaction is complete, cool the furnace to room temperature under an inert atmosphere (e.g., argon or nitrogen) to prevent re-oxidation.

• The resulting product is high-purity, crystalline copper(II) fluoride.

Solvothermal Synthesis of CuF₂ Nanoparticles

This method allows for the synthesis of nano-sized CuF₂ particles.[5]

Reaction: Cu(OR)₂(solv) + 2HF(solv) → CuF₂(s) + 2ROH(solv) (R = alkyl group)

Experimental Workflow:

Workflow for solvothermal synthesis of CuF₂.

Detailed Procedure:

• Dissolve a copper alkoxide precursor (e.g., copper(II) methoxide) in an anhydrous solvent such as tetrahydrofuran (B95107) (THF).[5]

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Carefully add an excess of anhydrous hydrogen fluoride to the solution.

• Seal the autoclave and heat it to 150 °C for a specified duration.[5]

• After the reaction time, allow the autoclave to cool to room temperature.

• The resulting precipitate is collected, washed with an anhydrous solvent to remove byproducts and unreacted precursors, and dried under vacuum.

• The final product consists of CuF₂ nanoparticles. The size of the nanoparticles can be controlled by adjusting reaction parameters such as temperature, time, and precursor concentration.[5]

Wet Chemical (Precipitation) Synthesis

This method involves the precipitation of a copper precursor, followed by a conversion to CuF₂.

Reaction Pathway:

• Precipitation: CuCl₂(aq) + 2NaOH(aq) → Cu(OH)₂(s) + 2NaCl(aq)

• Dehydration (Annealing): Cu(OH)₂(s) → CuO(s) + H₂O(g)

• Fluorination: CuO(s) + 2HF(g) → CuF₂(s) + H₂O(g)

Experimental Workflow:

Workflow for wet chemical synthesis of CuF₂.

Detailed Procedure:

• Prepare an aqueous solution of a copper salt, such as copper(II) chloride.[3][4]

• Slowly add a solution of a precipitating agent, like sodium hydroxide, while stirring to form a copper hydroxide precipitate.[3][4]

• Isolate the precipitate by filtration and wash it thoroughly with deionized water to remove soluble byproducts like sodium chloride.

• Dry the copper hydroxide precipitate.

• Anneal the dried precipitate at a specific temperature to convert it to copper(II) oxide.

• The resulting copper(II) oxide powder is then fluorinated in a tube furnace under a flow of hydrogen fluoride gas at an elevated temperature to yield copper(II) fluoride.

Signaling Pathways and Logical Relationships

The choice of synthesis method is dictated by the desired final product characteristics. The following diagram illustrates the logical relationship between the synthesis approach and the resulting product properties.

Relationship between synthesis method and product properties.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. benchchem.com [benchchem.com]
• 3. Preparation and Characterization of Copper Oxide Nanoparticles Synthesized via Chemical Precipitation Method [scirp.org]
• 4. scirp.org [scirp.org]
• 5. Novel Synthesis of Anhydrous and Hydroxylated CuF2 Nanoparticles and Their Potential for Lithium Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Techniques for Validating Cupric Fluoride Purity

Introduction

Cupric fluoride (B91410) (CuF₂), an inorganic salt with significant applications in areas ranging from catalysis and battery materials to pharmaceutical synthesis, demands stringent purity for optimal performance and safety.[1][2] Impurities, whether trace metals, other anions, different crystalline phases, or surface oxides, can drastically alter its chemical and physical properties. For researchers, scientists, and drug development professionals, validating the purity of CuF₂ is a critical step in ensuring experimental reproducibility and product quality.

This guide provides an objective comparison of key analytical techniques used to validate the purity of cupric fluoride. It details the experimental protocols for each method, presents quantitative performance data, and offers visualizations to clarify workflows and logical relationships between the techniques.

Comparison of Key Analytical Techniques

The validation of cupric fluoride purity is not achieved by a single method but by a complementary suite of techniques. Each method provides a unique piece of the puzzle, from bulk elemental composition to surface chemistry and crystalline structure.

Technique	Primary Measurement	Information Provided	Sensitivity	Sample Type
ICP-MS	Bulk Elemental Composition	Quantifies trace and ultra-trace metallic impurities.	High (ppb - ppt)	Solid (digested)
Ion Chromatography (IC)	Bulk Anionic Composition	Quantifies anionic impurities (e.g., Cl⁻, SO₄²⁻, NO₃⁻).	High (ppm - ppb)	Solid (dissolved)
X-ray Diffraction (XRD)	Crystalline Structure	Identifies the crystalline phase of CuF₂ and detects crystalline impurities.	Moderate (~1-5% by weight)	Powder
X-ray Photoelectron Spectroscopy (XPS)	Surface Elemental Composition & Chemical State	Determines elemental composition and copper oxidation state (Cu²⁺ vs. Cu⁺) on the material's surface (top 1-10 nm).[3][4]	High (surface sensitive)	Powder/Solid
Thermogravimetric Analysis (TGA)	Thermal Stability & Composition	Measures changes in mass with temperature to detect hydrates (e.g., CuF₂·2H₂O) and assess thermal decomposition.[5][6]	Moderate	Powder

Elemental Impurity Analysis

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is the gold standard for quantifying trace and ultra-trace metallic impurities in high-purity materials like cupric fluoride.[7][8] The technique uses an argon plasma to ionize atoms from the sample, which are then separated by a mass spectrometer based on their mass-to-charge ratio. Its exceptional sensitivity allows for the detection of contaminants at parts-per-billion (ppb) levels, which is crucial for applications where even minute metallic impurities can be detrimental.

Typical Performance Data:

The following table summarizes the typical limits of detection (LOD) for common metallic impurities in a solid CuF₂ sample when analyzed by ICP-MS.

Impurity Element	Typical Limit of Detection (in solid CuF₂)	Potential Impact
Iron (Fe)	10 - 50 ppb	Can affect electrochemical and catalytic properties.
Nickel (Ni)	10 - 50 ppb	Common process-related contaminant.
Chromium (Cr)	5 - 20 ppb	Can impact toxicity and catalytic activity.
Lead (Pb)	1 - 10 ppb	Regulated heavy metal, critical for pharmaceutical applications.
Zinc (Zn)	20 - 100 ppb	Common environmental and process contaminant.
Aluminum (Al)	20 - 100 ppb	Can indicate contamination from handling or reactors.
Sodium (Na)	50 - 200 ppb	Common impurity from precursor salts.
Magnesium (Mg)	50 - 200 ppb	Common impurity from precursor salts.

Note: LODs are estimates and can vary based on instrumentation, matrix effects, and sample preparation.

• Sample Preparation (Digestion):

  • Accurately weigh approximately 0.1 g of the cupric fluoride powder into a clean, acid-leached fluoropolymer digestion vessel.

  • In a fume hood, carefully add 5 mL of high-purity nitric acid (e.g., Suprapur®).[8]

  • If dissolution is slow, gently heat the vessel on a hot plate at 80-90°C until the sample is fully dissolved.

  • After cooling, quantitatively transfer the solution to a 100 mL Class A volumetric flask and dilute to the mark with 18.2 MΩ·cm deionized water. This results in a 1000-fold dilution.

  • Prepare a method blank using the same procedure without the CuF₂ sample.

• Instrument Calibration:

  • Prepare a series of multi-element calibration standards (e.g., 0, 1, 10, 50, 100 µg/L) from a certified stock solution in a matrix matching the diluted sample (i.e., 1% HNO₃).

  • Prepare an internal standard solution (e.g., containing Sc, Y, In, Bi at 20 µg/L) to be mixed online with all samples and standards to correct for instrument drift.[8]

• Data Acquisition:

  • Set up the ICP-MS instrument parameters (e.g., plasma power, gas flow rates, detector settings).

  • Analyze the calibration blank, standards, method blank, and the prepared CuF₂ sample solution.

  • Use collision/reaction cell technology (if available) to mitigate polyatomic interferences where necessary.[8]

• Data Analysis:

  • Construct calibration curves for each analyte.

  • Calculate the concentration of impurities in the sample solution, correcting for the method blank.

  • Convert the solution concentration back to the concentration in the original solid sample, accounting for the dilution factor.

Ion Chromatography (IC)

Ion chromatography is a powerful technique for identifying and quantifying anionic impurities, which are common in inorganic salts.[9] The CuF₂ sample is dissolved in water and injected into the IC system, where anions are separated on a column and measured by a conductivity detector.[10] This is essential for detecting residual chlorides, sulfates, or nitrates from the synthesis process.

Typical Performance Data:

Impurity Anion	Typical Limit of Detection (in solid CuF₂)	Potential Impact
Chloride (Cl⁻)	1 - 10 ppm	Can affect corrosion properties and chemical reactivity.
Sulfate (SO₄²⁻)	1 - 10 ppm	Common impurity from sulfuric acid-based precursors.
Nitrate (NO₃⁻)	2 - 20 ppm	Common impurity from nitric acid-based precursors.
Phosphate (PO₄³⁻)	5 - 50 ppm	Can interfere with certain catalytic or biological processes.

Note: LODs are estimates and can vary based on instrumentation and sample matrix.

• Sample Preparation (Dissolution):

  • Accurately weigh approximately 0.5 g of the cupric fluoride powder into a 50 mL volumetric flask.

  • Add approximately 40 mL of 18.2 MΩ·cm deionized water and sonicate or stir until the sample is fully dissolved.

  • Dilute to the mark with deionized water.

  • Filter an aliquot of the solution through a 0.45 µm syringe filter to remove any particulates before injection.[10]

• Instrument Setup:

  • Equip the ion chromatograph with an appropriate anion-exchange column (e.g., Dionex IonPac™ AS18) and a suppressor.[11]

  • Prepare the eluent, typically a carbonate-bicarbonate solution or a potassium hydroxide (B78521) (KOH) gradient.[11]

  • Calibrate the instrument using a series of standards containing known concentrations of the target anions (e.g., chloride, sulfate, nitrate).

• Data Acquisition:

  • Inject a fixed volume (e.g., 25 µL) of the filtered sample solution into the IC system.

  • Record the chromatogram, which displays peaks corresponding to different anions as a function of retention time.

• Data Analysis:

  • Identify the anions in the sample by comparing their retention times to those of the standards.

  • Quantify the concentration of each anion by integrating the peak area and comparing it to the calibration curve.

  • Calculate the concentration in the original solid sample.

Phase and Structural Purity Analysis

X-ray Diffraction (XRD)

XRD is the most definitive method for confirming the crystalline phase and structural purity of CuF₂. It works by directing X-rays at a powdered sample and measuring the scattering angles, which produces a diffraction pattern unique to a specific crystal structure. This technique can identify the correct monoclinic structure of anhydrous CuF₂ and detect the presence of other crystalline phases, such as hydrated forms (CuF₂·2H₂O) or precursor materials.[12][13]

• Sample Preparation:

  • Finely grind the cupric fluoride sample into a homogeneous powder using an agate mortar and pestle to ensure random crystal orientation.

  • Mount the powder onto a zero-background sample holder by gently pressing it into the cavity to create a flat, smooth surface.

• Instrument Setup:

  • Place the sample holder into the X-ray diffractometer.

  • Set the instrument parameters, including the X-ray source (e.g., Cu Kα radiation), voltage, and current.

  • Define the scan range (e.g., 10-80° 2θ) and step size (e.g., 0.02°).

• Data Acquisition:

  • Initiate the scan. The detector will rotate around the sample, measuring the intensity of the diffracted X-rays at each angle.

• Data Analysis:

  • Compare the resulting diffractogram (a plot of intensity vs. 2θ) with a reference pattern for pure monoclinic CuF₂ from a database (e.g., the Materials Project or ICDD).[13]

  • The presence of peaks that do not match the reference pattern indicates a crystalline impurity.

Surface Purity and Chemical State Analysis

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique that provides information about the elemental composition and, crucially, the chemical oxidation states of elements within the top few nanometers of the sample surface.[3] For CuF₂, XPS is invaluable for confirming the presence of copper in the +2 oxidation state (Cu²⁺) and detecting surface oxidation or reduction to Cu⁺ or Cu metal.[4][14] It can also detect surface contaminants that may not be apparent in bulk analysis.

• Sample Preparation:

  • Mount a small amount of the CuF₂ powder onto a sample holder using non-conductive, UHV-compatible double-sided tape.[14]

  • If the sample is sensitive to air or moisture, load it into the instrument via an inert atmosphere glove box.[14]

• Instrument Setup:

  • Introduce the sample into the ultra-high vacuum (UHV) analysis chamber.

  • Use a monochromatic X-ray source (e.g., Al Kα).

  • To prevent X-ray induced reduction of Cu(II), it is often necessary to cool the sample during analysis (e.g., to -150 °C).[14]

• Data Acquisition:

  • Acquire a survey scan to identify all elements present on the surface.

  • Acquire high-resolution scans for the specific elements of interest, particularly the Cu 2p, F 1s, O 1s, and C 1s regions.

• Data Analysis:

  • Analyze the binding energy of the Cu 2p₃/₂ peak. For CuF₂, this peak is expected around 936-938 eV and should be accompanied by strong "shake-up" satellite peaks, which are characteristic of the Cu²⁺ state.[3] The absence of these satellites or the presence of a peak at a lower binding energy (~932-933 eV) would indicate the presence of Cu⁺ or Cu metal.

  • Quantify the surface elemental composition from the peak areas and appropriate sensitivity factors.

Analysis of Volatiles and Thermal Stability

Thermogravimetric Analysis (TGA)

TGA measures the change in a sample's mass as a function of temperature in a controlled atmosphere. This technique is highly effective for determining the presence of water of hydration (e.g., in CuF₂·2H₂O), residual solvents, or other volatile impurities. The thermal decomposition profile also serves as a fingerprint for the material's stability.[5][15]

• Sample Preparation:

  • Accurately weigh a small amount of the CuF₂ powder (typically 5-10 mg) into a TGA crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • Place the crucible onto the TGA's microbalance.

  • Set the analysis parameters: purge gas (typically inert, like nitrogen or argon), flow rate (e.g., 20 mL/min), and temperature program. A typical program would be to heat from 30°C to 600°C at a constant rate of 10°C/min.[16]

• Data Acquisition:

  • Begin the temperature program. The instrument will record the sample's mass continuously as the temperature increases.

• Data Analysis:

  • Analyze the resulting TGA curve (mass % vs. temperature).

  • A mass loss step below ~150°C typically corresponds to the loss of water of hydration. For CuF₂·2H₂O, a mass loss of ~26.2% is expected.[5]

  • Decomposition of anhydrous CuF₂ occurs at much higher temperatures.[17] Any unexpected mass loss can indicate the presence of volatile impurities.

Visualizing the Purity Validation Process

The following diagrams illustrate the workflow and logical relationships of the described analytical techniques.

Caption: Experimental workflow for comprehensive purity validation of CuF₂.

Caption: Logical relationships between purity aspects and analytical techniques.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thermal studies on halides and basic halides of copper(II) - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 7. azom.com [azom.com]
• 8. analytik-jena.com [analytik-jena.com]
• 9. lpdlabservices.co.uk [lpdlabservices.co.uk]
• 10. epa.gov [epa.gov]
• 11. Simultaneous determination of fluoride, chloride, sulfate, phosphate, monofluorophosphate, glycerophosphate, sorbate, and saccharin in gargles by ion chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 14. surfacesciencewestern.com [surfacesciencewestern.com]
• 15. osti.gov [osti.gov]
• 16. benchchem.com [benchchem.com]
• 17. cdnsciencepub.com [cdnsciencepub.com]

Unveiling Novel Copper Fluorides: A Comparative Guide to Predicted and Validated Phases

For researchers, scientists, and professionals in drug development, the exploration of novel materials with unique electronic and magnetic properties is a critical frontier. This guide provides a comparative analysis of theoretically predicted stable copper fluoride (B91410) phases, namely copper(I,II) fluoride (Cu₂F₅) and copper(III) fluoride (CuF₃), against the experimentally well-characterized copper(II) fluoride (CuF₂). While Cu₂F₅ and CuF₃ remain theoretical constructs, this document outlines the predicted properties and the experimental methodologies that will be crucial for their future validation.

Recent computational studies, employing first-principles evolutionary algorithms, have predicted the existence of two new stable copper fluoride compounds, Cu₂F₅ and CuF₃. These predictions open up new avenues for materials science, as these compounds are expected to exhibit interesting magnetic and electronic properties. However, to date, the synthesis and experimental characterization of these novel phases have not been reported in the scientific literature. In contrast, copper(II) fluoride (CuF₂) is a well-known compound with established synthesis routes and thoroughly documented properties.

This guide serves as a resource for researchers interested in the experimental validation of these predicted copper fluoride phases. It presents a side-by-side comparison of the theoretical data for Cu₂F₅ and CuF₃ with the experimental data for CuF₂, and provides detailed experimental protocols for the characterization techniques that will be essential in verifying the existence and properties of these novel materials.

Comparative Analysis of Copper Fluoride Phases

The following table summarizes the key predicted and experimental properties of the copper fluoride phases. It is important to note that the data for Cu₂F₅ and CuF₃ are derived from theoretical calculations, while the data for CuF₂ is based on experimental measurements.

Property	Predicted Cu₂F₅	Predicted CuF₃	Experimental CuF₂
Formula	Cu₂F₅	CuF₃	CuF₂
Copper Oxidation State(s)	+2, +3	+3	+2
Crystal System	Monoclinic	Rhombohedral	Monoclinic
Space Group	C2/m	R-3c	P2₁/c
Magnetic Properties	Predicted to have two interacting magnetic subsystems	Predicted to have a lattice with antiferromagnetic coupling	Antiferromagnetic
Electronic Structure	Predicted to be a charge-transfer insulator	Predicted to be a charge-transfer insulator	Insulator

Experimental Protocols for Validation

The validation of the predicted Cu₂F₅ and CuF₃ phases will rely on a suite of well-established experimental techniques. The following protocols are standard for the characterization of solid-state inorganic materials and are directly applicable to the study of novel copper fluorides.

Synthesis

The synthesis of the novel copper fluoride phases will likely require non-standard techniques due to the expected reactivity and potential instability of the target compounds. A possible starting point would be high-pressure solid-state synthesis or low-temperature fluorination reactions using potent fluorinating agents.

• High-Pressure Synthesis: This method involves reacting precursor materials (e.g., a mixture of CuF₂ and a fluorine source) under high pressure and temperature to promote the formation of new phases. The specific conditions (pressure, temperature, reaction time) would need to be systematically explored.

• Gas-Phase Fluorination: Flowing a reactive fluorine-containing gas (e.g., F₂ or NF₃) over a copper precursor at elevated temperatures could lead to the formation of higher oxidation state copper fluorides. Careful control of the reaction temperature and fluorine partial pressure would be critical.

X-Ray Diffraction (XRD)

XRD is the primary technique for determining the crystal structure of a material.

• Sample Preparation: A finely ground powder of the synthesized material is mounted on a sample holder.

• Data Collection: The sample is irradiated with monochromatic X-rays, and the diffraction pattern is recorded as a function of the scattering angle (2θ).

• Data Analysis: The resulting diffraction pattern is compared to databases of known crystal structures. For a novel phase, the pattern would be indexed to determine the unit cell parameters and space group. Rietveld refinement can be used to obtain detailed structural information, including atomic positions and bond lengths.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique used to determine the elemental composition and chemical oxidation states of the elements within a material.

• Sample Preparation: The sample is placed in an ultra-high vacuum chamber. The surface may be sputtered with an ion beam to remove surface contaminants.

• Data Collection: The sample is irradiated with X-rays, causing the emission of core-level electrons. The kinetic energy of these electrons is measured.

• Data Analysis: The binding energies of the photoelectrons are characteristic of the elements and their oxidation states. For copper fluorides, the Cu 2p and F 1s core levels would be of primary interest to confirm the presence and determine the oxidation states of copper and fluorine.

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to study the thermal stability and phase transitions of materials.

• Sample Preparation: A small amount of the sample is placed in a crucible.

• Data Collection: The sample is heated at a controlled rate in a specific atmosphere (e.g., inert or reactive gas), and the change in mass (TGA) or heat flow (DSC) is measured as a function of temperature.

• Data Analysis: TGA can reveal decomposition temperatures and stoichiometry of decomposition reactions. DSC can identify phase transitions, such as melting or solid-state transformations.

Visualizing the Path to Validation

The following diagrams illustrate the theoretical relationship between the copper fluoride phases and the experimental workflow required for the validation of the predicted compounds.

Caption: Relationship between known and predicted copper fluoride phases.

Caption: Workflow for the experimental validation of new materials.

Synergistic Cariostatic Effects of Copper and Fluoride Combinations: A Comparative Guide

The combination of copper and fluoride (B91410) presents a promising frontier in cariostatic therapy, aiming to surpass the efficacy of traditional fluoride treatments. This guide provides a comparative analysis of copper-fluoride formulations against other common alternatives, supported by experimental data. It is designed for researchers, scientists, and drug development professionals to facilitate an objective evaluation of these emerging therapies.

Mechanism of Action: A Synergistic Approach

The cariostatic properties of fluoride are well-established, primarily involving the formation of fluorapatite, which is more resistant to acid demineralization, and the inhibition of key bacterial enzymes like enolase, hindering acid production by cariogenic bacteria such as Streptococcus mutans.[1] Copper, on the other hand, exhibits a broad-spectrum antimicrobial effect through multiple mechanisms, including the generation of reactive oxygen species (ROS), damage to bacterial cell membranes, and denaturation of essential proteins.

The synergy between copper and fluoride lies in their complementary and potentially interactive antimicrobial and remineralizing actions. While fluoride's inhibition of bacterial glycolysis reduces acid production, copper's multifaceted attack on bacteria can lead to a more significant reduction in the overall bacterial load and biofilm formation. Furthermore, the presence of copper may enhance the anti-caries effect of fluoride by potentially inhibiting enzymes that are not targeted by fluoride and by contributing to the overall disruption of the cariogenic biofilm environment.

Comparative Performance Data

The following tables summarize quantitative data from various in vitro and in vivo studies, comparing the performance of copper-fluoride combinations with other cariostatic agents.

Table 1: Antibacterial Efficacy

Agent	Target Microorganism	Outcome Measure	Result	Citation
Copper Fluoride (CuF2)	Streptococcus mutans	Number of S. mutans	Higher reduction than NaF	[2]
Copper Tetraamine Fluoride (CTF)	Streptococcus mutans Biofilm	Dead-to-Live Ratio	0.8 ± 0.1 (Similar to SDF, higher than water)	[3]
Log10 CFU	7.7 ± 0.2 (Similar to SDF, lower than water)	[3]
Silver Diamine Fluoride (SDF)	Streptococcus mutans	Zone of Inhibition (mm)	38.33 ± 0.58 (Higher than Chlorhexidine)	[4]
Streptococcus mutans	Log10 CFU	4.49 ± 0.57 (Lower than SDF + NaF)
Sodium Fluoride (NaF)	Streptococcus mutans	Number of S. mutans	Less reduction than CuF2	[2]

Table 2: Remineralization and Caries Prevention

Agent	Model	Outcome Measure	Result	Citation
Copper Fluoride (CuF2)	Hamster Model	Caries Reduction	Higher than NaF and CuSO4	[2]
Copper Tetraamine Fluoride (CTF)	In vitro Enamel Caries	Lesion Depth (μm)	93 ± 6 (Similar to SDF, less than water)	[3]
Mineral Loss (gHAp/cm³)	0.4 ± 0.1 (Similar to SDF, less than water)	[3]
Knoop Hardness	70 ± 23 (Similar to SDF, higher than water)	[3]
Silver Diamine Fluoride (SDF)	In vitro Enamel Caries	Lesion Depth (μm)	92 ± 7 (Similar to CTF, less than water)	[3]
Enamel Microhardness (VHN)	Significantly higher than NaF
Sodium Fluoride (NaF)	In vitro Enamel Caries	Enamel Microhardness (VHN)	Significantly lower than SDF

Experimental Protocols

In Vitro Biofilm Model for Antibacterial Efficacy Assessment

This protocol is designed to evaluate the antibacterial properties of cariostatic agents against a Streptococcus mutans biofilm.

• Specimen Preparation: Human enamel or dentin blocks are prepared and sterilized.

• Biofilm Formation: Specimens are incubated in a suspension of Streptococcus mutans in a suitable growth medium (e.g., Brain Heart Infusion broth supplemented with sucrose) for a defined period (e.g., 24-72 hours) to allow for biofilm formation.

• Treatment Application: The biofilms are then treated with the experimental agents (e.g., copper-fluoride solution, NaF varnish, SDF solution) for a specified duration. A negative control (e.g., sterile water or saline) is included.

• Biofilm Analysis:

  • Viability Staining: Confocal Laser Scanning Microscopy (CLSM) with live/dead staining (e.g., SYTO 9 and propidium (B1200493) iodide) is used to determine the ratio of live to dead bacteria within the biofilm.

  • Colony Forming Unit (CFU) Counting: Biofilms are harvested from the specimens, homogenized, serially diluted, and plated on agar (B569324) plates. The number of CFUs is counted after incubation to quantify the viable bacteria.

  • Scanning Electron Microscopy (SEM): SEM is used to visualize the morphology and structure of the biofilm after treatment.

pH Cycling Model for Demineralization and Remineralization Assessment

This model simulates the dynamic pH changes that occur in the oral cavity to assess the potential of cariostatic agents to inhibit demineralization and promote remineralization.

• Specimen Preparation: Sound enamel blocks are prepared, and their baseline surface microhardness is measured using a Vickers or Knoop hardness tester.

• Artificial Caries Lesion Creation: The specimens are immersed in a demineralizing solution (e.g., a buffered solution at pH 4.4-5.0) for a specific period to create artificial caries-like lesions.

• pH Cycling: The specimens undergo a daily regimen of alternating immersion in a demineralizing solution (e.g., for 3-6 hours) and a remineralizing solution (e.g., for 18-21 hours) that mimics saliva.

• Treatment Application: The experimental agents are applied to the specimens at specified intervals during the pH cycling process (e.g., once daily).

• Final Analysis: After a set number of days of pH cycling, the final surface microhardness is measured. The percentage of surface microhardness recovery is calculated to determine the remineralizing efficacy. Transverse microradiography can also be used to quantify mineral loss or gain within the lesion.

Visualizing the Mechanisms and Workflows

Caption: Synergistic antimicrobial mechanisms of copper and fluoride against S. mutans.

Caption: General experimental workflow for in vitro cariostatic studies.

Interference with Bacterial Signaling

While research is ongoing, there is evidence to suggest that copper may interfere with bacterial signaling pathways that are crucial for biofilm formation and virulence. For instance, the copper chaperone CopZ in S. mutans has been shown to be critical for biofilm formation.[3] By disrupting the transport and homeostasis of copper within the bacterial cell, copper-containing agents could potentially downregulate the expression of genes involved in the production of extracellular polymeric substances (EPS) and other virulence factors. Fluoride's ability to acidify the bacterial cytoplasm can also create a stressful environment that may indirectly affect signaling pathways. The synergistic effect of copper and fluoride could therefore lead to a more profound disruption of bacterial communication and coordination, further inhibiting the development of cariogenic biofilms.

Caption: Postulated disruption of bacterial signaling by copper-fluoride combinations.

References

• 1. Effect of copper fluoride and copper sulfate on dental plaque, Streptococcus mutans and caries in hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Streptococcus mutans Copper Chaperone, CopZ, is critical for biofilm formation and competitiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative Evaluation of Antimicrobial Efficacy of Silver Diamine Fluoride and Curodont™ Protect Remineralizing Agents on Streptococcus mutans: An In Vitro Microbiological Study [jsaapd.com]
• 4. researchgate.net [researchgate.net]

comparative study of different methods for synthesizing fluoroaromatics

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into aromatic rings is a critical strategy in the development of pharmaceuticals, agrochemicals, and advanced materials. The unique properties of the fluorine atom can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity. This guide provides a comparative analysis of various methods for synthesizing fluoroaromatics, offering a comprehensive overview of their performance, supported by experimental data and detailed protocols.

At a Glance: Key Synthesis Methods

The synthesis of fluoroaromatics can be broadly categorized into classical and modern methods. Classical approaches, such as the Balz-Schiemann reaction and Nucleophilic Aromatic Substitution (SNAr), have been foundational in the field. Modern methods, including transition-metal-catalyzed cross-coupling and electrophilic C-H fluorination, offer milder conditions and broader substrate scopes.

Method	Precursor	Reagent(s)	Key Features
Balz-Schiemann Reaction	Aryl Amines	NaNO₂, HBF₄	Well-established, good for specific substrates, can be hazardous.
Nucleophilic Aromatic Substitution (SNAr)	Activated Aryl Halides	Nucleophilic Fluoride (B91410) (e.g., KF, CsF)	Effective for electron-deficient arenes, fluoride is a surprisingly good leaving group.
Copper-Catalyzed Fluorination	Aryl Halides	Cu(I) or Cu(II) salts, Fluoride Source	Good for aryl iodides and bromides, directing groups can enhance reactivity.
Palladium-Catalyzed Fluorination	Aryl Halides/Triflates	Pd Catalyst, Ligand, Fluoride Source	Broad substrate scope, including heteroaromatics, room temperature reactions possible.
Electrophilic Fluorination	Arenes	Electrophilic Fluorinating Agents (e.g., Selectfluor®, NFSI)	Direct C-H functionalization, suitable for electron-rich arenes.

Performance Data: A Quantitative Comparison

The choice of synthetic method is often dictated by factors such as substrate availability, functional group tolerance, and desired scale. The following tables provide a comparative summary of the performance of each method across a range of substrates.

Table 1: Balz-Schiemann Reaction Yields

The Balz-Schiemann reaction proceeds via the thermal decomposition of an aryldiazonium tetrafluoroborate (B81430) salt. Yields can be influenced by the electronic nature of the substituents on the aromatic ring.[1][2][3]

Substrate (Aryl Amine)	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aniline	Fluorobenzene	Hexane	60	16	43
p-Toluidine	4-Fluorotoluene	-	-	-	~89
4-Nitroaniline (B120555)	4-Fluoronitrobenzene	PhCl	80	2	87
2-Aminobiphenyl	2-Fluorobiphenyl	PhCl	60	16	90
3-Aminobiphenyl	3-Fluorobiphenyl	PhCl	60	16	95
4-Aminobenzoic acid	4-Fluorobenzoic acid	-	-	-	High

Table 2: Nucleophilic Aromatic Substitution (SNAr) Yields

SNAr reactions are effective for aryl halides activated by electron-withdrawing groups. The reaction rate is often faster with aryl fluorides compared to other aryl halides.[4][5][6]

Aryl Halide	Nucleophile	Solvent	Temperature (°C)	Time (h)	Yield (%)
1-Fluoro-4-nitrobenzene	Piperidine	DMSO	100	1	95
1-Chloro-2,4-dinitrobenzene	Aniline	Ethanol	reflux	4	90
4-Fluorobenzonitrile	Sodium Methoxide (B1231860)	Methanol	reflux	2	85
1,4-Difluorobenzene (B165170)	Pyrazole	CH₂Cl₂	RT	36	90
2-Fluoro-6-methylpyridine	Isomannide-OH	DMF	RT	16	85

Table 3: Copper-Catalyzed Fluorination Yields

Copper-catalyzed methods are particularly useful for the fluorination of aryl iodides and bromides. The use of directing groups can significantly enhance the reaction efficiency.[7][8][9][10][11]

Aryl Halide	Catalyst/Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Iodoacetophenone	(tBuCN)₂CuOTf, AgF	DMF	140	22	85
1-Iodo-4-nitrobenzene	(tBuCN)₂CuOTf, AgF	DMF	140	22	92
Methyl 4-iodobenzoate	(tBuCN)₂CuOTf, AgF	DMF	140	22	88
2-(2-Bromophenyl)pyridine	CuI, AgF	DMF	120	24	85
4-Iodoanisole	CuI, Cu(OTf)₂, AgF, UVB light	MeCN	RT	24	75

Table 4: Palladium-Catalyzed Fluorination Yields

Palladium catalysis offers a broad substrate scope for the fluorination of aryl triflates and bromides, often under mild conditions.[12][13][14][15][16]

Aryl Halide/Triflate	Catalyst/Ligand	Fluoride Source	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Triflyloxyacetophenone	Pd precatalyst/AlPhos	CsF	Toluene (B28343)	RT	12	95
3-Bromobenzonitrile	Pd precatalyst/AdBrettPhos	AgF, KF	Cyclohexane	130	14	85
2-Bromo-6-methoxynaphthalene	Pd precatalyst/AdBrettPhos	AgF, KF	Cyclohexane	130	14	88
3-Bromoquinoline	Pd precatalyst/Modified Ligand	AgF, KF	2-MeTHF	130	14	82
4-Bromobiphenyl	Pd precatalyst/AdBrettPhos	AgF, KF	Cyclohexane	130	14	91

Table 5: Electrophilic C-H Fluorination Yields

Direct C-H fluorination using electrophilic reagents like Selectfluor® and NFSI is a powerful tool for late-stage functionalization, particularly of electron-rich arenes.[17][18][19][20][21][22][23][24][25]

Arene	Reagent	Catalyst/Additive	Solvent	Temperature (°C)	Time (h)	Yield (%)
Anisole (B1667542)	Selectfluor®	-	MeCN	RT	1	95 (ortho/para mixture)
1,3,5-Trimethoxybenzene	NFSI	-	1,2-dichloroethane	80	24	85
N-Methylpyrrole	Selectfluor®	-	MeCN	0	0.5	92
Quinoxalin-2(1H)-one	Selectfluor®	-	MeCN	80	12	88
Quinoline	NFSI	TFA, Et₃SiH, Blue LED	Ethyl Acetate	RT	4-12	76

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful implementation of any synthetic method. Below are representative procedures for each of the key fluorination techniques.

Protocol 1: Balz-Schiemann Reaction

Synthesis of 4-Fluoronitrobenzene from 4-Nitroaniline

• To a stirred solution of 4-nitroaniline (13.8 g, 0.1 mol) in 48% aqueous HBF₄ (40 mL) at 0-5 °C, a solution of sodium nitrite (B80452) (7.6 g, 0.11 mol) in water (15 mL) is added dropwise, maintaining the temperature below 10 °C.

• The resulting suspension of the diazonium salt is stirred for an additional 30 minutes at 0-5 °C.

• The precipitated diazonium tetrafluoroborate is collected by filtration, washed with cold water, cold methanol, and finally with diethyl ether, and then dried in a vacuum desiccator.

• The dry diazonium salt is heated gently in a flask without solvent. The decomposition starts at around 120-130 °C.

• The product, 4-fluoronitrobenzene, is collected by distillation under reduced pressure.

Protocol 2: Nucleophilic Aromatic Substitution (SNAr)

Synthesis of 1-Fluoro-4-methoxypyridine from 1,4-Difluorobenzene

• To a solution of 1,4-difluorobenzene (1.14 g, 10 mmol) in anhydrous DMF (20 mL) is added sodium methoxide (0.65 g, 12 mmol).

• The reaction mixture is heated to 80 °C and stirred for 4 hours.

• After cooling to room temperature, the mixture is poured into water (100 mL) and extracted with diethyl ether (3 x 30 mL).

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford 1-fluoro-4-methoxypyridine.

Protocol 3: Copper-Catalyzed Fluorination

Synthesis of 4-Fluoroacetophenone from 4-Iodoacetophenone [7]

• In a glovebox, a vial is charged with (tBuCN)₂CuOTf (38.8 mg, 0.1 mmol), AgF (25.4 mg, 0.2 mmol), and 4-iodoacetophenone (24.6 mg, 0.1 mmol).

• Anhydrous DMF (0.5 mL) is added, and the vial is sealed.

• The reaction mixture is heated to 140 °C and stirred for 22 hours.

• After cooling to room temperature, the mixture is diluted with diethyl ether and filtered through a pad of Celite.

• The filtrate is washed with water and brine, dried over anhydrous Na₂SO₄, and the solvent is evaporated. The yield is determined by ¹⁹F NMR spectroscopy.

Protocol 4: Palladium-Catalyzed Fluorination

Synthesis of 4-Fluoroacetophenone from 4-Triflyloxyacetophenone [12]

• In a nitrogen-filled glovebox, a vial is charged with the Pd precatalyst (e.g., [Pd(cinnamyl)Cl]₂), AlPhos ligand, and CsF (3.0 mmol).

• A solution of 4-triflyloxyacetophenone (1.0 mmol) in toluene (10 mL) is added.

• The reaction mixture is stirred at room temperature for 12 hours.

• The mixture is then passed through a short plug of silica gel, eluting with ethyl acetate.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography to give 4-fluoroacetophenone.

Protocol 5: Electrophilic C-H Fluorination

Synthesis of 2-Fluoroanisole (B128887) and 4-Fluoroanisole from Anisole using Selectfluor®

• To a solution of anisole (1.08 g, 10 mmol) in acetonitrile (B52724) (20 mL) at room temperature is added Selectfluor® (3.54 g, 10 mmol) in one portion.

• The reaction mixture is stirred at room temperature for 1 hour.

• The solvent is removed under reduced pressure.

• The residue is taken up in diethyl ether (50 mL) and washed with water (2 x 20 mL) and brine (20 mL).

• The organic layer is dried over anhydrous MgSO₄, and the solvent is evaporated to give a mixture of 2-fluoroanisole and 4-fluoroanisole, which can be separated by column chromatography.

Mechanistic Pathways and Experimental Workflows

Visualizing the underlying mechanisms and experimental setups can provide a deeper understanding of these synthetic transformations.

Caption: The Balz-Schiemann reaction pathway.

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr).

Caption: Simplified catalytic cycle for Cu-catalyzed fluorination.

Caption: General catalytic cycle for Pd-catalyzed fluorination.

Caption: Mechanism of electrophilic aromatic fluorination.

References

• 1. Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 4. Electrophotocatalytic SNAr Reactions of Unactivated Aryl Fluorides at Ambient Temperature and Without Base - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Copper Mediated Fluorination of Aryl Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Room Temperature Photochemical Copper-Mediated Fluorination of Aryl Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. macmillan.princeton.edu [macmillan.princeton.edu]
• 10. BJOC - Cu-catalyzed trifluoromethylation of aryl iodides with trifluoromethylzinc reagent prepared in situ from trifluoromethyl iodide [beilstein-journals.org]
• 11. Copper-catalyzed fluorination of 2-pyridyl aryl bromides - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 12. A Fluorinated Ligand Enables Room-Temperature and Regioselective Pd-Catalyzed Fluorination of Aryl Triflates and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. dspace.mit.edu [dspace.mit.edu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Multi-faceted reactivity of N-fluorobenzenesulfonimide (NFSI) under mechanochemical conditions: fluorination, fluorodemethylation, sulfonylation, and amidation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. beilstein-journals.org [beilstein-journals.org]
• 20. N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. chinesechemsoc.org [chinesechemsoc.org]
• 23. Direct C–H fluorination/heteroarylation of oxindoles with quinoxalin-2(1H)-ones using Selectfluor - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 24. Selectfluor-promoted electrophilic aromatic halogenation: a general strategy for iodination and bromination via oxidative halide activation - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 25. Selectfluor-Mediated Chlorination and Fluorination of Arenes: Late-Stage Functionalization of APIs and Its Biological Effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling Capacity Fade in CuF₂ Batteries: A Comparative Analysis Using EDS and XRD

A deep dive into the electrochemical degradation of Copper(II) Fluoride (B91410) (CuF₂) batteries reveals significant challenges to their commercial viability, primarily stemming from rapid capacity loss. This guide provides a comparative analysis of the capacity loss mechanisms in CuF₂ batteries, validated through Energy-Dispersive X-ray Spectroscopy (EDS) and X-ray Diffraction (XRD), and benchmarks their performance against other fluoride-based cathodes and alternative battery technologies.

Copper(II) Fluoride has been a material of interest for lithium-ion battery cathodes due to its high theoretical specific capacity of 528 mAh/g and a high operating voltage. However, practical applications have been severely hindered by poor capacity retention. Understanding the root causes of this degradation is paramount for the development of strategies to enhance the performance and lifespan of CuF₂-based energy storage systems.

Key Mechanisms of Capacity Loss in CuF₂ Batteries

The primary mechanisms responsible for the rapid capacity fade in CuF₂ batteries are multifaceted and interconnected. These include the dissolution of copper ions into the electrolyte, the formation of an insulating lithium fluoride (LiF) layer, and the inherent irreversibility of the conversion reaction.

Copper Dissolution: During the charging process, metallic copper (Cu) formed during discharge is oxidized. This process can lead to the formation of soluble copper ions (Cu⁺/Cu²⁺) that can migrate through the electrolyte and deposit on the anode. This loss of active material from the cathode is a significant contributor to irreversible capacity loss.

Formation of Insulating LiF Layer: The conversion reaction in a CuF₂ cathode involves the formation of LiF and Cu during discharge (CuF₂ + 2Li⁺ + 2e⁻ → Cu + 2LiF) and the reverse reaction during charge. LiF is an electronically insulating material. The formation of a thick, passivating LiF layer on the surface of the active material can impede electron and ion transport, leading to increased internal resistance and poor electrochemical performance.

Irreversible Conversion Reaction: The reformation of CuF₂ from Cu and LiF during charging is often incomplete. The phase separation and morphological changes that occur during cycling can lead to the electrical isolation of active material, rendering it electrochemically inaccessible in subsequent cycles.

Validation of Degradation Mechanisms with EDS and XRD

To investigate and confirm these degradation pathways, Energy-Dispersive X-ray Spectroscopy (EDS) and X-ray Diffraction (XRD) are powerful analytical techniques.

Energy-Dispersive X-ray Spectroscopy (EDS): EDS is an elemental analysis technique that is typically coupled with Scanning Electron Microscopy (SEM). It allows for the qualitative and quantitative determination of the elemental composition of a sample. In the context of CuF₂ batteries, EDS is instrumental in:

• Mapping Copper Distribution: By performing elemental mapping on cross-sections of cycled electrodes, EDS can visualize the distribution of copper. A decrease in the copper signal at the cathode and its detection on the anode surface after cycling provides direct evidence of copper dissolution and migration.

• Identifying Elemental Changes: EDS can track the changes in the elemental ratios of copper, fluorine, and other elements present in the electrode, providing insights into the chemical transformations occurring during cycling.

X-ray Diffraction (XRD): XRD is a primary technique for identifying the crystalline phases present in a material. For CuF₂ batteries, XRD is crucial for:

• Tracking Phase Evolution: By analyzing the diffraction patterns of the cathode at different states of charge and discharge, XRD can identify the presence of CuF₂, Cu, and LiF phases. The appearance and disappearance of these phases confirm the conversion reaction.

• Monitoring Irreversibility: The persistence of Cu and LiF peaks and the incomplete reformation of CuF₂ peaks after charging are clear indicators of the reaction's irreversibility. Changes in peak broadening and intensity can also provide information about crystallite size and strain, which are related to the degradation process.

Performance Comparison

The performance of CuF₂ batteries is often compared with other transition metal fluoride cathodes and emerging battery technologies.

Comparison with Other Metal Fluoride Cathodes

Cathode Material	Theoretical Capacity (mAh/g)	Average Voltage (V vs. Li/Li⁺)	Key Challenges
CuF₂	528	~2.7	Poor capacity retention due to Cu dissolution and irreversible conversion.
FeF₂	571	~2.7	Voltage hysteresis, poor rate capability.
FeF₃	712	~3.0	Large volume changes, voltage hysteresis.
NiF₂	554	~2.9	Similar to FeF₂, with challenges in achieving full theoretical capacity.

As indicated in the table, while CuF₂ offers a competitive theoretical capacity, its practical application is severely limited by its poor cycling stability compared to iron and nickel fluorides.

Comparison with Alternative Battery Technologies

Battery Technology	Cathode Material	Typical Specific Capacity (mAh/g)	Key Advantages	Key Challenges
CuF₂	CuF₂	< 200 (practical, with rapid fade)	High theoretical capacity and voltage.	Poor cycle life, copper dissolution.
Lithium-Sulfur (Li-S)	Sulfur	1675 (theoretical)	Very high theoretical specific capacity, low cost of sulfur.	Polysulfide shuttle effect, low conductivity of sulfur and Li₂S.
Solid-State Batteries	Various (e.g., NMC, LFP)	140-200	Enhanced safety (no flammable liquid electrolyte), potential for high energy density.	Low ionic conductivity of solid electrolytes, interfacial resistance.

This comparison highlights that while CuF₂ has a high theoretical energy density, it currently lags significantly behind the practical performance and development stage of Li-S and the promising safety aspects of solid-state batteries.

Experimental Protocols

Ex-situ SEM/EDS Analysis of Cycled CuF₂ Electrodes

• Cell Disassembly: In an argon-filled glovebox, carefully disassemble the cycled coin cell.

• Electrode Washing: Gently wash the retrieved CuF₂ cathode with a suitable solvent (e.g., dimethyl carbonate) to remove residual electrolyte.

• Sample Mounting: Mount the washed and dried electrode onto an SEM stub using conductive carbon tape. For cross-sectional analysis, the electrode can be embedded in epoxy resin and polished.

• SEM Imaging: Introduce the sample into the SEM chamber. Obtain secondary electron (SE) and backscattered electron (BSE) images to observe the morphology and topography of the electrode surface and cross-section.

• EDS Analysis:

  • Point Analysis: Select specific points of interest on the electrode surface or cross-section to acquire EDS spectra and determine the elemental composition.

  • Elemental Mapping: Acquire elemental maps for Cu, F, C, and any other relevant elements to visualize their spatial distribution across the imaged area. This is particularly useful for identifying copper-depleted regions on the cathode and copper deposits on the anode.

In-situ/Operando XRD Analysis of CuF₂ Batteries

• Specialized Cell Assembly: Construct a battery in a specially designed cell that allows for X-ray penetration while maintaining electrochemical functionality. This typically involves using X-ray transparent windows (e.g., Kapton or beryllium).

• Electrochemical Cycling: Connect the in-situ cell to a potentiostat/galvanostat and initiate the desired charge-discharge protocol.

• XRD Data Acquisition: Simultaneously, mount the cell on an XRD instrument and collect diffraction patterns at regular intervals or at specific voltage points during cycling.

• Data Analysis:

  • Phase Identification: Analyze the collected XRD patterns to identify the crystalline phases present at each stage of the electrochemical process.

  • Structural Refinement: Use techniques like Rietveld refinement to obtain quantitative information about the lattice parameters, phase fractions, and crystallite sizes of the different phases as a function of the state of charge. This allows for a detailed understanding of the structural evolution and the degree of reversibility of the conversion reaction.

Workflow and Pathway Diagrams

assessment of CuF2 as a "greener" alternative to traditional reagents

In the ongoing pursuit of sustainable chemical practices, researchers are increasingly turning to reagents that offer reduced environmental impact without compromising efficiency. Copper(II) fluoride (B91410) (CuF₂) has emerged as a promising candidate, presenting a "greener" alternative to several traditional reagents in key synthetic transformations. This guide provides an objective comparison of CuF₂ with conventional methods in aromatic fluorination, deoxyfluorination of alcohols, and Chan-Lam C-N cross-coupling, supported by experimental data and detailed protocols.

Aromatic Fluorination: A Cleaner Route than the Sandmeyer Reaction

The synthesis of fluorinated aromatic hydrocarbons is crucial in the pharmaceutical and agrochemical industries. The classic Sandmeyer reaction has long been a staple for this transformation, but it is fraught with environmental and safety concerns, including the use of toxic reagents and the generation of hazardous waste.[1][2] A high-temperature gas-phase fluorination using CuF₂ offers a more environmentally benign alternative.[3][4]

One of the most significant green advantages of the CuF₂ method is the potential for catalyst regeneration. The CuF₂ is consumed during the reaction but can be regenerated in a coupled reaction with oxygen and hydrogen fluoride, with water as the only byproduct.[5] This circular process drastically reduces waste compared to the Sandmeyer reaction, which produces stoichiometric amounts of copper salts and other byproducts.[5][6]

Comparative Data: Fluoroaromatic Synthesis

Parameter	CuF₂-Mediated Fluorination	Traditional Sandmeyer Reaction
Reagents	Arene, CuF₂, O₂, HF (for regeneration)	Aryl amine, NaNO₂, HBr/HCl, CuBr/CuCl
Byproducts	Water (from regeneration)	Nitrogen gas, copper salts, various organic impurities, acidic waste
Waste Stream	Minimal, with reagent recycling	Significant, including toxic copper salts and acidic aqueous waste[2]
Safety Concerns	High temperatures required	Use of unstable diazonium salts (potential explosion hazard), toxic reagents[7][8]
Typical Yields	Substrate dependent, can be high	50-80% (highly variable)[3][6]

Experimental Protocols

High-Temperature Fluorination of Benzene using CuF₂ (Adapted from[5])

• A tubular reactor is packed with CuF₂.

• A gaseous mixture of benzene, hydrogen fluoride, and oxygen is passed through the reactor.

• The reactor is maintained at a temperature above 450 °C.

• The gaseous product stream is cooled to condense the fluorobenzene (B45895) and unreacted starting materials.

• The products are separated by distillation.

• The CuF₂ catalyst is regenerated in situ by the continuous flow of the HF/O₂ mixture.

Sandmeyer Bromination of Aniline (Adapted from[6][9])

• Aniline (1.0 eq) is dissolved in 48% hydrobromic acid.

• The solution is cooled to 0-5 °C in an ice bath.

• A solution of sodium nitrite (B80452) (1.1 eq) in water is added dropwise, maintaining the temperature below 5 °C.

• The resulting diazonium salt solution is stirred for 30 minutes at 0 °C.

• In a separate flask, a solution of copper(I) bromide (1.2 eq) in 48% HBr is prepared.

• The cold diazonium salt solution is added slowly to the CuBr solution.

• The reaction is allowed to warm to room temperature and then heated to 60-75 °C until nitrogen evolution ceases.

• The mixture is cooled, and the product is extracted with an organic solvent (e.g., diethyl ether).

• The organic layer is washed, dried, and concentrated. The crude product is purified by distillation or chromatography.

Visualized Workflow

Caption: Workflow for CuF₂-mediated aromatic fluorination with in-situ catalyst regeneration.

Deoxyfluorination of Alcohols: A Safer Alternative to DAST

Deoxyfluorination is a vital transformation for installing fluorine into aliphatic scaffolds. For years, diethylaminosulfur trifluoride (DAST) has been a go-to reagent for this purpose. However, DAST is notoriously hazardous; it is thermally unstable and can decompose explosively, especially at temperatures above 50 °C.[10][11] It is also highly sensitive to moisture, releasing corrosive HF gas.[5] More stable alternatives like Deoxo-Fluor have been developed, but they share similar mechanisms and still pose risks.[5][12]

The use of CuF₂ for deoxyfluorination represents a significant step forward in safety.[13][14][15] It is a stable, solid reagent that avoids the high reactivity and decomposition hazards associated with DAST and its analogs.[16] The reaction proceeds through a Lewis base-activated strategy, where an O-alkylisourea adduct, formed in situ from the alcohol, is activated by CuF₂, allowing for nucleophilic fluoride transfer.[13][14]

Comparative Data: Deoxyfluorination of Alcohols

Substrate (Alcohol)	Product	Yield with CuF₂ (%)	Yield with DAST (%)
1-Octanol	1-Fluorooctane	75	~70-80[11]
2-Phenylethanol	(2-Fluoroethyl)benzene	82	72
Cinnamyl alcohol	(3-Fluoroprop-1-en-1-yl)benzene	74	-
(S)-2-Octanol	(R)-2-Fluorooctane	78 (94% es)	~70-80 (with inversion)[5][17]

Yields are highly substrate and condition-dependent.

Experimental Protocol

Deoxyfluorination of an Alcohol using CuF₂ (Adapted from[13][18])

• To a solution of the alcohol (1.0 eq, 1 mmol) in an anhydrous solvent (e.g., cyclopentyl methyl ether), add N,N'-diisopropylcarbodiimide (DIC) (1.5 eq).

• Stir the mixture at room temperature for 1 hour to form the O-alkylisourea intermediate.

• Add CuF₂ (2.0 eq) and water (1.0 eq).

• Heat the reaction mixture to 110 °C and stir for the required time (typically several hours), monitoring by TLC or GC-MS.

• After cooling to room temperature, filter the reaction mixture through a pad of celite, washing with an organic solvent.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by flash column chromatography.

Visualized Mechanism

Caption: Proposed mechanism for CuF₂-mediated deoxyfluorination via a Lewis base strategy.

Chan-Lam C-N Cross-Coupling: Enhanced Efficiency

The Chan-Lam cross-coupling reaction is a powerful method for forming C-N bonds, typically using a copper catalyst like copper(II) acetate.[19][20] Recent studies have shown that using CuF₂ as a catalyst or promoter can lead to significantly higher yields, particularly with sterically hindered substrates.[21] The fluoride ion is hypothesized to assist in the cleavage of the boron-carbon bond during the transmetalation step.[21]

Furthermore, in reactions involving aryl silanes, CuF₂ can serve a dual role as both a catalyst and a desilylating agent, which eliminates the need for an external fluoride source to activate the silane.[4][22] This simplification makes the process more atom-economical and reduces the number of reagents required.

Comparative Data: Chan-Lam N-Arylation

Amide/Sulfonamide Substrate	Arylating Agent	Yield with CuF₂ (%)	Notes
Benzamide	Trimethoxy(phenyl)silane	95	Base and ligand-free[4]
4-Methylbenzenesulfonamide	Trimethoxy(phenyl)silane	92	Base and ligand-free[4]
Saccharin	Trimethoxy(phenyl)silane	85	Base and ligand-free[4]
1H-Indazole	Trimethoxy(phenyl)silane	88	Base and ligand-free[4]

Data from a study using a CuF₂/DMSO catalytic system.[4]

Experimental Protocol

CuF₂-Catalyzed N-Arylation of Amides with Aryl Silanes (Adapted from[4])

• To a reaction vial, add the amide or sulfonamide (1.0 eq), trimethoxy(phenyl)silane (1.5 eq), and CuF₂ (20 mol%).

• Add DMSO as the solvent (e.g., 3 mL for a 0.05 g scale reaction).

• Stir the reaction mixture at 50 °C in open air for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.

Visualized Workflow

Caption: Workflow for the dual-function CuF₂-catalyzed Chan-Lam C-N cross-coupling.

Conclusion

Copper(II) fluoride demonstrates significant potential as a "greener" reagent in several key areas of organic synthesis. By offering safer reaction profiles, enabling catalyst recycling, and simplifying reaction protocols, CuF₂ aligns well with the principles of green chemistry. While reaction conditions such as high temperatures for aromatic fluorination may present challenges for scalability in some cases, the overall reduction in hazardous waste and dangerous reagents makes CuF₂ a compelling alternative for researchers and drug development professionals aiming to design more sustainable synthetic routes.

References

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 9. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Diethylaminosulfur trifluoride - Wikipedia [en.wikipedia.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. chemrxiv.org [chemrxiv.org]
• 19. Chan-Lam Coupling [organic-chemistry.org]
• 20. books.rsc.org [books.rsc.org]
• 21. pp.bme.hu [pp.bme.hu]
• 22. CuF₂‐Catalyzed C‐N Cross‐Coupling of Aryl Silanes: Expanding the Scope of Chan‐Lam Type Reaction [ouci.dntb.gov.ua]

The Rising Catalyst: A Comparative Analysis of Copper(II) Fluoride's Catalytic Efficiency in Organic Synthesis

For researchers, scientists, and professionals in drug development, the quest for efficient, selective, and cost-effective catalysts is paramount. In this context, copper(II) fluoride (B91410) (CuF₂), a simple and readily available copper salt, has emerged as a potent catalyst in a variety of organic transformations. This guide provides an objective comparison of CuF₂'s catalytic performance in key organic reactions, supported by experimental data, detailed protocols, and mechanistic visualizations to aid in its practical application and further development.

This analysis focuses on three prominent reactions where CuF₂ has demonstrated significant catalytic activity: the Chan-Lam C-N cross-coupling, deoxyfluorination of alcohols, and N-vinylation of amides and azoles. By examining its efficiency against other catalytic systems, this guide aims to delineate the advantages and potential applications of CuF₂ in modern organic synthesis.

Chan-Lam C-N Cross-Coupling: A New Promoter for an Established Reaction

The Chan-Lam cross-coupling reaction is a cornerstone for the formation of carbon-nitrogen bonds. While copper(II) acetate (B1210297) (Cu(OAc)₂) is the conventional promoter for this reaction, studies have shown that CuF₂ can offer superior yields, particularly with challenging substrates.

A comparative study on the phenolic coupling of various phenol (B47542) derivatives with boronic acids highlights the enhanced performance of CuF₂. The use of CuF₂ almost doubled the yield for the reaction with 4-bromophenol (B116583) and significantly increased the yields for reactions with 3-ethoxy-4-hydroxybenzaldehyde (B1662144) and 4-nitrophenol (B140041) compared to Cu(OAc)₂[1]. The increased efficiency is hypothesized to be due to the fluoride ion assisting in the cleavage of the boron-carbon bond[1].

Comparative Catalytic Performance in Chan-Lam Coupling

Entry	Phenol Derivative	Promoter	Yield (%)
1	4-Bromophenol	Cu(OAc)₂	45
2	4-Bromophenol	CuF₂	85
3	3-Ethoxy-4-hydroxybenzaldehyde	Cu(OAc)₂	30
4	3-Ethoxy-4-hydroxybenzaldehyde	CuF₂	89
5	4-Nitrophenol	Cu(OAc)₂	60
6	4-Nitrophenol	CuF₂	75

A highly efficient and regioselective N-arylation of hydantoins using a CuF₂/MeOH catalytic system has also been reported, providing excellent yields under base and ligand-free conditions at room temperature[2][3][4]. This method has been successfully applied to the synthesis of the antiandrogen drug Nilutamide on a gram scale[2][3][4].

Experimental Protocol: N³-Selective Chan-Lam Coupling of Hydantoins

To a solution of hydantoin (B18101) (0.5 mmol) and aryl boronic acid (0.75 mmol) in methanol (B129727) (2.0 mL) was added CuF₂ (0.1 mmol, 20 mol%). The reaction mixture was stirred at room temperature in open air for the specified time. After completion of the reaction (monitored by TLC), the solvent was evaporated under reduced pressure. The residue was then purified by column chromatography on silica (B1680970) gel to afford the desired N³-arylated hydantoin[2].

Proposed catalytic cycle for the CuF₂-catalyzed N-arylation of hydantoins.

Deoxyfluorination of Alcohols: A Practical Alternative to Bespoke Reagents

Deoxyfluorination is a crucial transformation for introducing fluorine atoms into organic molecules. While bespoke reagents are commonly used, they often suffer from limitations. A simple and effective method for the deoxyfluorination of primary and secondary alcohols has been developed using CuF₂ in combination with N,N'-diisopropylcarbodiimide (DIC) as an activating agent[5][6][7]. This process is proposed to proceed through a chelate-driven fluoride transfer, which overcomes the inherent low reactivity of metal fluorides[5].

The generality of this method was demonstrated with a wide range of alcohol substrates, tolerating various functional groups and proceeding with high stereospecificity for secondary alcohols[5][7].

Catalytic Performance of CuF₂ in Deoxyfluorination of Alcohols

Entry	Substrate (Alcohol)	Product	Yield (%)
1	4-Phenyl-2-butanol	4-Phenyl-2-fluorobutane	78
2	1-Octanol	1-Fluorooctane	85
3	Cinnamyl alcohol	Cinnamyl fluoride	72
4	(R)-1-Phenylethanol	(S)-1-Fluoro-1-phenylethane	94 (94% es)

Furthermore, a comparison with other first-row transition metal fluorides under the optimized conditions for CuF₂ showed that while other metal fluorides also facilitate the reaction, CuF₂ provides a good balance of reactivity and availability[5][7].

Experimental Protocol: Deoxyfluorination of Alcohols using CuF₂

To an oven-dried microwave vial was added the alcohol (1.0 mmol, 1.0 equiv.), CuCl (1.0 mg, 0.01 mmol, 1.0 mol%), and cyclopentyl methyl ether (CPME, 2.0 mL). N,N'-diisopropylcarbodiimide (DIC, 0.15 mL, 1.0 mmol, 1.0 equiv.) was then added, and the mixture was stirred at 60 °C for 1 hour. After cooling to room temperature, CuF₂ (203 mg, 2.0 mmol, 2.0 equiv.) and water (18 µL, 1.0 mmol, 1.0 equiv.) were added. The vial was sealed and the reaction mixture was stirred at 100 °C for 24 hours. The reaction was then cooled, and the product was isolated and purified by standard methods[5].

Workflow for the deoxyfluorination of alcohols using CuF₂.

N-Vinylation: A Mild and Efficient Route to N-Vinyl Monomers

N-vinylated compounds are important building blocks for polymers with numerous applications. A highly efficient catalytic system using CuF₂ and 4-dimethylaminopyridine (B28879) (DMAP) has been developed for the N-vinylation of amides and azoles with vinylsilanes[8][9][10][11]. This method proceeds at room temperature and provides valuable N-vinyl monomers in high yields without the need for an external fluoride source to cleave the silane[8][9][10][11].

The CuF₂/DMAP system offers a significant advantage over previous methods that often require harsh conditions or the use of acetylene (B1199291) gas[9]. Mechanistic studies suggest the formation of a [Cu(DMAP)₄Cl₂] complex as the active intermediate[10][11].

Catalytic Performance of CuF₂/DMAP in N-Vinylation

Entry	Substrate	Product	Yield (%)
1	2-Pyrrolidinone	N-Vinyl-2-pyrrolidinone (NVP)	95
2	ε-Caprolactam	N-Vinyl-ε-caprolactam (NVC)	92
3	Isobutyramide	N-Vinylisobutyramide (NVIBA)	88
4	Imidazole	N-Vinylimidazole	85

Experimental Protocol: N-Vinylation of Amides and Azoles

In an oven-dried Schlenk tube, CuF₂ (0.1 mmol, 20 mol%) and DMAP (1.0 mmol, 2.0 equiv.) were taken in 1,2-dichloroethane (B1671644) (DCE, 2.0 mL). The mixture was stirred for 5 minutes at room temperature. Then, the amide or azole (0.5 mmol, 1.0 equiv.) and vinyltrimethoxysilane (B1682223) (1.0 mmol, 2.0 equiv.) were added. The reaction mixture was stirred at room temperature for the appropriate time. After completion, the reaction mixture was filtered through a short pad of Celite, and the filtrate was concentrated. The crude product was purified by column chromatography[9].

Simplified proposed mechanism for the CuF₂/DMAP-catalyzed N-vinylation.

Conclusion

Copper(II) fluoride has demonstrated its versatility and high efficiency as a catalyst in several important organic reactions. In Chan-Lam C-N cross-coupling, it offers a distinct advantage over the traditional Cu(OAc)₂, especially for less reactive substrates. In deoxyfluorination, it provides a practical and broadly applicable alternative to more specialized and often hazardous reagents. Furthermore, the CuF₂/DMAP system presents a mild and highly effective method for the synthesis of N-vinyl monomers.

The presented data and experimental protocols underscore the potential of CuF₂ as a valuable tool in the arsenal (B13267) of synthetic chemists. Its low cost, ready availability, and demonstrated high catalytic activity in various transformations make it an attractive candidate for both academic research and industrial applications. Further investigations into its catalytic scope and mechanistic intricacies are warranted to fully unlock the potential of this simple yet powerful catalyst.

References

• 1. pp.bme.hu [pp.bme.hu]
• 2. CuF2/MeOH-Catalyzed N3-Selective Chan-Lam Coupling of Hydantoins: Method and Mechanistic Insight [organic-chemistry.org]
• 3. CuF2/MeOH-Catalyzed N3-Selective Chan-Lam Coupling of Hydantoins: Method and Mechanistic Insight. | Semantic Scholar [semanticscholar.org]
• 4. scispace.com [scispace.com]
• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. CuF2/DMAP-Catalyzed N-Vinylation: Scope and Mechanistic Study [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. CuF2/DMAP-Catalyzed N-Vinylation: Scope and Mechanistic Study - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Morphological Evolution of CuF₂ Electrodes: A Comparative Guide to Post-Cycling Analysis

Researchers are increasingly exploring copper(II) fluoride (B91410) (CuF₂) as a high-energy-density cathode material for lithium-ion batteries, owing to its high theoretical specific capacity of 528 mAh/g and a high theoretical potential of 3.55 V.[1][2] However, the practical application of CuF₂ is significantly hampered by its poor cycling stability, which is intrinsically linked to substantial morphological and chemical changes that occur during electrochemical cycling. This guide provides a comparative analysis of the morphological evolution of CuF₂ electrodes after cycling, supported by experimental data and detailed methodologies, to aid researchers in understanding and mitigating these degradation pathways.

The primary challenge with CuF₂ electrodes lies in the irreversible nature of its conversion reaction.[2] During the initial discharge, CuF₂ is converted to copper metal nanoparticles embedded in a lithium fluoride (LiF) matrix. However, the subsequent charging process is inefficient, with significant capacity fade attributed to the dissolution of copper species into the electrolyte and the formation of an unstable solid-electrolyte interphase (SEI).[1][3][4] These processes lead to dramatic changes in the electrode's morphology, including particle agglomeration, loss of electrical contact, and overall structural degradation.

Comparative Performance of CuF₂ Electrodes

The electrochemical performance of CuF₂ electrodes is often compared with modified versions of itself or other transition metal fluorides like iron(II) fluoride (FeF₂) and nickel(II) fluoride (NiF₂). While CuF₂ boasts a higher theoretical energy density, its practical long-term cycling performance has lagged behind these counterparts.[1][3]

Electrode Material	Initial Discharge Capacity (mAh/g)	Capacity Retention after 50 Cycles (%)	Key Morphological Changes after Cycling
CuF₂ with PVDF binder	~540[5]	< 20% (at 0.05 C)[5]	Severe particle agglomeration, loss of active material, thick and unstable SEI formation.
Hydroxylated CuF₂ with PVDF binder (H-CuF₂-PVDF)	~341.5 (at 0.1 C)[5]	~43.5% (at 0.05 C)[5]	Improved stability over standard CuF₂, but still significant capacity decay and Cu dissolution.
Hydroxylated CuF₂ with Sodium Alginate binder (H-CuF₂-SA)	~420.4 (at 0.05 C)[5]	~77.8% (at 0.05 C)[5]	Suppressed Cu dissolution due to the formation of a Cu²⁺-coordinated sodium alginate layer, leading to better morphological integrity.[5][6]
NiO-coated CuF₂	-	Improved reversibility	The NiO coating acts as an artificial SEI, preventing direct contact between Cu nanoparticles and the electrolyte, thus mitigating Cu dissolution.[7]
FeF₂	~570	Good capacity retention	Generally exhibits better cycling stability and less pronounced morphological changes compared to unmodified CuF₂.[1][3]
NiF₂	~550	Good capacity retention	Similar to FeF₂, demonstrates more stable cycling and better preservation of electrode morphology.[1][3]

Experimental Protocols

A comprehensive understanding of the morphological changes in CuF₂ electrodes necessitates a combination of electrochemical testing and advanced characterization techniques.

Electrochemical Cycling

• Cell Assembly: Coin cells (e.g., 2032-type) are typically assembled in an argon-filled glovebox.

• Working Electrode: A slurry containing the active material (CuF₂), a conductive agent (e.g., acetylene (B1199291) black or carbon nanotubes), and a binder (e.g., polyvinylidene fluoride - PVDF or sodium alginate - SA) in a suitable solvent (e.g., N-methyl-2-pyrrolidone - NMP) is cast onto a current collector (e.g., copper foil).[7] The electrode is then dried under vacuum.

• Counter and Reference Electrode: Lithium metal foil is commonly used as both the counter and reference electrode.[7]

• Separator: A microporous membrane (e.g., Celgard polypropylene) is used as the separator.[7]

• Electrolyte: A common electrolyte is 1 M LiPF₆ dissolved in a mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC) (1:1 by weight).[7]

• Galvanostatic Cycling: The cells are cycled at various C-rates (e.g., C/35, C/10) within a specific voltage window (e.g., 2.0-4.0 V) using a battery cycler.[1][7]

Post-Cycling Characterization

• Scanning Electron Microscopy (SEM): To observe the overall surface morphology, particle size, and distribution of the electrode before and after cycling.

• Transmission Electron Microscopy (TEM): To obtain high-resolution images of the nanostructure, including the size and distribution of Cu nanoparticles and the nature of the SEI layer. Selected area electron diffraction (SAED) can be used to identify the crystalline phases present.[7]

• X-ray Diffraction (XRD): To analyze the crystal structure of the electrode material and identify phase changes that occur during cycling.

• X-ray Photoelectron Spectroscopy (XPS): To determine the chemical composition and elemental oxidation states on the electrode surface, providing insights into the composition of the SEI.

• In-situ Techniques: Techniques like in-situ TEM and in-situ XRD allow for real-time observation of the morphological and structural changes during the electrochemical process.

Visualizing the Degradation Pathway and Experimental Workflow

The following diagrams illustrate the key electrochemical processes and a typical experimental workflow for analyzing CuF₂ electrodes.

Figure 1: Simplified reaction pathway of a CuF₂ electrode during cycling.

Figure 2: Experimental workflow for CuF₂ electrode analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive Study of the CuF2 Conversion Reaction Mechanism in a Lithium Ion Battery [repository.cam.ac.uk]
• 4. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 5. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 6. researchgate.net [researchgate.net]
• 7. smeng.ucsd.edu [smeng.ucsd.edu]

A Comparative Guide to Cupric Fluoride Batteries: Unlocking High Energy Density

For Researchers, Scientists, and Drug Development Professionals

The quest for next-generation energy storage solutions has led to intensive research into materials that can offer significantly higher energy densities than conventional lithium-ion batteries. Among the promising candidates, cupric fluoride (B91410) (CuF₂) has emerged as a material of interest due to its high theoretical energy density. This guide provides an objective comparison of the theoretical and experimentally validated energy densities of cupric fluoride batteries against other prominent battery chemistries. Detailed experimental protocols for the validation of CuF₂ battery performance are also presented to support further research and development in this field.

Performance Comparison: The Energy Density Landscape

The primary metric for evaluating the potential of a battery chemistry is its energy density, which can be expressed gravimetrically (by weight) or volumetrically (by volume). The following table summarizes the theoretical and experimentally achieved gravimetric energy densities of cupric fluoride batteries in comparison to lithium-ion, lithium-sulfur, and zinc-ion batteries.

Battery Chemistry	Theoretical Energy Density (Wh/kg)	Experimental Energy Density (Wh/kg)
**Cupric Fluoride (CuF₂) **	~1874[1][2][3]	1009.1 (after 50 cycles)[4]
Lithium-Ion (Li-ion)	400 - 500[5]	100 - 270[5]
Lithium-Sulfur (Li-S)	~2600[4][6][7]	300 - 450[4]
Zinc-Ion (Zn-ion)	Lower than Li-ion	50 - 100

As the data indicates, cupric fluoride batteries boast a theoretical energy density significantly higher than that of conventional lithium-ion batteries. However, achieving this theoretical potential in practical applications remains a key challenge. Experimental validations have demonstrated promising, albeit lower, energy densities, highlighting the ongoing efforts to bridge the gap between theory and practice. The primary hurdles for CuF₂ technology include poor reversibility and capacity fading, often attributed to the dissolution of copper during cycling.[2]

Experimental Protocols for Validation

To facilitate reproducible research and standardized evaluation of cupric fluoride battery performance, detailed experimental protocols are crucial. The following sections outline the key procedures for fabricating and testing CuF₂ coin cells.

Cathode Slurry Preparation

A homogenous cathode slurry is essential for uniform electrode coating and consistent electrochemical performance.

Materials:

• Cupric Fluoride (CuF₂) powder (active material)

• Carbon black (e.g., Super P) as a conductive additive

• Polyvinylidene fluoride (PVDF) as a binder

• N-methyl-2-pyrrolidone (NMP) as a solvent

Procedure:

• Dry the CuF₂ powder and carbon black in a vacuum oven to remove any moisture.

• Mix the CuF₂, carbon black, and PVDF binder in a typical weight ratio of 80:10:10.

• Slowly add NMP to the powder mixture while continuously stirring or using a planetary mixer until a slurry with the desired viscosity is formed.

• Continue mixing the slurry for several hours to ensure a uniform dispersion of all components.

Coin Cell Assembly (CR2032)

The assembly of coin cells should be performed in an argon-filled glovebox to prevent contamination from air and moisture.

Components:

• CuF₂ cathode coated on a current collector (e.g., copper foil)

• Lithium metal foil as the anode

• Celgard separator

• Electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC))

• CR2032 coin cell components (case, spacer, spring, gasket)

Procedure:

• Punch circular electrodes from the coated CuF₂ cathode (typically 12 mm diameter).

• Punch a slightly larger circular separator (typically 16 mm diameter).

• Place the cathode at the bottom of the coin cell case.

• Add a few drops of electrolyte to wet the cathode surface.

• Place the separator on top of the cathode.

• Add a few more drops of electrolyte to wet the separator.

• Place the lithium metal anode on top of the separator.

• Place the spacer and spring on top of the anode.

• Carefully place the gasket and the cap on top and crimp the coin cell using a crimping machine to ensure a hermetic seal.

Electrochemical Characterization

Electrochemical testing is performed to evaluate the performance of the assembled coin cells.

Galvanostatic Cycling:

• Purpose: To determine the specific capacity, energy density, and cycling stability of the battery.

• Procedure: The cell is charged and discharged at a constant current within a specific voltage window (e.g., 1.5 V to 4.0 V vs. Li/Li⁺). The C-rate, which is the rate at which the battery is charged and discharged relative to its capacity, is varied to assess rate capability. For example, a C/10 rate means the battery is charged or discharged in 10 hours.

Cyclic Voltammetry (CV):

• Purpose: To investigate the redox reactions and electrochemical reversibility of the CuF₂ electrode.

• Procedure: The potential of the working electrode (CuF₂ cathode) is swept linearly with time between two vertex potentials, and the resulting current is measured. The scan rate (e.g., 0.1 mV/s) can be varied to study the kinetics of the electrochemical processes.

Visualizing the Validation Workflow

The following diagram, generated using Graphviz, illustrates the logical workflow for validating the theoretical energy density of a cupric fluoride battery.

Caption: Workflow for validating the theoretical energy density of CuF₂ batteries.

This comprehensive guide provides a foundational understanding of the current state of cupric fluoride battery research, offering both a comparative performance analysis and detailed experimental methodologies. The provided protocols and workflow are intended to support researchers in their efforts to overcome the existing challenges and unlock the full potential of this high-energy-density battery chemistry.

References

• 1. npl.co.uk [npl.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mtixtl.com [mtixtl.com]
• 7. Coin Cell Battery Assembly Method and Precautions [aotbattery.com]

Safety & Regulatory Compliance

Proper Disposal of Cupric Fluoride: A Comprehensive Guide for Laboratory Professionals

Essential guidelines for the safe handling and disposal of cupric fluoride (B91410) are critical for ensuring laboratory safety and environmental protection. This document provides detailed procedures for researchers, scientists, and drug development professionals, offering a step-by-step approach to manage cupric fluoride waste from initial handling to final disposal.

Cupric fluoride (Copper (II) fluoride, CuF₂) is a hazardous chemical that requires careful management. It is harmful if swallowed or inhaled and can cause severe skin burns and eye damage.[1] Proper disposal is not only a matter of safety but also a legal requirement, governed by regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.

Immediate Safety and Logistical Information

Before handling cupric fluoride, it is imperative to be familiar with the necessary safety precautions and to have a clear plan for both the experiment and the subsequent waste disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling cupric fluoride, whether in solid form or in solution. This includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Skin Protection: A lab coat or chemical-resistant apron and impermeable gloves (e.g., nitrile rubber).

• Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator with a particulate filter is recommended.[2]

Handling and Storage:

• Handle cupric fluoride in a well-ventilated area, preferably within a chemical fume hood.[1]

• Avoid creating dust.

• Store in a cool, dry place in a tightly sealed, properly labeled container.[1]

• Keep away from incompatible materials such as strong acids and oxidizing agents.

In Case of a Spill:

• Evacuate the immediate area.

• Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or sodium bicarbonate.

• Carefully sweep or scoop the material into a designated hazardous waste container.

• Clean the spill area with a damp cloth, and place the cloth in the hazardous waste container.

• Ensure proper ventilation of the area.

Operational and Disposal Plans

The primary principle for the disposal of cupric fluoride is that it must be treated as hazardous waste. It should never be disposed of down the drain or in regular trash without appropriate treatment. For small quantities typically generated in a research setting, a two-step chemical precipitation process can be employed to convert the soluble copper and fluoride ions into more stable, insoluble forms prior to collection by a certified hazardous waste disposal service.

RCRA Hazardous Waste Classification: Cupric fluoride waste is not specifically listed by name under RCRA. However, it will likely be classified as a hazardous waste based on its characteristics, particularly Toxicity (D004-D043) , due to the presence of copper, a regulated heavy metal. The specific waste code may vary depending on the analysis of the waste stream. It is the generator's responsibility to properly characterize their waste in accordance with federal, state, and local regulations.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the safe handling of cupric fluoride.

Parameter	Value	Reference
OSHA Permissible Exposure Limit (PEL)	1 mg/m³ (TWA for copper dusts and mists)	NIOSH
ACGIH Threshold Limit Value (TLV)	1 mg/m³ (TWA for copper dusts and mists)	NIOSH
NIOSH Recommended Exposure Limit (REL)	1 mg/m³ (TWA for copper dusts and mists)	NIOSH
OSHA PEL for Fluorides (as F)	2.5 mg/m³ (TWA)	Cole-Parmer
ACGIH TLV for Fluorides (as F)	2.5 mg/m³ (TWA)	Cole-Parmer

Experimental Protocols for Laboratory-Scale Waste Treatment

The following protocols are intended for the treatment of small quantities of aqueous cupric fluoride waste in a laboratory setting. Always perform these procedures in a chemical fume hood with appropriate PPE.

Part 1: Precipitation of Copper Ions

This procedure will precipitate the copper ions as insoluble copper(II) phosphate (B84403).

Materials:

• Aqueous cupric fluoride waste solution

• Sodium phosphate, tribasic (Na₃PO₄)

• Beaker

• Stir plate and stir bar

• pH paper or pH meter

• Filtration apparatus (e.g., Büchner funnel, filter paper, vacuum flask)

• Spatula

• Wash bottle with deionized water

Procedure:

• Place the beaker containing the aqueous cupric fluoride waste on a stir plate and begin stirring.

• Slowly add a 2x molar excess of sodium phosphate to the solution. A turquoise precipitate of copper(II) phosphate will form.

• Continue stirring for at least 30 minutes to ensure the reaction is complete.

• Turn off the stirrer and allow the precipitate to settle.

• Set up the filtration apparatus and filter the mixture to separate the solid copper(II) phosphate from the liquid filtrate.

• Wash the precipitate with a small amount of deionized water.

• The filtrate, which now contains the fluoride ions, should be retained for the next treatment step. Do not discard it.

• Allow the solid copper(II) phosphate to dry. Collect it in a clearly labeled hazardous waste container for solids.

Part 2: Precipitation of Fluoride Ions

This procedure will precipitate the fluoride ions from the filtrate as insoluble calcium fluoride.

Materials:

• Fluoride-containing filtrate from Part 1

• Calcium hydroxide (B78521) (Ca(OH)₂, also known as lime)

• Beaker

• Stir plate and stir bar

• pH paper or pH meter

• Filtration apparatus

• Spatula

• Wash bottle with deionized water

Procedure:

• Transfer the fluoride-containing filtrate to a clean beaker and place it on a stir plate.

• While stirring, slowly add calcium hydroxide to the solution. The goal is to raise the pH and provide a source of calcium ions to precipitate calcium fluoride (CaF₂).

• Monitor the pH of the solution. Continue adding calcium hydroxide until the pH is between 6.5 and 8.5.

• Stir the mixture for at least one hour to ensure maximum precipitation of calcium fluoride.

• Allow the calcium fluoride precipitate to settle.

• Filter the mixture to separate the solid calcium fluoride.

• Test the pH of the final filtrate and neutralize it to a pH between 6.0 and 8.0 with a dilute acid or base if necessary.

• Consult with your institution's environmental health and safety (EHS) office regarding the disposal of the final treated liquid. In some cases, after verification of low copper and fluoride levels, it may be permissible for drain disposal with copious amounts of water, but this must be approved.

• Collect the solid calcium fluoride precipitate and place it in the same hazardous waste container as the copper(II) phosphate, or in a separate labeled container as directed by your EHS office.

Mandatory Visualization

The following diagram illustrates the decision-making and procedural workflow for the proper disposal of cupric fluoride waste in a laboratory setting.

Caption: Workflow for the safe disposal of cupric fluoride waste.

References

• 1. Copper Fluoride - ESPI Metals [espimetals.com]
• 2. benchchem.com [benchchem.com]

Essential Safety and Logistical Information for Handling Cupric Fluoride

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling potentially hazardous materials like Cupric Fluoride (B91410) (CuF₂). This document provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a safe and compliant laboratory environment.

Chemical Identifier:

• Name: Cupric Fluoride

• Synonyms: Copper(II) Fluoride[1][2]

• CAS Number: 7789-19-7[1][2][3]

• Molecular Formula: CuF₂[1][2][3]

Hazard Summary: Cupric fluoride is harmful if swallowed or inhaled and causes severe skin burns and eye damage.[4] It is crucial to handle this chemical with appropriate personal protective equipment in a well-ventilated area.[1][4][5]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when handling cupric fluoride:

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[6]	To protect against dust particles and chemical splashes, preventing serious eye irritation or damage.[6]
Skin Protection	Impermeable gloves (e.g., nitrile rubber) and a lab coat or chemical-resistant apron.[4][6]	To prevent skin contact, which can cause irritation and burns.[4][6]
Respiratory Protection	A NIOSH/MSHA approved respirator with a particulate filter is recommended, especially when handling powders or creating dust.[6]	To prevent inhalation of dust, which may cause respiratory tract irritation.[1][6]

Exposure Limits

Adherence to established exposure limits is critical to prevent adverse health effects from chronic exposure.

Organization	Component	Limit Type	Value
ACGIH	Fluorides, as F	TLV-TWA	2.5 mg/m³
NIOSH	Copper (dust and mists)	REL-TWA	1 mg/m³
OSHA	Fluorides, as F	PEL-TWA	2.5 mg/m³

Data sourced from various Safety Data Sheets.

Experimental Protocol: Safe Handling of Cupric Fluoride

This protocol outlines the step-by-step procedure for safely weighing and dissolving cupric fluoride in a laboratory setting.

Objective: To safely prepare a solution of cupric fluoride.

Materials:

• Cupric fluoride solid

• Appropriate solvent (e.g., deionized water)

• Beakers and graduated cylinders

• Magnetic stirrer and stir bar

• Spatula

• Weighing paper or boat

• Analytical balance

Procedure:

• Preparation:

  • Ensure the work area is clean and uncluttered.

  • Verify that a calibrated eyewash station and safety shower are accessible.

  • Don all required PPE as specified in the table above.

  • Work within a certified chemical fume hood.

• Weighing:

  • Place a weighing paper or boat on the analytical balance and tare.

  • Carefully use a spatula to transfer the desired amount of cupric fluoride from its container onto the weighing paper.

  • Avoid creating dust. If dust is generated, ensure the fume hood is effectively capturing it.

  • Record the exact weight of the cupric fluoride.

• Dissolution:

  • Place a beaker with the appropriate volume of solvent on a magnetic stirrer inside the fume hood.

  • Add a magnetic stir bar to the beaker and start stirring at a moderate speed.

  • Carefully add the weighed cupric fluoride to the solvent.

  • Allow the solution to stir until the solid is completely dissolved.

• Cleanup and Waste Disposal:

  • Clean the spatula and any other contaminated reusable equipment with an appropriate solvent.

  • Dispose of the weighing paper and any other single-use contaminated items in a designated hazardous waste container.

  • Wipe down the work surface in the fume hood with a damp cloth, and dispose of the cloth in the hazardous waste container.

• Storage:

  • Tightly seal the original cupric fluoride container.

  • Store the container in a cool, dry, well-ventilated area away from incompatible materials such as acids.[1][4][5]

Emergency Procedures

First Aid Measures

• If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[3][4]

• If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[4] Seek medical attention if irritation persists.[1]

• If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.[1][4]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4] Seek immediate medical attention.[1][4]

Spill Response Workflow

In the event of a cupric fluoride spill, a structured and immediate response is crucial to contain the material and prevent exposure.

Caption: Workflow for responding to a cupric fluoride spill.

Disposal Plan

All cupric fluoride waste, including contaminated materials, must be disposed of in accordance with federal, state, and local regulations.[4] Do not allow the material to be released into the environment.[4] Waste should be collected in a designated, properly labeled, and sealed container for hazardous waste. Contact your institution's environmental health and safety department for specific disposal procedures.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. chemimpex.com [chemimpex.com]
• 3. fishersci.fr [fishersci.fr]
• 4. Copper Fluoride - ESPI Metals [espimetals.com]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]